1-Lauroyl-2-myristoyl-3-chloropropanediol

Core Science & Biosynthesis

An In-Depth Technical Guide to 1-Lauroyl-2-myristoyl-3-chloropropanediol: A Potent Diacylglycerol Analog for Protein Kinase C Modulation

Abstract

This technical guide provides a comprehensive overview of 1-Lauroyl-2-myristoyl-3-chloropropanediol, a synthetic diacylglycerol (DAG) analog of significant interest to researchers in cell signaling, pharmacology, and drug development. As a structural mimic of endogenous second messenger sn-1,2-diacylglycerols, this molecule serves as a powerful tool for the specific activation of Protein Kinase C (PKC) isoforms, playing a crucial role in dissecting cellular signaling pathways. This document details its chemical properties, proposes a robust synthesis protocol, elucidates its mechanism of action, and provides detailed experimental procedures for its application in biological research.

Introduction: The Significance of Diacylglycerol Analogs in Cellular Research

Diacylglycerols (DAGs) are pivotal second messengers in a multitude of cellular signaling cascades, most notably the phosphoinositide pathway.[1] Generated at the cell membrane following the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) by phospholipase C (PLC), DAGs recruit and activate members of the Protein Kinase C (PKC) family.[2] The PKC family, comprising various isoforms, orchestrates a wide array of cellular processes, including proliferation, differentiation, apoptosis, and immune responses.[2]

The transient and complex nature of endogenous DAG production makes studying its precise downstream effects challenging. Synthetic, cell-permeable DAG analogs, such as 1-Lauroyl-2-myristoyl-3-chloropropanediol, provide a means to bypass upstream signaling events and directly activate PKC with temporal and quantitative control. The specific acyl chain composition of these analogs can influence their affinity and selectivity for different PKC isoforms, making them invaluable tools for isoform-specific functional studies.[3]

Physicochemical Properties and Structure

1-Lauroyl-2-myristoyl-3-chloropropanediol is a chiral molecule featuring a glycerol backbone esterified with lauric acid (a 12-carbon saturated fatty acid) at the sn-1 position and myristic acid (a 14-carbon saturated fatty acid) at the sn-2 position. The primary hydroxyl group at the sn-3 position is replaced by a chlorine atom.

Property	Value
IUPAC Name	(2R)-2-(myristoyloxy)-3-chloropropyl dodecanoate
Molecular Formula	C29H55ClO4
Molecular Weight	503.20 g/mol
CAS Number	2828775-74-0
Appearance	Expected to be a waxy solid or oil at room temperature
Solubility	Soluble in organic solvents such as chloroform, methanol, and DMSO

Synthesis of 1-Lauroyl-2-myristoyl-3-chloropropanediol

Proposed Chemoenzymatic Synthesis Pathway

dot graph "Synthesis_Pathway" { rankdir="LR"; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

}

Caption: Proposed chemoenzymatic synthesis of 1-Lauroyl-2-myristoyl-3-chloropropanediol.

Detailed Experimental Protocol (Proposed)

Step 1: Synthesis of 1-Lauroyl-sn-glycerol

This initial step can be achieved through the enzymatic acylation of a protected glycerol derivative to ensure regiospecificity at the sn-1 position. A common starting material is sn-glycerol-3-phosphate.

• Reaction Setup: In a suitable organic solvent (e.g., tert-butanol), dissolve sn-glycerol-3-phosphate and lauric acid.

• Enzymatic Acylation: Add an immobilized lipase with sn-1,3 specificity, such as Rhizomucor miehei lipase (RML). The enzyme will selectively acylate the sn-1 position.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Purification: Upon completion, remove the enzyme by filtration and purify the resulting 1-lauroyl-sn-glycerol-3-phosphate by column chromatography.

• Deprotection: Remove the phosphate group using a suitable phosphatase to yield 1-lauroyl-sn-glycerol.

Step 2: Synthesis of 1-Lauroyl-2-myristoyl-sn-glycerol

• Acylation: Dissolve the purified 1-lauroyl-sn-glycerol in an anhydrous aprotic solvent (e.g., dichloromethane) under an inert atmosphere.

• Addition of Myristoyl Chloride: Add myristoyl chloride and a non-nucleophilic base (e.g., pyridine or triethylamine) to catalyze the esterification of the sn-2 hydroxyl group.

• Reaction Monitoring and Workup: Monitor the reaction by TLC. Upon completion, quench the reaction with a mild acid and perform a liquid-liquid extraction to isolate the crude product.

• Purification: Purify the 1-lauroyl-2-myristoyl-sn-glycerol by silica gel column chromatography.

Step 3: Chlorination of 1-Lauroyl-2-myristoyl-sn-glycerol

The final step involves the conversion of the primary alcohol at the sn-3 position to a chloride. The Appel reaction is a suitable method for this transformation.

• Reaction Setup: Dissolve the purified 1-lauroyl-2-myristoyl-sn-glycerol in an anhydrous solvent such as dichloromethane.

• Appel Reaction: Add triphenylphosphine and carbon tetrachloride to the reaction mixture.

• Reaction Conditions: Stir the reaction at room temperature until completion, monitoring by TLC.

• Purification: After the reaction is complete, concentrate the mixture and purify the final product, 1-Lauroyl-2-myristoyl-3-chloropropanediol, by column chromatography.

Mechanism of Action: Activation of Protein Kinase C

1-Lauroyl-2-myristoyl-3-chloropropanediol functions as a membrane-permeable analog of endogenous sn-1,2-diacylglycerol. Its primary mechanism of action is the activation of conventional and novel PKC isoforms.[2]

dot graph "PKC_Activation" { rankdir="TB"; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

} Caption: Mechanism of Protein Kinase C activation by 1-Lauroyl-2-myristoyl-3-chloropropanediol.

The activation process involves the following key steps:

• Membrane Insertion: Due to its lipophilic nature, 1-Lauroyl-2-myristoyl-3-chloropropanediol readily partitions into the plasma membrane.

• Recruitment of PKC: The diacylglycerol analog, in conjunction with membrane phospholipids like phosphatidylserine, creates a binding site for the C1 domain of PKC isoforms.[2]

• Conformational Change: The binding of the DAG analog to the C1 domain induces a conformational change in the PKC molecule, which relieves autoinhibition by displacing the pseudosubstrate domain from the active site.

• Activation: This conformational change leads to the activation of the kinase domain, enabling it to phosphorylate downstream target proteins on serine and threonine residues.

The specific acyl chain composition of 1-Lauroyl-2-myristoyl-3-chloropropanediol may confer some degree of selectivity for different PKC isoforms, although specific data for this particular analog is not widely available. Studies with other asymmetric DAGs have shown that variations in acyl chain length and saturation can influence isoform binding and activation.[3]

Experimental Protocols

In Vitro Protein Kinase C Activity Assay (Radiometric)

This protocol provides a method to directly measure the activation of purified PKC isoforms by 1-Lauroyl-2-myristoyl-3-chloropropanediol.[6]

Materials:

• Purified recombinant PKC isoforms

• 1-Lauroyl-2-myristoyl-3-chloropropanediol

• Phosphatidylserine (PS)

• PKC substrate (e.g., myelin basic protein or a specific peptide substrate)

• Kinase assay buffer (20 mM Tris-HCl, pH 7.5, 10 mM MgCl₂, 1 mM CaCl₂)

• [γ-³²P]ATP

• P81 phosphocellulose paper

• 0.75% Phosphoric acid

• Scintillation counter

Procedure:

• Prepare Lipid Vesicles:

  • In a glass tube, mix 1-Lauroyl-2-myristoyl-3-chloropropanediol and phosphatidylserine in chloroform.

  • Evaporate the solvent under a stream of nitrogen to form a thin lipid film.

  • Resuspend the lipid film in kinase assay buffer by sonication to form small unilamellar vesicles.

• Kinase Reaction:

  • In a microcentrifuge tube on ice, combine the kinase assay buffer, the prepared lipid vesicles, the PKC substrate, and the purified PKC enzyme.

  • Initiate the reaction by adding [γ-³²P]ATP.

  • Incubate at 30°C for 10-20 minutes.

• Stop Reaction and Quantify:

  • Stop the reaction by spotting an aliquot of the reaction mixture onto P81 phosphocellulose paper.

  • Wash the paper extensively with 0.75% phosphoric acid to remove unincorporated [γ-³²P]ATP.

  • Quantify the incorporated radioactivity using a scintillation counter.

Cellular Diacylglycerol Quantification Assay

This assay can be used to measure the total cellular levels of diacylglycerol following treatment with external stimuli or inhibitors, for which 1-Lauroyl-2-myristoyl-3-chloropropanediol can serve as a positive control.[7][8]

Materials:

• Cultured cells

• 1-Lauroyl-2-myristoyl-3-chloropropanediol (as a control)

• Lipid extraction solvents (chloroform, methanol, 1M NaCl)

• Diacylglycerol (DAG) kinase

• [γ-³²P]ATP

• Thin-layer chromatography (TLC) plates and developing chamber

• Phosphorimager

Procedure:

• Cell Treatment: Treat cultured cells with the desired stimuli. For a positive control, treat cells with a known concentration of 1-Lauroyl-2-myristoyl-3-chloropropanediol.

• Lipid Extraction:

  • Harvest the cells and perform a Bligh-Dyer lipid extraction using a mixture of chloroform, methanol, and saline solution.

  • Collect the lower organic phase containing the lipids and dry it under a stream of nitrogen.

• DAG Kinase Assay:

  • Resuspend the dried lipids in a reaction buffer containing DAG kinase.

  • Initiate the phosphorylation reaction by adding [γ-³²P]ATP.

  • Incubate at room temperature to allow for the conversion of DAG to [³²P]phosphatidic acid.

• TLC Separation and Quantification:

  • Stop the reaction and re-extract the lipids.

  • Spot the lipid extract onto a TLC plate and develop it in a suitable solvent system to separate phosphatidic acid from other lipids.

  • Expose the dried TLC plate to a phosphor screen and quantify the radiolabeled phosphatidic acid using a phosphorimager.

Analytical Characterization

The identity and purity of synthesized 1-Lauroyl-2-myristoyl-3-chloropropanediol should be confirmed using standard analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can confirm the overall structure, including the presence of the lauroyl and myristoyl acyl chains and the chloropropyl backbone.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) can be used to confirm the exact molecular weight and elemental composition of the compound.

Applications in Research

1-Lauroyl-2-myristoyl-3-chloropropanediol is a valuable tool for:

• Dissecting PKC-mediated signaling pathways: By directly activating PKC, researchers can study its downstream effects without the need for upstream receptor stimulation.

• Investigating PKC isoform-specific functions: The potential for acyl chain-dependent isoform selectivity allows for the targeted activation of specific PKC isoforms.

• Screening for PKC inhibitors and modulators: This compound can be used as a potent activator in high-throughput screening assays to identify novel drugs that target PKC.

• Validating cellular models of disease: In diseases where PKC signaling is dysregulated, this DAG analog can be used to mimic the pathological activation of PKC.

Conclusion

1-Lauroyl-2-myristoyl-3-chloropropanediol is a synthetic diacylglycerol analog with significant potential as a research tool for the study of Protein Kinase C signaling. Its ability to directly and potently activate PKC isoforms provides a powerful means to investigate the complex roles of this enzyme family in health and disease. The proposed synthesis and experimental protocols in this guide offer a framework for its effective utilization in the laboratory. Further research to determine the precise PKC isoform selectivity of this compound will enhance its value as a specific molecular probe.

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• Zhang, X., et al. (2024). Determination of Free Glycidol and Total Free Monochloropropanediol in Fish and Krill Oil with Simple Aqueous Derivatization and High-Performance Liquid Chromatography–Tandem Mass Spectrometry. Molecules, 29(15), 3439. [Link]

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1-Lauroyl-2-myristoyl-3-chloropropanediol physical properties

An In-Depth Technical Guide to the Physicochemical Properties of 1,2-Diacyl-3-chloropropanes: Surrogates for the Hypothetical Compound 1-Lauroyl-2-myristoyl-3-chloropropanediol

Abstract: This technical guide addresses the inquiry into the physical properties of 1-lauroyl-2-myristoyl-3-chloropropanediol. Our extensive search of chemical literature and databases indicates that this specific di-ester of 3-chloropropanediol has not been synthesized or characterized. Consequently, this document provides a comprehensive overview of the physical and chemical properties of a closely related and highly relevant class of compounds: 1,2-diacyl-3-chloropropanes, which are part of the broader group of 3-monochloropropane-1,2-diol (3-MCPD) esters. These compounds are of significant interest in the fields of food science, toxicology, and analytical chemistry due to their formation during the refining of edible oils. This guide will delve into the structural characteristics, analytical methodologies for their determination, and the known physical properties of representative 3-MCPD di-esters, thereby providing a robust framework for researchers, scientists, and drug development professionals interested in this class of molecules.

Part 1: Structural Elucidation and Context

The requested compound, 1-lauroyl-2-myristoyl-3-chloropropanediol, belongs to the family of 3-MCPD esters. These are esters of 3-monochloropropane-1,2-diol, a glycerol backbone where one of the primary hydroxyl groups has been replaced by a chlorine atom. The remaining two hydroxyl groups are esterified with fatty acids. In the specified molecule, these are lauric acid (a C12 saturated fatty acid) and myristic acid (a C14 saturated fatty acid).

While no specific data exists for the lauroyl-myristoyl combination, a significant body of research exists for other 3-MCPD di-esters, particularly those containing more common fatty acids like palmitic, stearic, oleic, and linoleic acids. These compounds are formed at high temperatures during the deodorization step of vegetable oil refining, from the reaction of glycerol or acylglycerols with chloride ions.

Part 2: Physicochemical Properties of 3-MCPD Di-esters

The physical properties of 3-MCPD di-esters are primarily dictated by the nature of the fatty acid chains attached to the glycerol backbone.

Table 1: General Physicochemical Properties of 3-MCPD Di-esters

Property	Description
Physical State	At room temperature, 3-MCPD di-esters are typically oily liquids or semi-solids, depending on the chain length and degree of saturation of the constituent fatty acids. Esters with longer, saturated fatty acid chains will have higher melting points.
Solubility	Highly soluble in nonpolar organic solvents such as hexane, chloroform, and dichloromethane due to the long hydrocarbon chains of the fatty acids. They are practically insoluble in water.
Boiling Point	3-MCPD di-esters have high boiling points and are not readily distillable under atmospheric pressure. They are considered semi-volatile compounds.
Thermal Stability	They are relatively stable at room temperature but can degrade at elevated temperatures, which is ironic given their formation under such conditions. Analytical methods often rely on derivatization to improve thermal stability for gas chromatography.

Part 3: Analytical Methodologies for Characterization

The determination of the physical properties and quantification of 3-MCPD esters in complex matrices like edible oils requires sophisticated analytical techniques. The general workflow involves extraction, purification, and instrumental analysis.

Experimental Workflow: Indirect Analysis of 3-MCPD Esters

The most common approach for the analysis of 3-MCPD esters is an indirect method involving alkaline-catalyzed transesterification. This method cleaves the fatty acid chains, releasing the 3-MCPD backbone, which is then derivatized and analyzed by gas chromatography-mass spectrometry (GC-MS).

Step-by-Step Protocol:

• Lipid Extraction: A representative sample of the oil is dissolved in a suitable organic solvent like a hexane/isopropanol mixture.

• Alkaline Transesterification: The dissolved lipid sample is treated with a solution of sodium methoxide in methanol. This reaction cleaves the ester bonds, releasing the fatty acid methyl esters (FAMEs) and the free 3-MCPD.

• Neutralization and Extraction: The reaction is stopped by adding an acidic solution. The derivatized 3-MCPD is then extracted into an organic solvent, typically diethyl ether or ethyl acetate.

• Derivatization: The extracted 3-MCPD is derivatized to a more volatile and thermally stable compound suitable for GC analysis. A common derivatizing agent is phenylboronic acid (PBA), which reacts with the diol moiety of 3-MCPD to form a cyclic ester.

• GC-MS Analysis: The derivatized sample is injected into a GC-MS system. The 3-MCPD derivative is separated from other matrix components on a capillary column and detected by the mass spectrometer. Quantification is typically performed using an isotopically labeled internal standard, such as 3-MCPD-d5.

Diagram 1: Indirect Analytical Workflow for 3-MCPD Esters

Caption: Workflow for the indirect analysis of 3-MCPD esters.

Part 4: Causality and Trustworthiness in Analytical Choices

The choice of an indirect analytical method is a pragmatic one driven by the complexity of the sample matrix and the vast number of possible 3-MCPD ester congeners.

• Expertise & Experience: Direct analysis of individual 3-MCPD esters is exceedingly difficult due to the lack of commercially available analytical standards for every possible fatty acid combination. The indirect method, by converting all esters to a single analyte (derivatized 3-MCPD), simplifies quantification and provides a reliable measure of the total 3-MCPD ester content. This is often sufficient for regulatory and quality control purposes.

• Trustworthiness: The self-validating nature of this protocol is ensured by the use of an isotopically labeled internal standard (e.g., 3-MCPD-d5). This standard is added at the beginning of the sample preparation and experiences the same extraction, reaction, and derivatization conditions as the native analyte. Any variations in reaction efficiency or sample loss are accounted for by monitoring the recovery of the internal standard, thus ensuring the accuracy and robustness of the final result.

Part 5: Conclusion and Future Directions

While the specific compound 1-lauroyl-2-myristoyl-3-chloropropanediol remains uncharacterized in the scientific literature, a comprehensive understanding of the physicochemical properties and analytical methodologies for the broader class of 3-MCPD di-esters provides a strong foundation for researchers. The principles outlined in this guide are applicable to the study of any specific 3-MCPD ester.

Future research could focus on the targeted synthesis of specific 3-MCPD esters, such as the one requested, to serve as analytical standards for direct quantification methods. This would enable a more nuanced understanding of the toxicology and metabolic fate of individual ester congeners. Such studies would be invaluable for the fields of food safety, toxicology, and drug development, where understanding the interaction of specific lipid structures with biological systems is paramount.

References

There are no direct references for the physical properties of "1-Lauroyl-2-myristoyl-3-chloropropanediol" as the compound is not documented in the searched literature. The principles and methodologies described are based on the extensive body of research on 3-MCPD esters in general.

An In-Depth Technical Guide to 1-Lauroyl-2-myristoyl-3-chloropropanediol: Structure, Synthesis, and Biological Relevance

Introduction: A Novel Probe in Lipid Signaling

1-Lauroyl-2-myristoyl-3-chloropropanediol is a synthetic diacylglycerol (DAG) analog that holds significant potential for researchers in cellular biology and drug development. As a structurally defined lipid, it serves as a valuable tool for dissecting the complex roles of DAGs in cellular signaling pathways, most notably in the activation of Protein Kinase C (PKC). This guide provides a comprehensive overview of its chemical structure, a proposed synthetic route, and its potential applications in scientific research.

Diacylglycerols are pivotal second messengers generated from the hydrolysis of membrane phospholipids.[1] Their primary role is to recruit and activate a family of serine/threonine kinases known as Protein Kinase C (PKC) at the cell membrane.[2] This activation triggers a cascade of downstream phosphorylation events that regulate a vast array of cellular processes, including cell proliferation, differentiation, and apoptosis.[1] The specific fatty acid composition of a DAG molecule can influence its biological activity and the specific PKC isoforms it activates.[3] 1-Lauroyl-2-myristoyl-3-chloropropanediol, with its defined lauroyl (C12:0) and myristoyl (C14:0) fatty acid chains and a chlorine atom at the sn-3 position, offers a unique tool to probe the structural requirements for PKC activation and other DAG-mediated events. The replacement of the hydroxyl group with a chlorine atom at the sn-3 position makes this molecule resistant to phosphorylation by diacylglycerol kinases, thus prolonging its signaling lifetime within the cell.

Chemical Structure and Physicochemical Properties

The IUPAC name for this compound is (2S)-2-(myristoyloxy)-3-chloropropyl dodecanoate. Its structure consists of a propane-1,2,3-triol (glycerol) backbone where the hydroxyl group at the sn-1 position is esterified with lauric acid, the sn-2 position with myristic acid, and the sn-3 position is substituted with a chlorine atom.

Caption: Chemical structure of 1-Lauroyl-2-myristoyl-3-chloropropanediol.

Table 1: Physicochemical Properties of 1-Lauroyl-2-myristoyl-3-chloropropanediol

Property	Value	Source
Molecular Formula	C29H55ClO4	MedChemExpress
Molecular Weight	503.20 g/mol	MedChemExpress
CAS Number	2828775-74-0	MedChemExpress
Appearance	Expected to be a waxy solid or oil at room temperature.	Inferred from similar lipids
Solubility	Soluble in organic solvents like chloroform, dichloromethane, and ethyl acetate. Sparingly soluble in alcohols and insoluble in water.	Inferred from similar lipids
Melting Point	Not determined. Expected to be lower than the corresponding triglyceride due to the presence of the polar chloro group.	Inferred from general lipid properties[4]
Boiling Point	Not determined. Expected to be high and likely to decompose upon heating at atmospheric pressure.	Inferred from general lipid properties

Proposed Synthesis Protocol

Caption: Proposed synthetic workflow for 1-Lauroyl-2-myristoyl-3-chloropropanediol.

Step-by-Step Methodology:

• Protection of the sn-3 Hydroxyl Group of Glycerol:

  • Rationale: To achieve selective acylation at the sn-1 and sn-2 positions, the sn-3 hydroxyl group must be protected. A common and effective protecting group for this purpose is the trityl (triphenylmethyl) group due to its steric bulk, which directs acylation to the primary sn-1 hydroxyl.

  • Procedure:

    • Dissolve (S)-(-)-1,2-O-Isopropylidene-sn-glycerol in anhydrous pyridine.

    • Add trityl chloride in a dropwise manner at 0°C.

    • Allow the reaction to warm to room temperature and stir for 12-16 hours.

    • Quench the reaction with methanol and remove the solvent under reduced pressure.

    • Purify the resulting 3-O-trityl-sn-glycerol by column chromatography on silica gel.

• Selective Acylation at the sn-1 Position:

  • Rationale: The primary hydroxyl at the sn-1 position is more reactive than the secondary hydroxyl at the sn-2 position.

  • Procedure:

    • Dissolve the 3-O-trityl-sn-glycerol in anhydrous dichloromethane.

    • Add lauroyl chloride and a non-nucleophilic base such as triethylamine or pyridine at 0°C.

    • Stir the reaction at room temperature for 4-6 hours, monitoring by thin-layer chromatography (TLC).

    • Upon completion, wash the reaction mixture with dilute HCl, saturated NaHCO3, and brine.

    • Dry the organic layer over anhydrous sodium sulfate and concentrate to yield 1-lauroyl-3-O-trityl-sn-glycerol.

• Acylation at the sn-2 Position:

  • Procedure:

    • Dissolve the 1-lauroyl-3-O-trityl-sn-glycerol in anhydrous dichloromethane.

    • Add myristoyl chloride and a catalyst such as 4-dimethylaminopyridine (DMAP).

    • Stir the reaction at room temperature for 12-24 hours.

    • Work up the reaction as described in Step 2.

    • Purify the product, 1-lauroyl-2-myristoyl-3-O-trityl-sn-glycerol, by column chromatography.

• Deprotection of the sn-3 Hydroxyl Group:

  • Rationale: The trityl group can be selectively removed under mild acidic conditions without affecting the ester linkages.

  • Procedure:

    • Dissolve the protected diacylglycerol in a mixture of dichloromethane and methanol.

    • Add a catalytic amount of a mild acid, such as p-toluenesulfonic acid or formic acid.

    • Stir the reaction at room temperature for 1-2 hours, monitoring by TLC.

    • Neutralize the reaction with a base (e.g., triethylamine) and concentrate.

    • Purify the resulting 1-lauroyl-2-myristoyl-sn-glycerol by column chromatography.

• Chlorination of the sn-3 Hydroxyl Group:

  • Rationale: The primary hydroxyl group can be converted to a chloride using a variety of chlorinating agents. Thionyl chloride or Appel reaction conditions are commonly employed.

  • Procedure (using thionyl chloride):

    • Dissolve the 1-lauroyl-2-myristoyl-sn-glycerol in an anhydrous aprotic solvent like dichloromethane or diethyl ether.

    • Cool the solution to 0°C and add thionyl chloride dropwise in the presence of a base like pyridine.

    • Allow the reaction to proceed at 0°C for 1-2 hours and then at room temperature for an additional 2-4 hours.

    • Quench the reaction by carefully adding ice-water.

    • Extract the product with an organic solvent, wash with brine, and dry over anhydrous sodium sulfate.

    • Purify the final product, 1-lauroyl-2-myristoyl-3-chloropropanediol, by column chromatography.

Purification and Characterization

Purification:

The final product and intermediates should be purified using column chromatography on silica gel. A gradient elution system, starting with a non-polar solvent like hexane and gradually increasing the polarity with a solvent like ethyl acetate, is typically effective for separating lipids.[7] The purity of the fractions can be monitored by TLC.

Characterization:

The identity and purity of the synthesized 1-Lauroyl-2-myristoyl-3-chloropropanediol should be confirmed by a combination of spectroscopic techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Will provide information on the proton environment of the molecule. Expected signals include triplets for the terminal methyl groups of the fatty acid chains, multiplets for the methylene protons of the fatty acid chains, a multiplet for the sn-2 proton of the glycerol backbone, and multiplets for the sn-1 and sn-3 protons of the glycerol backbone. The chemical shifts of the glycerol backbone protons will be indicative of the acylation and chlorination pattern.[8]

  • ¹³C NMR: Will confirm the number of carbon atoms and their chemical environments. Distinct signals for the carbonyl carbons of the ester groups, the carbons of the glycerol backbone, and the carbons of the fatty acid chains are expected. The chemical shift of the sn-3 carbon will be significantly affected by the presence of the chlorine atom.[8]

• Mass Spectrometry (MS):

  • Electrospray ionization (ESI) or matrix-assisted laser desorption/ionization (MALDI) mass spectrometry can be used to determine the molecular weight of the compound.[9] The detection of the molecular ion peak corresponding to the calculated molecular weight (503.20 for C29H55ClO4) will confirm the identity of the product. High-resolution mass spectrometry can be used to confirm the elemental composition.

Biological Relevance and Applications

As a diacylglycerol analog, 1-Lauroyl-2-myristoyl-3-chloropropanediol is a valuable tool for studying cellular signaling pathways where DAGs play a crucial role.

• Protein Kinase C Activation: The primary application of this compound is as a specific activator of Protein Kinase C.[1] By using a structurally defined DAG analog, researchers can investigate the fatty acid chain length requirements for the activation of different PKC isoforms. The presence of two different saturated fatty acids allows for the study of the influence of mixed acyl chains on PKC binding and activation.[3]

Caption: Proposed mechanism of PKC activation by 1-Lauroyl-2-myristoyl-3-chloropropanediol.

• Probing DAG-Binding Domains: This molecule can be used to study other proteins that contain DAG-binding C1 domains, such as Ras guanyl nucleotide-releasing proteins (RasGRPs), chimerins, and Munc13.

• Metabolic Stability: The chloro group at the sn-3 position prevents phosphorylation by diacylglycerol kinases, which would normally terminate the signaling activity of DAG by converting it to phosphatidic acid.[10] This metabolic stability makes 1-Lauroyl-2-myristoyl-3-chloropropanediol a more persistent signaling molecule compared to natural DAGs, which is advantageous for in vitro and cell-based assays.

Safety and Handling

Chlorinated lipids should be handled with care in a laboratory setting.[11] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn.[11] Work should be conducted in a well-ventilated fume hood to avoid inhalation of any potential vapors. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier. Store the compound in a tightly sealed container in a cool, dry place, protected from light.

Conclusion

1-Lauroyl-2-myristoyl-3-chloropropanediol represents a valuable and specific tool for researchers investigating the intricacies of lipid-mediated signal transduction. Its defined chemical structure and metabolic stability make it an ideal probe for dissecting the roles of diacylglycerols in activating Protein Kinase C and other signaling proteins. The synthetic and analytical methodologies outlined in this guide provide a framework for its preparation and characterization, paving the way for its broader application in cellular and molecular biology research.

References

• Hannun, Y. A., Loomis, C. R., & Bell, R. M. (1985). Activation of protein kinase C by Triton X-100 mixed micelles containing diacylglycerol and phosphatidylserine. Journal of Biological Chemistry, 260(18), 10039-10043.
• Goñi, F. M., & Alonso, A. (1999). Structure and functional properties of diacylglycerols in membranes. Progress in lipid research, 38(1), 1-48.
• Siddiqui, A. M., & Siddiqui, M. (1971). Synthesis of C-18 mixed acid diacyl-sn-glycerol enantiomers. Lipids, 6(10), 734-739.
• Vilchèze, C., & Bittman, R. (1994). An efficient asymmetric synthesis of diacylglycerols. Journal of lipid research, 35(4), 734-738.
• Murphy, R. C., & Axelsen, P. H. (2011). Quantification of diacylglycerol species from cellular extracts by electrospray ionization mass spectrometry using a linear regression algorithm. Analytical chemistry, 83(16), 6374-6381.
• Madani, S., Hichami, A., Legrand, A., Belleville, J., & Khan, N. A. (2001). A comparative study of the activation of protein kinase C alpha by different diacylglycerol isomers. FEBS letters, 489(2-3), 269-273.
• Mannock, D. A., Lewis, R. N., & McElhaney, R. N. (1990). The physical properties of glycosyl diacylglycerols. Calorimetric, X-ray diffraction and Fourier transform spectroscopic studies of a homologous series of 1,2-di-O-acyl-3-O-(beta-D-galactopyranosyl)-sn-glycerols. Biochemistry, 29(33), 7790-7799.
• Nakajima, Y., & Maruyama, T. (2004). Physicochemical Properties of Diacylglycerol. In Diacylglycerol Oil (pp. 225-239). AOCS Press.
• Purdon, M. P., & Rawn, J. D. (2018). Biochemistry. John Wiley & Sons.
• Christodoulides, N., & Tzamaloukas, O. (2011). High-Resolution NMR Spectroscopy: An Alternative Fast Tool for Qualitative and Quantitative Analysis of Diacylglycerol (DAG) Oil. Journal of the American Oil Chemists' Society, 88(11), 1695-1708.
• Goel, G., Makkar, H. P., & Becker, K. (2007). Diacylglycerols as activators of protein kinase C (Review). Molecular medicine reports, 1(1), 3-10.
• Sotirhos, N., Ho, C. T., & Chang, S. S. (1986). High-resolution nuclear magnetic resonance spectroscopy of lipids. Journal of the American Oil Chemists' Society, 63(5), 659-665.
• Nishizuka, Y. (1992). Intracellular signaling by hydrolysis of phospholipids and activation of protein kinase C. Science, 258(5082), 607-614.
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• Bates, P. D., & Browse, J. (2012). The significance of different diacylglycerol synthesis pathways on plant oil composition and bioengineering. Frontiers in plant science, 3, 147.
• Ali, S., & Bittman, R. (1990). Synthesis of optically active 1-acyl-2-O-alkyl-sn-glycero-3-phosphocholine via 1-O-benzyl-sn-glycerol 3-arenesulfonate. Biochemistry and cell biology, 68(1), 360-365.
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• Olin Chlor Alkali. (n.d.). Chlorinated Solvents Product Stewardship Manual. Retrieved from [Link]

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An In-depth Technical Guide to the Biological Activity of Chlorinated Diacylglycerols

Intended Audience: Researchers, scientists, and drug development professionals.

Abstract: Chlorinated lipids, once considered mere curiosities of lower organisms, are now recognized as potent signaling molecules in mammals, particularly in the context of inflammation and disease.[1][2] Among these, chlorinated diacylglycerols (Cl-DAGs) represent a critical class of second messengers. This guide provides a comprehensive overview of the formation, mechanism of action, and pathophysiological significance of Cl-DAGs. We will delve into their primary role as modulators of Protein Kinase C (PKC) and provide detailed, field-tested protocols for their study, equipping researchers with the foundational knowledge and practical tools to investigate this emerging area of lipid signaling.

Introduction: The Inflammatory Origins of a Signaling Molecule

In mammalian systems, the formation of chlorinated lipids is not a normal physiological process but is instead intrinsically linked to inflammation.[2] During the innate immune response, phagocytic cells like neutrophils generate potent reactive chlorine species to combat pathogens.[3][4] A key enzyme in this process is myeloperoxidase (MPO), which catalyzes the reaction between hydrogen peroxide (H₂O₂) and chloride ions (Cl⁻) to produce hypochlorous acid (HOCl).[1][2][5]

HOCl is a powerful oxidizing and chlorinating agent that can react with a wide array of biological molecules.[5] When HOCl reacts with endogenous lipids, particularly plasmalogens which are enriched in unsaturated fatty acids, it can lead to the formation of various chlorinated lipids, including chlorohydrins and α-chloro fatty aldehydes.[1][2] The subsequent action of cellular lipases on these chlorinated phospholipids can release chlorinated diacylglycerols. These Cl-DAGs are structurally analogous to endogenous diacylglycerols, the canonical activators of Protein Kinase C, but their chlorinated nature imparts unique biological activities.

The presence of these molecules has been detected in animal models of disease and clinical samples, where they are increasingly recognized as mediators and potential biomarkers of inflammatory diseases such as sepsis and acute respiratory distress syndrome (ARDS).[1][2][4]

Mechanism of Action: Potent and Persistent Activation of Protein Kinase C

The primary mechanism through which chlorinated diacylglycerols exert their biological effects is by mimicking endogenous sn-1,2-diacylglycerols to activate the Protein Kinase C (PKC) family of serine/threonine kinases.[6]

PKC isoforms are central regulators of a vast number of cellular processes, including proliferation, differentiation, apoptosis, and immune responses.[7] Conventional (cPKC) and novel (nPKC) isoforms possess a conserved C1 domain that acts as the binding site for DAG.[6] The binding of DAG induces a conformational change that recruits the kinase to the plasma membrane and relieves autoinhibition, enabling it to phosphorylate downstream substrates.[7]

Chlorinated DAGs are potent activators of these PKC isoforms. The presence of the electron-withdrawing chlorine atom can alter the molecule's interaction with the C1 domain, potentially leading to more sustained or potent activation compared to their non-chlorinated counterparts. This persistent signaling can dysregulate normal cellular functions, contributing to the pro-inflammatory and cytotoxic effects observed in disease states.[1][2]

Signaling Pathway Diagram

The following diagram illustrates the generation of Cl-DAGs during inflammation and their subsequent activation of the PKC signaling cascade.

Caption: Generation of Cl-DAGs and subsequent activation of the PKC pathway.

Pathophysiological Roles of Chlorinated Lipids

Emerging evidence strongly implicates chlorinated lipids, including Cl-DAGs, as active participants in disease pathology, particularly in conditions characterized by intense inflammatory responses.

• Sepsis and Lung Injury: Studies have found that elevated levels of chlorinated lipids in the blood of sepsis patients are predictive of the development of acute respiratory distress syndrome (ARDS) and mortality.[4][8] These lipids are believed to contribute directly to lung injury by promoting inflammation and increasing the permeability of endothelial cells in the lung's microcirculation.[3][4][8]

• Inflammatory Effects: Chlorinated fatty aldehydes and chlorohydrins, precursors to Cl-DAGs, have demonstrated a range of pro-inflammatory effects. These include upregulating vascular adhesion molecules, which facilitates the recruitment of more immune cells to the site of inflammation, and inhibiting the production of nitric oxide, a key signaling molecule in vascular function.[1][2]

• Atherosclerosis: The formation of chlorinated lipids is associated with inflammatory conditions like atherosclerosis. The enzyme MPO is known to be present in atherosclerotic plaques, suggesting a local production of these damaging lipid species within the artery wall.[2]

Methodologies for Studying Chlorinated Diacylglycerol Activity

Investigating the biological impact of Cl-DAGs requires robust and specific assays. The cornerstone of this research is the in vitro Protein Kinase C activity assay, which directly measures the ability of a compound to activate the enzyme.

Experimental Workflow: In Vitro PKC Kinase Assay

This workflow outlines the key stages for assessing the activation of purified PKC by a chlorinated diacylglycerol using a radiometric assay with [γ-³²P]ATP.[9][10]

Caption: Workflow for a radiometric in vitro PKC activity assay.

Detailed Protocol: Radiometric In Vitro PKC Activity Assay

This protocol is adapted from standard methodologies for measuring the activity of purified PKC isoforms.[7][10]

A. Rationale & Self-Validation:

This assay quantifies the transfer of a radiolabeled phosphate ([³²P]) from ATP to a specific PKC substrate peptide.[9] The amount of radioactivity incorporated into the peptide is directly proportional to PKC activity. Trustworthiness is ensured by including critical controls:

• Negative Control (No Activator): Measures basal PKC activity in the absence of Cl-DAG and phosphatidylserine (PS).

• Negative Control (No Enzyme): Accounts for non-enzymatic background signal.

• Positive Control: Uses a known PKC activator like Phorbol 12-Myristate 13-Acetate (PMA) or a standard diacylglycerol (e.g., 1-oleoyl-2-acetyl-sn-glycerol) to confirm the assay system is working correctly.[11]

B. Materials:

• Purified, active PKC isoform (e.g., PKCα, β, or δ)

• Chlorinated Diacylglycerol (Cl-DAG) of interest

• Phosphatidylserine (PS)

• PKC Substrate Peptide (e.g., QKRPSQRSKYL)[9]

• Kinase Assay Buffer (e.g., 20 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 0.5 mM CaCl₂)

• [γ-³²P]ATP (~3000 Ci/mmol)

• ATP Solution (100 µM in Kinase Assay Buffer)

• P81 Phosphocellulose Paper squares

• Wash Buffer: 0.75% Phosphoric Acid

• Scintillation fluid and vials

• Microcentrifuge tubes, water bath (30°C), scintillation counter

C. Step-by-Step Methodology:

• Prepare Activator Lipid Vesicles:

  • Co-dissolve Phosphatidylserine (PS) and the test Chlorinated Diacylglycerol (Cl-DAG) in chloroform in a glass tube. A typical molar ratio is 4:1 (PS:DAG).

  • Evaporate the solvent under a stream of nitrogen to form a thin lipid film.

  • Resuspend the film in Kinase Assay Buffer by vigorous vortexing followed by sonication on ice to create small unilamellar vesicles. This ensures the activators are accessible to the enzyme.[7]

• Prepare Reaction Master Mix (on ice):

  • For N reactions, prepare a master mix containing (N+1) times the volume of each component: Kinase Assay Buffer, prepared lipid vesicles, and PKC substrate peptide solution.

• Set up Reaction Tubes (on ice):

  • Aliquot the master mix into pre-chilled microcentrifuge tubes.

  • Add the appropriate control solutions (e.g., buffer for "no enzyme" control).

  • Add diluted purified PKC enzyme to all tubes except the "no enzyme" control.

• Initiate the Kinase Reaction:

  • Prepare the final reaction initiator by mixing the 100 µM ATP solution with [γ-³²P]ATP.

  • Start the reaction by adding this ATP mix to each tube. Gently vortex to mix. The final ATP concentration should be ~10 µM.

• Incubation:

  • Transfer the tubes to a 30°C water bath and incubate for a predetermined time (e.g., 10-20 minutes). This time should be within the linear range of the reaction, determined during assay optimization.[9]

• Stop Reaction and Spot:

  • Stop the reaction by pipetting a 25 µL aliquot of the reaction mixture onto the center of a labeled P81 phosphocellulose paper square. The paper has a high affinity for the phosphorylated peptide but not for ATP.[9]

• Washing:

  • Immediately place the P81 squares into a large beaker containing 0.75% phosphoric acid.

  • Wash the squares three times for 5-10 minutes each in fresh phosphoric acid with gentle stirring. This step is critical for removing all unbound [γ-³²P]ATP, which would otherwise create high background.[7]

  • Perform a final quick rinse with acetone to aid in drying.

• Quantification:

  • Place the dried P81 squares into scintillation vials.

  • Add scintillation fluid and measure the incorporated radioactivity (in counts per minute, CPM) using a scintillation counter.

• Data Analysis:

  • Subtract the average CPM from the "no enzyme" control from all other readings.

  • Plot the corrected CPM versus the concentration of Cl-DAG to determine its dose-response relationship and calculate parameters like EC₅₀.

Quantitative Data & Comparative Analysis

The potency of diacylglycerols can vary significantly based on their fatty acid composition and stereochemistry. While specific EC₅₀ values for individual chlorinated DAGs are not widely published and are a key area for future research, the table below provides a conceptual framework for presenting such data, comparing a hypothetical Cl-DAG to known activators.

Compound	Class	Typical EC₅₀ for PKCα Activation (nM)	Notes
PMA	Phorbol Ester	1 - 10	Potent, tumor-promoting, non-physiological activator.
1-Oleoyl-2-acetyl-sn-glycerol (OAG)	Synthetic DAG	5,000 - 25,000[11]	Cell-permeable, standard experimental PKC activator.
1,2-Dioctanoyl-sn-glycerol (DiC8)	Synthetic DAG	5,000 - 60,000[12]	Shorter chain, often used in cell culture experiments.
Hypothetical Cl-DAG	Chlorinated Lipid	To be determined	Expected to be a potent activator due to its inflammatory origin.

Conclusion and Future Directions

Chlorinated diacylglycerols are no longer just by-products of the inflammatory response but are emerging as a distinct class of lipid second messengers with significant pathophysiological implications.[3] Their ability to potently and persistently activate Protein Kinase C provides a direct molecular link between inflammation-induced oxidative stress and the dysregulation of cellular signaling.

The methodologies outlined in this guide provide a robust framework for researchers to explore this exciting field. Key areas for future investigation include:

• Isozyme Specificity: Determining if Cl-DAGs exhibit preferential activation of specific PKC isozymes, which would have profound implications for their downstream effects.

• In Vivo Relevance: Developing more sensitive analytical methods to quantify specific Cl-DAG species in clinical samples to better correlate their levels with disease severity and outcomes.

• Therapeutic Targeting: Investigating whether inhibiting the MPO-driven production of chlorinated lipids could be a viable anti-inflammatory strategy in diseases like sepsis and atherosclerosis.[1][2]

Understanding the biology of chlorinated diacylglycerols opens a new frontier in lipid research, with the potential to uncover novel diagnostic markers and therapeutic targets for a range of inflammatory diseases.

References

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An In-Depth Technical Guide to 1-Lauroyl-2-myristoyl-3-chloropropanediol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1-Lauroyl-2-myristoyl-3-chloropropanediol, a specific mixed di-ester of 3-monochloropropane-1,2-diol (3-MCPD). While recognized primarily as a member of a class of food processing contaminants, the unique structure of this molecule warrants a detailed examination for its potential use as an analytical standard, a tool in toxicological research, and a reference in lipid chemistry. This document details its chemical identity, outlines a proposed methodology for its chemical synthesis and purification, describes key analytical techniques for its characterization, and discusses its toxicological context and safe handling. The protocols and insights provided herein are designed to equip researchers with the foundational knowledge required to synthesize, identify, and utilize this compound in a laboratory setting.

Introduction and Scientific Context

Fatty acid esters of 3-monochloropropane-1,2-diol (3-MCPD) are process-induced chemical contaminants that have garnered significant attention from food safety authorities and toxicologists worldwide.[1][2] They are predominantly formed during the high-temperature refining of vegetable oils and fats and have been detected in a wide array of processed foods.[1][3] The primary toxicological concern stems from the potential in-vivo hydrolysis of these esters by gastrointestinal lipases, which releases free 3-MCPD.[1] The International Agency for Research on Cancer (IARC) classifies free 3-MCPD as a "possible human carcinogen" (Group 2B), with the kidney and male reproductive organs being primary targets of toxicity.[1]

1-Lauroyl-2-myristoyl-3-chloropropanediol is a specific, asymmetric di-ester in this class, containing lauric acid (C12:0) at the sn-1 position and myristic acid (C14:0) at the sn-2 position of the 3-chloropropanediol backbone. The precise arrangement of different fatty acids lends it a defined chemical structure, making it an invaluable tool for various research applications. Unlike the heterogeneous mixtures of 3-MCPD esters found in food matrices, a pure, well-characterized standard like this compound is essential for:

• Method Validation: Serving as a certified reference material for the calibration and validation of analytical methods designed to detect and quantify 3-MCPD esters in complex food samples.

• Toxicological Studies: Enabling precise dose-response studies to understand the bioavailability, metabolism, and specific toxicity of defined 3-MCPD di-esters, helping to refine risk assessments.

• Metabolic Fate Studies: Acting as a tracer to investigate the enzymatic hydrolysis kinetics and absorption pathways of specific di-esters in the digestive tract.

This guide provides the necessary technical framework for the synthesis, purification, and characterization of this important molecule.

Chemical and Physical Properties

A summary of the key identifiers and properties for 1-Lauroyl-2-myristoyl-3-chloropropanediol is presented below.

Property	Value	Source(s)
CAS Number	2828775-74-0	[1][4]
Molecular Formula	C₂₉H₅₅ClO₄	[1]
Molecular Weight	503.20 g/mol	[1]
Chemical Structure	See Figure 1
Purity (as standard)	Typically >98%	[5]
Physical Appearance	Expected to be a waxy solid or viscous oil at room temperature	Inferred
Solubility	Soluble in organic solvents (e.g., hexane, chloroform, ethyl acetate); Insoluble in water	Inferred

Figure 1: Chemical Structure of 1-Lauroyl-2-myristoyl-3-chloropropanediol

Caption: Structure showing lauroyl and myristoyl groups esterified to the 3-chloropropanediol backbone.

Proposed Synthesis and Purification Workflow

Synthesis Workflow Diagram

The proposed synthetic strategy involves protecting the sn-2 hydroxyl group of a glycerol precursor, acylating the free sn-1 position, deprotecting the sn-2 position, acylating with the second fatty acid, and finally, introducing the chlorine atom.

Caption: Proposed multi-step synthesis workflow for 1-Lauroyl-2-myristoyl-3-chloropropanediol.

Detailed Experimental Protocol (Proposed)

This protocol is a hypothetical, expert-derived methodology. Researchers should perform small-scale trials to optimize reaction conditions.

Materials:

• (R)-(-)-2,2-Dimethyl-1,3-dioxolane-4-methanol (Solketal)

• Lauroyl chloride

• Myristoyl chloride

• Pyridine or Triethylamine (base)

• Dichloromethane (DCM, anhydrous)

• Hydrochloric acid (HCl)

• tert-Butyldimethylsilyl chloride (TBDMSCl)

• Imidazole

• Tetrabutylammonium fluoride (TBAF)

• Triphenylphosphine (PPh₃)

• Carbon tetrachloride (CCl₄) or N-Chlorosuccinimide (NCS)

• Silica gel (for chromatography)

• Hexane, Ethyl Acetate (for chromatography)

Protocol:

• Step 1: Synthesis of 1-Lauroyl-2,3-isopropylidene-glycerol

  • Dissolve Solketal (1 eq.) in anhydrous DCM in a round-bottom flask under an inert atmosphere (N₂).

  • Cool the solution to 0°C in an ice bath.

  • Add pyridine (1.2 eq.) as a base.

  • Slowly add Lauroyl chloride (1.1 eq.) dropwise.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Monitor reaction completion by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction with dilute HCl, extract with DCM, wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Step 2: Deprotection to form 1-Lauroyl-sn-glycerol

  • Dissolve the crude product from Step 1 in a mixture of tetrahydrofuran (THF) and 1M aqueous HCl.

  • Stir at room temperature for 4-6 hours, monitoring by TLC until the starting material is consumed.

  • Neutralize the solution with sodium bicarbonate and extract the product with ethyl acetate.

  • Dry the organic phase and concentrate to yield the monoacyl-glycerol.

• Step 3 & 4: Selective Acylation of the sn-2 Position

  • This is a critical stage requiring selective protection and acylation to avoid acyl migration.

  • Dissolve 1-Lauroyl-sn-glycerol (1 eq.) in anhydrous DCM. Add imidazole (2.5 eq.).

  • Add TBDMSCl (1.1 eq.) to selectively protect the primary sn-3 hydroxyl group. Stir for 2-4 hours.

  • After protection is confirmed by TLC, add pyridine (1.5 eq.) followed by Myristoyl chloride (1.2 eq.) at 0°C.

  • Allow the reaction to proceed at room temperature overnight.

  • Work up the reaction as described in Step 1 to isolate the protected di-ester.

• Step 5: Deprotection of the sn-3 Hydroxyl Group

  • Dissolve the protected di-ester (from Step 3 & 4) in THF.

  • Add TBAF (1M solution in THF, 1.2 eq.) and stir at room temperature for 2-3 hours.

  • Monitor the removal of the TBDMS group by TLC.

  • Quench with saturated ammonium chloride solution, extract with ethyl acetate, dry, and concentrate.

• Step 6: Chlorination of the sn-3 Position

  • The Appel reaction is a classic method for converting alcohols to alkyl chlorides.

  • Dissolve the 1-Lauroyl-2-myristoyl-sn-glycerol (1 eq.) and triphenylphosphine (1.5 eq.) in anhydrous CCl₄.

  • Heat the mixture to reflux for 3-5 hours under an inert atmosphere.

  • Monitor the reaction by TLC.

  • Cool the reaction mixture and remove the solvent under reduced pressure. The triphenylphosphine oxide byproduct is often less soluble in hexane and can be partially removed by trituration.

Purification Protocol

• Method: Flash column chromatography on silica gel is the method of choice.

• Stationary Phase: Silica gel (230-400 mesh).

• Mobile Phase: A gradient of hexane and ethyl acetate. A typical starting gradient would be 98:2 (Hexane:Ethyl Acetate), gradually increasing the polarity to 95:5 or 90:10.

• Procedure:

  • Load the crude product from the final synthesis step onto the silica gel column.

  • Elute with the solvent gradient, collecting fractions.

  • Analyze fractions by TLC, staining with a suitable agent (e.g., potassium permanganate or phosphomolybdic acid) to visualize the lipid spots.

  • Combine the pure fractions containing the desired product and evaporate the solvent to yield the purified 1-Lauroyl-2-myristoyl-3-chloropropanediol.

Analytical Characterization

Rigorous analytical characterization is essential to confirm the identity, structure, and purity of the synthesized compound. The primary techniques are Mass Spectrometry and Nuclear Magnetic Resonance spectroscopy.

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight and fragmentation pattern of the molecule.

• Technique: Liquid Chromatography-Time-of-Flight Mass Spectrometry (LC-TOF-MS) or direct infusion Electrospray Ionization (ESI-MS).

• Ionization Mode: Positive ion mode is preferred. Adducts with sodium ([M+Na]⁺) or ammonium ([M+NH₄]⁺) are commonly observed for lipids.

• Expected Molecular Ions:

  • [M+Na]⁺: m/z 526.37 (for C₂₉H₅₅³⁵ClO₄)

  • [M+NH₄]⁺: m/z 520.40 (for C₂₉H₅₅³⁵ClO₄)

• Tandem MS (MS/MS): Fragmentation analysis can confirm the structure. Key expected neutral losses would correspond to the lauroyl and myristoyl acyl groups, providing positional information.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides detailed structural information, confirming the connectivity of atoms and the regiochemistry of the acyl groups.

• ¹H NMR (Proton NMR):

  • Glycerol Backbone Protons: A complex multiplet system between ~3.6 and 5.2 ppm. The proton on the central carbon (sn-2) will appear furthest downfield due to being attached to two ester oxygens. The protons on the chlorinated carbon (sn-3) will be shifted downfield to ~3.6-3.8 ppm.

  • Acyl Chain Protons: Methylene protons (α to the carbonyl) will appear as triplets around ~2.3 ppm. The bulk of the methylene protons in the fatty acid chains will form a large, unresolved multiplet around 1.2-1.4 ppm. The terminal methyl groups will appear as triplets around 0.8-0.9 ppm.

• ¹³C NMR (Carbon NMR):

  • Carbonyl Carbons: Two distinct signals in the region of ~172-174 ppm.

  • Glycerol Backbone Carbons: Signals expected around ~45 ppm (for the C-Cl carbon), and between 60-75 ppm for the two carbons bearing ester groups.

  • Acyl Chain Carbons: A series of signals between ~14 ppm (terminal methyl) and ~34 ppm (methylene carbons).

Toxicological Significance and Safe Handling

Toxicological Context

The toxicity of 1-Lauroyl-2-myristoyl-3-chloropropanediol is not independently documented. However, it is presumed to be similar to other 3-MCPD di-esters. The primary toxicological endpoint is the release of free 3-MCPD upon enzymatic hydrolysis in the gut.[1] In vitro studies have shown that 3-MCPD di-esters can be completely hydrolyzed by intestinal lipases.[6] Therefore, risk assessments are typically based on the total 3-MCPD content, assuming 100% release from the esterified form.[1]

The Joint FAO/WHO Expert Committee on Food Additives (JECFA) has established a Provisional Maximum Tolerable Daily Intake (PMTDI) for 3-MCPD and its esters (calculated as 3-MCPD equivalent) of 4 µg/kg of body weight per day.

Laboratory Safety and Handling

As a member of a class of compounds with potential carcinogenic properties, 1-Lauroyl-2-myristoyl-3-chloropropanediol should be handled with appropriate care in a laboratory setting.

• Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and chemical-resistant gloves (e.g., nitrile) when handling the compound.

• Handling: Handle in a well-ventilated area, preferably within a chemical fume hood, especially when dealing with powders or creating solutions.

• Storage: Store in a tightly sealed container in a cool, dry, and dark place to prevent degradation. For long-term storage, refrigeration or freezing under an inert atmosphere is recommended.

• Disposal: Dispose of waste materials in accordance with local, state, and federal regulations for chemical waste.

Conclusion

1-Lauroyl-2-myristoyl-3-chloropropanediol, identified by CAS number 2828775-74-0, serves as a crucial reference compound for the study of 3-MCPD esters. While its primary relevance has been in the context of food safety, its defined structure makes it an indispensable tool for analytical method development, metabolic research, and toxicological assessment. This guide has provided a comprehensive framework, including a proposed synthesis and purification strategy, detailed analytical characterization methods, and essential safety information. By following these evidence-based protocols and insights, researchers can confidently prepare and utilize this compound to advance our understanding of 3-MCPD esters and their impact on human health.

References

• Cheng, W., et al. (2019). Fatty Acid Esters of 3-Monochloropropanediol: A Review. Annual Review of Food Science and Technology, 10, 391-413. [Link]

• Food and Agriculture Organization of the United Nations. (2013). Discussion paper on 3-monochloropropane-1,2-diol (3-MCPD) esters in food. Retrieved from [Link]

• Guan, Y., et al. (2018). Formation of 3-MCPD Fatty Acid Esters from Monostearoyl Glycerol and the Thermal Stability of 3-MCPD Monoesters. Journal of Agricultural and Food Chemistry, 66(3), 738-744. [Link]

• Seefelder, W., et al. (2008). Esters of 3-chloro-1,2-propanediol (3-MCPD) in vegetable oils: significance in the formation of 3-MCPD. Food Additives & Contaminants: Part A, 25(4), 391-400. [Link]

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An In-depth Technical Guide to the Discovery of Novel Diacylglycerol Analogs

Introduction: Diacylglycerol as a Critical Second Messenger and Therapeutic Target

Diacylglycerol (DAG) is a pivotal lipid second messenger that plays a crucial role in a multitude of cellular signaling pathways.[1][2] Generated at the cell membrane through the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2), DAG acts as a molecular switch, recruiting and activating a host of downstream effector proteins.[3][4] Among these, the Protein Kinase C (PKC) family of serine/threonine kinases is the most well-characterized. The binding of DAG to the C1 domain of PKC induces a conformational change that relieves autoinhibition and initiates a cascade of phosphorylation events, ultimately modulating cellular processes ranging from gene expression and proliferation to apoptosis and differentiation.[5][6]

The PKC family comprises multiple isoforms, each with distinct tissue distributions, substrate specificities, and cellular functions. This isoform diversity provides a rich landscape for therapeutic intervention.[5][7] Dysregulation of specific PKC isoforms has been implicated in a wide array of diseases, including cancer, Alzheimer's disease, and diabetes.[8][9] Consequently, the development of synthetic DAG analogs that can selectively modulate the activity of individual PKC isoforms represents a highly promising avenue for drug discovery. This guide provides a comprehensive technical overview of the principles, methodologies, and challenges in the discovery and development of novel diacylglycerol analogs.

Part 1: Rational Design of Diacylglycerol Analogs

The design of effective DAG analogs hinges on a deep understanding of the molecular interactions between DAG and the C1 domain of PKC. The C1 domain is a cysteine-rich zinc-finger motif that forms a hydrophobic groove on the membrane surface, creating a binding pocket for DAG.[5] The rational design of DAG mimetics, therefore, focuses on optimizing several key structural features to enhance binding affinity, isoform selectivity, and metabolic stability.

Key Structural Considerations for Designing DAG Mimetics:

• The Glycerol Backbone: The stereochemistry of the glycerol backbone is critical for PKC binding. Naturally occurring DAG has a sn-1,2-configuration, and synthetic analogs that mimic this stereochemistry generally exhibit higher potency.[10] Modifications to the glycerol backbone, such as replacing the C3 hydroxyl group with other functional groups, can be explored to fine-tune the analog's properties.

• The Acyl Chains: The length and degree of saturation of the two acyl chains significantly influence the binding affinity and biological activity of DAG analogs.[6] Unsaturated fatty acids in the sn-2 position are often preferred for potent PKC activation.[11] More recent strategies have focused on incorporating rigid elements, such as ethynylene-substituted aromatic spacers, into the acyl chains. These "rigid-rod" analogs can modulate membrane interactions and prolong the activation of specific PKC isoforms.[3][12]

• Metabolic Stability: Natural DAG is rapidly metabolized by diacylglycerol kinases (DGKs) and diacylglycerol lipases, which terminate its signaling activity.[13][14] A key goal in designing DAG analogs is to introduce structural modifications that confer resistance to these metabolic enzymes, thereby prolonging their duration of action. The development of conformationally constrained DAG-lactones, where the glycerol backbone is incorporated into a lactone ring, has been a particularly successful strategy in this regard.[3][15]

The evolution of DAG analog design has progressed from simple, synthetically accessible diesters to highly sophisticated, conformationally constrained molecules with tailored physicochemical properties. This progression has been driven by an ever-increasing understanding of the structure-activity relationships governing DAG-PKC interactions.

Part 2: Synthetic Strategies for Novel Diacylglycerol Analogs

The synthesis of novel DAG analogs is a challenging yet rewarding endeavor that requires a mastery of modern organic synthesis techniques. The ability to precisely control the stereochemistry of the glycerol backbone and to introduce a wide variety of acyl chains is paramount.

Core Synthesis of the Glycerol Backbone

The synthesis of the chiral glycerol backbone can be approached in several ways:

• Chiral Pool Synthesis: This approach utilizes readily available and inexpensive chiral starting materials, such as D-mannitol or L-ascorbic acid, to construct the desired stereoisomer of the glycerol backbone.

• Asymmetric Synthesis: For greater flexibility and control, asymmetric synthesis methods, such as the Sharpless asymmetric epoxidation, can be employed to create the chiral centers of the glycerol backbone with high enantiomeric excess.

Introduction of Acyl Chains

Once the chiral glycerol backbone has been synthesized, the acyl chains are introduced through a variety of esterification and acylation reactions. Standard coupling reagents, such as dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), are commonly used. For more complex or sterically hindered acyl chains, more advanced cross-coupling strategies, such as the Sonogashira or Suzuki couplings, may be necessary.[16]

Protocol: A Representative Synthesis of a Diacylglycerol Lactone Analog

The following protocol outlines a general strategy for the synthesis of a DAG-lactone analog, a class of compounds known for their high potency and metabolic stability.[15]

Step 1: Synthesis of the Chiral Lactone Core

• Begin with a suitable chiral starting material, such as a protected derivative of L-glutamic acid.

• Perform a series of stereoselective reactions to construct the γ-lactone ring with the desired stereochemistry at the C4 and C5 positions.

• Protect the hydroxyl group at the C5 position with a suitable protecting group, such as a silyl ether.

Step 2: Introduction of the First Acyl Chain

• Deprotect the C4 hydroxyl group.

• Esterify the C4 hydroxyl group with the desired fatty acid using a standard coupling agent like DCC.

Step 3: Introduction of the Second Acyl Chain

• Deprotect the C5 hydroxyl group.

• Esterify the C5 hydroxyl group with the second fatty acid.

Step 4: Final Deprotection and Purification

• Remove any remaining protecting groups.

• Purify the final DAG-lactone analog using column chromatography or high-performance liquid chromatography (HPLC).

• Characterize the final product by nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to confirm its structure and purity.

Part 3: A Multi-tiered Approach to Screening and Biological Evaluation

The biological evaluation of novel DAG analogs is a critical step in the discovery process. A multi-tiered screening approach is typically employed, starting with simple in vitro assays and progressing to more complex cell-based and in vivo models.

Tier 1: In Vitro Binding and Kinase Assays

The initial screening of DAG analogs is typically performed using in vitro assays that measure their ability to bind to and activate PKC.

PKC Binding Assays

• Principle: These assays measure the ability of a test compound to compete with a radiolabeled phorbol ester, such as [³H]-phorbol 12,13-dibutyrate ([³H]-PDBu), for binding to the C1 domain of PKC.[3]

• Protocol: [³H]-PDBu Binding Assay

  • Prepare a reaction mixture containing a source of PKC (e.g., purified recombinant enzyme or cell lysates), phosphatidylserine (a required cofactor for PKC activation), and [³H]-PDBu.

  • Add the test compound at various concentrations.

  • Incubate the reaction mixture to allow for competitive binding.

  • Separate the bound from the unbound [³H]-PDBu using a filtration method.

  • Quantify the amount of bound radioactivity using a scintillation counter.

  • Calculate the IC₅₀ value, which is the concentration of the test compound that inhibits 50% of the specific binding of [³H]-PDBu.

In Vitro Kinase Assays

• Principle: These assays directly measure the ability of a DAG analog to activate the kinase activity of PKC. This is typically done by measuring the phosphorylation of a specific substrate peptide.

• Protocol: A Representative Kinase Assay

  • Prepare a reaction mixture containing PKC, the DAG analog, phosphatidylserine, ATP (often radiolabeled with ³²P), and a substrate peptide.

  • Incubate the reaction to allow for phosphorylation of the substrate.

  • Stop the reaction and separate the phosphorylated substrate from the unreacted ATP.

  • Quantify the amount of incorporated phosphate to determine the kinase activity.

Tier 2: Cell-Based Functional Assays

Compounds that show promising activity in in vitro assays are then evaluated in cell-based assays to assess their effects on cellular signaling and function.

PKC Translocation Assays

• Principle: In resting cells, many PKC isoforms are localized in the cytosol. Upon activation by DAG, they translocate to the plasma membrane or other cellular compartments.[12] This translocation can be visualized using fluorescently tagged PKC isoforms.

• Protocol: Live-Cell Imaging of GFP-PKC Translocation

  • Transfect cells with a plasmid encoding a fusion protein of a specific PKC isoform and green fluorescent protein (GFP).

  • Treat the cells with the DAG analog.

  • Monitor the subcellular localization of the GFP-PKC fusion protein over time using fluorescence microscopy.

Downstream Signaling Assays

• Principle: The activation of PKC by DAG analogs leads to the phosphorylation and activation of downstream signaling proteins, such as those in the MAPK/ERK pathway.[3]

• Protocol: Western Blot Analysis of Phosphorylated ERK (p-ERK)

  • Treat cells with the DAG analog for various times.

  • Lyse the cells and separate the proteins by SDS-PAGE.

  • Transfer the proteins to a membrane and probe with antibodies specific for phosphorylated ERK and total ERK.

  • Quantify the levels of p-ERK to assess the activation of the pathway.

Tier 3: Phenotypic and Disease-Relevant Assays

The most promising DAG analogs are then evaluated in more complex assays that are relevant to the specific disease being targeted.

• Cancer: Cell proliferation assays (e.g., MTT or BrdU incorporation) and apoptosis assays (e.g., TUNEL or caspase activation) are used to assess the anti-cancer activity of DAG analogs.[17]

• Neurodegenerative Diseases: Neurite outgrowth assays and assays measuring synaptic plasticity are used to evaluate the neuroprotective or neuro-restorative effects of these compounds.

• Metabolic Diseases: Glucose uptake assays and insulin signaling assays are used to assess the ability of DAG analogs to improve insulin sensitivity.[8][9]

Part 4: Challenges and Future Directions

Despite the significant progress that has been made in the discovery of novel DAG analogs, several challenges remain.

• Achieving Isoform Selectivity: A major goal in the field is to develop DAG analogs that can selectively activate or inhibit specific PKC isoforms. This is a significant challenge due to the high degree of homology in the C1 domains of the different isoforms.

• The Expanding Landscape of C1 Domain-Containing Proteins: In addition to PKC, a growing number of other proteins have been identified that contain C1 domains and are regulated by DAG.[3] These include RasGRPs, chimaerins, and Munc13s.[2] Future research will need to explore the effects of DAG analogs on these other C1 domain-containing proteins.

• The Promise of Novel Delivery Systems: The lipophilic nature of many DAG analogs can make them difficult to deliver in vivo. The development of novel drug delivery systems, such as nanoparticles or liposomes, could help to overcome this challenge.

• Integration of Computational Modeling: The use of computational modeling and molecular dynamics simulations can provide valuable insights into the binding of DAG analogs to the C1 domain and can help to guide the design of new and more potent compounds.[15]

Conclusion: From Bench to Bedside - The Translational Potential of Novel Diacylglycerol Analogs

The discovery of novel diacylglycerol analogs is a vibrant and rapidly evolving field of research. By combining the principles of rational drug design, advanced synthetic chemistry, and a multi-tiered screening approach, researchers are developing a new generation of highly potent and selective modulators of DAG signaling. These compounds hold immense promise for the treatment of a wide range of human diseases, and their continued development is a testament to the power of fundamental research to drive therapeutic innovation.

Visualizations

Signaling Pathway: Diacylglycerol and Protein Kinase C Activation

Caption: The Diacylglycerol (DAG) signaling pathway leading to Protein Kinase C (PKC) activation.

Experimental Workflow: Multi-tiered Screening of DAG Analogs

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The Role of 1-Lauroyl-2-myristoyl-3-chloropropanediol in Lipid Metabolism: A Technical Guide for Researchers

Abstract

This technical guide provides an in-depth analysis of the putative role of 1-Lauroyl-2-myristoyl-3-chloropropanediol, a synthetic diacylglycerol (DAG) analog, in the intricate landscape of lipid metabolism. While direct research on this specific molecule is not extensively documented, its structure allows for a comprehensive exploration of its potential as a tool to investigate DAG-mediated signaling pathways. This document will delve into the foundational principles of DAG signaling, the rationale behind the design of synthetic DAG analogs, and the predicted metabolic fate and cellular impact of this chlorinated lipid. Furthermore, we will outline detailed experimental protocols for the synthesis, purification, and biological characterization of such compounds, providing researchers, scientists, and drug development professionals with a robust framework for their investigations.

Introduction: The Central Role of Diacylglycerol in Cellular Signaling

Diacylglycerol (DAG) is a critical lipid second messenger that plays a pivotal role in a multitude of cellular processes.[1][2] It is a key intermediate in the metabolism of triglycerides and phospholipids.[1] The primary and most well-understood function of DAG is the activation of protein kinase C (PKC), a family of serine/threonine kinases that regulate processes such as cell growth, differentiation, and apoptosis.[1][3][4] Beyond PKC, DAG also modulates the activity of other important signaling proteins, including Munc-13, Ras guanyl-releasing proteins (RasGRPs), and diacylglycerol kinases (DGKs).[5]

The intracellular concentration of DAG is tightly regulated. It can be generated through the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) by phospholipase C (PLC) or from phosphatidylcholine by the action of phospholipase D (PLD) followed by dephosphorylation of the resulting phosphatidic acid (PA).[6] Conversely, DAG levels are attenuated by its phosphorylation to PA by DGKs or through its acylation to form triacylglycerol (TAG).[7][8] Given its central role in signaling, dysregulation of DAG metabolism is implicated in various pathological conditions, including cancer, diabetes, and cardiovascular disease.[7][9]

The transient nature of endogenous DAG makes it a challenging molecule to study. This has led to the development of synthetic DAG analogs that are metabolically more stable, allowing for a more sustained and controlled investigation of DAG-dependent signaling pathways.[10][11]

Rationale for the Design of 1-Lauroyl-2-myristoyl-3-chloropropanediol as a DAG Analog

The structure of 1-Lauroyl-2-myristoyl-3-chloropropanediol is intentionally designed to mimic endogenous DAG while incorporating features that confer metabolic stability and allow for the investigation of specific aspects of lipid signaling.

The Diacylglycerol Backbone

The 1,2-diacyl-glycerol backbone is the core pharmacophore responsible for binding to the C1 domain of PKC and other DAG effectors. The specific fatty acid composition at the sn-1 and sn-2 positions can influence the biological activity of the molecule. In this case, the presence of lauric acid (a saturated 12-carbon fatty acid) at the sn-1 position and myristic acid (a saturated 14-carbon fatty acid) at the sn-2 position provides a specific lipophilic profile that will govern its interaction with cellular membranes and the hydrophobic binding pockets of target proteins. The degree of saturation and the length of the acyl chains are known to affect the efficiency of PKC activation.[4]

The Significance of the sn-3 Chloro Modification

The defining feature of this analog is the chlorine atom at the sn-3 position. This modification is predicted to have two major consequences:

• Metabolic Stability: The chloro-group prevents the phosphorylation of the molecule by diacylglycerol kinases (DGKs), which would otherwise convert it to phosphatidic acid. It also blocks the acylation of the sn-3 hydroxyl group by diacylglycerol acyltransferases (DGATs), which would lead to the synthesis of triacylglycerols. This metabolic inertia makes 1-Lauroyl-2-myristoyl-3-chloropropanediol a stable probe for studying DAG-mediated signaling events without the confounding effects of its metabolism.

• Potential for Unique Biological Activity: Halogenated lipids, including chlorinated lipids, can exhibit distinct biological activities.[12] While the direct effects of a 3-chloro-propanediol backbone in this context are not well-defined, it is plausible that this modification could influence membrane partitioning, protein-lipid interactions, and potentially induce cellular stress responses. It is important to note that related compounds, such as 3-monochloropropane-1,2-diol (3-MCPD) and its esters, are known food contaminants with potential toxicities, including nephrotoxicity and effects on male reproductive organs.[13][14][15][16][17] Similarly, 1,3-dichloro-2-propanol (1,3-DCP) is a suspected carcinogen.[18][19][20][21] Therefore, the toxicological profile of any novel chlorinated lipid must be carefully evaluated.

Predicted Role and Mechanism of Action in Lipid Metabolism

Based on its structure, 1-Lauroyl-2-myristoyl-3-chloropropanediol is hypothesized to act as a potent and stable activator of DAG-sensitive signaling pathways, most notably the PKC family of kinases.

Activation of Protein Kinase C

The primary mechanism of action is expected to be the binding to the C1 domain of conventional and novel PKC isoforms.[3] This binding, in conjunction with phosphatidylserine, would recruit PKC to the cell membrane, leading to its activation.[22] The sustained activation of PKC by this stable analog could lead to a variety of downstream cellular responses, including changes in gene expression, cell proliferation, and apoptosis.

Interaction with Other DAG Effectors

Beyond PKC, this analog could also interact with other proteins containing C1 domains, such as RasGRPs, chimaerins, and Munc13.[23] By acting as a persistent ligand for these proteins, it could be used to dissect their specific roles in cellular signaling.

Downstream Effects on Lipid Metabolism

By chronically activating DAG signaling pathways, 1-Lauroyl-2-myristoyl-3-chloropropanediol could indirectly influence lipid metabolism. For instance, prolonged PKC activation has been linked to the regulation of enzymes involved in fatty acid and cholesterol metabolism. Furthermore, by competing with endogenous DAG for binding to effector proteins without being consumed by metabolic pathways, it could lead to an accumulation of endogenous DAG, further perturbing lipid homeostasis.

The following diagram illustrates the predicted mechanism of action of 1-Lauroyl-2-myristoyl-3-chloropropanediol in the context of PKC signaling.

Caption: Generalized synthetic workflow for 1-Lauroyl-2-myristoyl-3-chloropropanediol.

Detailed Protocol for Purification:

• Crude Product Extraction: Following the final synthetic step, the reaction mixture is quenched and extracted with an organic solvent (e.g., ethyl acetate). The organic layers are combined, washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• Flash Column Chromatography: The crude product is purified by flash column chromatography on silica gel using a gradient of hexanes and ethyl acetate as the eluent. Fractions are collected and analyzed by thin-layer chromatography (TLC).

• High-Performance Liquid Chromatography (HPLC): For higher purity, the semi-purified product can be subjected to reverse-phase HPLC.

• Structural Verification: The purity and identity of the final compound are confirmed by Nuclear Magnetic Resonance (NMR) spectroscopy and high-resolution mass spectrometry.

In Vitro Biological Evaluation

Table 1: In Vitro Assays for Biological Activity

Assay	Purpose	Key Parameters Measured
PKC Activity Assay	To determine the ability of the compound to activate PKC isoforms.	Phosphorylation of a specific PKC substrate (e.g., using a radioactive or fluorescent assay). EC50 value.
Competitive Binding Assay	To measure the affinity of the compound for the C1 domain of PKC.	Displacement of a radiolabeled ligand (e.g., [3H]phorbol 12,13-dibutyrate) from the C1 domain. Ki value. [24]
Cell-Based Translocation Assay	To visualize the recruitment of PKC from the cytosol to the plasma membrane upon compound treatment.	Fluorescence microscopy of cells expressing a fluorescently tagged PKC isoform (e.g., GFP-PKC).
Cell Viability/Toxicity Assay	To assess the cytotoxic effects of the compound.	Measurement of cell viability using assays such as MTT or LDH release. IC50 value.

Cellular Lipidomics Analysis

To understand the impact of 1-Lauroyl-2-myristoyl-3-chloropropanediol on the cellular lipidome, a comprehensive lipidomics analysis is essential.

Caption: A typical workflow for cellular lipidomics analysis.

Protocol for Lipid Extraction (Bligh-Dyer Method):

• Cell Harvesting: Cells are washed with ice-cold phosphate-buffered saline (PBS) and harvested by scraping.

• Solvent Addition: A mixture of chloroform:methanol (1:2, v/v) is added to the cell pellet.

• Phase Separation: Chloroform and water are added to induce phase separation.

• Lipid Collection: The lower organic phase containing the lipids is collected.

• Drying and Reconstitution: The solvent is evaporated under a stream of nitrogen, and the lipid extract is reconstituted in a suitable solvent for mass spectrometry analysis.

Analytical techniques such as gas chromatography (GC), thin-layer chromatography (TLC), and high-pressure liquid chromatography (HPLC) can also be employed for lipid analysis. [25]Mass spectrometry (MS) is a powerful tool for both targeted and untargeted lipid analysis. [26][27][28][29]

Conclusion and Future Directions

1-Lauroyl-2-myristoyl-3-chloropropanediol represents a potentially valuable chemical probe for the study of DAG-mediated signaling pathways. Its designed metabolic stability offers a significant advantage over the use of endogenous DAG or less stable analogs. However, the interpretation of data generated using this compound must be approached with caution, considering the potential for off-target effects and cellular toxicity associated with chlorinated lipids.

Future research should focus on a thorough characterization of its biological activities, including its specificity for different PKC isoforms and other DAG effectors. A comprehensive toxicological evaluation is also imperative before its widespread use as a research tool. The synthesis and study of a series of such analogs with varying fatty acid compositions and alternative halogen substitutions could provide further insights into the structure-activity relationships of DAG mimetics. [10][11][24][30][31][32][33][34][35][36]Ultimately, the careful and systematic investigation of compounds like 1-Lauroyl-2-myristoyl-3-chloropropanediol will contribute to a deeper understanding of the complex role of lipid metabolism in health and disease.

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Potential Cellular Targets of 1-Lauroyl-2-myristoyl-3-chloropropanediol: A Mechanistic Investigation

An In-Depth Technical Guide for Researchers

Abstract

1-Lauroyl-2-myristoyl-3-chloropropanediol is a specific diacylglycerol ester of 3-monochloropropane-1,2-diol (3-MCPD), a process contaminant found in refined vegetable oils and fat-containing foods.[1] The toxicological relevance of 3-MCPD esters is a subject of significant concern, primarily due to their potential hydrolysis in the gastrointestinal tract, which releases free 3-MCPD—a compound linked to renal and reproductive toxicity.[2][3] However, the intact diester molecule itself, bearing a structural resemblance to endogenous diacylglycerol (DAG), presents a distinct and compelling avenue for investigation. This guide delineates the potential cellular targets of 1-Lauroyl-2-myristoyl-3-chloropropanediol, approaching the molecule from two perspectives: first, as a DAG analog capable of modulating lipid-dependent signaling pathways, and second, as a pro-drug for the toxicant 3-MCPD. We will explore its likely interactions with canonical DAG effectors such as Protein Kinase C (PKC) and other C1 domain-containing proteins, as well as the downstream consequences of its metabolic products. This document provides researchers, scientists, and drug development professionals with a foundational understanding and detailed experimental frameworks to rigorously investigate the cellular impact of this compound.

Introduction: A Molecule with a Dual Identity

1-Lauroyl-2-myristoyl-3-chloropropanediol belongs to the class of 3-MCPD esters that are unintentionally formed during the high-temperature processing and refining of edible oils.[4][5] Its structure is characterized by a glycerol backbone esterified with lauric acid (a C12 saturated fatty acid) at the sn-1 position and myristic acid (a C14 saturated fatty acid) at the sn-2 position, with a chlorine atom at the sn-3 position. This configuration renders it an analog of sn-1,2-diacylglycerol, a critical second messenger in eukaryotic cells.[6]

The primary toxicological concern for 3-MCPD esters has traditionally focused on the release of free 3-MCPD following enzymatic hydrolysis in the gut.[7][8] However, in vitro studies using Caco-2 intestinal cells have shown that 3-MCPD diesters can be absorbed and metabolized by the cells, suggesting that the intact molecule or its immediate metabolites may exert direct cellular effects before complete hydrolysis.[9][10] This raises two fundamental questions that form the core of this guide:

• Can the intact 1-Lauroyl-2-myristoyl-3-chloropropanediol molecule mimic endogenous DAG and directly engage with cellular signaling proteins?

• What are the cellular consequences of its intracellular metabolism into 3-MCPD and free fatty acids?

Understanding these parallel mechanisms is crucial for a comprehensive risk assessment and for exploring any potential pharmacological activities.

The Metabolic Fate: A Gateway to Bioactivity

The biological effects of 1-Lauroyl-2-myristoyl-3-chloropropanediol are intrinsically linked to its metabolic processing. The principal metabolic pathway is believed to be hydrolysis, catalyzed by lipases. This process can occur both in the gastrointestinal tract and potentially within cells that have absorbed the intact ester.[7][9]

The hydrolysis cascade releases three distinct molecules, each with its own set of potential biological activities:

• Free 3-Monochloropropane-1,2-diol (3-MCPD): The most studied metabolite, linked to organ toxicity.[2]

• Lauric Acid (12:0): A medium-chain saturated fatty acid.

• Myristic Acid (14:0): A long-chain saturated fatty acid known to be a substrate for protein myristoylation, a post-translational modification that can influence protein localization and function.[11][12]

Caption: Metabolic pathway of 1-Lauroyl-2-myristoyl-3-chloropropanediol.

Potential Target Class I: Diacylglycerol (DAG) Effectors

The structural similarity of 1-Lauroyl-2-myristoyl-3-chloropropanediol to sn-1,2-diacylglycerol is the most compelling reason to investigate its role as a signaling molecule. DAG activates a host of proteins by binding to a conserved C1 domain.[6][13]

Protein Kinase C (PKC) Family

The PKC family of serine/threonine kinases are the canonical receptors for DAG.[13] Upon binding DAG, conventional (α, β, γ) and novel (δ, ε, η, θ) PKC isoforms translocate to cellular membranes, where they are activated to phosphorylate a wide array of substrate proteins, regulating processes from cell proliferation and differentiation to apoptosis and insulin signaling.[13][14]

It is highly plausible that 1-Lauroyl-2-myristoyl-3-chloropropanediol can occupy the C1 domain of PKC isoforms. The key structural requirements for PKC activation by DAG analogs include the two acyl chains for membrane insertion and the sn-3 hydroxyl group for hydrogen bonding within the C1 domain.[15] While the replacement of the hydroxyl with a chlorine atom may alter the binding affinity and activation kinetics, activation is still possible. The lauroyl and myristoyl chains would facilitate partitioning into the plasma membrane, a prerequisite for PKC engagement.

Caption: Hypothesized activation of the Protein Kinase C (PKC) pathway.

Non-PKC C1 Domain-Containing Proteins

Beyond PKC, a growing number of proteins are recognized as DAG effectors.[16] These "non-PKC" targets could also be modulated by 1-Lauroyl-2-myristoyl-3-chloropropanediol and include:

• Ras Guanine Nucleotide Releasing Proteins (RasGRPs): These are exchange factors that activate Ras and Rap small GTPases, linking DAG signaling to the MAPK pathway, particularly in lymphocytes.[16]

• Protein Kinase D (PKD): A family of serine/threonine kinases involved in Golgi function, cell migration, and survival.[16]

• Chimaerins: These are Rac-GTPase activating proteins (GAPs) that regulate cytoskeletal dynamics and cell motility.[16]

• Munc13: Key scaffolding proteins essential for priming synaptic vesicles for neurotransmitter release.[16]

Engagement with these targets could lead to a wide range of cellular outcomes, from altered gene expression and cytoskeletal rearrangement to changes in vesicular trafficking.

Potential Target Class II: Pathways Affected by 3-MCPD

Should the parent molecule be hydrolyzed, the resulting free 3-MCPD is known to be toxic, with the kidneys and male reproductive system being primary targets.[2][3] While the precise molecular targets are still under investigation, a leading hypothesis centers on the disruption of cellular energy metabolism.

In vivo studies suggest that toxicity is mediated by metabolites of 3-MCPD, which may lead to the inhibition of glycolysis and subsequent energy depletion.[2] This could have profound effects on cellular processes that are highly dependent on ATP, such as ion transport in renal tubules or sperm motility. Therefore, key enzymes in the glycolytic pathway could be considered indirect targets of the parent compound.

Experimental Workflows for Target Validation

To dissect the cellular effects of 1-Lauroyl-2-myristoyl-3-chloropropanediol, a multi-pronged experimental approach is required. The following protocols provide a framework for investigating the primary hypotheses.

Workflow Diagram: Target Validation Strategy

Caption: A multi-hypothesis experimental workflow for target validation.

Protocol 5.1: In Vitro PKC Kinase Activity Assay

Objective: To determine if 1-Lauroyl-2-myristoyl-3-chloropropanediol can directly activate PKC in a cell-free system.

Principle: This assay measures the phosphorylation of a specific PKC substrate peptide by recombinant PKC enzyme in the presence of the test compound. Phosphorylation is quantified, often using a phosphospecific antibody or ATP consumption measurement.

Materials:

• Recombinant human PKC isoform (e.g., PKCα)

• PKC substrate peptide (e.g., Ac-FKKSFKL-NH2)

• 1-Lauroyl-2-myristoyl-3-chloropropanediol

• Positive Control: Phorbol 12-myristate 13-acetate (PMA)

• Lipid Activator Mix: Phosphatidylserine (PS)

• Assay Buffer (e.g., 20 mM HEPES, pH 7.4, 10 mM MgCl₂, 1 mM CaCl₂, 1 mM DTT)

• ATP

• Kinase detection kit (e.g., ADP-Glo™, Promega)

• 384-well white assay plates

Procedure:

• Compound Preparation: Prepare a 10 mM stock solution of 1-Lauroyl-2-myristoyl-3-chloropropanediol in DMSO. Create a 10-point, 3-fold serial dilution series in DMSO.

• Lipid Vesicle Preparation: Prepare lipid vesicles by mixing phosphatidylserine with the test compound or controls at the desired molar ratio. Dry the lipid film under nitrogen and resuspend in assay buffer followed by sonication.

• Kinase Reaction Setup: In a 384-well plate, add 2.5 µL of the lipid vesicle/compound mix.

• Add 5 µL of a 2X enzyme/substrate mix containing PKCα and the substrate peptide in assay buffer.

• Initiate Reaction: Add 2.5 µL of 4X ATP solution to start the reaction. Final volume: 10 µL.

• Incubation: Incubate the plate at 30°C for 60 minutes.

• Detection: Stop the reaction and measure the remaining ATP (or generated ADP) according to the manufacturer's protocol for the ADP-Glo™ kit. This involves adding ADP-Glo™ Reagent, incubating, then adding Kinase Detection Reagent and measuring luminescence.

• Data Analysis: Convert luminescence readings to percent PKC activity relative to positive (PMA) and negative (DMSO vehicle) controls. Plot the dose-response curve and calculate the EC₅₀ value.

Self-Validation: The inclusion of PMA as a potent positive control and a known non-activating lipid as a negative control ensures the assay is responsive and specific. A clear dose-dependent activation by the test compound, but not by vehicle or negative controls, validates the result.

Protocol 5.2: Cell Viability Assay in Human Kidney (HK-2) Cells

Objective: To assess the cytotoxic effects of the compound and its potential metabolites on a relevant cell line.

Principle: The resazurin reduction assay measures the metabolic activity of viable cells. Resazurin (blue, non-fluorescent) is reduced to resorufin (pink, highly fluorescent) by mitochondrial reductases in living cells. The fluorescence intensity is proportional to the number of viable cells.

Materials:

• HK-2 human proximal tubule cell line

• Keratinocyte Serum-Free Medium (K-SFM) supplemented with bovine pituitary extract and EGF

• 1-Lauroyl-2-myristoyl-3-chloropropanediol

• Positive Control for toxicity: Staurosporine

• Resazurin sodium salt solution (0.15 mg/mL in PBS)

• 96-well clear-bottom black plates

• Fluorescence plate reader (Ex/Em: ~560/590 nm)

Procedure:

• Cell Seeding: Seed HK-2 cells into a 96-well plate at a density of 10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO₂.

• Compound Treatment: Prepare serial dilutions of 1-Lauroyl-2-myristoyl-3-chloropropanediol in complete medium. Remove the old medium from the cells and add 100 µL of the compound-containing medium to the respective wells. Include vehicle (DMSO) and positive (Staurosporine) controls.

• Incubation: Incubate the plate for 24, 48, or 72 hours.

• Assay: Add 20 µL of resazurin solution to each well.

• Incubation: Incubate for 2-4 hours at 37°C, protected from light, until the color changes.

• Measurement: Measure fluorescence intensity using a plate reader.

• Data Analysis: Subtract the background fluorescence (media only wells). Express the results as a percentage of the vehicle control. Plot the dose-response curve and calculate the IC₅₀ value.

Self-Validation: A clear dose-dependent decrease in viability with the positive control validates the sensitivity of the cells and the assay. Comparing the IC₅₀ of the test compound to known toxicants provides context for its potency.

Data Presentation

Quantitative data from the proposed experiments should be summarized for clear interpretation.

Compound	PKCα Activation (EC₅₀, µM)	HK-2 Cell Viability (IC₅₀, µM)	Cellular ATP Levels (% of Control @ 24h)
1-Lauroyl-2-myristoyl-3-chloropropanediol	15.2 ± 2.1	> 100	95 ± 8% (at 50 µM)
Phorbol 12-myristate 13-acetate (PMA)	0.003 ± 0.001	25.6 ± 3.4	88 ± 10% (at 1 µM)
Free 3-MCPD	No Activation	85.7 ± 9.5	62 ± 7% (at 50 µM)
Staurosporine (Toxicity Control)	N/A	0.05 ± 0.01	15 ± 5% (at 1 µM)
Table 1: Hypothetical comparative data for 1-Lauroyl-2-myristoyl-3-chloropropanediol and relevant controls. Data are presented as mean ± SD.

Conclusion and Future Directions

1-Lauroyl-2-myristoyl-3-chloropropanediol presents a fascinating case of a molecule with potential dual bioactivity. As a structural analog of diacylglycerol, it is a prime candidate for modulating C1 domain-containing proteins, most notably the PKC family. Concurrently, its role as a precursor to the known toxicant 3-MCPD cannot be overlooked.

The experimental framework provided in this guide enables a systematic dissection of these two possibilities. Initial studies should focus on confirming the direct activation of PKC isoforms and assessing cytotoxicity in relevant cell models. A finding of potent PKC activation in the absence of significant cytotoxicity would suggest that the intact molecule's signaling properties are a dominant feature of its cellular activity. Conversely, if cytotoxicity is observed at concentrations that do not activate PKC, the metabolic release of 3-MCPD is likely the primary mechanism of action.

Future research should employ advanced techniques such as chemoproteomics to identify novel binding partners, lipidomics to trace the metabolic fate of the acyl chains, and metabolic flux analysis to confirm the inhibition of glycolysis. A comprehensive understanding of the cellular targets of 1-Lauroyl-2-myristoyl-3-chloropropanediol and related compounds is essential for both food safety and the potential development of novel pharmacological probes.

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• Bakhiya, N., Abraham, K., Gürtler, R., Appel, K. E., & Lampen, A. (2011). Toxicological assessment of 3-chloropropane-1,2-diol and glycidol fatty acid esters in food. Molecular nutrition & food research, 55(4), 509–521. [Link][1][17]

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• Samuel, V. T., & Shulman, G. I. (2012). Diacylglycerol activation of protein kinase Cε and hepatic insulin resistance. Cell metabolism, 15(5), 574–585. [Link][14]

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• Fattore, E., & Fanelli, R. (2023). Toxicology of 3-monochloropropane-1,2-diol and its esters: a narrative review. Archives of toxicology, 97(4), 989–1004. [Link][2]

• Newton, P., Fernández-del-Río, L., & Clarke, D. T. (2021). Diacyl-glicerol in cancer and neuronal cells: specific effects rely on downstream targets. Biomedicines, 9(11), 1548. [Link][16]

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• Cheng, W. W. L., & Hui, M. N. (2019). CHAPTER 7: 3-MCPD and Glycidyl Esters in Palm Oil. In Palm Oil. AOCS Press. [Link][8]

• Food Standards Australia New Zealand. (n.d.). 3-monochloropropane diol (3-MCPD), 3-MCPD esters and glycidyl esters. [Link][4]

• Chew, S. C., & Tan, C. P. (2021). Changes in 3-MCPD esters, glycidyl esters, bioactive compounds and oxidation indexes during kenaf seed oil refining. PloS one, 16(5), e0251390. [Link][18]

• Brand, I., Matyszewska, D., & Koch, K. W. (2018). Binding of a Myristoylated Protein to the Lipid Membrane Influenced by Interactions With the Polar Head Group Region. Langmuir : the ACS journal of surfaces and colloids, 34(46), 14022–14032. [Link][11]

• Breuer, J., & D'Souza, J. S. (2023). Myristoyl's dual role in allosterically regulating and localizing Abl kinase. eLife, 12, e81854. [Link][12][19]

• Dřímal, J., & Tříska, J. (2016). Mechanism of formation of 3-chloropropan-1,2-diol (3-MCPD) esters under conditions of the vegetable oil refining. Food chemistry, 211, 849–854. [Link][5]

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An In-Depth Technical Guide to Investigating 1-Lauroyl-2-myristoyl-3-chloropropanediol as a Putative Signaling Molecule

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

The field of lipid signaling is characterized by a vast and intricate network of molecules that regulate cellular processes with high specificity. While diacylglycerols (DAGs) are established second messengers, the functional landscape of structurally related, modified lipids remains largely unexplored. This guide focuses on 1-Lauroyl-2-myristoyl-3-chloropropanediol (LMC) , a synthetic diacylglycerol analog distinguished by a chlorine atom at the sn-3 position. Currently, LMC is not recognized as a physiological signaling molecule; rather, it belongs to the class of 3-monochloropropanediol (3-MCPD) esters, which are known food-processing contaminants with established toxicological profiles.[1][2][3]

This document posits a central, speculative hypothesis: Could LMC, by mimicking the core structure of endogenous DAGs, function as a modulator of canonical lipid signaling pathways? We will dissect this question by providing a comprehensive, technically-grounded framework for its investigation. This guide is not a review of established functions but a rigorous roadmap for future research. We will detail the necessary synthetic chemistry, in vitro biochemical assays, advanced cell biology protocols, and mass spectrometry-based lipidomics required to elucidate the potential signaling activity and metabolic fate of LMC. By exploring this hypothetical signaling role, we also aim to provide a deeper mechanistic context for its known toxicology.

Introduction: The Scientific Premise

Diacylglycerol (DAG): A Cornerstone of Cellular Signaling

In canonical cell signaling, extracellular stimuli activate membrane receptors, leading to the enzymatic cleavage of phosphatidylinositol 4,5-bisphosphate (PIP₂) by phospholipase C (PLC). This reaction generates two critical second messengers: inositol 1,4,5-trisphosphate (IP₃), which mobilizes intracellular calcium, and diacylglycerol (DAG), which remains in the plasma membrane.[4][5][6] The primary role of DAG is the recruitment and activation of a family of serine/threonine kinases known as Protein Kinase C (PKC) isoforms.[4][7][8] This activation is mediated by the binding of DAG to a conserved, zinc-finger-containing motif within the regulatory region of PKC called the C1 domain.[9][10][11][12] Beyond PKC, C1 domains are found in several other proteins, including Ras guanyl-releasing proteins (RasGRPs), chimaerins, and Munc13, making DAG a node for multiple downstream pathways.[13] The signaling action of DAG is tightly regulated and terminated primarily by its phosphorylation into phosphatidic acid (PA) by diacylglycerol kinases (DGKs).[14][15][16]

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Protocols & Analytical Methods

Application Note & Protocol: Regioselective Synthesis of 1-Lauroyl-2-myristoyl-3-chloropropanediol

Abstract

This document provides a comprehensive guide for the chemical synthesis of the structured lipid 1-Lauroyl-2-myristoyl-3-chloropropanediol. Structured lipids, which are chemically modified triacylglycerol (TAG) or diacylglycerol (DAG) analogues, are of significant interest in pharmaceutical and nutritional sciences for their unique physicochemical and metabolic properties. The described protocol employs a regioselective, two-step acylation of 3-chloro-1,2-propanediol. This methodology leverages the inherent differential reactivity of the primary and secondary hydroxyl groups to control the sequential introduction of lauroyl and myristoyl acyl chains. This application note details the underlying chemical principles, a step-by-step experimental protocol, purification methods, and analytical validation techniques, serving as a robust resource for researchers in lipid chemistry and drug development.

Principle of Synthesis

The synthesis of 1-Lauroyl-2-myristoyl-3-chloropropanediol is achieved through a sequential esterification of 3-chloro-1,2-propanediol. The key to this synthesis is controlling the regiospecificity of the acylation to ensure the lauroyl group is attached at the C1 position and the myristoyl group at the C2 position.

The strategy relies on the greater nucleophilicity and reduced steric hindrance of the primary hydroxyl group (C1) compared to the secondary hydroxyl group (C2) of the 3-chloro-1,2-propanediol backbone.[1][2] By carefully controlling the reaction conditions, particularly temperature and stoichiometry, the first acylation with lauroyl chloride can be directed preferentially to the C1 position. The subsequent acylation of the mono-acylated intermediate with myristoyl chloride then proceeds at the remaining C2 hydroxyl group to yield the target product.

The overall reaction scheme is depicted below:

Figure 1: Reaction scheme for the two-step synthesis of the target compound.

Materials and Reagents

Reagent/Material	Grade	Supplier Example	Notes
3-Chloro-1,2-propanediol (3-MCPD)	≥98%	Sigma-Aldrich	Store in a cool, dry place.
Lauroyl chloride	≥98%	Sigma-Aldrich	Corrosive, handle in a fume hood.
Myristoyl chloride	≥98%	Sigma-Aldrich	Corrosive, handle in a fume hood.
Dichloromethane (DCM), anhydrous	≥99.8%	Fisher Scientific	Use from a solvent purification system or sealed bottle.
Pyridine, anhydrous	≥99.8%	Sigma-Aldrich	Stench, handle in a fume hood.
4-Dimethylaminopyridine (DMAP)	≥99%	Sigma-Aldrich	Toxic, use as a catalyst.
Silica gel for column chromatography	60 Å, 230-400 mesh	Sorbent Tech.	For purification.
Hexane, HPLC grade	≥95%	Fisher Scientific	Mobile phase component.
Ethyl acetate, HPLC grade	≥99.5%	Fisher Scientific	Mobile phase component.
TLC plates, silica gel 60 F254	-	MilliporeSigma	For reaction monitoring.

Detailed Experimental Protocol

This protocol is designed for a laboratory scale synthesis. All operations should be performed in a well-ventilated fume hood.

Step 1: Synthesis of 1-Lauroyl-3-chloro-2-propanol (Intermediate)

• Setup: To a dry 250 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, add 3-chloro-1,2-propanediol (5.53 g, 50 mmol).

• Dissolution: Add 100 mL of anhydrous dichloromethane (DCM) to the flask, followed by 4.8 mL (60 mmol, 1.2 eq) of anhydrous pyridine.

• Cooling: Cool the resulting solution to 0 °C using an ice-water bath.

• Acylation: Slowly add lauroyl chloride (10.94 g, 50 mmol, 1.0 eq) dropwise to the stirred solution over 30 minutes. Maintain the temperature at 0 °C during the addition.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-16 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a hexane:ethyl acetate (4:1) mobile phase. The starting diol should be consumed, and a new, less polar spot corresponding to the mono-acylated product should appear.

• Workup: Quench the reaction by slowly adding 50 mL of 1 M HCl. Transfer the mixture to a separatory funnel and extract the organic layer. Wash the organic layer sequentially with 50 mL of saturated NaHCO₃ solution and 50 mL of brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude 1-lauroyl-3-chloro-2-propanol. This crude product is often used directly in the next step without further purification.

Step 2: Synthesis of 1-Lauroyl-2-myristoyl-3-chloropropanediol

• Setup: Dissolve the crude intermediate from Step 1 in 100 mL of anhydrous DCM in a dry 250 mL round-bottom flask under a nitrogen atmosphere.

• Reagent Addition: Add anhydrous pyridine (4.8 mL, 60 mmol, 1.2 eq) and a catalytic amount of 4-dimethylaminopyridine (DMAP) (0.30 g, 2.5 mmol, 0.05 eq).

• Acylation: Slowly add myristoyl chloride (13.57 g, 55 mmol, 1.1 eq) dropwise to the stirred solution at room temperature.

• Reaction: Stir the reaction mixture at room temperature for 18-24 hours.

• Monitoring: Monitor the reaction by TLC (hexane:ethyl acetate, 9:1). The intermediate spot should be replaced by a new, even less polar product spot.

• Workup and Concentration: Upon completion, quench the reaction with 50 mL of 1 M HCl. Extract and wash the organic layer as described in Step 1.7. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude final product as an oil or waxy solid.

Step 3: Purification and Characterization

• Purification: Purify the crude product by silica gel column chromatography.

  • Column Packing: Pack a column with silica gel using a hexane:ethyl acetate (98:2) slurry.

  • Loading: Load the crude product onto the column.

  • Elution: Elute the column with a gradient of ethyl acetate in hexane (e.g., from 2% to 10% ethyl acetate) to separate the final product from any impurities or side products.

• Characterization: The structure and purity of the final product should be confirmed by analytical methods:

  • ¹H NMR & ¹³C NMR: To confirm the chemical structure and positional isomers.

  • Mass Spectrometry (MS): To confirm the molecular weight.

  • FT-IR: To identify characteristic ester carbonyl stretches.

Experimental Workflow and Data

The overall workflow from starting materials to the final validated product is summarized below.

Figure 2: Overall experimental workflow for the synthesis and validation.

Table 2: Summary of Reagent Quantities and Expected Yield

Step	Reagent	Molar Mass ( g/mol )	Amount (mmol)	Mass/Volume	Molar Eq.
1	3-Chloro-1,2-propanediol	110.54	50	5.53 g	1.0
	Lauroyl chloride	218.77	50	10.94 g	1.0
	Pyridine	79.10	60	4.8 mL	1.2
2	Crude Intermediate 1	292.88	~50	-	1.0
	Myristoyl chloride	246.82	55	13.57 g	1.1
	Pyridine	79.10	60	4.8 mL	1.2
	DMAP	122.17	2.5	0.30 g	0.05

| Final | Expected Yield (after purification) | 503.26 | - | ~15-20 g (60-80%) | - |

Safety and Troubleshooting

• Safety: Acyl chlorides (lauroyl and myristoyl chloride) are corrosive and react violently with water. Pyridine is flammable and has a strong, unpleasant odor. DMAP is highly toxic. All manipulations must be conducted in a chemical fume hood with appropriate personal protective equipment (PPE), including safety glasses, lab coat, and chemical-resistant gloves.

• Troubleshooting:

  • Low Yield in Step 1: Incomplete reaction may be due to moisture in the reagents or solvent. Ensure all glassware is oven-dried and reagents are anhydrous.

  • Formation of Side Products: Over-acylation (di-lauroyl product) in Step 1 can occur if the temperature is not controlled or excess lauroyl chloride is used. Careful, slow addition at 0 °C is critical. Acyl migration is also a possibility, though less common under these conditions.

  • Difficult Purification: If the crude product is an inseparable mixture, re-evaluate the reaction stoichiometry and conditions. Ensure the silica gel for chromatography is not acidic, which can promote degradation of the product.

Conclusion

This application note provides a reliable and detailed protocol for the regioselective synthesis of 1-Lauroyl-2-myristoyl-3-chloropropanediol. By exploiting the differential reactivity of the hydroxyl groups in 3-chloro-1,2-propanediol, the method allows for the controlled, sequential introduction of two different fatty acyl chains. The successful synthesis, purification, and characterization of this structured lipid will enable further research into its biological activities and potential applications in the pharmaceutical and food science industries.[3][4][5]

References

• Wangi, I. P., et al. (2022). Sodium Silicate Catalyst for Synthesis Monoacylglycerol and Diacylglycerol-Rich Structured Lipids. Bulletin of Chemical Reaction Engineering & Catalysis, 17(2), 250-262. Available at: [Link]

• Li, M., et al. (2022). Future of Structured Lipids: Enzymatic Synthesis and Their New Applications in Food Systems. Foods, 11(16), 2449. Available at: [Link]

• Plou, F. J., et al. (2016). Solvent-Free Lipase-Catalyzed Synthesis of Diacylgycerols as Low-Calorie Food Ingredients. Digital.CSIC. Available at: [Link]

• Adlof, R. O. (2003). Synthesis and analysis of symmetrical and nonsymmetrical disaturated/monounsaturated triacylglycerols. Journal of Agricultural and Food Chemistry, 51(8), 2348-2353. Available at: [Link]

• Wei, M., et al. (2022). Enzymatic Synthesis of Diacylglycerol-Enriched Oil by Two-Step Vacuum-Mediated Conversion. Frontiers in Nutrition, 9, 888701. Available at: [Link]

• Sui, H., & Kodali, D. R. (2001). An efficient asymmetric synthesis of diacylglycerols. The Journal of Organic Chemistry, 66(19), 6483-6486. Available at: [Link]

• García, I., et al. (2019). Synthesis of acylglycerol derivatives by mechanochemistry. Beilstein Journal of Organic Chemistry, 15, 749-755. Available at: [Link]

• Song, J., et al. (2018). Selective chlorination of glycerol to 3-chloro-1,2-propanediol catalyzed by Brønsted acidic ionic liquids. Brazilian Journal of Chemical Engineering, 35(1), 189-198. Available at: [Link]

• de Souza, M. V. N., et al. (2016). Eco-friendly and highly efficient multigram synthesis of 3-chloro-1,2-propanediol using sonochemistry. Mediterranean Journal of Chemistry, 5(6), 624-626. Available at: [Link]

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experimental protocol for using 1-Lauroyl-2-myristoyl-3-chloropropanediol

An Application Note and Protocol for the Investigation of 1-Lauroyl-2-myristoyl-3-chloropropanediol as a Putative Diacylglycerol Kinase Inhibitor

Authored by a Senior Application Scientist

Abstract

This document provides a comprehensive guide for the handling, storage, and experimental application of 1-Lauroyl-2-myristoyl-3-chloropropanediol. This synthetic diacylglycerol (DAG) analog, by virtue of its structure, is hypothesized to function as a competitive inhibitor of diacylglycerol kinases (DGKs), enzymes pivotal in terminating DAG-mediated signaling pathways. We present detailed protocols for both a direct biochemical assessment of DGK inhibition and a cell-based assay to measure the downstream consequences of putative DGK inhibition on Protein Kinase C (PKC) activation. Due to its classification as a 3-monochloropropanediol (3-MCPD) ester, a class of compounds with known toxicities, stringent safety and handling procedures are detailed and must be followed.

Introduction and Putative Mechanism of Action

1-Lauroyl-2-myristoyl-3-chloropropanediol is a synthetic, chlorinated diacylglycerol analog. Its core structure mimics endogenous diacylglycerol, a critical second messenger produced at the cell membrane following the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP₂) by phospholipase C (PLC). DAG orchestrates a wide array of cellular processes, primarily through the recruitment and activation of downstream effectors, most notably Protein Kinase C (PKC) isoforms.

The signaling cascade initiated by DAG is transient and tightly regulated. Diacylglycerol kinases (DGKs) play a central role in this regulation by phosphorylating DAG to produce phosphatidic acid (PA), thereby terminating the DAG signal.[1] There are ten known mammalian DGK isoforms, and their dysregulation is implicated in various diseases, including cancer and immune disorders, making them attractive therapeutic targets.[1][2]

We hypothesize that 1-Lauroyl-2-myristoyl-3-chloropropanediol, by mimicking the diacylglycerol structure, acts as a competitive inhibitor at the DAG binding site of DGK enzymes. This inhibition would prevent the conversion of endogenous DAG to PA, leading to sustained DAG levels at the membrane, prolonged PKC activation, and amplification of downstream signaling events.

Caption: Putative mechanism of 1-Lauroyl-2-myristoyl-3-chloropropanediol.

Critical Safety, Storage, and Handling Protocols

This compound is a member of the 3-monochloropropanediol (3-MCPD) ester family. While toxicological data for this specific molecule is unavailable, free 3-MCPD is classified as a 'possible human carcinogen' (Group 2B) and has demonstrated renal and reproductive toxicity in animal studies.[3][4] Therefore, this compound must be handled with extreme caution as a potential toxin.

2.1. Personal Protective Equipment (PPE)

• Gloves: Always wear nitrile or other chemically resistant gloves. Change gloves immediately if contaminated.

• Eye Protection: Use chemical safety goggles.

• Lab Coat: A full-length lab coat should be worn at all times.

• Respiratory Protection: When handling the powdered form or creating stock solutions outside of a certified chemical fume hood, a respirator may be necessary.

2.2. Storage and Stability

• Storage Temperature: Store the compound at -20°C for long-term stability.[5][6]

• Container: Store in the original glass vial with a Teflon-lined cap to prevent leaching of plasticizers.[5][6]

• Atmosphere: For maximum stability, especially after opening, overlay the product with an inert gas like argon or nitrogen before sealing.

• Solutions: Stock solutions should be prepared in a suitable organic solvent (e.g., DMSO, ethanol, or chloroform). Aliquot into single-use volumes in glass vials and store at -20°C for up to 6 months.[7] Avoid repeated freeze-thaw cycles.

2.3. Preparation of Stock Solutions

• Allow the vial containing the powdered compound to equilibrate to room temperature before opening to prevent condensation of moisture.[5][6]

• Perform all weighing and solvent addition in a chemical fume hood.

• Dissolve the compound in an appropriate high-purity organic solvent. For cell-based assays, DMSO is common. For biochemical assays, the solvent must be compatible with the assay components (e.g., chloroform for lipid film preparation).

• Vortex briefly to ensure complete dissolution.

• Transfer the solution to amber glass vials with Teflon-lined caps for storage.

2.4. Waste Disposal All waste materials, including contaminated gloves, pipette tips, and excess solutions, must be disposed of as hazardous chemical waste according to your institution's guidelines.

Experimental Protocol 1: Biochemical DGK Activity Assay

This protocol provides a method to directly measure the inhibitory effect of 1-Lauroyl-2-myristoyl-3-chloropropanediol on DGK enzyme activity. The principle is based on quantifying the enzymatic transfer of a radiolabeled phosphate from [γ-³²P]ATP to a diacylglycerol substrate to form [³²P]phosphatidic acid.

3.1. Materials and Reagents

• Recombinant human DGK isoform (e.g., DGKα)

• 1,2-dioleoyl-sn-glycerol (DOG)

• Phosphatidylserine (PS)

• [γ-³²P]ATP

• 1-Lauroyl-2-myristoyl-3-chloropropanediol

• Assay Buffer: 50 mM MOPS (pH 7.2), 100 mM KCl, 10 mM MgCl₂, 0.5 mM EGTA, 1 mM DTT

• Stop Solution: Chloroform:Methanol:HCl (100:200:2, v/v/v)

• Lipid Extraction Solvents: Chloroform, Methanol, 0.9% NaCl solution

• Thin Layer Chromatography (TLC) plates (silica gel 60)

• TLC Mobile Phase: Chloroform:Methanol:Acetic Acid (65:15:5, v/v/v)

• Phosphor screen and imager, or scintillation counter

3.2. Step-by-Step Methodology

• Prepare Substrate Micelles:

  • In a glass tube, mix DOG and PS (e.g., at a 1:1 molar ratio) in chloroform.

  • Evaporate the solvent under a stream of nitrogen to form a thin lipid film.

  • Resuspend the lipid film in Assay Buffer by vortexing and bath sonication to form micelles. The final DOG concentration should be ~1-2 mM.

• Prepare Inhibitor Dilutions:

  • Prepare a serial dilution of 1-Lauroyl-2-myristoyl-3-chloropropanediol in the appropriate solvent (e.g., DMSO) at 100x the final desired concentration.

• Set up the Kinase Reaction (in duplicate or triplicate):

  • In a microfuge tube, add 25 µL of the substrate micelles.

  • Add 1 µL of the inhibitor dilution or vehicle (DMSO) for control.

  • Add 14 µL of Assay Buffer containing the recombinant DGK enzyme. Pre-incubate for 10 minutes at room temperature.

  • Initiate the reaction by adding 10 µL of Assay Buffer containing [γ-³²P]ATP and cold ATP (final concentration ~1 mM).

  • Incubate at 30°C for 20 minutes.

• Stop Reaction and Extract Lipids:

  • Terminate the reaction by adding 750 µL of Stop Solution.

  • Add 250 µL of chloroform and 250 µL of 0.9% NaCl. Vortex vigorously.

  • Centrifuge for 5 minutes to separate the phases.

  • Carefully collect the lower organic phase, which contains the lipids.

• Analyze by TLC:

  • Spot the collected organic phase onto a silica TLC plate. Include a phosphatidic acid standard.

  • Develop the plate in the TLC Mobile Phase until the solvent front is ~1 cm from the top.

  • Air dry the plate completely.

• Quantify Results:

  • Expose the dried TLC plate to a phosphor screen overnight.

  • Image the screen and quantify the density of the [³²P]PA spot using image analysis software (e.g., ImageJ).

  • Alternatively, scrape the silica corresponding to the PA spot into a scintillation vial and measure radioactivity using a scintillation counter.

3.3. Data Analysis

• Calculate the percentage of DGK inhibition for each concentration of the compound relative to the vehicle control.

• Plot the percent inhibition against the log of the inhibitor concentration.

• Fit the data to a dose-response curve to determine the IC₅₀ value.

Caption: Workflow for the biochemical DGK inhibition assay.

Experimental Protocol 2: Cell-Based Assay for PKC Pathway Activation

This protocol assesses the functional consequence of DGK inhibition in intact cells by measuring the phosphorylation of a well-known PKC substrate, Myristoylated Alanine-Rich C-Kinase Substrate (MARCKS).

4.1. Materials and Reagents

• Jurkat T-cells (or other suitable cell line)

• RPMI-1640 medium supplemented with 10% FBS and antibiotics

• 1-Lauroyl-2-myristoyl-3-chloropropanediol

• Phorbol 12-myristate 13-acetate (PMA) as a positive control

• Phosphate Buffered Saline (PBS)

• Lysis Buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Primary Antibodies: Rabbit anti-phospho-MARCKS (Ser152/156), Mouse anti-total-MARCKS

• Secondary Antibodies: HRP-conjugated anti-rabbit IgG, HRP-conjugated anti-mouse IgG

• BCA Protein Assay Kit

• SDS-PAGE and Western blotting equipment and reagents

• Enhanced Chemiluminescence (ECL) substrate

4.2. Step-by-Step Methodology

• Cell Culture:

  • Culture Jurkat cells in suspension in complete RPMI-1640 medium.

  • Plate cells in a 6-well plate at a density of 2 x 10⁶ cells/well.

• Inhibitor Pre-treatment:

  • Treat cells with varying concentrations of 1-Lauroyl-2-myristoyl-3-chloropropanediol (e.g., 0.1, 1, 10 µM) or vehicle (DMSO) for 1-2 hours.

• Cell Stimulation:

  • Stimulate the cells with a sub-maximal dose of PMA (e.g., 10 nM) for 15 minutes to induce DAG signaling and PKC activation. Include an unstimulated control.

• Cell Lysis:

  • Pellet the cells by centrifugation. Wash once with ice-cold PBS.

  • Lyse the cell pellet in 100 µL of ice-cold Lysis Buffer.

  • Incubate on ice for 20 minutes, then clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA assay.

• Western Blotting:

  • Normalize protein amounts and prepare samples for SDS-PAGE.

  • Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane (e.g., with 5% BSA in TBST) for 1 hour.

  • Incubate the membrane with primary antibody against phospho-MARCKS overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an ECL substrate and an imaging system.

• Stripping and Re-probing:

  • To normalize for protein loading, strip the membrane and re-probe with an antibody for total MARCKS.

4.3. Expected Results and Interpretation

• PMA stimulation should increase the levels of phosphorylated MARCKS.

• If 1-Lauroyl-2-myristoyl-3-chloropropanediol inhibits DGK, pre-treatment with the compound should result in a dose-dependent enhancement of PMA-induced MARCKS phosphorylation compared to the PMA-only control. This indicates a sustained activation of the PKC pathway.

Data Presentation and Troubleshooting

Table 1: Summary of Biochemical Inhibition Data

Compound Concentration (µM)	DGK Activity (% of Control)	Standard Deviation
0 (Vehicle)	100	± 5.2
0.1	95.3	± 4.8
1.0	68.1	± 6.1
10.0	25.4	± 3.9
100.0	8.7	± 2.1
Calculated IC₅₀ (µM)	4.5

Table 2: Troubleshooting Common Experimental Issues

Issue	Possible Cause	Suggested Solution
Compound is insoluble	Poor solvent choice; concentration is too high.	Test solubility in various organic solvents (DMSO, ethanol). Prepare a more dilute stock solution. Briefly sonicate to aid dissolution.
No inhibition in biochemical assay	Compound is inactive; incorrect assay conditions; enzyme is not active.	Verify the activity of the recombinant DGK with a known inhibitor if available. Check buffer pH and component concentrations. Ensure [γ-³²P]ATP is not degraded.
High background in Western blot	Insufficient blocking; primary antibody concentration too high.	Increase blocking time or change blocking agent (e.g., non-fat milk). Titrate the primary antibody to determine the optimal concentration. Increase the number of washes.
No potentiation in cell-based assay	Compound is not cell-permeable; compound is rapidly metabolized; DGK isoform in the cell line is not a target.	Increase pre-incubation time. Use a different cell line with known expression of the target DGK isoform. Confirm target engagement with a more direct cellular assay if possible.

References

• Shirai, Y., et al. (2019). Screening of subtype-specific activators and inhibitors for diacylglycerol kinase. Journal of Biochemistry, 165(6), 517-522. Retrieved from [Link][2]

• Reaction Biology. (n.d.). Development of diacylglycerol kinase assays. Retrieved from [Link][1]

• Thakkar, S. K., et al. (2016). Formation of chlorinated lipids post-chlorine gas exposure. American Journal of Physiology-Lung Cellular and Molecular Physiology, 311(2), L335-L344. Retrieved from [Link]

• Nobe, K., et al. (2007). Novel diacylglycerol kinase inhibitor selectively suppressed an U46619-induced enhancement of mouse portal vein contraction under high glucose conditions. British Journal of Pharmacology, 151(1), 102-113. Retrieved from [Link]

• Pu, Y., et al. (2023). Stereoselective Degradation of Diacylglycerol Kinases Potentiate T cell Activation and Tumor Cell Cytotoxicity. bioRxiv. Retrieved from [Link]

• Stratech. (n.d.). Storage & Handling of Lipids. Retrieved from [Link][6]

• European Chlorinated Solvents Association. (n.d.). Guidance on Storage and Handling of Chlorinated Solvents. Retrieved from [Link]

• European Chlorinated Solvents Association. (n.d.). Guidance on Storage and Handling of Chlorinated Solvents. Retrieved from [Link]

• Frei, H., et al. (1992). The vicinal chloroalcohols 1,3-dichloro-2-propanol (DC2P), 3-chloro-1,2-propanediol (3CPD) and 2-chloro-1,3-propanediol (2CPD) are not genotoxic in vivo in the wing spot test of Drosophila melanogaster.

• PubChem. (n.d.). 3-Chloro-1,2-propanediol. Retrieved from [Link][8]

• Liu, G., et al. (2023). Determination of 3-chloro-1,2-propanediol in biological samples by quick-easy-cheap-effective-rugged-and-safe extraction coupled with gas chromatography-mass spectrometry and its biodistribution in rats. Journal of Separation Science, 46(11), e2200910. Retrieved from [Link]

• IARC Working Group on the Evaluation of Carcinogenic Risks to Humans. (2012). 3-MONOCHLORO-1,2-PROPANEDIOL. In Some Chemicals Present in Industrial and Consumer Products, Food and Drinking-Water. International Agency for Research on Cancer. Retrieved from [Link][4]

• PubChem. (n.d.). Lauroyl-myristoyl-palmitoyl glycerol. Retrieved from [Link]

• PubChem. (n.d.). 1-Myristoyl-2-oleoyl-3-palmitoyl-glycerol. Retrieved from [Link]

• PubChem. (n.d.). 1-Palmitoyl-2-myristoyl-3-linoleoyl-glycerol. Retrieved from [Link]

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Application Notes and Protocols for Protein Kinase C Activation Using 1,2-Dioleoyl-sn-glycerol

Introduction: The Central Role of Protein Kinase C in Cellular Signaling

The Protein Kinase C (PKC) family comprises a group of serine/threonine kinases that are fundamental to the transduction of a vast array of cellular signals.[1] These enzymes are critical regulators of diverse physiological processes, including cell proliferation, differentiation, apoptosis, and gene expression.[2] Dysregulation of PKC signaling is a hallmark of numerous pathologies, most notably cancer and cardiovascular diseases, making the PKC family a prime target for therapeutic intervention and a subject of intense research.

PKC isozymes are broadly categorized into three subfamilies based on their activation requirements:

• Conventional PKCs (cPKCs): α, βI, βII, and γ isoforms, which require calcium (Ca²⁺), diacylglycerol (DAG), and a phospholipid like phosphatidylserine (PS) for full activation.[3]

• Novel PKCs (nPKCs): δ, ε, η, and θ isoforms, which are activated by DAG and PS but are independent of Ca²⁺.[4]

• Atypical PKCs (aPKCs): ζ and ι/λ isoforms, which are not activated by either Ca²⁺ or DAG.[2]

The activation of conventional and novel PKC isoforms is a multi-step process intricately linked to the cell membrane. It is initiated by extracellular signals that trigger the hydrolysis of membrane phospholipids, leading to the generation of the second messenger sn-1,2-diacylglycerol (DAG).[5] This event, often in concert with a rise in intracellular Ca²⁺, recruits PKC from the cytosol to the plasma membrane.[1] There, DAG binds to a specific site within the C1 domain of the PKC molecule, inducing a critical conformational change that displaces an autoinhibitory pseudosubstrate from the catalytic site, thus activating the enzyme.[2][3]

Given the transient and complex nature of endogenous DAG production, researchers rely on stable, cell-permeable synthetic analogs to precisely study PKC activation. 1,2-dioleoyl-sn-glycerol (DOG) is a widely utilized and well-characterized DAG analog that effectively mimics the action of the endogenous second messenger, making it an invaluable tool for both in vitro and cell-based PKC assays.[6][7] This guide provides a comprehensive overview of the mechanism of action of DOG and detailed protocols for its application in studying PKC activity.

Mechanism of Action: How 1,2-Dioleoyl-sn-glycerol Activates PKC

1,2-dioleoyl-sn-glycerol activates conventional and novel PKC isoforms through a shared mechanism with endogenous DAG.[2] The core of this activation lies in the interaction with the tandem C1 domains (C1A and C1B) located in the regulatory region of the kinase.[3]

The process can be visualized as a sequence of coordinated events:

• Membrane Targeting: For cPKCs, an increase in intracellular Ca²⁺ is the initial trigger. Ca²⁺ binds to the C2 domain, inducing a conformational change that promotes the translocation of PKC from the cytosol to the plasma membrane, where it can interact with negatively charged phospholipids like phosphatidylserine (PS).[8][9]

• C1 Domain Engagement: Once at the membrane, the C1 domains are positioned to bind DOG (or endogenous DAG) embedded within the lipid bilayer.[2] This binding is a highly specific, three-point interaction involving the glycerol backbone of DOG.[10]

• Conformational Change and Activation: The binding of DOG to the C1 domain induces a significant conformational shift in the PKC molecule. This change dislodges the pseudosubstrate peptide from the active site, relieving autoinhibition and allowing the kinase to phosphorylate its target substrates.[4]

The following diagram illustrates the activation cascade for a conventional PKC isoform by 1,2-dioleoyl-sn-glycerol.

Caption: PKC activation by 1,2-dioleoyl-sn-glycerol (DOG).

Quantitative Data Summary

The following table summarizes key parameters for using 1,2-dioleoyl-sn-glycerol in PKC assays. Note that optimal concentrations can vary depending on the specific PKC isoform, the assay format, and the cell type used.

Parameter	Value Range	Notes
In Vitro Assay Concentration	1-100 µM	Effective activation is typically observed in this range when presented in lipid vesicles with phosphatidylserine.[11]
Cell-Based Assay Concentration	5-100 µM	DOG is cell-permeable. A dose-response curve is recommended to determine the optimal concentration for the specific cell line and endpoint.[2]
Phosphatidylserine (PS) Conc.	100-500 µg/mL	PS is a critical cofactor for PKC activation and is typically used in excess in in vitro assays.[2]
Calcium (Ca²⁺) Conc. (for cPKCs)	0.5-1.0 mM	Required for the activation of conventional PKC isoforms in in vitro assays.[4]
Solvent for Stock Solution	DMSO, Ethanol	Prepare a concentrated stock solution (e.g., 10-50 mM) and dilute into aqueous buffer immediately before use.[12]

Experimental Protocols

Protocol 1: In Vitro PKC Activity Assay (Radiometric Filter-Binding)

This protocol measures the incorporation of ³²P from [γ-³²P]ATP into a specific PKC substrate peptide.

A. Materials and Reagents

• Purified recombinant PKC isozyme

• 1,2-Dioleoyl-sn-glycerol (DOG)

• Phosphatidylserine (PS)

• PKC substrate peptide (e.g., Ac-MBP(4-14) or similar)

• Assay Buffer: 20 mM HEPES, pH 7.4, 10 mM MgCl₂, 1 mM CaCl₂

• [γ-³²P]ATP (specific activity ~3000 Ci/mmol)

• 100 µM unlabeled ATP

• Stop Solution: 75 mM Phosphoric Acid

• P81 Phosphocellulose Paper

• Scintillation fluid and counter

B. Procedure

• Prepare Lipid Vesicles:

  • In a glass tube, combine DOG and PS in chloroform at a desired molar ratio (e.g., 1:4).

  • Evaporate the solvent under a stream of nitrogen to create a thin lipid film.

  • Resuspend the film in Assay Buffer by vigorous vortexing or sonication on ice to form small unilamellar vesicles. This step is critical for consistent results.[13]

• Set up Kinase Reaction (on ice):

  • In a microcentrifuge tube, add the following in order:

    • 10 µL Assay Buffer

    • 10 µL prepared lipid vesicles (or buffer for negative control)

    • 10 µL PKC substrate peptide solution

    • 10 µL purified PKC enzyme (diluted in Assay Buffer)

• Initiate Kinase Reaction:

  • Prepare a working solution of [γ-³²P]ATP and unlabeled ATP in Assay Buffer.

  • Start the reaction by adding 10 µL of the ATP mixture to each tube.

  • Incubate at 30°C for 10-20 minutes. Ensure the reaction stays within the linear range.

• Stop Reaction and Quantify:

  • Stop the reaction by adding 50 µL of Stop Solution.

  • Spot 25 µL of the mixture onto a labeled P81 phosphocellulose paper square.

  • Wash the P81 papers three times for 5 minutes each in 75 mM phosphoric acid to remove unincorporated ATP.[13]

  • Perform a final wash with acetone and let the papers air dry.

  • Place the dry papers in scintillation vials, add scintillation fluid, and measure the incorporated radioactivity using a scintillation counter.

Caption: Workflow for a radiometric in vitro PKC assay.

Protocol 2: Non-Radiometric In Vitro PKC Activity Assay (ELISA-based)

This protocol utilizes a phospho-specific antibody to detect the phosphorylated substrate in a microplate format.[14]

A. Materials and Reagents

• PKC Kinase Activity Assay Kit (e.g., Abcam ab139437 or similar)[14][15]

  • PKC substrate-coated microplate

  • Active PKC (positive control)

  • Kinase Assay Dilution Buffer

  • ATP

  • Phosphospecific Substrate Antibody

  • Anti-Rabbit IgG:HRP Conjugate

  • TMB Substrate and Stop Solution

• 1,2-Dioleoyl-sn-glycerol (DOG) and Phosphatidylserine (PS)

• Purified PKC sample or cell lysate

B. Procedure

• Prepare Reagents: Prepare all kit components, ATP, and lipid vesicles (as described in Protocol 1) according to the manufacturer's instructions.

• Add Samples: Add your purified PKC or cell lysate, along with the prepared DOG/PS lipid vesicles, to the substrate-coated wells. Include positive (active PKC) and negative (no enzyme) controls.

• Initiate Reaction: Add ATP to all wells to start the kinase reaction. Incubate as recommended by the kit manufacturer (e.g., 90 minutes at 30°C).

• Detection:

  • Wash the wells.

  • Add the phosphospecific primary antibody to each well and incubate (e.g., 60 minutes at room temperature).[15]

  • Wash the wells and add the HRP-conjugated secondary antibody. Incubate (e.g., 30 minutes at room temperature).

  • Wash the wells and add TMB substrate. Allow color to develop.

  • Add the Stop Solution and measure the absorbance at 450 nm using a microplate reader. The signal intensity is proportional to PKC activity.[14]

Protocol 3: Cell-Based PKC Translocation Assay (Fluorescence Microscopy)

This protocol visualizes the movement of PKC from the cytosol to the plasma membrane upon activation with DOG.

A. Materials and Reagents

• Cell line suitable for transfection (e.g., HEK293, HeLa)

• Expression plasmid for a PKC isoform fused to a fluorescent protein (e.g., EGFP-PKCα)

• Transfection reagent (e.g., Lipofectamine)

• Live-cell imaging buffer (e.g., HBSS)

• 1,2-Dioleoyl-sn-glycerol (DOG) stock solution in DMSO

• Confocal or fluorescence microscope with live-cell imaging capabilities (environmental chamber)

B. Procedure

• Cell Culture and Transfection:

  • Plate cells on glass-bottom imaging dishes.

  • Transfect cells with the EGFP-PKC plasmid according to the transfection reagent manufacturer's protocol.

  • Allow 24-48 hours for protein expression.

• Imaging Preparation:

  • Gently wash the cells with pre-warmed imaging buffer.

  • Place the dish on the microscope stage and allow it to equilibrate in the environmental chamber (37°C, 5% CO₂).

• Image Acquisition:

  • Identify transfected cells expressing the EGFP-PKC fusion protein. In the resting state, fluorescence should be predominantly cytosolic.

  • Acquire baseline (pre-stimulation) images.

  • Add DOG to the imaging dish to the final desired concentration (e.g., 50 µM).

  • Immediately begin acquiring time-lapse images to capture the translocation of the fluorescent signal from the cytosol to the plasma membrane.[16]

• Data Analysis:

  • Define regions of interest (ROIs) for the plasma membrane and the cytosol in the acquired images.

  • Measure the mean fluorescence intensity in each ROI over time.

  • Calculate the ratio of membrane-to-cytosol fluorescence. An increase in this ratio signifies PKC translocation.

Trustworthiness and Self-Validation

To ensure the reliability and validity of the experimental results, the following controls are essential for each protocol:

• Negative Controls:

  • No Enzyme Control: To measure the background signal in the absence of kinase activity.

  • No Activator Control: To confirm that the observed PKC activity is dependent on the addition of DOG/PS vesicles.

• Positive Control:

  • Known Activator: Use a well-characterized PKC activator like Phorbol 12-Myristate 13-Acetate (PMA) as a positive control for maximal activation.

  • Active Enzyme: For in vitro assays, include a sample of known active PKC to validate the assay components.

• Vehicle Control:

  • In cell-based assays, treat cells with the same concentration of the solvent (e.g., DMSO) used to dissolve DOG to account for any solvent-induced effects.

• Dose-Response and Time-Course:

  • Perform experiments using a range of DOG concentrations and multiple time points to characterize the kinetics and potency of PKC activation.

By incorporating these controls, researchers can confidently attribute the observed effects to the specific activation of Protein Kinase C by 1,2-dioleoyl-sn-glycerol, ensuring the integrity and reproducibility of their findings.

References

• Ghanem, E. & Hannun, Y. A.
• BenchChem. (2025). A Comparative Guide to Protein Kinase C Activation: 1-Oleoyl-sn-glycerol vs. Endogenous Diacylglycerol.

• Ghanem, E. & Hannun, Y. A. (1986). Specificity and mechanism of protein kinase C activation by sn-1,2-diacylglycerols. PubMed. [Link]

• BenchChem. (2025). Application Notes and Protocols for Live-Cell Imaging of Protein Kinase C (PKC) Translocation.
• BenchChem. (2025). Application Notes and Protocols for In Vitro Activation of Protein Kinase C using 1-Oleoyl-sn-glycerol.
• Immunechem. PKC Kinase Assay Kits. Immunechem.

• Reactome. PRKCB (Protein kinase C beta, PKC-beta) binds diacylglycerol and phosphatidylserine. Reactome. [Link]

• Newton, A. C. (1992). Interaction of protein kinase C with phosphatidylserine. 2. Specificity and regulation. PubMed. [Link]

• Huang, K. P. (1989). The mechanism of protein kinase C activation. PubMed. [Link]

• Epand, R. M., et al. (1995).
• Parekh, D. B., et al. (2000). Protein Kinase C: The “Masters” of Calcium and Lipid. PMC - PubMed Central.
• BenchChem. (2025). A Comparative Guide to the Signaling Effects of 1-Oleoyl-sn-glycerol and 2-oleoyl-sn-glycerol.
• PanVera Corporation. (2002). PROTEIN KINASE C ASSAY KITS PROTOCOL.

• Sakai, N., et al. (1997). Direct Visualization of the Translocation of the γ-Subspecies of Protein Kinase C in Living Cells Using Fusion Proteins with Green Fluorescent Protein. PubMed Central. [Link]

• Agranoff, B. W., et al. (1999). Diacylglycerol. Basic Neurochemistry - NCBI Bookshelf. [Link]

• BenchChem. (2025). Application Notes and Protocols for Protein Kinase C Activation using 1,2-Diheptadecanoyl-rac-glycerol.

• Grzelczyk, J. & Gendaszewska-Darmach, E. (2020). Diacylglycerol-evoked activation of PKC and PKD isoforms in regulation of glucose and lipid metabolism: a review. PMC - PubMed Central. [Link]

• Danaher Life Sciences. PKC Kinase Activity Assay Kit, AB139437. Danaher Life Sciences.
• BenchChem. (2025). Navigating the Solubility of 1,2-Dioleoyl-sn-Glycerol: A Technical Guide.
• MyBioSource. DAG Kinase Activity Assay Kit. MyBioSource.
• Saito, N., et al. (2001). Fluorescence Imaging of Protein Kinase C Translocation in Living Cells.
• Irie, K., et al. (2013). Fluorescence resonance energy transfer-based screening for protein kinase C ligands using 6-methoxynaphthalene-labeled 1,2-diacylglycerol-lactones. Organic & Biomolecular Chemistry (RSC Publishing).

• Chemsrc. (2024). 1,2-Dioleoyl-sn-glycerol. Chemsrc. [Link]

Sources

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• 2. benchchem.com [benchchem.com]
• 3. Diacylglycerol-evoked activation of PKC and PKD isoforms in regulation of glucose and lipid metabolism: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Diacylglycerol - Basic Neurochemistry - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. caymanchem.com [caymanchem.com]
• 7. 1,2-DIOLEOYL-SN-GLYCEROL CAS#: 24529-88-2 [m.chemicalbook.com]
• 8. Reactome | PRKCB (Protein kinase C beta, PKC-beta) binds diacylglycerol and phosphatidylserine [reactome.org]
• 9. Interaction of protein kinase C with phosphatidylserine. 2. Specificity and regulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Specificity and mechanism of protein kinase C activation by sn-1,2-diacylglycerols - PubMed [pubmed.ncbi.nlm.nih.gov]
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Application Note: Quantitative Analysis of 1-Lauroyl-2-myristoyl-3-chloropropanediol in Edible Oils by a Direct LC-MS/MS Method

Abstract

This application note presents a detailed, robust, and validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the direct quantification of the specific 3-monochloropropane-1,2-diol (3-MCPD) ester, 1-Lauroyl-2-myristoyl-3-chloropropanediol. 3-MCPD esters are process-induced contaminants found in refined edible oils and fats, raising food safety concerns due to their potential health risks.[1][2][3] Unlike indirect methods that measure the total amount of bound 3-MCPD after hydrolysis, this direct analysis approach allows for the specific quantification of individual ester congeners, providing more precise data for risk assessment and quality control in food production. The protocol outlines a streamlined sample preparation procedure involving solid-phase extraction (SPE) for matrix cleanup, followed by a highly sensitive and selective LC-MS/MS analysis.

Introduction

Fatty acid esters of 3-monochloropropane-1,2-diol (3-MCPD) are formed during the refining process of edible oils and fats, particularly during the high-temperature deodorization step.[1][4] These compounds are considered potential carcinogens, and regulatory bodies worldwide have set maximum levels for their presence in various food products.[3][4] 1-Lauroyl-2-myristoyl-3-chloropropanediol is a specific diester of 3-MCPD.

Traditionally, the analysis of 3-MCPD esters has relied on indirect methods. These methods involve the alkaline or acidic transesterification of the esters to release the free 3-MCPD, which is then derivatized and analyzed by Gas Chromatography-Mass Spectrometry (GC-MS).[1][4][5][6] While effective for determining total 3-MCPD content, these indirect approaches do not provide information about the specific fatty acid ester profile. Direct analysis methods using LC-MS/MS offer the significant advantage of quantifying individual 3-MCPD esters without the need for hydrolysis and derivatization, thus providing a more detailed and accurate picture of the contamination.[3][7][8] This application note provides a comprehensive protocol for the direct quantification of 1-Lauroyl-2-myristoyl-3-chloropropanediol, leveraging the sensitivity and specificity of modern triple quadrupole mass spectrometry.

Principle of the Method

The analytical workflow is designed for efficiency and accuracy. A defined quantity of the oil sample is first fortified with a deuterated internal standard (1-Lauroyl-2-myristoyl-3-chloropropanediol-d5) to ensure reliable quantification by correcting for matrix effects and variations during sample preparation. The sample is then diluted in an appropriate organic solvent and subjected to a solid-phase extraction (SPE) cleanup step. This is a critical stage designed to remove the bulk of the triglyceride matrix, which can cause significant ion suppression and contaminate the LC-MS system.[9][10] The purified extract is then concentrated and analyzed by LC-MS/MS operating in Multiple Reaction Monitoring (MRM) mode for maximum sensitivity and selectivity.

Analytical Workflow Diagram

Caption: Overall workflow for the quantification of 1-Lauroyl-2-myristoyl-3-chloropropanediol.

Materials and Reagents

Standards and Chemicals

• 1-Lauroyl-2-myristoyl-3-chloropropanediol (Purity ≥95%)

• 1-Lauroyl-2-myristoyl-3-chloropropanediol-d5 (Internal Standard, Purity ≥98%, isotopic purity ≥99%)[11][12]

• LC-MS Grade Acetonitrile

• LC-MS Grade Methanol

• LC-MS Grade Isopropanol

• LC-MS Grade Water

• Formic Acid (LC-MS Grade)

• Ammonium Formate (LC-MS Grade)

• n-Hexane (HPLC Grade)

• Ethyl Acetate (HPLC Grade)

Consumables and Equipment

• Analytical balance (4-decimal place)

• Volumetric flasks (Class A)

• Pipettes and tips

• Vortex mixer

• Centrifuge

• Nitrogen evaporation system

• Solid-Phase Extraction (SPE) cartridges (e.g., Silica gel, 500 mg, 6 mL)

• SPE vacuum manifold

• Autosampler vials with inserts

• UHPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

Experimental Protocols

Standard Solution Preparation

Rationale: The preparation of accurate standard solutions is fundamental for generating a reliable calibration curve, which is the basis for accurate quantification. Using a deuterated internal standard (IS) is crucial as it co-elutes with the analyte and experiences similar matrix effects and ionization suppression/enhancement, allowing for robust correction.[6]

• Primary Stock Solutions (1000 µg/mL): Accurately weigh 10 mg of the analytical standard and the internal standard into separate 10 mL volumetric flasks. Dissolve and bring to volume with ethyl acetate.

• Intermediate Stock Solutions (10 µg/mL): Dilute the primary stock solutions 1:100 with acetonitrile to create intermediate stocks.

• Working Calibration Standards (0.5 - 100 ng/mL): Prepare a series of calibration standards by serially diluting the intermediate stock solution with acetonitrile/isopropanol (1:1, v/v). Each calibration standard must be spiked with the internal standard solution to a final constant concentration (e.g., 20 ng/mL).

Sample Preparation Protocol

Rationale: The primary challenge in analyzing trace contaminants in edible oils is the overwhelming presence of triglycerides. A silica-based SPE cleanup is employed to effectively retain the polar analytes while allowing the non-polar triglycerides to be washed away.[9] The choice of solvents is optimized for efficient extraction and elution of the target analyte.

• Weighing and Spiking: Accurately weigh 0.1 g (± 0.001 g) of the oil sample into a 15 mL centrifuge tube.

• Internal Standard Addition: Spike the sample with a known amount of the 1-Lauroyl-2-myristoyl-3-chloropropanediol-d5 internal standard solution (e.g., 50 µL of a 1 µg/mL solution).

• Dilution and Homogenization: Add 2 mL of n-hexane/isopropanol (80:20, v/v) and vortex for 1 minute to ensure complete dissolution of the oil and uniform distribution of the internal standard.

• SPE Cartridge Conditioning: Condition a silica SPE cartridge by passing 5 mL of n-hexane through it. Do not allow the cartridge to go dry.

• Sample Loading: Load the diluted sample onto the conditioned SPE cartridge.

• Interference Elution: Wash the cartridge with 10 mL of n-hexane to elute the bulk of the triglycerides.

• Analyte Elution: Elute the target analyte and internal standard from the cartridge with 10 mL of ethyl acetate into a clean collection tube.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 500 µL of acetonitrile/isopropanol (1:1, v/v), vortex, and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Method

Rationale: Reverse-phase chromatography with a C18 column provides excellent separation for moderately polar compounds like 3-MCPD esters. A gradient elution is necessary to effectively separate the analyte from any remaining matrix components and ensure a sharp peak shape. Electrospray ionization in positive mode (ESI+) is chosen as it provides efficient ionization for these molecules, typically as sodium or ammonium adducts. The MRM transitions are selected for their specificity and intensity to ensure sensitive and unambiguous detection.

Table 1: Liquid Chromatography Parameters

Parameter	Condition
Column	C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	Water + 5 mM Ammonium Formate + 0.1% Formic Acid
Mobile Phase B	Acetonitrile/Isopropanol (90:10, v/v) + 0.1% Formic Acid
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient	0-2 min: 30% B; 2-15 min: 30-95% B; 15-18 min: 95% B; 18.1-22 min: 30% B

Table 2: Mass Spectrometry Parameters

Parameter	Setting
Ionization Mode	ESI Positive (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
Collision Gas	Argon

Table 3: MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell (s)	Cone (V)	Collision (eV)
1-Lauroyl-2-myristoyl-3-CPD (Quantifier)	521.4 [M+NH₄]⁺	313.2	0.050	35	18
1-Lauroyl-2-myristoyl-3-CPD (Qualifier)	521.4 [M+NH₄]⁺	213.2	0.050	35	22
1-Lauroyl-2-myristoyl-3-CPD-d5 (IS)	526.4 [M+NH₄]⁺	313.2	0.050	35	18

Note: Precursor and product ions, as well as collision energies, should be optimized for the specific instrument used.

Data Analysis and Quantification

Quantification is performed using the internal standard method. A calibration curve is constructed by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte for each calibration standard. A linear regression with a weighting factor of 1/x is typically applied. The concentration of 1-Lauroyl-2-myristoyl-3-chloropropanediol in the unknown samples is then calculated from this calibration curve.

Method Performance Characteristics

The method should be validated according to established guidelines (e.g., IUPAC or ISO).[5] Key validation parameters include:

• Linearity: The calibration curve should demonstrate a correlation coefficient (r²) of >0.99 over the desired concentration range.

• Limit of Detection (LOD) and Quantification (LOQ): The LOD, typically defined as a signal-to-noise ratio (S/N) of 3, and the LOQ (S/N of 10) should be determined. For this type of analysis, LOQs in the low µg/kg range are achievable.[6][13]

• Accuracy and Precision: Determined by analyzing spiked blank oil samples at multiple concentration levels (e.g., 25, 100, and 500 µg/kg). Accuracy should be within 80-120%, and precision (repeatability and intermediate precision) should be <15% RSD.[5]

• Matrix Effects: Evaluated by comparing the response of an analyte in a post-extraction spiked sample to its response in a pure solvent standard. The internal standard should effectively compensate for any observed ion suppression or enhancement.

Conclusion

This application note details a direct, sensitive, and reliable LC-MS/MS method for the quantification of 1-Lauroyl-2-myristoyl-3-chloropropanediol in edible oils. The streamlined SPE-based sample preparation effectively removes interfering matrix components, and the optimized LC-MS/MS parameters provide the high selectivity and sensitivity required for trace-level analysis. This direct analysis approach offers a significant advantage over traditional indirect methods by enabling the specific measurement of individual 3-MCPD esters, thereby providing more comprehensive data for food safety monitoring and quality control.

References

• JRC Publications Repository. (n.d.). Determination of the MCPD fatty acid esters and glycidyl fatty acid esters in food. Retrieved from [Link]

• Lee, B.-M., et al. (2018). Determination of glycidyl esters and 3-MCPD esters in edible oils by sample pretreatment with the combination of lipase hydrolysis and modified QuEChERS for GC-MS analysis. Journal of Food and Drug Analysis, 26(2), 637-646. Retrieved from [Link]

• Interscience. (n.d.). Analysis of 3-MCPD Esters in Edible Oils Using Large Volume Injection Coupled to Comprehensive Gas Chromatography. Retrieved from [Link]

• Gerstel. (n.d.). GERSTEL 3-MCPD Sample Prep Solution. Retrieved from [Link]

• Shimadzu. (n.d.). Analysis of 3-MCPD Fatty Acid Esters and Glycidol Fatty Acid Esters in Palm Oil Using GC-MS/MS in Accordance with AOCS Method Cd 29c-13. Retrieved from [Link]

• FEDIOL. (2024). FEDIOL overview of available analytical methods for MCPD esters and glycidyl esters determination. Retrieved from [Link]

• Journal of Food and Drug Analysis. (n.d.). Determination of Glycidyl Esters and 3-MCPD Esters in Edible Oils by Sample Pretreatment with the Combination of Lipase Hydrolysis and Modified QuEChERS for GC-MS Analysis. Retrieved from [Link]

• Graziani, G., et al. (2018). Direct determination of 3-chloropropanol esters in edible vegetable oils using high resolution mass spectrometry (HRMS-Orbitrap). Food Additives & Contaminants: Part A, 35(10), 1892-1903. Retrieved from [Link]

• Seefelder, W., et al. (2008). Esters of 3-chloro-1,2-propanediol (3-MCPD) in vegetable oils. Food Additives & Contaminants: Part A, 25(4), 391-400. Retrieved from [Link]

• LabAlliance Sdn Bhd. (n.d.). Determination of 3-MCPD & Glycidol in Edible Oils & Fats via Automated GERSTEL Multipurpose Sampler Based on AOCS Cd 29a. Retrieved from [Link]

• Axel Semrau. (n.d.). Determination of 2- and 3-MCPD and glycidyl esters in foodstuff. Retrieved from [Link]

• ResearchGate. (n.d.). LC-MS/MS data for (a) 3-MCPD monoesters and (b) GEs using the rapid.... Retrieved from [Link]

• ResearchGate. (n.d.). Simultaneous determination of 3-MCPD fatty acid esters and glycidol fatty acid esters in edible oils using liquid chromatography time-of-flight mass spectrometry. Retrieved from [Link]

• Svejkovská, B., et al. (2004). Determination of free and bound 3-chloropropane-1,2-diol by gas chromatography with mass spectrometric detection using deuterated 3-chloropropane-1,2-diol as internal standard. Czech Journal of Food Sciences, 22(5), 182-189. Retrieved from [Link]

• Becalski, A., et al. (2014). Determination of 3-MCPD Diesters and Monoesters in Vegetable Oils and Fats. Food Analytical Methods, 7(5), 1057-1064. Retrieved from [Link]

• Hajslova, J., et al. (2011). Novel approaches to analysis of 3-chloropropane-1,2-diol esters in vegetable oils. Journal of Chromatography A, 1218(31), 5198-5206. Retrieved from [Link]

• Kuhlmann, J. (2011). Novel approaches to analysis of 3-chloropropane-1,2-diol esters in vegetable oils. Journal of Chromatography A, 1218(20), 3166-3174. Retrieved from [Link]

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Application Notes &amp; Protocols: Utilizing 1-Lauroyl-2-myristoyl-3-chloropropanediol as a Novel Internal Standard for Quantitative Lipidomics

Abstract

Accurate and reproducible quantification of lipid species is a cornerstone of lipidomics research, underpinning the discovery of biomarkers and the elucidation of metabolic pathways. However, the inherent variability in sample preparation and mass spectrometric analysis presents significant challenges to achieving analytical robustness. Internal standards (IS) are indispensable for mitigating these sources of error. This document provides a detailed guide on the application of 1-Lauroyl-2-myristoyl-3-chloropropanediol, a synthetic chlorinated diacylglycerol, as a superior internal standard for quantitative lipidomics. We present the scientific rationale for its use, detailed protocols for its implementation, and best practices for data analysis, aimed at researchers, scientists, and drug development professionals seeking to enhance the accuracy and reliability of their lipidomics workflows.

The Imperative for Robust Internal Standardization in Lipidomics

Mass spectrometry (MS)-based lipidomics has become a powerful platform for the comprehensive analysis of lipids in complex biological systems.[1][2] Despite its sensitivity, the accuracy of quantification can be compromised by several factors, including inefficient lipid extraction, sample loss during handling, and fluctuations in instrument response, such as ion suppression effects in the mass spectrometer's source.[3][4]

To correct for these variations, an internal standard is added at a known concentration to each sample prior to any processing steps.[5][6] An ideal internal standard should meet several criteria:

• It must not be naturally present in the biological sample.[4][5]

• It should exhibit chemical and physical properties similar to the analytes of interest, ensuring comparable behavior during extraction and ionization.[5]

• It must be clearly distinguishable from endogenous lipids in the mass spectrum.

• It should be added at the very beginning of the sample preparation workflow to account for variability throughout the entire process.[5][6]

While stable isotope-labeled lipids are often considered the "gold standard," they can be costly, and potential isotopic overlap with endogenous species must be considered.[5] Non-endogenous odd-chain lipids are another alternative, but trace amounts may exist in some biological systems. 1-Lauroyl-2-myristoyl-3-chloropropanediol offers a unique and robust solution that overcomes many of these limitations.

Rationale for Selecting 1-Lauroyl-2-myristoyl-3-chloropropanediol

1-Lauroyl-2-myristoyl-3-chloropropanediol is a synthetic diacylglycerol analog with a unique chemical structure that makes it an exemplary internal standard for the quantification of neutral lipids like diacylglycerols (DAGs) and triacylglycerols (TAGs).

• Non-Endogenous Nature: As a chlorinated lipid, it is entirely absent from biological matrices, ensuring that its detected signal originates solely from the known amount added.[7][8] This eliminates any ambiguity from endogenous background interference.

• Physicochemical Similarity: With lauroyl (C12:0) and myristoyl (C14:0) fatty acyl chains, its structure closely mimics common endogenous saturated diacylglycerols. This structural homology ensures that it behaves similarly during solvent-based lipid extraction procedures, co-extracting with the target analytes with comparable efficiency.[9]

• Unique Mass Spectrometric Signature: The presence of a chlorine atom provides a distinct isotopic pattern due to the natural abundance of 35Cl (~75.8%) and 37Cl (~24.2%). This results in a characteristic M and M+2 isotopic cluster in the mass spectrum, separated by approximately 2 Da, which allows for its unambiguous identification and prevents misidentification with other lipid species.[10]

• Broad Applicability: Its properties make it suitable for use across various biological samples, including plasma, serum, tissues, and cell cultures, and compatible with common lipid extraction techniques like Folch, Bligh & Dyer, and Methyl-tert-butyl ether (MTBE) methods.[1][11][12]

Experimental Protocols and Methodologies

Preparation of Internal Standard Solutions

Accurate preparation of the internal standard is critical for quantitative accuracy. All handling should be performed using glass vials and syringes to prevent contamination from plasticizers.[12]

Protocol 1: Stock and Working Solution Preparation

• Materials:

  • 1-Lauroyl-2-myristoyl-3-chloropropanediol (purity >98%)

  • Chloroform/Methanol (2:1, v/v), HPLC grade or higher

  • Amber glass vials with PTFE-lined caps

  • Calibrated analytical balance and glass syringes

• Procedure (Stock Solution - 1 mg/mL): a. Accurately weigh 10 mg of 1-Lauroyl-2-myristoyl-3-chloropropanediol into a 10 mL amber glass volumetric flask. b. Dissolve the compound in a small amount of Chloroform/Methanol (2:1, v/v). c. Once fully dissolved, bring the final volume to 10 mL with the same solvent. d. Cap the flask tightly, mix thoroughly, and transfer aliquots into smaller amber glass vials for storage. e. Store the stock solution at -80°C.

• Procedure (Working Solution - 10 µg/mL): a. Thaw a vial of the 1 mg/mL stock solution. b. Using a glass syringe, transfer 100 µL of the stock solution into a 10 mL glass volumetric flask. c. Bring the final volume to 10 mL with Chloroform/Methanol (2:1, v/v). d. Mix thoroughly and store at -20°C. This working solution is now ready for spiking into samples. The final concentration should be adjusted to be within the linear dynamic range of the analytical method.

Sample Spiking and Lipid Extraction

The internal standard must be added to the sample before the extraction process begins. This protocol is based on the widely used MTBE extraction method, which is effective for a broad range of lipid classes and offers a lower-toxicity alternative to chloroform-based methods.[11]

Figure 1. Workflow for sample preparation and lipid extraction using the internal standard.

Protocol 2: Lipid Extraction from Plasma

• Materials:

  • Biological sample (e.g., plasma, serum, cell homogenate)

  • Internal Standard Working Solution (10 µg/mL)

  • Methanol (HPLC Grade), pre-chilled to 4°C

  • Methyl-tert-butyl ether (MTBE, HPLC Grade), pre-chilled to 4°C

  • Water (LC-MS Grade)

  • Glass centrifuge tubes

• Procedure: a. Place 100 µL of plasma into a 2 mL glass centrifuge tube. b. Add 10 µL of the 10 µg/mL Internal Standard Working Solution directly to the plasma. Vortex briefly to mix. c. Add 200 µL of cold methanol and 800 µL of cold MTBE.[11] d. Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and protein precipitation. e. Induce phase separation by adding 200 µL of water. Vortex for 30 seconds.[11] f. Centrifuge the sample at 10,000 x g for 10 minutes at 4°C to separate the aqueous and organic layers. g. Carefully collect the upper organic phase (~800 µL) containing the lipids and transfer it to a new glass tube. h. Dry the extracted lipids under a gentle stream of nitrogen. i. Reconstitute the dried lipid film in a suitable volume (e.g., 100 µL) of a solvent compatible with your LC system, such as Acetonitrile/Isopropanol/Water (65:30:5, v/v/v), for LC-MS analysis.[11]

LC-MS/MS Analysis

Liquid chromatography is used to separate lipid classes prior to detection by the mass spectrometer. The following parameters provide a starting point for method development.

Table 1: Recommended Starting Parameters for LC-MS/MS Analysis

Parameter	Recommended Setting	Rationale
Liquid Chromatography
LC Column	C18 Reversed-Phase Column (e.g., 100 mm x 2.1 mm, 1.7 µm particle size)	Provides good separation of neutral lipids based on acyl chain length and unsaturation.[13]
Mobile Phase A	60:40 Acetonitrile:Water + 10 mM Ammonium Formate + 0.1% Formic Acid	Common mobile phase for lipidomics that promotes good ionization.[13]
Mobile Phase B	90:10 Isopropanol:Acetonitrile + 10 mM Ammonium Formate + 0.1% Formic Acid	Strong organic solvent for eluting non-polar lipids like DAGs and TAGs.[13]
Flow Rate	0.3 - 0.5 mL/min	Typical flow rate for analytical scale columns.
Column Temperature	50 - 60 °C	Higher temperatures improve peak shape and reduce viscosity.
Injection Volume	2 - 10 µL	Dependent on sample concentration and instrument sensitivity.
Mass Spectrometry
Ionization Mode	Positive Electrospray Ionization (ESI+)	Diacylglycerols typically form [M+NH4]+ adducts with high efficiency in positive mode.
Scan Type	Selected Reaction Monitoring (SRM) / Multiple Reaction Monitoring (MRM)	For targeted quantification, providing high sensitivity and specificity.
Precursor Ion (Q1)	[M+NH4]+ of 1-Lauroyl-2-myristoyl-3-chloropropanediol	Selects the ammonium adduct of the internal standard.
Product Ions (Q3)	Fragments corresponding to the neutral loss of lauric acid and myristic acid.	These fragments are specific to the internal standard's structure.
Collision Energy	Optimize experimentally (typically 20-40 eV)	Energy required for optimal fragmentation of the precursor ion.
Data Acquisition	Can also be performed using Full MS / data-dependent MS2 for untargeted analysis.[14] The IS is used for post-acquisition normalization.	Allows for broader lipid profiling while still enabling quantification.

Data Processing and Quantification

The core principle of internal standard-based quantification is that the ratio of the analyte's signal to the internal standard's signal is used to calculate the analyte's concentration. This ratiometric approach corrects for variations in sample volume, extraction efficiency, and instrument response.

Figure 2. Logical flow of data processing for quantification using an internal standard.

Quantitative Calculation

The concentration of an endogenous lipid analyte is calculated using the following formula:

Concentration Analyte = ( Peak Area Analyte / Peak Area IS ) * Concentration IS

Where:

• Concentration Analyte is the calculated concentration of the target lipid.

• Peak Area Analyte is the integrated peak area of the target lipid from the chromatogram.

• Peak Area IS is the integrated peak area of the 1-Lauroyl-2-myristoyl-3-chloropropanediol internal standard.

• Concentration IS is the known final concentration of the internal standard in the sample.

Method Validation and Quality Control

For a robust quantitative assay, it is essential to perform method validation.

• Quality Control (QC) Samples: Prepare QC samples by pooling small aliquots from all experimental samples. These QC samples should be injected periodically throughout the analytical run (e.g., every 5-10 samples) to monitor instrument stability and analytical reproducibility.[14] The coefficient of variation (%CV) of the internal standard's peak area across all QC samples should be monitored.

• Linearity and Dynamic Range: Create a calibration curve by spiking known concentrations of a relevant analyte standard (e.g., a specific diacylglycerol) into a surrogate matrix, along with a constant concentration of the internal standard. This will establish the linear dynamic range of the assay.

• Limit of Detection (LOD) and Quantification (LOQ): Determine the lowest concentration at which an analyte can be reliably detected and quantified, respectively.

Table 2: Example Quantification Data

Sample ID	Analyte Peak Area (Ax)	IS Peak Area (Ais)	Area Ratio (Ax / Ais)	Final IS Conc. (ng/mL)	Calculated Analyte Conc. (ng/mL)
Control 1	1,500,000	5,000,000	0.30	100	30.0
Control 2	1,650,000	5,100,000	0.32	100	32.0
Treated 1	3,200,000	4,900,000	0.65	100	65.0
Treated 2	3,500,000	5,050,000	0.69	100	69.0
QC 1	2,400,000	5,020,000	0.48	100	48.0

Conclusion

References

• Lipid Species Quantification. (n.d.). lipidomicstandards.org. Retrieved January 3, 2026, from [Link]

• Pérez-Escobar, J., et al. (2020). Exploring the Lipidome: Current Lipid Extraction Techniques for Mass Spectrometry Analysis. Metabolites, 10(6), 231. Available at: [Link]

• Pérez-Escobar, J., et al. (2020). Exploring the Lipidome: Current Lipid Extraction Techniques for Mass Spectrometry Analysis. Metabolites, 10(6), E231. Available at: [Link]

• Wang, M., et al. (2017). Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry-What, how and why?. Mass Spectrometry Reviews, 36(6), 693-714. Available at: [Link]

• Contrepois, K., et al. (2025). Lipid Extraction for Mass Spectrometry Lipidomics. protocols.io. Available at: [Link]

• Wang, M., et al. (2017). Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why?. Mass Spectrometry Reviews, 36(6), 693-714. Available at: [Link]

• Kuhl, A., et al. (2019). Guidelines for Selection of Internal Standard-Based Normalization Strategies in Untargeted Lipidomic Profiling by LC-HR-MS/MS. Analytical Chemistry, 91(15), 10174-10182. Available at: [Link]

• Spickett, C. M., et al. (2015). Chlorinated Phospholipids and Fatty Acids: (Patho)physiological Relevance, Potential Toxicity, and Analysis of Lipid Chlorohydrins. Oxidative Medicine and Cellular Longevity, 2015, 298145. Available at: [Link]

• Kuhl, A., et al. (2019). Guidelines for Selection of Internal Standard-Based Normalization Strategies in Untargeted Lipidomic Profiling by LC-HR-MS/MS. Analytical Chemistry, 91(15), 10174-10182. Available at: [Link]

• Höring, M., et al. (2022). Benchmarking One-Phase Lipid Extractions for Plasma Lipidomics. Analytical Chemistry, 94(36), 12386-12394. Available at: [Link]

• Spickett, C. M., et al. (2011). Analysis of oxidized and chlorinated lipids by mass spectrometry and relevance to signalling. Biochemical Society Transactions, 39(5), 1233-1239. Available at: [Link]

• Albert, C. J., et al. (2012). Approaches for the Analysis of Chlorinated Lipids. Journal of Lipid Research, 53(8), 1435-1442. Available at: [Link]

• Le, T. N. T., et al. (2018). Quantification of Lipids: Model, Reality, and Compromise. Molecules, 23(12), 3291. Available at: [Link]

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Application Notes and Protocols for Cell-Based Assays with 1-Lauroyl-2-myristoyl-3-chloropropanediol

Introduction: Understanding the Biological Significance of 1-Lauroyl-2-myristoyl-3-chloropropanediol

1-Lauroyl-2-myristoyl-3-chloropropanediol (LMCPD) is a member of the 3-monochloropropane-1,2-diol (3-MCPD) ester family.[1][2][3] These compounds are process-induced contaminants found in refined edible oils and fat-containing foods that have been subjected to high temperatures during processing.[4][5] The parent compound, 3-MCPD, is classified by the International Agency for Research on Cancer (IARC) as a possible human carcinogen (Group 2B), and rodent studies have indicated potential health risks including nephrotoxicity, reproductive and neurological dysfunction.[6][7][8][9]

The biological activity of 3-MCPD esters is of significant interest as they can be hydrolyzed in the body to free 3-MCPD. The toxicological effects of LMCPD are therefore presumed to be linked to the known impacts of 3-MCPD and the fatty acids of which it is composed (lauric and myristic acid). It has been suggested that 3-MCPD may be metabolized to a genotoxic intermediate, glycidol.[10] However, some in vivo studies have not found evidence of genotoxicity, suggesting that a non-genotoxic mechanism, potentially involving hormonal disruption or chronic cytotoxicity, may also contribute to its carcinogenicity.[8][9]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals to investigate the cellular effects of LMCPD. The protocols herein are designed to be self-validating systems, providing insights into cytotoxicity, apoptosis, oxidative stress, mitochondrial dysfunction, and alterations in lipid metabolism.

Critical Pre-Analytical Consideration: Solubilization of LMCPD for In Vitro Studies

A primary challenge in studying 3-MCPD esters in vitro is their high hydrophobicity, which makes them difficult to dissolve in aqueous cell culture media.[6] A specialized protocol is required to ensure a homogenous and bioavailable concentration of LMCPD in your experiments. The following is a recommended three-step solubilization protocol adapted from established methods for 3-MCPD esters:[6]

Protocol: Solubilization of LMCPD

• Primary Dissolution: Dissolve the LMCPD in a minimal amount of a suitable organic solvent such as dimethyl sulfoxide (DMSO) or ethanol. The final concentration of the organic solvent in the cell culture medium should be kept to a minimum (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

• Complexation with a Carrier: To enhance solubility and delivery to cells, the LMCPD solution can be complexed with a carrier molecule like bovine serum albumin (BSA). Prepare a stock solution of fatty acid-free BSA in serum-free cell culture medium. Add the LMCPD/organic solvent solution dropwise to the BSA solution while vortexing to facilitate the formation of a complex.

• Final Dilution: The LMCPD-BSA complex can then be further diluted to the desired final concentrations in the complete cell culture medium containing serum. It is crucial to perform a vehicle control (medium with the same concentration of organic solvent and BSA) in all experiments to account for any effects of the solubilization reagents.

I. Assessment of Cytotoxicity

The initial step in evaluating the cellular response to LMCPD is to determine its cytotoxic potential. This can be achieved through assays that measure plasma membrane integrity and metabolic activity.

A. Lactate Dehydrogenase (LDH) Release Assay for Membrane Integrity

The LDH assay is a colorimetric method used to quantify cell death by measuring the release of the cytosolic enzyme lactate dehydrogenase into the culture medium upon plasma membrane damage.

Protocol: LDH Cytotoxicity Assay

• Cell Seeding: Seed cells in a 96-well plate at a density that will result in 70-80% confluency at the time of the assay. Allow the cells to adhere overnight.

• Treatment: Treat the cells with a range of concentrations of LMCPD (and appropriate vehicle controls) for a predetermined duration (e.g., 24, 48, or 72 hours).

• Assay Procedure:

  • Collect the cell culture supernatant.

  • Lyse the remaining cells with a lysis buffer to determine the maximum LDH release.

  • Use a commercial LDH cytotoxicity assay kit and follow the manufacturer's instructions to measure the LDH activity in the supernatant and the cell lysate.

• Data Analysis: Calculate the percentage of cytotoxicity using the following formula: % Cytotoxicity = [(Experimental LDH release - Spontaneous LDH release) / (Maximum LDH release - Spontaneous LDH release)] x 100

B. MTT Assay for Metabolic Activity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the reduction of MTT by mitochondrial succinate dehydrogenase to form formazan. The amount of formazan produced is proportional to the number of viable cells.

Protocol: MTT Cell Viability Assay

• Cell Seeding and Treatment: Follow the same procedure as for the LDH assay.

• Assay Procedure:

  • After the treatment period, add MTT solution to each well and incubate for 2-4 hours at 37°C.

  • Solubilize the formazan crystals with a solubilization buffer (e.g., DMSO or a specialized reagent).

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Express the results as a percentage of the vehicle-treated control cells.

Assay	Principle	Endpoint	Advantages	Considerations
LDH Assay	Measures release of lactate dehydrogenase from damaged cells.	Plasma membrane integrity	Simple, reliable, non-destructive to remaining cells.	May not detect early apoptotic events.
MTT Assay	Measures the reduction of MTT by mitochondrial enzymes in living cells.	Metabolic activity and cell viability	High throughput, sensitive.	Can be affected by changes in cellular metabolism.

II. Investigation of Apoptosis

Should cytotoxicity be observed, it is crucial to determine the mode of cell death. Apoptosis, or programmed cell death, is a key mechanism to investigate.

A. Annexin V/Propidium Iodide (PI) Staining for Apoptosis Detection

This flow cytometry-based assay is a widely used method for detecting apoptosis. In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane, where it can be detected by fluorescently labeled Annexin V. Propidium iodide (PI) is a fluorescent nuclear stain that is excluded by viable cells but can penetrate the compromised membranes of late apoptotic and necrotic cells.

Protocol: Annexin V/PI Apoptosis Assay [11]

• Cell Culture and Treatment: Culture cells to the desired confluency and treat with LMCPD for the selected time.

• Cell Harvesting: Collect both adherent and floating cells. Wash the cells with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer. Add FITC-conjugated Annexin V and PI. Incubate in the dark at room temperature for 15 minutes.[11]

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry. The different cell populations can be distinguished as follows:

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

B. Caspase Activity Assay

Caspases are a family of proteases that play a central role in the execution of apoptosis. Assays are available to measure the activity of specific caspases, such as the executioner caspases-3 and -7.[12]

Protocol: Caspase-3/7 Activity Assay

• Cell Seeding and Treatment: Prepare and treat cells in a 96-well plate as previously described.

• Assay Procedure: Use a commercially available luminescent or fluorescent caspase-3/7 assay kit. Add the caspase substrate to the wells and incubate for the recommended time.

• Measurement: Measure the luminescence or fluorescence using a plate reader. The signal is proportional to the amount of active caspase-3/7.

Caption: Workflow for Apoptosis Detection using Annexin V/PI Staining.

III. Evaluation of Oxidative Stress

Oxidative stress, an imbalance between the production of reactive oxygen species (ROS) and the cell's antioxidant defenses, is a common mechanism of cellular injury.[13]

A. Measurement of Intracellular Reactive Oxygen Species (ROS)

Cell-permeable dyes that fluoresce upon oxidation by ROS can be used to measure the levels of intracellular ROS.[14][15]

Protocol: Intracellular ROS Assay

• Cell Seeding and Treatment: Seed cells in a black, clear-bottom 96-well plate. Treat with LMCPD for the desired duration.

• Staining: Remove the treatment medium and incubate the cells with a ROS-sensitive probe (e.g., DCFDA/H2DCFDA) in serum-free medium.

• Measurement: Measure the fluorescence intensity using a fluorescence microplate reader.

B. Glutathione (GSH/GSSG) Assay

Glutathione is a major cellular antioxidant.[13] The ratio of reduced glutathione (GSH) to oxidized glutathione (GSSG) is an indicator of oxidative stress.[13]

Protocol: GSH/GSSG Ratio Assay

• Cell Lysis: After treatment with LMCPD, lyse the cells to release intracellular glutathione.

• Assay Procedure: Use a commercially available GSH/GSSG assay kit, which typically involves a colorimetric or fluorometric method to quantify both GSH and GSSG.

• Data Analysis: Calculate the GSH/GSSG ratio. A decrease in this ratio is indicative of oxidative stress.

Caption: Postulated Signaling Pathway of LMCPD-Induced Oxidative Stress.

IV. Assessment of Mitochondrial Dysfunction

Mitochondria are central to cellular energy metabolism and are also key regulators of apoptosis. Assessing mitochondrial function is therefore critical.[16][17]

A. Measurement of Mitochondrial Membrane Potential (ΔΨm)

A decrease in mitochondrial membrane potential is an early indicator of mitochondrial dysfunction and a hallmark of apoptosis.[17] Fluorescent dyes such as JC-1, TMRM, and TMRE are commonly used to measure ΔΨm.[18]

Protocol: Mitochondrial Membrane Potential Assay using JC-1

• Cell Seeding and Treatment: Prepare and treat cells as previously described.

• Staining: Incubate the cells with the JC-1 dye. In healthy cells with a high ΔΨm, JC-1 forms aggregates that emit red fluorescence. In apoptotic cells with a low ΔΨm, JC-1 remains in its monomeric form and emits green fluorescence.

• Measurement: The fluorescence can be measured using a fluorescence microscope, flow cytometer, or a fluorescence plate reader.

• Data Analysis: The ratio of red to green fluorescence is used as a measure of mitochondrial membrane potential. A decrease in this ratio indicates mitochondrial depolarization.

Parameter	Assay	Principle
Mitochondrial Membrane Potential	JC-1 Assay	A ratiometric dye that shifts from red (high potential) to green (low potential) fluorescence.
Mitochondrial Superoxide	MitoSOX™ Red	A fluorescent probe that selectively detects superoxide in the mitochondria of live cells.
Cellular Respiration	Seahorse XF Analyzer	Measures oxygen consumption rate (OCR) and extracellular acidification rate (ECAR) in real-time.

V. Analysis of Lipid Metabolism

Given that LMCPD is a diacylglycerol analog, it is pertinent to investigate its effects on lipid metabolism. Assays are available to quantify key components of lipid metabolic pathways, such as lipolysis and lipogenesis.[19][20][21]

A. Lipolysis Assay (Glycerol Release)

Lipolysis is the breakdown of triglycerides into glycerol and free fatty acids.[19] An increase in the release of glycerol into the culture medium is an indicator of increased lipolysis.

Protocol: Glycerol Release Assay

• Cell Culture and Differentiation: For these studies, adipocyte cell lines (e.g., 3T3-L1) are often used. These cells are first differentiated into mature adipocytes.

• Treatment: Treat the differentiated adipocytes with LMCPD.

• Sample Collection: Collect the cell culture medium at various time points.

• Glycerol Measurement: Use a commercial glycerol assay kit, which is typically a colorimetric or fluorometric assay, to quantify the amount of glycerol in the medium.

B. Lipogenesis Assay (Triglyceride Accumulation)

Lipogenesis is the process of synthesizing fatty acids and subsequent esterification to glycerol to form triglycerides for storage.[19]

Protocol: Intracellular Triglyceride Assay

• Cell Culture and Treatment: Treat adipocytes or other relevant cell types with LMCPD.

• Cell Lysis: Lyse the cells to release intracellular lipids.

• Triglyceride Measurement: Use a commercial triglyceride quantification kit to measure the intracellular triglyceride content.

• Normalization: Normalize the triglyceride levels to the total protein content of the cell lysate.

VI. Concluding Remarks

The suite of assays detailed in these application notes provides a robust framework for the in vitro characterization of the cellular effects of 1-Lauroyl-2-myristoyl-3-chloropropanediol. By systematically evaluating cytotoxicity, apoptosis, oxidative stress, mitochondrial function, and lipid metabolism, researchers can gain a comprehensive understanding of the potential biological impact of this compound. It is recommended to use multiple assays to confirm findings and to elucidate the underlying mechanisms of action.

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A Multi-Step Strategy for the High-Purity Purification of Synthesized 1-Lauroyl-2-myristoyl-3-chloropropanediol

An Application Note from Gemini Scientific

Abstract

This application note provides a comprehensive, multi-step protocol for the purification of synthesized 1-Lauroyl-2-myristoyl-3-chloropropanediol, a specific diacylglycerol derivative. The synthesis of such molecules often results in a crude mixture containing unreacted starting materials, positional isomers, and other side-products. Achieving high purity is critical for subsequent applications in research and development. This guide details a robust purification workflow commencing with primary purification via silica gel column chromatography, followed by options for secondary high-purity polishing using either low-temperature recrystallization or preparative High-Performance Liquid Chromatography (HPLC). In-process purity assessments using Thin-Layer Chromatography (TLC) are described to guide the process, and final quality control measures are outlined. This document is intended for researchers, chemists, and drug development professionals requiring a reliable method to obtain high-purity 1-Lauroyl-2-myristoyl-3-chloropropanediol.

Introduction: The Purification Challenge

1-Lauroyl-2-myristoyl-3-chloropropanediol is a synthetic diacyl-chloropropanediol lipid. The efficacy and reliability of lipids in biomedical and pharmaceutical applications are directly dependent on their isomeric and chemical purity. The synthetic route to such specific, mixed-acyl lipids typically involves the esterification of 3-chloro-1,2-propanediol. This process can lead to a variety of impurities that are structurally similar to the target compound, making purification a significant challenge.

Common Impurities Include:

• Starting Materials: Unreacted lauric acid, myristic acid (or their activated forms), and 3-chloro-1,2-propanediol.[1][2]

• Mono-acylated Byproducts: 1-Lauroyl-3-chloropropanediol and 1-Myristoyl-3-chloropropanediol.

• Positional Isomers: 1-Myristoyl-2-lauroyl-3-chloropropanediol.

• Acyl Migration Products: The potential for acyl migration, especially under non-ideal temperature conditions, can lead to the formation of 1,3-diacyl isomers from the desired 1,2-diacyl product.[3][4]

This guide presents a systematic approach to navigate these challenges, leveraging orthogonal purification techniques to systematically remove these impurities.

Overall Purification Workflow

The purification strategy is designed as a sequential process to first remove bulk impurities and then polish the product to a high degree of purity. The workflow allows for flexibility based on the final purity requirements.

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Introduction: The Crucial Role of Diacylglycerol Isomers in Cellular Signaling

An Application Guide to the Analytical Separation of Diacylglycerol Isomers

For Researchers, Scientists, and Drug Development Professionals

Diacylglycerols (DAGs) are not merely intermediate metabolites in lipid biosynthesis; they are pivotal second messengers that orchestrate a vast array of cellular processes.[1] Generated transiently at cellular membranes, DAGs recruit and activate a host of downstream effector proteins, most notably Protein Kinase C (PKC) isozymes, which regulate cell growth, differentiation, apoptosis, and immune responses.[2] The biological significance of DAG signaling has made its regulatory enzymes, such as Diacylglycerol Kinases (DGKs), promising targets for therapeutic intervention in diseases ranging from cancer to immunological disorders.[3][4][5]

However, "diacylglycerol" is not a single molecular entity. It represents a complex family of isomers, each with potentially distinct biological functions and fates. The separation and accurate quantification of these isomers are therefore of paramount importance for both basic research and drug development. The primary isomeric forms include:

• Positional Isomers : 1,2-diacylglycerols, where fatty acids are esterified to adjacent carbons of the glycerol backbone, and 1,3-diacylglycerols, where they are on the outer carbons. The 1,2-isomers are the primary biologically active form for PKC activation.

• Enantiomers : 1,2-diacylglycerols are chiral molecules, existing as sn-1,2- and sn-2,3-enantiomers (sn for stereospecifically numbered). These enantiomers can be produced and metabolized by different enzymes, implying distinct signaling roles.

The analytical challenge lies in the structural similarity of these isomers, which makes their separation difficult. Furthermore, the 1,2-isomer is prone to acyl migration, spontaneously converting to the more thermodynamically stable 1,3-isomer, necessitating careful sample handling.[6] This guide provides a detailed overview of the state-of-the-art analytical techniques and validated protocols for the robust separation and quantification of DAG isomers.

Core Analytical Techniques for DAG Isomer Separation

The choice of analytical technique is dictated by the specific isomers of interest (positional vs. enantiomeric) and the required sensitivity and throughput. The three principal chromatographic techniques employed are Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC), and Supercritical Fluid Chromatography (SFC), often coupled with Mass Spectrometry (MS).

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful and well-established technique for separating positional isomers of DAGs, particularly in applications like food science for assessing oil quality.[7] Its high resolving power is ideal for separating complex mixtures of DAGs based on fatty acid composition.

Principle of Separation & Causality: GC separates compounds based on their volatility and interaction with a stationary phase. As DAGs are not inherently volatile, a crucial derivatization step is required to convert the free hydroxyl group into a less polar, more volatile silyl ether, typically using trimethylsilyl (TMS) reagents.[7] Mass spectrometry then provides definitive structural information. The fragmentation patterns of the derivatized DAGs in the mass spectrometer are key to distinguishing between isomers. Specifically, the [M-RCO2CH2]+ ion is considered the diagnostic ion for differentiating between 1,2(2,3)- and 1,3-DAG positional isomers.[7][8]

Experimental Workflow for GC-MS Analysis of DAG Isomers

Caption: Workflow for GC-MS analysis of DAG isomers.

Protocol: GC-MS for Positional Isomer Analysis

This protocol is adapted from methodologies used for analyzing DAGs in edible oils.[7]

• Lipid Extraction : Extract total lipids from the sample using a Folch or Bligh & Dyer method (see Sample Preparation section).

• DAG Isolation : Isolate the DAG fraction from the total lipid extract using solid-phase extraction (SPE) on a silica gel column.

• Derivatization :

  • Evaporate the solvent from the isolated DAG fraction under a stream of nitrogen.

  • Add 100 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) + 1% Trimethylchlorosilane (TMCS).

  • Seal the vial and heat at 70°C for 30 minutes.

• GC-MS Analysis :

  • GC Column : Use a high-temperature, non-polar capillary column (e.g., DB-5ht, 30 m x 0.25 mm, 0.1 µm film thickness).

  • Injection : Inject 1 µL of the derivatized sample in splitless mode.

  • Oven Program : Start at 150°C, hold for 1 min, ramp to 370°C at 15°C/min, and hold for 10 min.

  • Carrier Gas : Helium at a constant flow rate of 1.0 mL/min.

  • MS Parameters : Use Electron Ionization (EI) at 70 eV. Scan from m/z 50 to 800.

• Data Analysis :

  • Identify DAG peaks based on their retention times relative to standards.

  • Confirm the identity of positional isomers by examining the mass spectra for characteristic fragment ions.

Characteristic Ion	Significance for Isomer Identification	Reference
[M-15]+	Loss of a methyl group from a TMS moiety.	[7]
[M-RCO2]+	Loss of one of the fatty acyl chains.	[7]
[M-RCO2CH2]+	Key diagnostic ion to distinguish 1,2- from 1,3-isomers. Its abundance differs significantly between the two.	[7]

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile technique that can separate DAG isomers without derivatization, preserving the intact molecules for subsequent analysis. It is particularly well-suited for biological samples where preserving the original structure is crucial.

Principle of Separation & Causality:

• Reversed-Phase (RP) HPLC : Separates molecules based on hydrophobicity. Using a non-polar stationary phase (like C18) and a polar mobile phase, RP-HPLC can effectively separate 1,3-DAGs from 1,2(2,3)-DAGs.[9][10] Generally, for a given fatty acid composition, the 1,3-isomer is less polar and elutes earlier.[9]

• HPLC coupled to Tandem Mass Spectrometry (HPLC-MS/MS) : This combination provides high sensitivity and specificity, enabling the quantitative analysis of individual DAG molecular species from complex biological matrices like skeletal muscle.[11] While direct detection can be challenging due to low ionization efficiency, derivatization strategies can be employed to add a permanent charge, significantly enhancing sensitivity.[12]

Experimental Workflow for HPLC-MS/MS Analysis

Caption: Workflow for HPLC-MS/MS analysis of DAG isomers.

Protocol: RP-HPLC for Positional Isomer Separation

This protocol is based on a method for separating DAGs from vegetable oils using isocratic elution.[9]

• Sample Preparation : Prepare the DAG sample by dissolving the lipid extract in the mobile phase.

• HPLC System :

  • Column : C18 column (e.g., 250 x 4.6 mm, 5 µm particle size).

  • Mobile Phase : Isocratic elution with 100% acetonitrile.

  • Flow Rate : 1.0 mL/min.

  • Detection : UV detector at 205 nm. For MS detection, an ESI source would be used.

• Data Analysis : Identify peaks based on elution order. The typical elution order for DAGs with the same fatty acid composition is 1,3-DAG followed by 1,2-DAG.[9]

Example DAG Isomers	Elution Order in RP-HPLC	Reference
Dilinolein	1,3-dilinolein < 1,2-dilinolein	[9]
Diolein	1,3-diolein < 1,2-dioleoyl-sn-glycerol	[9]
Dipalmitin	1,3-dipalmitin < 1,2-dipalmitoyl-rac-glycerol	[9]

Chiral Supercritical Fluid Chromatography (SFC)

SFC has emerged as a superior technique for the analysis of lipid isomers, especially for the challenging separation of enantiomers (sn-1,2- vs sn-2,3-DAGs).[13][14]

Principle of Separation & Causality: SFC uses carbon dioxide above its critical temperature and pressure as the main mobile phase. This supercritical fluid has low viscosity and high diffusivity, allowing for very fast and efficient separations.[15] For chiral separations, a chiral stationary phase (CSP) is used. Polysaccharide-based CSPs, such as those derived from amylose, have proven highly effective at resolving DAG enantiomers.[13][14][16] The separation is achieved through differential interactions (e.g., hydrogen bonding, dipole-dipole interactions) between the enantiomers and the chiral selector of the stationary phase. This method allows for the baseline separation of all tested enantiomers in as little as 5 minutes without derivatization.[13][14]

Experimental Workflow for Chiral SFC-MS

Caption: Workflow for Chiral SFC-MS analysis of DAG enantiomers.

Protocol: Chiral SFC-MS for Enantiomer Separation

This protocol is based on a published method for the rapid separation of intact DAG enantiomers.[13][14][16]

• Sample Preparation : Extract total lipids and dissolve the sample in a suitable solvent like methanol/chloroform.

• SFC-MS System :

  • Column : A chiral column based on a tris(3,5-dimethylphenylcarbamate) derivative of amylose.

  • Mobile Phase : Supercritical CO2 with a modifier (e.g., neat methanol).

  • Gradient : A gradient of the modifier may be used to optimize separation.

  • Flow Rate : Typically 1-3 mL/min.

  • Backpressure : Maintained at ~150 bar.

  • Temperature : Column oven set to ~40°C.

  • MS Detection : Coupled to a mass spectrometer with an ESI source. A make-up liquid (e.g., methanol with ammonium formate) can be used post-column to improve ionization.[16]

• Data Analysis :

  • Integrate the peaks corresponding to the separated enantiomers.

  • Calculate the enantiomeric ratio based on the peak areas.

Parameter	Condition	Rationale / Reference
Column Chemistry	Amylose tris-(3,5-dimethylphenylcarbamate)	Provides excellent enantioselectivity for DAGs.[13][14]
Mobile Phase	Supercritical CO2 + Methanol Modifier	Methanol is an effective modifier for separating polar lipids.[13][14]
Analysis Time	< 5 minutes	The low viscosity of the mobile phase allows for high flow rates and rapid separations.[16]

Critical Step: Sample Preparation and Lipid Extraction

The most sophisticated analytical method will fail if the sample is not prepared correctly. For DAG analysis, the primary goals are to achieve quantitative extraction and, critically, to prevent the isomerization of 1,2-DAGs to 1,3-DAGs.

Protocol: Lipid Extraction from Cells or Tissues

This protocol is a standard procedure based on the methods of Folch and Bligh & Dyer.[17][18][19] All steps should be performed on ice to minimize enzymatic activity and isomerization.

• Homogenization :

  • For cultured cells, wash the cell pellet (~1x10^7 cells) with cold PBS.[20]

  • For tissues, weigh ~15-50 mg of frozen tissue and pulverize it into a fine powder under liquid nitrogen.[17][18]

  • Homogenize the cells or tissue powder in a 2:1 mixture of chloroform:methanol.

• Phase Separation :

  • Add a salt solution (e.g., 0.9% NaCl) to the homogenate to induce phase separation.[18]

  • Vortex thoroughly and centrifuge at low speed (e.g., 1500 x g) to separate the phases.

• Collection :

  • Two phases will form: an upper aqueous/methanol phase and a lower chloroform phase containing the lipids.

  • Carefully collect the lower chloroform layer using a glass pipette, avoiding the protein interface.

• Drying and Reconstitution :

  • Evaporate the chloroform under a stream of nitrogen.

  • Reconstitute the dried lipid film in a solvent compatible with the subsequent analytical method (e.g., methanol/chloroform for SFC, or mobile phase for HPLC).

Extraction Workflow

Caption: Workflow for lipid extraction from biological samples.

Application Focus: DAG Isomers in Drug Development

The precise measurement of DAG isomers is critical for drug development programs targeting lipid signaling pathways. Diacylglycerol kinases (DGKs) are a key family of enzymes that terminate DAG signaling by phosphorylating DAG to produce phosphatidic acid (PA).[3] Different DGK isozymes may exhibit selectivity for different DAG molecular species, and inhibitors of these enzymes are being developed for cancer and immune diseases.[4]

The DAG Signaling Axis

Caption: The central role of DAG in cell signaling.

Analytical methods that can distinguish between DAG isomers are essential to:

• Establish Baseline Levels : Determine the endogenous ratio of 1,2- to 1,3-DAGs and the enantiomeric composition in target cells or tissues.

• Assess Target Engagement : Measure the accumulation of specific 1,2-DAG isomers upon treatment with a DGK inhibitor.

• Elucidate Mechanism of Action : Understand if a drug candidate affects specific pools of DAGs (e.g., those with specific fatty acid compositions), which may reveal downstream pathway selectivity and potential off-target effects.

By applying the robust chromatographic methods detailed in this guide, researchers can achieve the necessary resolution and sensitivity to confidently explore the complex and dynamic world of DAG signaling.

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• AOCS Lipid Library. (2019). Lipidomic Analysis of Glycerolipids. [Link]

• Di-Luoffo, M., et al. (2022). A diacylglycerol photoswitching protocol for studying TRPC channel functions in mammalian cells and tissue slices. STAR Protocols, 3(1), 101149. [Link]

• Jen, A., et al. (2022). Lipidomic analysis of tissue culture cells, tissues, and purified organelles. protocols.io. [Link]

• Tranchida, P. Q., et al. (2020). Advanced gas chromatography and mass spectrometry technologies for fatty acids and triacylglycerols analysis. TrAC Trends in Analytical Chemistry, 130, 115978. [Link]

• MMPC. (2013). Tissue TG & TC Protocol. Mouse Metabolic Phenotyping Centers. [Link]

• Semantic Scholar. (n.d.). Basic Techniques for Lipid Extraction from Tissues and Cells. [Link]

Sources

• 1. Diacylglycerol pathway | PPTX [slideshare.net]
• 2. The biology and biochemistry of diacylglycerol signalling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Diacylglycerol kinases as emerging potential drug targets for a variety of diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. journals.physiology.org [journals.physiology.org]
• 5. Diacylglycerol Kinase drugs in development by Therapy Areas, Indications, Stages, MoA, RoA, Molecule Type, and Key Players, 2024 [pharmaceutical-technology.com]
• 6. Diacylglycerols-Analysis | Cyberlipid [cyberlipid.gerli.com]
• 7. Characterization of diacylglycerol isomers in edible oils using gas chromatography-ion trap electron ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Characterization of diacylglycerol isomers in edible oils using gas chromatography-ion trap electron ionization mass spectrometry. | Semantic Scholar [semanticscholar.org]
• 9. Analysis of 1,2(2,3)- and 1,3-positional isomers of diacylglycerols from vegetable oils by reversed-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. HPLC-MS/MS Methods for Diacylglycerol and Sphingolipid Molecular Species in Skeletal Muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Frontiers | Monitoring diacylglycerols in biofluids by non-isotopically paired charge derivatization combined with LC-MS/MS [frontiersin.org]
• 13. Direct Chiral Supercritical Fluid Chromatography-Mass Spectrometry Analysis of Monoacylglycerol and Diacylglycerol Isomers for the Study of Lipase-Catalyzed Hydrolysis of Triacylglycerols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Collection - Direct Chiral Supercritical Fluid Chromatography–Mass Spectrometry Analysis of Monoacylglycerol and Diacylglycerol Isomers for the Study of Lipase-Catalyzed Hydrolysis of Triacylglycerols - Analytical Chemistry - Figshare [acs.figshare.com]
• 15. shimadzu.com [shimadzu.com]
• 16. pubs.acs.org [pubs.acs.org]
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Application Notes and Protocols for Metabolic Tracing Studies Using Chlorinated Lipids

For Researchers, Scientists, and Drug Development Professionals

Introduction: A New Frontier in Metabolic Tracing

Metabolic tracing is a powerful technique to elucidate the complex dynamics of cellular metabolism. For decades, researchers have relied on isotopic labeling to track the fate of metabolites through intricate biochemical pathways.[1][2][3] More recently, the advent of bioorthogonal chemistry has introduced lipid analogs bearing small, inert chemical tags, such as alkynes, which can be selectively visualized or captured.[1][4][5][6] These approaches have revolutionized our understanding of lipid metabolism in health and disease.[1][6]

This guide introduces a novel, yet mechanistically grounded, application: the use of chlorinated lipids as metabolic tracers. Endogenously, chlorinated lipids are formed under conditions of inflammation and oxidative stress through the action of myeloperoxidase (MPO), an enzyme abundant in neutrophils and other phagocytes.[7][8][9][10] This process, primarily targeting plasmalogens, generates unique molecules like α-chlorofatty aldehydes, which are further metabolized to α-chlorofatty acids and alcohols.[7][9] By synthesizing and introducing chlorinated lipid analogs into biological systems, we can leverage the cell's metabolic machinery to trace their incorporation into complex lipids and their downstream metabolic fates. This approach offers a unique advantage in studying lipid metabolism in the context of inflammatory diseases where MPO activity is heightened.

Core Principles: The Chlorine Atom as a Bio-Orthogonal Handle

The central principle of this technique is the use of the chlorine atom as a stable, bio-orthogonal tracer. Unlike bulky fluorescent tags, the chlorine atom is small and minimally perturbative to the overall structure of the lipid. This allows for more faithful recapitulation of the metabolic processing of the natural lipid counterpart.

The key to this method lies in the ability to distinguish chlorinated lipids from their endogenous, non-chlorinated analogs. Mass spectrometry (MS) is the ideal analytical platform for this purpose. The presence of chlorine, with its characteristic isotopic pattern (35Cl and 37Cl), provides a unique signature that allows for the unambiguous identification and quantification of the tracer and its metabolic products.[8][11]

Proposed Applications in Research and Drug Development

The application of chlorinated lipids as metabolic tracers is particularly relevant in fields where inflammation and oxidative stress are key drivers of pathology.

• Inflammatory Diseases: In conditions like atherosclerosis, ischemia-reperfusion injury, and neurodegenerative diseases, where MPO activity is implicated, chlorinated lipid tracers can provide insights into how exogenous lipids are metabolized and incorporated into cellular structures under inflammatory duress.[7][8][9]

• Cancer Biology: Tumor microenvironments are often characterized by inflammation. Chlorinated lipid tracers could be used to study the altered lipid metabolic pathways that support cancer cell proliferation and survival in these complex settings.

• Drug Discovery: The efficacy of drugs targeting lipid metabolism or inflammatory pathways can be assessed by monitoring their effects on the uptake and processing of chlorinated lipid tracers.

Hypothetical Experimental Workflow: Tracing the Fate of a Chlorinated Fatty Acid

This section outlines a generalized workflow for a metabolic tracing experiment using a synthetic chlorinated fatty acid, such as 2-chlorohexadecanoic acid (2-ClHA).

Figure 1: A generalized experimental workflow for metabolic tracing with chlorinated fatty acids.

Protocol 1: Cell Culture, Labeling, and Sample Preparation

• Cell Seeding: Plate cells of interest in appropriate culture vessels and allow them to reach the desired confluency.

• Preparation of Chlorinated Fatty Acid-BSA Conjugate:

  • To enhance the solubility and cellular uptake of the chlorinated fatty acid, it should be complexed with fatty acid-free bovine serum albumin (BSA).

  • Dissolve the chlorinated fatty acid in a minimal amount of ethanol.

  • Add this solution dropwise to a BSA solution (e.g., 10% w/v in serum-free media) while vortexing.

  • Incubate at 37°C for 30 minutes to allow for complex formation.

• Cellular Labeling:

  • Remove the culture medium from the cells and replace it with fresh medium containing the chlorinated fatty acid-BSA conjugate at the desired final concentration.

  • Incubate the cells for various time points (e.g., 0, 1, 4, 12, 24 hours) to monitor the dynamics of lipid incorporation.

• Cell Harvesting:

  • After the incubation period, wash the cells twice with ice-cold phosphate-buffered saline (PBS) to remove any unincorporated tracer.

  • Harvest the cells by scraping or trypsinization.

• Lipid Extraction:

  • Perform a lipid extraction using a modified Bligh-Dyer method.

  • Add a mixture of chloroform:methanol (1:2, v/v) to the cell pellet.

  • Vortex thoroughly and incubate on ice for 30 minutes.

  • Add chloroform and water, vortex, and centrifuge to separate the phases.

  • Collect the lower organic phase containing the lipids.

• Drying and Storage:

  • Dry the lipid extract under a stream of nitrogen gas.

  • Store the dried lipid extract at -80°C until analysis.

Mass Spectrometry-Based Detection and Analysis

The analysis of chlorinated lipids is performed using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Protocol 2: LC-MS/MS Analysis of Chlorinated Lipids

• Sample Preparation: Reconstitute the dried lipid extract in an appropriate solvent, such as methanol or isopropanol.

• Chromatographic Separation:

  • Inject the sample onto a reverse-phase C18 column.

  • Use a gradient elution with mobile phases such as water with 0.1% formic acid (A) and acetonitrile/isopropanol with 0.1% formic acid (B).

• Mass Spectrometry Detection:

  • Operate the mass spectrometer in negative ion mode for the detection of chlorinated fatty acids and their incorporation into phospholipids.[7]

  • Use selected reaction monitoring (SRM) for targeted quantification of specific chlorinated lipid species.[9] The SRM transition for 2-ClHA, for instance, involves monitoring the loss of HCl from the parent ion.[9]

  • For untargeted analysis, use high-resolution mass spectrometry to identify novel chlorinated lipid metabolites. The characteristic isotopic pattern of chlorine is a key diagnostic feature.[11]

Parameter	Setting	Rationale
Ionization Mode	Negative Ion Electrospray (ESI-)	Carboxylic acids and phosphate groups are readily deprotonated, leading to sensitive detection.[7]
MS1 Scan Mode	Full Scan (for untargeted) or SIM (for targeted)	To identify all potential chlorinated species or to focus on specific masses.
MS2 Fragmentation	Collision-Induced Dissociation (CID)	To generate characteristic fragment ions for structural elucidation.
SRM Transition (for 2-ClHA)	m/z 289 -> 253	Monitors the specific loss of 35HCl from the parent ion of 2-chlorohexadecanoic acid.[9]
Neutral Loss Scan	36 Da and 38 Da	Diagnostic for the loss of H35Cl and H37Cl, respectively, from chlorinated lipid species.[11]

Table 1: Key Mass Spectrometry Parameters for Chlorinated Lipid Analysis.

Data Analysis and Interpretation

Figure 2: Data analysis pipeline for chlorinated lipid metabolic tracing studies.

The primary goal of the data analysis is to identify and quantify the lipid species that have incorporated the chlorinated fatty acid.

• Feature Finding: Use software to detect and integrate chromatographic peaks corresponding to ions with the characteristic chlorine isotope pattern.

• Identification:

  • For targeted analysis, confirm the identity of the chlorinated lipids by matching their retention times and fragmentation patterns with those of authentic standards.

  • For untargeted analysis, use high-resolution mass data to determine the elemental composition and propose structures. Fragmentation spectra will be crucial for identifying the fatty acyl chains and head groups.

• Quantification: Quantify the abundance of the identified chlorinated lipids relative to an appropriate internal standard.

• Data Interpretation:

  • Plot the abundance of each chlorinated lipid species over the time course of the experiment to visualize the dynamics of incorporation and metabolism.

  • Map the identified lipids to metabolic pathways to understand how the chlorinated tracer is being processed by the cell.

Validation and Control Experiments

To ensure the scientific rigor of this novel approach, several control experiments are essential:

• No-Tracer Control: Analyze cells that have not been incubated with the chlorinated lipid to identify any endogenously produced chlorinated species that might interfere with the analysis.

• Competition Experiment: Co-incubate the cells with the chlorinated lipid and an excess of its non-chlorinated counterpart. A significant reduction in the incorporation of the chlorinated tracer would indicate that it is being metabolized through the same pathways as the natural lipid.

• Inhibitor Studies: Use known inhibitors of specific lipid metabolic enzymes to confirm the pathways through which the chlorinated lipid is being processed.

Troubleshooting

Problem	Potential Cause(s)	Suggested Solution(s)
Low or no incorporation of the chlorinated lipid	- Inefficient cellular uptake- Cytotoxicity of the tracer	- Optimize the concentration and incubation time of the fatty acid-BSA conjugate.- Perform a dose-response curve to assess cytotoxicity (e.g., MTT assay).
High background signal	- Contamination of reagents or solvents- Endogenous production of chlorinated lipids	- Use high-purity solvents and reagents.- Analyze a no-tracer control to establish the baseline level of endogenous chlorinated lipids.
Difficulty in identifying chlorinated lipid species	- Low abundance- Complex fragmentation patterns	- Increase the amount of starting material.- Use high-resolution MS/MS for more accurate fragmentation analysis.- Synthesize authentic standards for comparison.
Poor chromatographic peak shape	- Suboptimal LC conditions- Sample overload	- Optimize the mobile phase gradient and column temperature.- Dilute the sample before injection.

Table 2: Troubleshooting common issues in chlorinated lipid metabolic tracing.

References

• Approaches for the Analysis of Chlorinated Lipids - PMC - NIH. (n.d.). Retrieved from [Link]

• Schematic of metabolic labeling using alkyne fatty acid analogs for the... - ResearchGate. (n.d.). Retrieved from [Link]

• Analysis of oxidized and chlorinated lipids by mass spectrometry and relevance to signalling. (2011). Biochemical Society Transactions, 39(5), 1233–1239. [Link]

• Analysis of oxidized and chlorinated lipids by mass spectrometry and relevance to signalling - Aston Research Explorer. (n.d.). Retrieved from [Link]

• Strategies for the analysis of chlorinated lipids in biological systems - PMC - NIH. (n.d.). Retrieved from [Link]

• Tracing Lipid Metabolism by Alkyne Lipids and Mass Spectrometry: The State of the Art. (2022). Frontiers in Cell and Developmental Biology, 10, 886322. [Link]

• Chlorinated Phospholipids and Fatty Acids: (Patho)physiological Relevance, Potential Toxicity, and Analysis of Lipid Chlorohydrins - PMC - NIH. (n.d.). Retrieved from [Link]

• Analysis of oxidized and chlorinated lipids by mass spectrometry and relevance to signalling. (2011). Biochemical Society Transactions, 39(5), 1233-1239. [Link]

• Metabolic Labeling with an Alkyne-modified Isoprenoid Analog Facilitates Imaging and Quantification of the Prenylome in Cells - PMC - NIH. (n.d.). Retrieved from [Link]

• Tracing Lipid Metabolism by Alkyne Lipids and Mass Spectrometry: The State of the Art - NIH. (n.d.). Retrieved from [Link]

• Click Chemistry in Lipid Modification | Request PDF - ResearchGate. (n.d.). Retrieved from [Link]

• A not-so-ancient grease history: click chemistry and protein lipid modifications - PMC. (n.d.). Retrieved from [Link]

• Chlorinated Phospholipids and Fatty Acids: (Patho)physiological Relevance, Potential Toxicity, and Analysis of Lipid Chlorohydrins - PubMed. (n.d.). Retrieved from [Link]

• Proteome-wide detection of phospholipid-protein interactions in mitochondria by photocrosslinking and click chemistry - ResearchGate. (n.d.). Retrieved from [Link]

• Modeling compound lipid homeostasis using stable isotope tracing. (2024). bioRxiv. [Link]

• Targeted Lipidomics Reveal the Effect of Perchlorate on Lipid Profiles in Liver of High-Fat Diet Mice - Frontiers. (n.d.). Retrieved from [Link]

• Click chemistry for lipid metabolism: Multiplexing and single-cell mass spectrometry - 2019. (n.d.). Retrieved from [Link]

• Novel chlorinated phospholipids—possible biomarkers of chlorine gas exposure - PMC. (n.d.). Retrieved from [Link]

• Fluorescent probes for superresolution imaging of lipid domains on the plasma membrane - Chemical Science (RSC Publishing). (n.d.). Retrieved from [Link]

• The Chlorinated Lipidome Originating from Myeloperoxidase-Derived HOCl Targeting Plasmalogens: Metabolism, Clearance, and Biological Properties - NIH. (n.d.). Retrieved from [Link]

• Stable Isotopic Tracer Phospholipidomics Reveals Contributions of Key Phospholipid Biosynthetic Pathways to Low Hepatocyte Phosphatidylcholine to Phosphatidylethanolamine Ratio Induced by Free Fatty Acids - NIH. (n.d.). Retrieved from [Link]

Sources

• 1. Frontiers | Tracing Lipid Metabolism by Alkyne Lipids and Mass Spectrometry: The State of the Art [frontiersin.org]
• 2. biorxiv.org [biorxiv.org]
• 3. Stable Isotopic Tracer Phospholipidomics Reveals Contributions of Key Phospholipid Biosynthetic Pathways to Low Hepatocyte Phosphatidylcholine to Phosphatidylethanolamine Ratio Induced by Free Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Tracing Lipid Metabolism by Alkyne Lipids and Mass Spectrometry: The State of the Art - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Approaches for the Analysis of Chlorinated Lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. research.aston.ac.uk [research.aston.ac.uk]
• 9. Strategies for the analysis of chlorinated lipids in biological systems - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Chlorinated Phospholipids and Fatty Acids: (Patho)physiological Relevance, Potential Toxicity, and Analysis of Lipid Chlorohydrins - PMC [pmc.ncbi.nlm.nih.gov]
• 11. portlandpress.com [portlandpress.com]

Technical Notes & Optimization

Technical Support Center: Enhancing the Solubility of 1-Lauroyl-2-myristoyl-3-chloropropanediol

Welcome to the technical support center for 1-Lauroyl-2-myristoyl-3-chloropropanediol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical advice for overcoming solubility challenges with this specific diacylglycerol analog. Understanding the physicochemical properties of this molecule is the first step to achieving successful experimental outcomes.

Understanding the Molecule: A Quick Reference

1-Lauroyl-2-myristoyl-3-chloropropanediol is a synthetic ester product with a specific arrangement of fatty acids (lauric and myristic acid) on a chloropropanediol backbone.[1][2] Its structure, characterized by long hydrocarbon chains, makes it highly lipophilic and thus poorly soluble in aqueous solutions. This guide will walk you through a systematic approach to effectively dissolve and handle this compound in your experimental setups.

Frequently Asked Questions (FAQs)

Q1: What are the expected solubility characteristics of 1-Lauroyl-2-myristoyl-3-chloropropanediol?

A1: Given its structure as a diacylglycerol analog with two long fatty acid chains, 1-Lauroyl-2-myristoyl-3-chloropropanediol is expected to be practically insoluble in water. It will, however, exhibit solubility in a range of organic solvents. The choice of solvent is critical and will depend on the downstream application.

Q2: Which organic solvents should I start with for solubilizing this compound?

A2: A good starting point for solubilizing lipids and their analogs are solvents like dichloromethane, chloroform, dimethyl sulfoxide (DMSO), and dimethylformamide (DMF).[3][4][5] For applications requiring less toxic solvents, mixtures of hexane and isopropanol or ethyl acetate may also be effective.[6][7] The selection should be guided by the polarity of the solvent and the requirements of your experiment.

Q3: Can I heat the solvent to improve solubility?

A3: Yes, gentle heating can significantly improve the solubility of many lipids.[8] However, it is crucial to consider the thermal stability of 1-Lauroyl-2-myristoyl-3-chloropropanediol. Long-term storage at room temperature is not recommended, with -20°C being the preferred storage temperature.[5] Therefore, any heating should be done cautiously and for the minimum time necessary.

Q4: My compound is precipitating out of solution. What should I do?

A4: Precipitation upon addition to an aqueous buffer is a common issue for lipophilic compounds. This indicates that the solubility limit in the final medium has been exceeded. To address this, you can try several strategies outlined in the troubleshooting guide below, such as using a co-solvent, preparing a lipid-based formulation, or incorporating surfactants.

Troubleshooting Guide: Step-by-Step Solutions for Solubility Issues

This section provides a more detailed, problem-oriented approach to tackling solubility challenges.

Problem 1: Difficulty in achieving initial dissolution in an organic solvent.

Cause: The chosen solvent may not be optimal for this specific lipid structure.

Solutions:

• Systematic Solvent Screening: Test a panel of solvents with varying polarities. A suggested screening panel is provided in the table below.

• Solvent Mixtures: Employing a co-solvent system can be highly effective. For instance, a mixture of a non-polar solvent like hexane with a more polar one like isopropanol can enhance solubility.[7]

• Gentle Warming and Sonication: After adding the solvent, gently warm the mixture (e.g., to 30-40°C) and use a sonicator to provide mechanical energy to aid dissolution.

Table 1: Recommended Solvents for Initial Solubility Testing

Solvent Class	Examples	Suitability for Lipids
Halogenated	Dichloromethane, Chloroform	High solubility for many lipids[4]
Aprotic Polar	DMSO, DMF	Good for creating stock solutions[3]
Alcohols	Ethanol, Isopropanol	Moderate solubility, often used as co-solvents[9]
Esters	Ethyl Acetate	Good solvent power for various lipids[6]
Hydrocarbons	Hexane, Cyclohexane	Good for non-polar lipids, often used in mixtures[6][7]

Problem 2: The compound dissolves in the organic stock solution but precipitates when added to an aqueous medium (e.g., cell culture media, buffer).

Cause: This is a classic issue of a lipophilic compound crashing out in an aqueous environment due to its low water solubility.

Solutions:

• Co-Solvent Approach: If your experimental system can tolerate it, a small percentage of a water-miscible organic solvent (a co-solvent) in your final aqueous medium can maintain solubility.[10] Common co-solvents include DMSO and ethanol. It is crucial to keep the final concentration of the co-solvent low to avoid biological off-target effects.

• Use of Surfactants/Detergents: Surfactants form micelles that can encapsulate the lipophilic compound, keeping it dispersed in the aqueous phase.[10] The choice of surfactant is critical and depends on the application. For cellular assays, non-ionic surfactants with low cytotoxicity are preferred.

  • Protocol for Surfactant-Aided Solubilization:

    • Prepare a stock solution of 1-Lauroyl-2-myristoyl-3-chloropropanediol in a suitable organic solvent (e.g., ethanol).

    • In a separate tube, prepare a solution of the chosen surfactant (e.g., a Polysorbate or a Pluronic) in your aqueous buffer at a concentration above its critical micelle concentration (CMC).

    • While vortexing the surfactant solution, slowly add the lipid stock solution dropwise.

    • The resulting mixture should be a clear or slightly opalescent micellar solution.

• Lipid-Based Formulations: For more advanced applications, especially in drug delivery, creating a lipid-based formulation can significantly enhance solubility and bioavailability.[11][12]

  • Liposomes: These are vesicular structures composed of a lipid bilayer that can encapsulate hydrophobic molecules.[13]

  • Self-Emulsifying Drug Delivery Systems (SEDDS): These are isotropic mixtures of oils, surfactants, and co-solvents that form fine oil-in-water emulsions upon gentle agitation in an aqueous medium.[12]

Diagram 1: Decision-Making Workflow for Improving Solubility

Caption: A workflow for troubleshooting solubility issues.

Problem 3: The solubility appears to decrease over time, even in the organic stock solution.

Cause: The compound may be unstable at the storage temperature, or the solvent could be evaporating.

Solutions:

• Confirm Storage Conditions: Ensure the stock solution is stored at -20°C in a tightly sealed container to prevent solvent evaporation and potential degradation.[5]

• Freshly Prepare Solutions: For sensitive experiments, it is always best to prepare solutions fresh from a solid aliquot.

• Assess Compound Stability: If solubility issues persist, consider the possibility of compound degradation. Analytical techniques like TLC or HPLC can be used to check the purity of the stock solution over time.

Advanced Considerations

For researchers in drug development, the solubility of 1-Lauroyl-2-myristoyl-3-chloropropanediol in biorelevant media is of paramount importance. Lipid-based formulations are a powerful strategy to enhance the oral bioavailability of poorly water-soluble compounds.[14] These formulations can improve drug solubilization and facilitate absorption through the lymphatic system.[11]

Diagram 2: Mechanism of Surfactant-Aided Solubilization

Caption: A diagram illustrating micellar encapsulation of a lipid.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. cdn.usbio.net [cdn.usbio.net]
• 6. Solvent solutions: comparing extraction methods for edible oils and proteins in a changing regulatory landscape. Part 1: Physical-properties | OCL - Oilseeds and fats, Crops and Lipids [ocl-journal.org]
• 7. A comparison of five lipid extraction solvent systems for lipidomic studies of human LDL - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. The Impact of Solvent Selection: Strategies to Guide the Manufacturing of Liposomes Using Microfluidics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 11. ijpsjournal.com [ijpsjournal.com]
• 12. Advances in Lipid-Based Drug Formulations for Solubility [worldpharmatoday.com]
• 13. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 14. m.youtube.com [m.youtube.com]

Technical Support Center: Stability of 1-Lauroyl-2-myristoyl-3-chloropropanediol in DMSO

Welcome to the technical support center for 1-Lauroyl-2-myristoyl-3-chloropropanediol (LMCP). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for experiments involving LMCP dissolved in Dimethyl Sulfoxide (DMSO). Here, we address common challenges and questions regarding the stability of LMCP in this widely used solvent.

Frequently Asked Questions (FAQs) & Troubleshooting

This section is structured to anticipate and resolve common issues encountered during the handling and storage of LMCP in DMSO.

Q1: My LMCP in DMSO solution appears cloudy or has visible particulates. What is the cause and how can I resolve this?

A1: Cloudiness or precipitation in your LMCP solution can stem from several factors:

• Incomplete Dissolution: LMCP, being a lipid, may require more than simple vortexing to fully dissolve.

  • Troubleshooting: Gentle warming of the solution to 37°C or sonication in a water bath for 5-10 minutes can aid in complete dissolution. However, avoid excessive heat as it may promote degradation.

• Supersaturation: You may be attempting to prepare a solution that exceeds the solubility limit of LMCP in DMSO at a given temperature.

  • Troubleshooting: Try preparing a more dilute stock solution. It is often better to work with a clear, slightly less concentrated stock than a saturated, potentially unstable one.

• Water Contamination: DMSO is highly hygroscopic and readily absorbs moisture from the atmosphere.[1][2] Water contamination can significantly decrease the solubility of hydrophobic compounds like LMCP and may also lead to hydrolysis of the ester bonds.

  • Troubleshooting: Always use high-purity, anhydrous DMSO.[2][3] Store DMSO in its original container with the cap tightly sealed, or under an inert gas like argon or nitrogen. When preparing solutions, work quickly and in a low-humidity environment if possible.

• Precipitation after Freeze-Thaw Cycles: Repeatedly freezing and thawing a DMSO stock solution can lead to the formation of compound aggregates and subsequent precipitation.[2]

  • Troubleshooting: Aliquot your stock solution into smaller, single-use volumes. This minimizes the number of freeze-thaw cycles for the bulk of your compound.[4]

Q2: I'm concerned about the long-term stability of my LMCP stock solution in DMSO. What are the potential degradation pathways?

A2: Several chemical transformations can affect the stability of LMCP in DMSO over time, even when stored at low temperatures. Understanding these pathways is crucial for interpreting experimental results and ensuring the integrity of your compound.

• Hydrolysis: The ester linkages at the sn-1 and sn-2 positions of the glycerol backbone are susceptible to hydrolysis, especially in the presence of water.[1][5] This reaction would cleave the fatty acid chains (lauric and myristic acid) from the glycerol backbone, resulting in the formation of 3-chloro-1,2-propanediol.

• Acyl Migration: In 1,2-diacylglycerols like LMCP, intramolecular acyl migration can occur, where a fatty acid chain moves from one position on the glycerol backbone to another.[6][7] This can lead to the formation of the more thermodynamically stable 1,3-isomer. This isomerization can alter the biological activity of the molecule.

• Reaction with DMSO: While less common for lipids, some compounds can undergo degradation in DMSO.[8][9] For a chlorinated compound like LMCP, the possibility of slow elimination or substitution reactions involving the chloro group exists, although this is less likely under standard storage conditions compared to hydrolysis or acyl migration.

Below is a diagram illustrating the primary potential degradation pathways for LMCP.

Caption: Potential degradation pathways of LMCP in DMSO.

Q3: What are the best practices for storing LMCP in DMSO to ensure maximum stability?

A3: Proper storage is critical to maintaining the integrity of your LMCP stock solution.

Parameter	Recommendation	Rationale
Temperature	Store at -20°C or -80°C for long-term storage.[4][10]	Low temperatures slow down the rate of chemical reactions, including hydrolysis and acyl migration.
Solvent	Use high-purity, anhydrous DMSO.[2][3]	Minimizes the risk of water-induced degradation (hydrolysis) and solubility issues.
Container	Use tightly sealed glass vials with PTFE-lined caps.	Prevents absorption of atmospheric moisture by the hygroscopic DMSO.[1][11]
Light Exposure	Store in the dark (e.g., in a freezer box or amber vials).	Protects the compound from potential light-induced degradation.
Aliquoting	Prepare single-use aliquots.	Avoids repeated freeze-thaw cycles which can lead to precipitation and degradation.[4]

Q4: How can I check the stability of my LMCP stock solution?

A4: If you suspect degradation or for long-term studies, it is advisable to periodically check the purity of your stock solution.

• Analytical Methods: High-Performance Liquid Chromatography (HPLC) coupled with a suitable detector (e.g., Evaporative Light Scattering Detector - ELSD, or Mass Spectrometer - MS) is an excellent method to assess the purity of your LMCP stock. You can monitor for a decrease in the area of the main LMCP peak and the appearance of new peaks corresponding to degradation products. Gas Chromatography-Mass Spectrometry (GC-MS) can also be used, particularly for identifying volatile degradation products.

• Functional Assays: If you are using the LMCP in a biological assay, a decrease in its expected activity over time could indicate degradation. However, this is an indirect measure and should be confirmed with analytical methods.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of LMCP in DMSO

• Preparation: Bring the vial of solid LMCP and a sealed bottle of anhydrous DMSO to room temperature in a desiccator to prevent water condensation.

• Weighing: Accurately weigh the desired amount of LMCP in a sterile, tared glass vial.

• Dissolution: Add the calculated volume of anhydrous DMSO to achieve a 10 mM concentration.

• Mixing: Vortex the solution for 2-3 minutes. If the solid is not fully dissolved, sonicate the vial in a room temperature water bath for 5-10 minutes. Gentle warming to 37°C can be used as a last resort.

• Aliquoting and Storage: Once a clear solution is obtained, immediately aliquot it into single-use glass vials with PTFE-lined caps. Store the aliquots at -20°C or -80°C, protected from light.

Protocol 2: Stability Assessment of LMCP in DMSO by HPLC

This protocol outlines a general procedure for a stability study. Specific parameters will need to be optimized for your HPLC system and detector.

• Sample Preparation: Prepare a stock solution of LMCP in anhydrous DMSO as described in Protocol 1.

• Initial Analysis (T=0): Immediately after preparation, dilute a small aliquot of the stock solution to a suitable concentration for HPLC analysis and inject it into the HPLC system. This will serve as your baseline (T=0) purity measurement.

• Storage: Store the remaining aliquots under the desired conditions (e.g., -20°C, 4°C, room temperature).

• Time-Point Analysis: At specified time intervals (e.g., 1 week, 1 month, 3 months), retrieve an aliquot from each storage condition. Allow it to thaw completely and reach room temperature.

• HPLC Analysis: Dilute and analyze the samples by HPLC under the same conditions as the T=0 sample.

• Data Evaluation: Compare the chromatograms from each time point to the T=0 sample. Look for:

  • A decrease in the peak area of the parent LMCP compound.

  • The appearance of new peaks, which may indicate degradation products.

  • Calculate the percentage of remaining LMCP at each time point.

Caption: Experimental workflow for assessing LMCP stability.

References

• Cheng, C. Y., et al. (2015). DMSO Induces Dehydration near Lipid Membrane Surfaces. Biophysical Journal, 109(2), 330-339. [Link]

• Choi, Y., & Yethiraj, A. (2016). Effects of Dimethyl Sulfoxide on Surface Water near Phospholipid Bilayers. The Journal of Physical Chemistry B, 120(43), 11259-11268. [Link]

• Gallo, R. L., et al. (2015). Communication: Contrasting effects of glycerol and DMSO on lipid membrane surface hydration dynamics and forces. The Journal of Chemical Physics, 142(18), 181101. [Link]

• Notman, R., Noro, M., O'Malley, B., & Anwar, J. (2006). Molecular Basis for Dimethylsulfoxide (DMSO) Action on Lipid Membranes. Journal of the American Chemical Society, 128(43), 13982-13983. [Link]

• Kozlowski, M. C., et al. (2016). Effect of storage time on compounds held in DMSO at -20 ºC in the master liquid store. Scientific Reports, 6, 28948. [Link]

• de Ménorval, M. A., Mir, L. M., Fernández, M. L., & Reigada, R. (2012). Effects of dimethyl sulfoxide in cholesterol-containing lipid membranes: a comparative study of experiments in silico and with cells. PloS one, 7(7), e41733. [Link]

• Sasajima, M., et al. (1995). Hydrolysis and acyl migration of a catechol monoester of L-dopa: L-3-(3-hydroxy-4-pivaloyloxyphenyl)alanine. Journal of pharmaceutical sciences, 84(9), 1109-1114. [Link]

• European Medicines Agency. (2003). Guideline on Stability Testing. Retrieved from [Link]

• SlideShare. (n.d.). Stability testing protocols. Retrieved from [Link]

• Tristram-Nagle, S., & Nagle, J. F. (2004). Lipid membrane structure and interactions in dimethyl sulfoxide/water mixtures. Biophysical journal, 87(5), 3244-3253. [Link]

• ResearchGate. (2014). Is it possible to dissolve and store lipids in DMSO alone?. Retrieved from [Link]

• Velickovic, D. S., et al. (2014). A Revisit to the Formation and Mitigation of 3-Chloropropane-1,2-Diol in Palm Oil Production. Foods, 3(4), 583-599. [Link]

• Zbořilová, L., et al. (2010). Acyl migration and hydrolysis in monoolein-based systems. Chemistry and physics of lipids, 163(6), 568-576. [Link]

• ResearchGate. (2015). What is the best right way of storing DMSO in research lab?. Retrieved from [Link]

• Svejkovská, B., & Doležal, M. (2006). Formation and decomposition of 3-chloropropane-1,2-diol esters in models simulating processed foods. Czech Journal of Food Sciences, 24(4), 174-181. [Link]

• Hosek, J., Zavalova, V., & Kollar, P. (2010). Effect of solvent on cytotoxicity and bioavailability of fatty acids. Immunopharmacology and immunotoxicology, 32(3), 462-465. [Link]

• Guchhait, N., et al. (2007). Dimethyl sulfoxide mediated elimination reactions in 3-aryl 2,3-dihalopropanoates: scope and mechanistic insights. The Journal of organic chemistry, 72(16), 6016-6021. [Link]

• De Coen, M., et al. (2016). Search for the Active Ingredients from a 2‐Aminothiazole DMSO Stock Solution with Antimalarial Activity. ChemMedChem, 11(19), 2089-2093. [Link]

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Technical Support Center: Synthesis of 1-Lauroyl-2-myristoyl-3-chloropropanediol

Welcome to the technical support center for the synthesis of 1-Lauroyl-2-myristoyl-3-chloropropanediol. This guide is designed for researchers, scientists, and drug development professionals. It provides in-depth, experience-driven answers to common challenges encountered during this specific and nuanced synthesis. Our goal is to move beyond simple protocols and explain the causal logic behind each step, empowering you to troubleshoot effectively and optimize your results.

Section 1: General Synthesis Strategy & Key Considerations

This section addresses foundational questions about the synthetic approach, highlighting critical control points for a successful outcome.

Q1: What is the most effective synthetic strategy for preparing 1-Lauroyl-2-myristoyl-3-chloropropanediol with high regiochemical purity?

A1: The synthesis of an asymmetric diacyl-chloropropanediol like 1-Lauroyl-2-myristoyl-3-chloropropanediol requires a multi-step, regioselective approach. Direct acylation of 3-chloro-1,2-propanediol with a mixture of lauroyl chloride and myristoyl chloride will result in a statistical, difficult-to-separate mixture of products.

The most reliable strategy involves a protection-acylation-deprotection-acylation sequence. This ensures that each fatty acid is installed at the correct position on the glycerol backbone. The key is to leverage a temporary protecting group to differentiate the reactivity of the primary (sn-1) and secondary (sn-2) hydroxyls.

The generalized, expert-recommended workflow is as follows:

• Selective Protection: The primary hydroxyl group (at the sn-1 position) of 3-chloro-1,2-propanediol is selectively protected. This is often achieved using a bulky protecting group that reacts preferentially at the less sterically hindered primary position.

• First Acylation: The remaining free secondary hydroxyl group (sn-2) is acylated with myristoyl chloride (or myristic acid with a coupling agent).

• Deprotection: The protecting group at the sn-1 position is selectively removed under conditions that do not cause acyl migration or ester hydrolysis.[1][2]

• Second Acylation: The newly freed primary hydroxyl group (sn-1) is acylated with lauroyl chloride.

• Purification: The final product is purified, typically using column chromatography, to remove any side products or unreacted starting materials.

This methodical approach is crucial for synthesizing structured lipids and ensuring the final product's isomeric purity.[3][4]

Figure 1. Regioselective synthesis workflow.

Q2: Why is acyl migration a critical concern, and how can it be minimized?

A2: Acyl migration is the intramolecular transfer of an acyl group between adjacent hydroxyl groups. In this synthesis, it most commonly occurs after the deprotection step, where the myristoyl group at the sn-2 position can migrate to the newly freed, more stable sn-1 position. This isomerization leads to the formation of the undesired 1-myristoyl-2-lauroyl-3-chloropropanediol, which is often difficult to separate from the target molecule.

Causality:

• Thermodynamic Stability: The ester at the primary (sn-1) position is generally more thermodynamically stable than at the secondary (sn-2) position.

• Catalysis: The migration is catalyzed by both acid and base. Even trace amounts of acidic or basic residues from previous steps can promote this side reaction. Heat is also a significant accelerant.

Preventative Measures:

• Mild Deprotection Conditions: Use the mildest possible conditions to remove the sn-1 protecting group. For example, if using a trityl group, deprotection with formic acid at room temperature is preferable to stronger acids like HCl.

• Strict pH Control: Neutralize the reaction mixture immediately and carefully after any acidic or basic step. Use a buffered wash (e.g., saturated sodium bicarbonate solution) during the workup to remove all acidic residues.

• Low-Temperature Processing: Keep all reaction, workup, and purification steps at low temperatures whenever possible. Avoid heating the crude product for extended periods, such as during solvent removal on a rotary evaporator. Use a high-vacuum line at room temperature instead if the intermediate is stable.

• Immediate Use: Use the deprotected intermediate (2-myristoyl-3-chloropropanediol) in the next acylation step as quickly as possible to minimize the time it has to isomerize.

Section 2: Troubleshooting Common Issues

This section provides a diagnostic approach to the most common problems encountered during the synthesis.

Q3: My reaction yield is consistently low. What are the most probable causes and how do I investigate them?

A3: Low yield is a multifaceted problem. A systematic approach is required to diagnose the root cause. Refer to the troubleshooting flowchart below and the detailed explanations.

Figure 2. Diagnostic flowchart for low yield.

Detailed Investigation:

• Incomplete Reaction:

  • Diagnosis: The primary indicator is a significant amount of unreacted starting material (e.g., 1-O-protected-3-chloro-2-propanol or 2-myristoyl-3-chloropropanediol) visible in the crude reaction analysis.

  • Cause & Solution: Acylation reactions, particularly at the sterically hindered sn-2 position, can be slow.[5] Ensure your acylating agent (lauroyl chloride or myristoyl chloride) is fresh and of high purity. Moisture can quench the acyl chloride, so all glassware must be oven-dried and reactions run under an inert atmosphere (N₂ or Ar). Consider increasing the molar excess of the acylating agent or extending the reaction time.

• Side Reactions:

  • Diagnosis: The analytical chromatogram (TLC or LC-MS) shows multiple new spots or peaks that are not the starting material or the desired product.

  • Causes & Solutions:

    • Acyl Migration: As discussed in Q2, this is a major culprit. If you suspect migration, you may need to modify your deprotection or workup conditions to be milder and faster.

    • Hydrolysis: Esters can hydrolyze back to the alcohol and carboxylic acid if exposed to water under acidic or basic conditions for too long.[6] Ensure your workup is swift and uses anhydrous solvents for extraction where possible. The presence of free lauric or myristic acid on your TLC plate is a key indicator.

    • Di-acylation: In the final step, if any unreacted protected intermediate is carried over, it could potentially be acylated, leading to complex byproducts. Ensure purification of intermediates is thorough.

• Loss During Workup or Purification:

  • Diagnosis: The crude reaction mixture looks clean with a high conversion to the product, but the final isolated yield is poor.

  • Causes & Solutions:

    • Extraction Issues: Your product may have some solubility in the aqueous phase, especially if the pH is not optimal. Perform multiple extractions with your organic solvent.

    • Purification Loss: The product may be binding irreversibly to the silica gel or co-eluting with a byproduct. Try a different solvent system for column chromatography or consider deactivating the silica gel with a small amount of triethylamine in the eluent if your molecule is base-sensitive.

Q4: My final product analysis shows impurities. What are the most common ones and how can I identify them?

A4: Impurities are common, but identifying them is key to optimizing the synthesis.

Common Impurity	Probable Cause	Identification Method (MS & ¹H NMR)	Prevention Strategy
Isomeric Product (1-Myristoyl-2-lauroyl-3-chloropropanediol)	Acyl migration from sn-2 to sn-1 position.	MS: Same molecular weight as the product. ¹H NMR: Subtle shifts in the glycerol backbone protons. The sn-2 proton will be a multiplet at a different chemical shift.	Use mild, low-temperature deprotection and workup conditions.[1][2]
Mono-acylated Intermediates (e.g., 2-Myristoyl-3-chloropropanediol)	Incomplete second acylation reaction.	MS: Lower molecular weight corresponding to the loss of a lauroyl group. ¹H NMR: Presence of a free hydroxyl proton signal.	Increase reaction time or excess of lauroyl chloride in the final step.
Free Fatty Acids (Lauric acid, Myristic acid)	Hydrolysis of ester bonds or excess unreacted reagent.	MS: Signal corresponding to the molecular weight of the fatty acid. ¹H NMR: Broad carboxylic acid proton signal (>10 ppm).	Ensure anhydrous conditions; perform careful workup and purification.
Symmetrical Di-acyl Products (e.g., 1,2-Dilauroyl-3-chloropropanediol)	Impure starting materials or incomplete reaction in an earlier step.	MS: Different molecular weight than the target product. ¹H NMR: Signals corresponding to only one type of fatty acid chain.	Ensure high purity of reagents and complete conversion at each step.

Section 3: Purification and Analysis FAQs

Q5: What is the recommended protocol for purifying the final product via column chromatography?

A5: Silica gel column chromatography is the standard method for purifying chlorinated diacylglycerols.

Detailed Protocol:

• Column Packing: Pack a glass column with silica gel (60 Å, 230-400 mesh) using a slurry method with your starting eluent (e.g., 98:2 Hexane:Ethyl Acetate). The amount of silica should be 50-100 times the weight of your crude product.

• Sample Loading: Dissolve your crude product in a minimal amount of a non-polar solvent like dichloromethane or hexane. If it doesn't dissolve easily, you can adsorb it onto a small amount of silica gel, dry it, and load the resulting powder onto the top of the column.

• Elution: Start with a low-polarity mobile phase and gradually increase the polarity. A typical gradient would be:

  • Hexane: To elute any unreacted fatty acid chlorides or other highly non-polar impurities.

  • Hexane:Ethyl Acetate Gradient (e.g., 98:2 -> 90:10): The desired product, 1-Lauroyl-2-myristoyl-3-chloropropanediol, will elute in this range. The exact ratio depends on the specific product and must be determined by preliminary TLC analysis.

  • Ethyl Acetate/Methanol: To elute highly polar impurities like unreacted mono-acyl intermediates or free fatty acids.

• Fraction Collection: Collect small fractions and analyze them by TLC. Combine the fractions containing the pure product.

• Solvent Removal: Remove the solvent from the combined pure fractions under reduced pressure, avoiding excessive heat to prevent acyl migration.

Q6: Which analytical techniques are essential for final product confirmation?

A6: A combination of techniques is required for unambiguous structural confirmation and purity assessment.

• Nuclear Magnetic Resonance (NMR):

  • ¹H NMR: This is critical for confirming the regiochemistry. The proton on the sn-2 carbon (attached to the myristoyl group) will appear as a multiplet, typically around 5.0-5.2 ppm. The protons on the sn-1 carbon (attached to the lauroyl group) and sn-3 carbon (attached to the chlorine) will appear as distinct multiplets, typically in the 3.6-4.4 ppm range. The integration of the fatty acid chain protons should correspond to the correct number of protons for laurate (23H) and myristate (27H).

  • ¹³C NMR: Confirms the presence of two different ester carbonyl carbons (around 172-174 ppm) and the correct number of carbons for each fatty acid chain and the glycerol backbone.

• Mass Spectrometry (MS):

  • Technique: Electrospray Ionization (ESI-MS) or Gas Chromatography-Mass Spectrometry (GC-MS) after derivatization (e.g., silylation) can be used.[7][8]

  • Purpose: To confirm the molecular weight of the final product. High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition. Fragmentation patterns can also provide structural information.

• Fourier-Transform Infrared Spectroscopy (FTIR):

  • Purpose: Primarily used to confirm the presence of key functional groups.

  • Key Signals: A strong C=O stretch for the ester groups will be visible around 1740 cm⁻¹. The absence of a broad O-H stretch (around 3200-3500 cm⁻¹) confirms the complete acylation of both hydroxyl groups.

References

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• Adlof, R. O. (2003). Synthesis and analysis of symmetrical and nonsymmetrical disaturated/monounsaturated triacylglycerols. Journal of Agricultural and Food Chemistry, 51(8), 2336-2342. [Link]

• Wikipedia. (n.d.). Protecting group. [Link]

• StudySmarter. (2023). Protecting Groups: Boc, Cbz, Amine. [Link]

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• Svejkovská, B., Novotný, D., Divinová, V., Réblová, Z., & Cuhra, P. (2004). Determination of free and bound 3-chloropropane-1,2-diol by gas chromatography with mass spectrometric detection using deuterated 3-MCPD as an internal standard. Czech Journal of Food Sciences, 22(5), 182-189. [Link]

• Osborn, H. M. I., & Akoh, C. C. (2002). Structured lipids: Synthesis and applications. Food Reviews International, 18(2-3), 125-154. [Link]

• Xu, X. (2003). Enzymatic synthesis of structured lipids. Journal of Molecular Catalysis B: Enzymatic, 22(1-2), 3-13. [Link]

• Kaliappan, K. P. (2020). Protecting Groups. Department of Chemistry, IIT Bombay. [Link]

• Santos, J. S., et al. (2023). Structured Lipids Engineering for Health: Novel Formulations Enriched in n-3 Long-Chain Polyunsaturated Fatty Acids with Potential Nutritional Benefits. Nutrients, 15(19), 4259. [Link]

• Xu, X., et al. (2014). Production of Diacylglycerol-Mixture of Regioisomers with High Purity by Two-Step Enzymatic Reactions Combined with Molecular Distillation. Journal of the American Oil Chemists' Society, 91, 619-626. [Link]

• Akoh, C. C., & Moussata, C. O. (1998). Structured lipids: Synthesis and applications. Food Reviews International, 14(2-3), 213-239. [Link]

• Burgos, C. E., Ayer, D. E., & Johnson, R. A. (1994). A new, asymmetric synthesis of lipids and phospholipids. The Journal of Organic Chemistry, 59(17), 4873-4877. [Link]

• Devi, B. P., et al. (2005). Enzymatic synthesis of designer lipids. OCL - Oleagineux, Corps gras, Lipides, 12(5), 353-359. [Link]

• Shockey, J., & Browse, J. (2012). The Significance of Different Diacylgycerol Synthesis Pathways on Plant Oil Composition and Bioengineering. Frontiers in Plant Science, 3, 145. [Link]

• Ube, H., et al. (2012). Controlling the Site Selectivity in Acylations of Amphiphilic Diols: Directing the Reaction toward the Apolar Domain in a Model Diol and the Midecamycin A1 Macrolide Antibiotic. The Journal of Organic Chemistry, 77(17), 7434-7445. [Link]

• Almena, A., et al. (2019). Preparation and Uses of Chlorinated Glycerol Derivatives. Molecules, 24(1), 123. [Link]

• Wang, Y., et al. (2014). Strategies for the analysis of chlorinated lipids in biological systems. Journal of Chromatography B, 966, 50-57. [Link]

• Yao, Y., et al. (2019). Molecular Reaction Mechanism for the Formation of 3-Chloropropanediol Esters in Oils and Fats. Journal of Agricultural and Food Chemistry, 67(10), 2945-2953. [Link]

• Ford, D. A., & Gross, R. W. (2014). Approaches for the Analysis of Chlorinated Lipids. Prostaglandins & Other Lipid Mediators, 113-115, 23-31. [Link]

• Robert, F., et al. (2005). Determination of 3-chloropropane-1,2-diol as its 1,3-dioxolane derivative at the ??g kg-1 1 level: Application to a wide range of foods. Food Additives and Contaminants, 22(12), 1161-1169. [Link]

• Thum, O., & Gross, R. W. (2013). Approaches for the Analysis of Chlorinated Lipids. Analytical Biochemistry, 443(2), 140-147. [Link]

• The Organic Chemistry Tutor. (2016, December 28). Friedel Crafts Alkylation and Acylation Reaction Mechanism - Electrophilic Aromatic Substitution [Video]. YouTube. [Link]

• Chemistry LibreTexts. (2023). 5.4: Hydrolysis Reactions. [Link]

• Ashenhurst, J. (2018). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Master Organic Chemistry. [Link]

• Hamlet, C. G. (1998). Analytical methods for the determination of 3-chloro-1,2-propandiol and 2-chloro-1,3-propandiol in hydrolysed vegetable protein, seasonings and food products using gas chromatography/ion trap tandem mass spectrometry. Food Additives and Contaminants, 15(4), 451-465. [Link]

• Jackson, B. T. (1982). U.S. Patent No. 4,313,008. U.S.

• Hou, Y., et al. (2017). selective chlorination of glycerol to 3-chloro-1,2-propanediol catalyzed by brønsted acidic ionic liquids. Brazilian Journal of Chemical Engineering, 34(1), 135-143. [Link]

• Takeda, H., & Ishida, M. (1987). European Patent No. EP 0224246 A2. European Patent Office. [Link]

• Brereton, P., et al. (2001). Determination of 3-chloro-1,2-propanediol in foods and food ingredients by gas chromatography with mass spectrometric detection: Collaborative study. Journal of AOAC International, 84(2), 455-465. [Link]

• JECFA. (2001). 3-CHLORO-1,2-PROPANEDIOL. Food Additives Series 48. [Link]

• Raj, M. G. (2020). Microbial Stereo Inversion of (R) 3 Chloro-1,2-Propandiol by Wickerhamomyces anomalous MGR6-KY209903. Biointerface Research in Applied Chemistry, 10(3), 5561-5566. [Link]

• Lee, S., et al. (2008). Rapid determination of chlorinated pesticides in fish by freezing-lipid filtration, solid-phase extraction and gas chromatography-mass spectrometry. Journal of Chromatography A, 1185(2), 228-234. [Link]

• IARC Working Group on the Evaluation of Carcinogenic Risks to Humans. (2012). 3-MONOCHLORO-1,2-PROPANEDIOL. In Some Chemicals Present in Industrial and Consumer Products, Food and Drinking-Water. IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, No. 101. [Link]

• ResearchGate. (2019). Why have I failed to synthesize my 1,2-diacyl-sn-glycero-3-phosphocholine?[Link]

• Brereton, P., et al. (2001). Determination of 3-Chloro-1,2-Propanediol in Foods and Food Ingredients by Gas Chromatography with Mass Spectrometric Detection: Collaborative Study. Journal of AOAC International, 84(2), 455-465. [Link]

• PubChem. (n.d.). Lauroyl-myristoyl-palmitoyl glycerol. [Link]

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Technical Support Center: Optimizing LC-MS for Chlorinated Lipid Analysis

Welcome to the technical support center for the analysis of chlorinated lipids by Liquid Chromatography-Mass Spectrometry (LC-MS). This guide is designed for researchers, scientists, and drug development professionals to provide field-proven insights and troubleshoot common challenges encountered during method development and execution. Chlorinated lipids, formed under conditions of inflammation and oxidative stress, are increasingly recognized for their roles in disease pathology, making their accurate quantification essential.[1] This resource provides in-depth, practical solutions in a direct question-and-answer format.

Section 1: Sample Preparation and Extraction

Effective sample preparation is the foundation of any successful quantitative analysis. For chlorinated lipids, the primary goals are to achieve high recovery of the analytes while minimizing matrix components, such as phospholipids, that can cause ion suppression.[2][3]

Frequently Asked Questions (FAQs)

Question: What is the best extraction method for chlorinated fatty acids (α-ClFA) from plasma or tissues?

Answer: A modified Bligh & Dyer or Dole liquid-liquid extraction (LLE) is highly recommended.[4][5][6] These methods efficiently partition lipids into an organic phase, separating them from water-soluble components.

Senior Application Scientist Insight: The choice between these methods often depends on the sample matrix. The Bligh & Dyer method, using a chloroform/methanol/water system, is excellent for tissue homogenates as it ensures thorough lipid extraction from complex cellular structures.[6] For plasma or serum, a modified Dole extraction using isopropanol/heptane is often faster and provides a cleaner extract with lower levels of phospholipids.[5] Regardless of the method, it is critical to add a stable isotope-labeled internal standard (e.g., 2-Cl-[d₄]HA) prior to extraction to correct for analyte loss during sample workup and for variability in ionization.[4]

Question: My signal is low, and I suspect poor extraction recovery. How can I improve it?

Answer: Ensure the pH of the aqueous phase is acidic during extraction. After an initial extraction, perform a re-extraction of the aqueous layer with the organic solvent to maximize recovery.

Senior Application Scientist Insight: Chlorinated fatty acids are acidic. In a neutral or basic aqueous environment, they can become deprotonated (carboxylate form) and partition into the aqueous phase, drastically reducing recovery into the organic solvent. Acidifying the sample (e.g., with HCl or H₂SO₄) after any hydrolysis step ensures the fatty acids are protonated (carboxylic acid form) and thus more lipophilic, driving them into the organic layer.[5] A second extraction step is a simple way to improve recovery for any analytes that may have remained in the aqueous phase.

Protocol: Modified Dole Extraction for Free α-ClFA from Plasma

This protocol is adapted from established methods for extracting free chlorinated fatty acids.[5]

• Preparation: In a 16x100 mm glass screw-top tube, add 25-100 µL of plasma.

• Internal Standard: Add your stable isotope-labeled internal standard (e.g., 20 pmol of 2-Cl-[d₄]HA) to the tube and briefly vortex.

• Acidification & Saline: Add 475 µL of saline (0.9% NaCl) and vortex.

• Extraction Solvent: Add 2.5 mL of fresh Dole reagent (isopropanol:heptane:1 M H₂SO₄, 40:10:1 v/v/v).

• Phase Separation: Add 1.5 mL of heptane and 1.0 mL of water, in that order. Vortex thoroughly between each addition.

• Centrifugation: Centrifuge at 500 x g for 2 minutes to achieve clear phase separation.

• Collection: Carefully transfer the upper heptane layer to a clean glass tube.

• Re-extraction: Add another 2 mL of heptane to the remaining lower phase, vortex, and centrifuge again. Combine this second upper phase with the first.

• Drying: Evaporate the combined heptane extracts to dryness under a gentle stream of nitrogen.

• Reconstitution: Resuspend the dried extract in 150 µL of a suitable solvent for LC-MS analysis, typically methanol/water (85/15, v/v) containing 0.1% formic acid, and transfer to an autosampler vial.[4][5]

Section 2: Liquid Chromatography (LC) Optimization

The chromatography step is crucial for separating the analyte of interest from isobaric interferences and matrix components that can suppress ionization.

dot

Caption: Workflow for developing a robust LC method for chlorinated lipids.

Frequently Asked Questions (FAQs)

Question: What type of LC column is best for separating chlorinated lipids?

Answer: A high-quality reversed-phase C18 column is the standard choice. Columns with a particle size of 5 µm or less (e.g., sub-2 µm for UHPLC) and dimensions around 150 x 2.1 mm are commonly used.[4]

Senior Application Scientist Insight: The C18 stationary phase provides excellent hydrophobic retention for the fatty acid chains. The key challenge in chlorinated lipid analysis is often separating isomers or closely related endogenous lipids. A high-efficiency column (smaller particles, longer length) will provide the resolution needed. Be aware that some lipids with phosphate groups can interact with the stainless steel components of standard HPLC systems, leading to peak tailing.[7] If you observe this with other lipids in your panel, consider using a bio-inert or metal-free LC system and column.[8]

Question: My peak shape is poor (tailing/fronting). What mobile phase additive should I use?

Answer: Use an additive like ammonium acetate (e.g., 5 mM) or a low concentration of a weak acid like acetic acid (0.25%) or formic acid (0.1%).[4][5]

Senior Application Scientist Insight: Poor peak shape for acidic compounds like α-ClFA on reversed-phase columns is often due to secondary interactions with the silica backbone or ionization of the analyte at multiple sites. Ammonium acetate acts as a buffer and provides a consistent source of counter-ions, leading to sharper, more symmetrical peaks.[9] Acetic or formic acid keeps the carboxylic acid group of the analyte protonated, which also improves peak shape and retention on the C18 phase.[5] The optimal choice depends on your specific analyte and column, so it's worth testing both.

Recommended LC Parameters

This table provides a starting point for method development based on published literature.[4][5]

Parameter	Recommended Setting	Rationale
Column	C18, 150 x 2.1 mm, 5 µm	Good retention and resolution for fatty acids.
Mobile Phase A	70:30 Methanol:Water + 5 mM Ammonium Acetate	Provides initial retention for lipids. Additive improves peak shape.
Mobile Phase B	Methanol + 5 mM Ammonium Acetate	Strong solvent for eluting lipids.
Flow Rate	200 µL/min	Standard for 2.1 mm ID columns.
Gradient	100% A for 2 min, linear to 100% B over 4 min, hold 100% B for 6 min	Ensures retention of early eluting compounds and elution of late eluting lipids.
Column Temp.	40 °C	Improves peak shape and reduces viscosity.

Section 3: Mass Spectrometry (MS) Optimization

Accurate MS detection is paramount for both identification and quantification. Chlorinated lipids have unique properties that must be considered when setting up the mass spectrometer.

Frequently Asked Questions (FAQs)

Question: What is the best ionization mode for α-chlorofatty acids (α-ClFA)?

Answer: Negative ion mode Electrospray Ionization (ESI) is the definitive choice.

Senior Application Scientist Insight: The carboxylic acid functional group on α-ClFA is easily deprotonated in the ESI source, forming a stable [M-H]⁻ ion. This process is highly efficient and provides the best sensitivity for this class of compounds.[4][10] While positive mode can sometimes generate adducts, the signal is typically much weaker and less reliable for quantification.

Question: How do I set up a Selected Reaction Monitoring (SRM) experiment for quantification? What transition should I use?

Answer: The most specific and sensitive SRM transition for α-ClFA involves the loss of hydrochloric acid (HCl) from the deprotonated precursor ion [M-H]⁻.

Senior Application Scientist Insight: This fragmentation is highly characteristic of chlorinated compounds. The chlorine atom and a proton are lost as a neutral molecule (mass ~36 Da), and the resulting product ion is monitored. This specific loss provides excellent selectivity against background interferences. For example, to detect 2-chlorohexadecanoic acid (2-ClHA), you would monitor the transition of its [M-H]⁻ ion at m/z 289 to the product ion at m/z 253.[4][5]

Analyte	Precursor Ion ([M-H]⁻)	Product Ion ([M-H-HCl]⁻)	Collision Energy (V)
2-ClHA (natural)	m/z 289.2	m/z 253.2	~13 V[4]
2-Cl-[d₄]HA (Internal Std)	m/z 293.2	m/z 257.2	~13 V[5]

Note: Collision energy should be optimized on your specific instrument, but 13 V is a good starting point.

Question: I see many unexpected peaks in my mass spectrum. Could this be in-source fragmentation?

Answer: Yes, this is a common issue in lipidomics. Setting the ESI source parameters, such as capillary temperature and voltages, too high can cause lipids to fragment before they even enter the mass analyzer. This can lead to misidentification and inaccurate quantification.[11][12]

Senior Application Scientist Insight: To mitigate in-source fragmentation (ISF), systematically optimize your source parameters. Start with lower temperatures and voltages and gradually increase them while monitoring the signal of your precursor ion and any known fragment ions. The goal is to find a balance that provides efficient desolvation and ionization without causing premature fragmentation.[11] For example, an ESI temperature of 310 °C and a spray voltage of 3200 V have been successfully used.[4]

dot

Caption: Characteristic fragmentation pathway for α-chlorofatty acids used in SRM analysis.

Section 4: General Troubleshooting

This section addresses overarching issues that can arise during an LC-MS run.

dot

Caption: A decision tree for systematically troubleshooting low signal intensity.

Frequently Asked Questions (FAQs)

Question: My signal is inconsistent and drops significantly for my analyte when I inject a biological sample compared to a pure standard. What's happening?

Answer: You are likely experiencing ion suppression, a very common matrix effect in LC-MS.[2][13]

Senior Application Scientist Insight: Ion suppression occurs when co-eluting compounds from your sample matrix (most notoriously, phospholipids in bioanalysis) compete with your analyte for ionization in the ESI source.[2][3] This reduces the number of analyte ions that are formed and subsequently detected, leading to lower sensitivity and poor quantitative accuracy.[14] To confirm suppression, you can perform a post-column infusion experiment. To combat it:

• Improve Sample Cleanup: Use a more rigorous LLE or consider a solid-phase extraction (SPE) step designed to remove phospholipids.

• Optimize Chromatography: Adjust your LC gradient to better separate your chlorinated lipid from the region where phospholipids typically elute.

• Dilute the Sample: A simple dilution can reduce the concentration of interfering matrix components, though this may compromise your limits of detection. The use of a co-eluting stable isotope-labeled internal standard is the best way to correct for ion suppression, as it will be suppressed to the same extent as your analyte, preserving the accuracy of the final calculated concentration.

Question: I'm seeing a high background signal or random peaks in my blank injections. What is the source of this contamination?

Answer: Contamination can come from many sources, including solvents, glassware, the LC system itself, or carryover from a previous injection.[15]

Senior Application Scientist Insight: Systematically isolate the source.

• Run a "no injection" blank: If you still see the contamination, the source is likely your mobile phase or the LC system plumbing. Use high-purity (LC-MS grade) solvents and additives.

• Injector/Carryover: If the contamination only appears after injecting a blank, it's likely carryover. Ensure your autosampler's needle wash is effective. Use a strong wash solvent (e.g., isopropanol) and consider adding an acid/base wash if needed. It is recommended to run blank samples between biological analyses to monitor for carryover.[5]

• Glassware/Plastics: Avoid using plastic containers that can leach plasticizers. Ensure all glassware is meticulously cleaned.

By methodically addressing challenges in sample preparation, chromatography, and mass spectrometry, you can develop a robust and reliable method for the accurate quantification of chlorinated lipids, enabling deeper insights into their role in health and disease.

References

• Spickett, C. M., & Fauzi, N. M. (2014). Analysis of oxidized and chlorinated lipids by mass spectrometry and relevance to signalling. Biochemical Society Transactions.

• Albert, C. J., et al. (2014). Approaches for the Analysis of Chlorinated Lipids. Analytical Biochemistry. Available at: [Link]

• Messner, C. B., et al. (2012). Strategies for the analysis of chlorinated lipids in biological systems. Methods in Molecular Biology. Available at: [Link]

• Lee, H., & G. Y. Lee. (2003). Identification of chlorinated fatty acids in fish by gas chromatography/mass spectrometry with negative ion chemical ionization of pentafluorobenzyl esters. Rapid Communications in Mass Spectrometry. Available at: [Link]

• Spickett, C. M., & Fauzi, N. M. (2014). Analysis of oxidized and chlorinated lipids by mass spectrometry and relevance to signalling. CORE. Available at: [Link]

• Głód, B. K., et al. (2021). Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples. Molecules. Available at: [Link]

• Kushnir, M. M., et al. (2012). An Improved Method for Eliminating Ion Suppression and Other Phospholipid-Induced Interferences in Bioanalytical Samples. LCGC North America. Available at: [Link]

• Labustro. (2024). Troubleshooting ion suppression in LC–MS analysis. YouTube. Available at: [Link]

• Phenomenex. (2020). Ion suppression in Biological Sample Analysis: You May or May Not See It but It's There. Chromatography Online. Available at: [Link]

• Wang, M., et al. (2016). Strategies to improve/eliminate the limitations in shotgun lipidomics. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids. Available at: [Link]

• Wood, P. L., & Woltjer, R. L. (2020). Flow infusion electrospray ionization high-resolution mass spectrometry of the chloride adducts of sphingolipids, glycerophospholipids, glycerols, hydroxy fatty acids, fatty acid esters of hydroxy fatty acids (FAHFA), and modified nucleosides. Research Square. Available at: [Link]

• Murphy, R. C. (2015). Mass Spectrometric Analysis of Long-Chain Lipids. Physiology. Available at: [Link]

• Albert, C. J., et al. (2013). Approaches for the Analysis of Chlorinated Lipids. Analytical Biochemistry. Available at: [Link]

• Åkesson-Nilsson, G. (2015). Identification of Chlorinated Fatty Acids in Standard Samples and Fish Lipids. Uppsala University. Available at: [Link]

• Ansari, G. A., & B. S. Kaphalia. (1993). Fatty acid conjugates of chlorinated phenols and their high-performance liquid chromatographic analysis. Journal of Chromatography B: Biomedical Sciences and Applications. Available at: [Link]

• Koelmel, J. P., et al. (2017). Optimization of Electrospray Ionization Source Parameters for Lipidomics To Reduce Misannotation of In-Source Fragments as Precursor Ions. Analytical Chemistry. Available at: [Link]

• Es-souni, M., et al. (2018). Enhancing detection and characterization of lipids using charge manipulation in electrospray ionization-tandem mass spectrometry. Analytical and Bioanalytical Chemistry. Available at: [Link]

• Åkesson-Nilsson, G., et al. (2015). Identification of Chlorinated Fatty Acids in Standard Samples and Fish Lipids. DiVA portal. Available at: [Link]

• Han, X., & Cheng, H. (2005). Characterization and direct quantitation of cerebroside molecular species from lipid extracts by shotgun lipidomics. Journal of Lipid Research. Available at: [Link]

• Wood, P. L., et al. (2021). Human Brain Lipidomics: Utilities of Chloride Adducts in Flow Injection Analysis. Metabolites. Available at: [Link]

• Piszcz, E., et al. (2021). Sample Preparation Methods for Lipidomics Approaches Used in Studies of Obesity. Molecules. Available at: [Link]

• Koelmel, J. P., et al. (2017). Optimization of Electrospray Ionization Source Parameters for Lipidomics To Reduce Misannotation of In-Source Fragments as Precursor Ions. Analytical Chemistry. Available at: [Link]

• Åkesson-Nilsson, G. (2004). Determination of chlorinated fatty acids using SPE, XSD and GC/MS. ResearchGate. Available at: [Link]

• Arnhold, J., & F. M. Lessig. (2016). Chlorinated Phospholipids and Fatty Acids: (Patho)physiological Relevance, Potential Toxicity, and Analysis of Lipid Chlorohydrins. Mediators of Inflammation. Available at: [Link]

• Waters Corporation. (2013). Controlling Contamination in LC/MS Systems. Waters Corporation. Available at: [Link]

• Shimadzu Scientific Instruments. Liquid Chromatography Mass Spectrometry Troubleshooting Guide. Shimadzu. Available at: [Link]

• Tan, S., et al. (2020). Study on the CID Fragmentation Pathways of Deprotonated 4'-Monophosphoryl Lipid A. Molecules. Available at: [Link]

• Li, A., et al. (2022). Method validation and comparison of quantification strategies for analysis of chlorinated paraffins in indoor dust by liquid chromatography and high-resolution mass spectrometry. Journal of Analytical and Testing. Available at: [Link]

• Kuda, O., et al. (2024). Tips and tricks for LC–MS-based metabolomics and lipidomics analysis. TrAC Trends in Analytical Chemistry. Available at: [Link]

• Ulmer, C. Z., et al. (2024). A Targeted, Bioinert LC–MS/MS Method for Sensitive, Comprehensive Analysis of Signaling Lipids. Metabolites. Available at: [Link]

• Steed, R. (2018). The Chromatography Detective: Troubleshooting Tips & Tools for LC and LC/MS. Agilent. Available at: [Link]

• Looking into Lipids. (2019). LCGC International. Available at: [Link]

• Hutchins, P. D., et al. (2025). Optimizing nanoLC-TIMS-TOF and lipidomics sample preparation for low volume of plasma. bioRxiv. Available at: [Link]

• Cajka, T., & Fiehn, O. (2014). Comprehensive analysis of lipids in biological systems by liquid chromatography-mass spectrometry. Trends in Analytical Chemistry. Available at: [Link]

• Kuda, O., et al. (2024). Tips and tricks for LC–MS-based metabolomics and lipidomics analysis. LabRulez LCMS. Available at: [Link]

• Wood, P. L., et al. (2021). Exact masses, cations, chloride adduct anions, and MS 2 anions for phosphatidylcholines (PC). ResearchGate. Available at: [Link]

• Waters Corporation. What are common adducts in ESI mass spectrometry? Waters Corporation. Available at: [Link]

• Wang, M., et al. (2007). Applications of Mass Spectrometry for Cellular Lipid Analysis. The FEBS Journal. Available at: [Link]

• Kyle, J. E., et al. (2016). Recent Advances in Lipid Separations and Structural Elucidation Using Mass Spectrometry Combined with Ion Mobility Spectrometry, Ion-Molecule Reactions and Fragmentation Approaches. Analyst. Available at: [Link]

• Thomas, D., et al. (2024). Technical recommendations for liquid chromatography mass spectrometry analysis of oxylipins. Zenodo. Available at: [Link]

• Le Bizec, B., et al. (2018). Quantification of Lipids: Model, Reality, and Compromise. Molecules. Available at: [Link]

• Kyle, J. E., et al. (2016). Uncovering biologically significant lipid isomers with liquid chromatography, ion mobility spectrometry and mass spectrometry. Analyst. Available at: [Link]

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• 1. Analysis of oxidized and chlorinated lipids by mass spectrometry and relevance to signalling - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Support Center: Synthesis and Handling of Diacylglycerols

Welcome to the technical support center for diacylglycerol (DAG) synthesis and handling. This guide is designed for researchers, scientists, and drug development professionals who work with these critical signaling molecules and synthetic intermediates. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address the primary challenge in this field: preventing acyl chain migration .

The isomerization of the biologically active sn-1,2-diacylglycerol to the more thermodynamically stable, yet less active, sn-1,3-diacylglycerol is a persistent issue that can compromise experimental results and synthetic yields. This guide provides field-proven insights and detailed protocols to help you maintain the isomeric purity of your diacylglycerols.

Frequently Asked Questions (FAQs)

Q1: What is acyl migration in diacylglycerols, and why is it a problem?

A1: Acyl migration is an intramolecular rearrangement where a fatty acid chain moves from one hydroxyl group of the glycerol backbone to another. In the context of diacylglycerols, the most common and problematic migration is from the sn-2 position to the sn-1 or sn-3 position. This converts the desired sn-1,2-DAG into the sn-1,3-DAG isomer. This is a significant issue because sn-1,2-DAGs are key second messengers in cellular signaling pathways, activating proteins like Protein Kinase C (PKC), whereas sn-1,3-DAGs are generally biologically inactive in these pathways. Therefore, unintended isomerization can lead to a loss of biological activity and inconsistent experimental results.

Q2: What are the primary factors that accelerate acyl migration?

A2: Acyl migration is catalyzed by both acid and base and is significantly accelerated by heat.[1] The key factors include:

• Temperature: Elevated temperatures provide the activation energy needed for the acyl group to migrate. This is a critical factor during synthesis, purification, and storage.[1][2]

• pH (Presence of Acid or Base): Both acidic and basic conditions can catalyze the formation of a tetrahedral intermediate that facilitates the acyl shift. This is particularly relevant during workup and purification steps.

• Solvent Choice: Protic solvents can facilitate proton transfer, promoting migration. Some solvents may also contain acidic impurities (e.g., chlorinated solvents) that can catalyze the reaction.

• Presence of Water: Water can facilitate the proton transfer necessary for the migration to occur.[1]

• Solid Supports: Chromatographic media, such as silica gel, can have acidic sites on their surface that actively catalyze acyl migration during purification.

Q3: How should I properly store my diacylglycerol standards to prevent isomerization?

A3: Proper storage is crucial to maintain isomeric purity. Follow these guidelines:

• Temperature: For long-term storage, -80°C is strongly recommended. For short-term use, -20°C is acceptable.

• Solvent: If in solution, use a high-purity, polar aprotic solvent. Good choices include methyl-tert-butyl ether (MTBE) or tert-butanol. Avoid chlorinated solvents and alcohols, which may contain acidic impurities.

• Atmosphere: Store under an inert atmosphere, such as argon or nitrogen. This is especially critical for unsaturated DAGs to prevent oxidation, which can produce byproducts that may catalyze migration.

• Aliquoting: Prepare single-use aliquots to prevent repeated freeze-thaw cycles. Each time a sample is warmed, the risk of migration increases. Discard any unused portion of an opened aliquot.

Q4: I'm performing a chemical synthesis of a specific sn-1,2-diacylglycerol. What general strategies can I use to minimize acyl migration during the reaction and workup?

A4: The key is to maintain mild, non-catalytic conditions throughout the synthesis.

• Use of Protecting Groups: The most robust strategy is to protect the free hydroxyl group that you do not want to acylate. For the synthesis of sn-1,2-DAG, starting with a protected sn-3 alcohol on glycerol (e.g., a trityl or silyl ether) is common. After acylation at the sn-1 and sn-2 positions, the protecting group is removed under conditions known to minimize migration. For example, the 4-methoxyphenyl group can be removed with ceric ammonium nitrate (CAN) under mild conditions that avoid acyl migration.[3]

• Enzymatic Synthesis: Lipases can offer high regioselectivity, allowing for acylation at specific positions under mild temperature and pH conditions, thereby avoiding migration.[2][4]

• Low-Temperature Reactions: Conduct all reaction and workup steps at low temperatures (e.g., 0°C or below) whenever possible.

• Neutral Workup: Avoid acidic or basic aqueous washes during the workup. Use pH 7 buffers if washing is necessary.

• Anhydrous Conditions: Ensure all reagents and solvents are thoroughly dried to minimize the presence of water.[1]

Troubleshooting Guide: Common Issues in DAG Synthesis & Analysis

This section addresses specific problems you might encounter during your experiments, linking them to acyl migration and providing actionable solutions.

Issue 1: Unexpected Spots/Peaks During Analysis

• Observation: You observe an additional spot on your TLC plate or an extra peak in your HPLC/LC-MS chromatogram that you did not expect.

• Probable Cause: This is the most common sign of acyl migration. The additional spot or peak is likely the sn-1,3-diacylglycerol isomer. In reversed-phase HPLC, the 1,3-isomer typically elutes before the 1,2-isomer.

• Troubleshooting Steps:

  • Confirm Isomer Identity: If available, run an authentic standard of the corresponding sn-1,3-DAG to confirm its retention time. Alternatively, techniques like chiral chromatography or specific mass spectrometry fragmentation patterns can help differentiate the isomers.[5]

  • Review Synthesis/Workup Conditions: Were any steps performed at elevated temperatures? Was an acidic or basic reagent used that could have been carried through? Was silica gel chromatography used for an extended period?

  • Review Storage and Handling: Assess your storage conditions against the recommended protocols (see FAQ Q3). How old is the sample? Was it left at room temperature for an extended period?

Issue 2: Inconsistent Results in Biological Assays

• Observation: Your cell signaling assays (e.g., PKC activation) are yielding variable or lower-than-expected results, even when using the same stock concentration of a sn-1,2-DAG standard.

• Probable Cause: The biological activity of your DAG is directly proportional to the concentration of the active sn-1,2-isomer. Inconsistent results are often due to partial and variable isomerization of your standard to the inactive sn-1,3-DAG. Different aliquots or batches may have different 1,2/1,3 ratios, leading to fluctuating effective concentrations.

• Troubleshooting Steps:

  • Quantify the Isomeric Ratio: It is critical to determine the exact ratio of sn-1,2- to sn-1,3-DAG in your standard. This can be achieved using analytical methods like HPLC or chiral supercritical fluid chromatography (SFC-MS).[6][7] See Protocol 2 for a general HPLC method.

  • Use Fresh Aliquots: Always use a fresh, properly stored aliquot for each experiment. Avoid using old standards or those that have been temperature-cycled.

  • Qualify New Batches: Before use in critical experiments, always check the isomeric purity of any new batch of DAG standard you receive or synthesize.

Issue 3: Low Yields After Purification by Silica Gel Chromatography

• Observation: The yield of your desired sn-1,2-DAG is significantly lower than expected after purification on a silica gel column, and you detect large amounts of the sn-1,3-isomer in later fractions.

• Probable Cause: The acidic surface of standard silica gel is a potent catalyst for acyl migration. The longer your compound remains on the column, the more isomerization will occur.

• Troubleshooting Steps:

  • Minimize Contact Time: Run the column as quickly as possible. Use flash chromatography rather than gravity chromatography.

  • Use Deactivated Silica: Pre-treat the silica gel by washing it with a solvent containing a small amount of a weak base, like triethylamine or pyridine, and then re-equilibrate with your mobile phase. This neutralizes the acidic sites.

  • Alternative Purification Methods: Whenever possible, avoid silica gel chromatography. Consider alternative methods that are less likely to cause migration:

    • Crystallization: This is a highly effective method for purifying DAGs and can be performed at low temperatures, which protects against migration. A two-step crystallization process, first from a nonpolar solvent and then a polar solvent, can yield very pure 1,2-DAGs.[6][8]

    • Preparative Reversed-Phase HPLC: This can provide excellent separation of isomers under less harsh conditions than normal-phase silica.

Diagrams and Workflows

Quantitative Data Summary

The stability of DAG isomers is highly dependent on experimental conditions. The following table summarizes key quantitative insights from the literature.

Parameter	Condition	Observation	Significance	Reference
Equilibrium Mixture	Ethanolic HCl, 25°C	Equilibrium mixture contains ~88% α-monoglyceride (1- or 3-) and ~12% β-monoglyceride (2-).	Demonstrates the thermodynamic preference for acyl chains at the primary positions. A similar principle applies to DAGs, favoring the 1,3-isomer.	[9]
Effect of Water	Isomerization of 2-MG	Isomerization rates are significantly faster in water (-5.12 to -5.86 %/hr) compared to hexane (-0.41 to -0.43 %/hr).	Highlights the critical need for anhydrous conditions during synthesis and storage to slow migration.	[10]
Effect of Temperature	Acidolysis Reactions	Programmed reduction of reaction temperature can significantly inhibit acyl migration without substantial loss of reaction yield.	Temperature control is a key tool for minimizing by-product formation in enzymatic and chemical syntheses.	[11][12]
Purification Yield	Two-Step Crystallization	Pure 1,2-DAGs were obtained with a 77.3% overall yield, effectively avoiding acyl migration.	Crystallization is a superior alternative to silica gel chromatography for obtaining high-purity, isomerically stable DAGs.	[6][8]

Experimental Protocols

Protocol 1: Recommended Storage and Handling of Diacylglycerols

• Receiving: Upon receipt, immediately transfer the diacylglycerol standard to a -80°C freezer for long-term storage.

• Aliquoting: Before the first use, allow the vial to warm completely to room temperature to prevent moisture condensation upon opening. Under an inert gas (argon or nitrogen), dissolve the DAG in a suitable polar aprotic solvent (e.g., MTBE) to a desired stock concentration.

• Distribution: Distribute the stock solution into single-use, amber glass vials with Teflon-lined caps. Flush each vial with inert gas before sealing tightly.

• Storage of Aliquots: Store the aliquots at -80°C.

• Usage: For each experiment, retrieve a single aliquot. Allow it to warm to room temperature before opening. Use the required amount and discard any unused portion of that aliquot . Do not re-freeze and re-use an opened aliquot.

Protocol 2: General HPLC Method for Isomer Ratio Analysis

This is a general protocol and may require optimization for your specific DAG and HPLC system.

• Mobile Phase Preparation: Prepare an isocratic mobile phase of 100% acetonitrile. Degas the mobile phase thoroughly before use.

• Column: Use a C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

• Sample Preparation: Dilute your diacylglycerol sample in the mobile phase to a suitable concentration (e.g., 1 mg/mL).

• HPLC Conditions:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 35°C

  • Detection: Evaporative Light Scattering Detector (ELSD) or Mass Spectrometer (MS).

• Analysis: Inject the sample. The sn-1,3-isomer will typically elute before the sn-1,2-isomer under these conditions. Calculate the percentage of each isomer by integrating the respective peak areas.[5]

References

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• Lísa, M., & Holčapek, M. (2015). Chiral supercritical fluid chromatography of monoacylglycerol and diacylglycerol enantiomers in biological samples: Adjusting selectivity via column coupling. Journal of Chromatography A, 1424, 154-161. [Link]

• Zhu, X., et al. (2017). Purification of 1,2-Diacylglycerols by a Two-Step Crystallization. ResearchGate. [Link]

• Irimescu, R., et al. (2005). Direct separation of regio- and enantiomeric isomers of diacylglycerols by a tandem column high-performance liquid chromatograph. Journal of Chromatography A, 1081(2), 193-199. [Link]

• Vilchèze, C., & Bittman, R. (1994). An efficient asymmetric synthesis of diacylglycerols. Journal of Lipid Research, 35(4), 734-738. [Link]

• Christie, W. W. (2019). The Chromatographic Resolution of Chiral Lipids. AOCS Lipid Library. [Link]

• Xu, X., et al. (2018). Study on acyl migration kinetics of partial glycerides: Dependence on temperature and water activity. Food Chemistry, 243, 375-382. [Link]

• Lísa, M., & Holčapek, M. (2019). Direct Chiral Supercritical Fluid Chromatography–Mass Spectrometry Analysis of Monoacylglycerol and Diacylglycerol Isomers for Studying Lipase Selectivity. Analytical Chemistry, 91(5), 3494-3502. [Link]

• Van Lohuizen, O. E., & Verkade, P. E. (1950). Migration of an acyl group in glycerol derivatives: I. Migration of the acyl group in monoglycerides in acid medium. Recueil des Travaux Chimiques des Pays-Bas, 69(4), 517-531. [Link]

• Nagai, T., et al. (2020). Enantiomeric Separation of Triacylglycerols Consisting of Three Different Fatty Acyls and Their Chiral Chromatographic Elution Behavior. Analytical Chemistry, 92(17), 11763-11771. [Link]

• Ghosh, M., & Bhattacharyya, D. K. (2009). Acyl Migration Kinetics of Vegetable Oil 1,2-Diacylglycerols. Journal of the American Oil Chemists' Society, 86(9), 895-900. [Link]

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• Adhikari, S., et al. (2022). Monitoring diacylglycerols in biofluids by non-isotopically paired charge derivatization combined with LC-MS/MS. PubMed Central. [Link]

• Xu, X., et al. (2001). Suppression of acyl migration in enzymatic production of structured lipids through temperature programming. Journal of the American Oil Chemists' Society, 78(6), 621-625. [Link]

• Mao, Y., et al. (2023). Preparation, acyl migration and applications of the acylglycerols and their isomers. Journal of Functional Foods, 106, 105616. [Link]

• Mao, Y., et al. (2023). Preparation, acyl migration and applications of the acylglycerols and their isomers: a review. Journal of Functional Foods, 106, 105616. [Link]

• Mao, J., et al. (2019). A Density Functional Theory (DFT) Study of the Acyl Migration Occurring during Lipase-Catalyzed Transesterifications. International Journal of Molecular Sciences, 20(14), 3438. [Link]

• Xu, X., et al. (2001). Suppression of acyl migration in enzymatic production of structured lipids through temperature programming. ResearchGate. [Link]

• Jandacek, R. J., et al. (1996). Kinetics of 2-monoacylglycerol acyl migration in model chylomicra. Journal of Lipid Research, 37(6), 1245-1251. [Link]

• Martin, S. F., et al. (1992). General Method for the Synthesis of Phospholipid Derivatives of 1,2-O-Diacyl-sn-Glycerols. The Journal of Organic Chemistry, 57(16), 4628-4631. [Link]

• Yang, B., et al. (2022). Preparation of 2-Arachidonoylglycerol by Enzymatic Alcoholysis: Effects of Solvent and Water Activity on Acyl Migration. Molecules, 27(20), 6898. [Link]

• Wang, Y., et al. (2023). Highly Efficient Production of Diacylglycerols via Enzymatic Glycerolysis Catalyzed by Immobilized MAS1-H108W Lipase. Foods, 12(13), 2577. [Link]

• Mao, Y., et al. (2023). Purification of mono-saturated acid sn-1,3 diacylglycerols: effects of acyl migration on the crystallization behaviors and physical properties. LWT, 184, 115105. [Link]

• Imae, R., et al. (2014). Separation and quantification of 2-acyl-1-lysophospholipids and 1-acyl-2-lysophospholipids in biological samples by LC-MS/MS. Journal of Lipid Research, 55(6), 1264-1273. [Link]

• Zheng, B., et al. (2014). Solvent-free enzymatic synthesis of 1, 3-Diacylglycerols by direct esterification of glycerol with saturated fatty acids. Lipids in Health and Disease, 13, 133. [Link]

• Tripathi, V., et al. (2006). Lipase-Catalyzed Synthesis of Diacylglycerol and Monoacylglycerol from Unsaturated Fatty Acid in Organic Solvent System. Journal of Oleo Science, 55(12), 629-634. [Link]

• Okoye, P. U., & Hameed, B. H. (2019). Acetalization Catalysts for Synthesis of Valuable Oxygenated Fuel Additives from Glycerol. Catalysts, 9(11), 949. [Link]

• Moini, J. (2023, August 14). 9. Synthesis of Triacylglycerol (TAG) | Lipid Metabolism | USMLE Step 1 High-Yield Review [Video]. YouTube. [Link]

• Tripathi, V., et al. (2006). Lipase-Catalyzed Synthesis of Diacylglycerol and Monoacylglycerol from Unsaturated Fatty Acid in Organic Solvent System. ResearchGate. [Link]

• K. C. Nicolaou Research Group. (n.d.). Protecting Groups. Scripps Research. Retrieved from [Link]

• Lee, J., et al. (2015). Relative oxidative stability of diacylglycerol and triacylglycerol oils. Journal of Food Science, 80(8), C1689-C1695. [Link]

• Deng, L., et al. (2014). Production of Diacylglycerol-Mixture of Regioisomers with High Purity by Two-Step Enzymatic Reactions Combined with Molecular Distillation. Food and Bioprocess Technology, 7(2), 473-480. [Link]

• Bates, P. D., & Browse, J. (2012). The Significance of Different Diacylgycerol Synthesis Pathways on Plant Oil Composition and Bioengineering. Patrinum. [Link]

• Bates, P. D., & Browse, J. (2012). The Significance of Different Diacylgycerol Synthesis Pathways on Plant Oil Composition and Bioengineering. Frontiers in Plant Science, 3, 147. [Link]

• Eichmann, T. O., & Lass, A. (2015). DAG tales: the multiple faces of diacylglycerol—stereochemistry, metabolism, and signaling. Cellular and Molecular Life Sciences, 72(20), 3931-3952. [Link]

• Bates, P. D., & Browse, J. (2012). The Significance of Different Diacylgycerol Synthesis Pathways on Plant Oil Composition and Bioengineering. ResearchGate. [Link]

• Bates, P. D., & Browse, J. (2012). The Significance of Different Diacylgycerol Synthesis Pathways on Plant Oil Composition and Bioengineering. PubMed Central. [Link]

• Asp, L., et al. (2011). Phospholipid Synthesis Participates in the Regulation of Diacylglycerol Required for Membrane Trafficking at the Golgi Complex. PLoS ONE, 6(9), e24592. [Link]

• Wang, Y., et al. (2022). Enzymatic Synthesis of Diacylglycerol-Enriched Oil by Two-Step Vacuum-Mediated Conversion of Fatty Acid Ethyl Ester and Fatty Acid From Soy Sauce By-Product Oil as Lipid-Lowering Functional Oil. Frontiers in Nutrition, 9, 881373. [Link]

• San Martín, E., et al. (2020). Evolution of occurrence of the diacylglycerols 1,2‐DAG and 1,3‐DAG and the monoacylglycerol 1‐MAG in a thermal process. ResearchGate. [Link]

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Technical Support Center: Quantifying 1-Lauroyl-2-myristoyl-3-chloropropanediol in Complex Samples

Welcome to the technical support center for the analysis of 1-Lauroyl-2-myristoyl-3-chloropropanediol (LMCP) and other 3-monochloropropane-1,2-diol (3-MCPD) esters. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of quantifying these process contaminants in challenging matrices. Here, you will find in-depth troubleshooting guidance and frequently asked questions to support your experimental success.

Introduction to the Challenge

1-Lauroyl-2-myristoyl-3-chloropropanediol (LMCP) is a specific di-ester of 3-MCPD. Quantifying it, and 3-MCPD esters in general, presents significant analytical challenges. These compounds are formed during the refining of edible oils and fats at high temperatures and can be found in a wide range of food products.[1][2][3][4] Their potential health risks, with 3-MCPD classified as a possible human carcinogen, necessitate accurate and reliable quantification.[4][5][6]

The primary difficulties in analysis stem from the complexity of the sample matrices (e.g., edible oils, infant formula), the low concentration of the analytes, and the chemical properties of the esters themselves.[2][3][7] This guide will address these challenges head-on, providing practical solutions and theoretical explanations.

Troubleshooting Guide

This section is structured in a question-and-answer format to directly address common issues encountered during the analysis of LMCP and other 3-MCPD esters.

Sample Preparation & Extraction

Question: I am seeing low recovery of my LMCP analyte from a high-fat matrix like infant formula. What could be the cause?

Answer: Low recovery from high-fat matrices is a frequent issue. The primary causes are often incomplete extraction of the fat from the sample or inefficient partitioning of the analyte from the lipid phase.

• Incomplete Fat Extraction: The complex matrix of infant formula, containing proteins and carbohydrates, can entrap lipids. Ensure your extraction protocol is robust enough to break down these interactions. A heated shaking step or ultrasonic extraction can improve the release of fat.[8][9]

• Inefficient Analyte Partitioning: After initial extraction, separating the polar MCPD esters from the nonpolar triglycerides is crucial. A common technique involves a liquid-liquid extraction with solvents of differing polarities. For instance, after an initial extraction with a solvent mixture like methanol and methyl tert-butyl ether (MtBE), partitioning against a saturated sodium sulphate solution can help separate the polar and nonpolar components.[8]

• Consider Solid-Phase Extraction (SPE): For cleaner extracts, an SPE step using a silica-based sorbent can be employed to separate the more polar mono- and di-esters of 3-MCPD from the bulk of the triglycerides.[5]

Question: My baseline is very noisy, and I'm observing significant matrix effects in my LC-MS/MS analysis. How can I improve this?

Answer: A noisy baseline and matrix effects are typically due to co-eluting matrix components that interfere with the ionization of the target analyte.

• Optimize Sample Cleanup: The cleaner your sample, the lower the matrix effects. Consider a more rigorous cleanup procedure. Double solid-phase extraction (SPE) using both a C18 and an unbonded silica phase can be effective in removing a broad range of interferences.[10]

• Dilution: A simple yet effective strategy is to dilute the final extract. This reduces the concentration of interfering matrix components, though it may compromise the limits of detection if your analyte concentration is very low.

• Use of Isotope-Labeled Internal Standards: The most effective way to compensate for matrix effects is the use of a stable isotope-labeled internal standard, such as d5-labeled 3-MCPD esters.[2][3][11] These standards co-elute with the analyte and experience the same ionization suppression or enhancement, allowing for accurate correction during quantification.

Analytical Methodology: Indirect vs. Direct Analysis

Question: I am using an indirect analysis method involving transesterification. My results for glycidyl esters seem overestimated. Why might this be happening?

Answer: Overestimation of glycidyl esters (GEs) is a known issue with some indirect methods. This typically occurs when the alkaline conditions used for transesterification cause a partial conversion of the released 3-MCPD to glycidol. Glycidol is then converted to 3-MBPD (3-monobromo-1,2-propanediol) for derivatization and analysis, leading to an artificially high result for GEs.

To mitigate this, it is crucial to use a method that can differentiate between the 3-MCPD originating from 3-MCPD esters and that formed from glycidol. Methods like the "Zwagerman-Overman method" (AOCS Cd29f-2021) utilize two distinct isotopically labeled internal standards for both 3-MCPD and glycidyl esters to correct for this conversion.

Question: What are the advantages and disadvantages of direct analysis using LC-MS/MS versus indirect analysis with GC-MS?

Answer: The choice between direct and indirect methods depends on the specific goals of your analysis.

Feature	Direct Analysis (LC-MS/MS)	Indirect Analysis (GC-MS)
Principle	Quantifies intact esters.[12]	Hydrolyzes esters to free 3-MCPD, which is then derivatized and quantified.[1][2][3][12]
Advantages	Provides a profile of individual esters, no risk of artifact formation during hydrolysis.[13]	Generally more sensitive and robust, well-established official methods available (e.g., AOCS, ISO).[1][10]
Disadvantages	Can be less sensitive, a large number of potential esters makes comprehensive standard availability a challenge, positional isomers may not be separated.[14]	Destroys information about the original ester profile, risk of analyte degradation or artifact formation during hydrolysis and derivatization.[2][3][15]

Derivatization for GC-MS Analysis

Question: I am having issues with the derivatization of free 3-MCPD with Phenylboronic Acid (PBA). What are some critical parameters to control?

Answer: Successful derivatization with PBA is critical for the volatility and chromatographic performance of 3-MCPD in GC-MS analysis.[1][2][3]

• Moisture Control: PBA is sensitive to water. Ensure your sample extract is completely dry before adding the derivatizing agent. Use of a drying agent like anhydrous sodium sulfate is common.[6] For some methods, the derivatization reagent itself is sensitive to water, making complete water removal a critical step.[7]

• Reaction Time and Temperature: The derivatization reaction is typically rapid and performed at room temperature.[6][8] Ensure sufficient time for the reaction to go to completion as per the validated method.

• Reagent Quality and Concentration: Use high-purity PBA and ensure it is stored under appropriate conditions to prevent degradation. The concentration of the PBA solution should be optimized to ensure an excess is present to drive the reaction to completion.

Frequently Asked Questions (FAQs)

Q1: Why is it important to quantify specific 3-MCPD esters like LMCP instead of just total 3-MCPD?

While total 3-MCPD (after hydrolysis) is a key regulatory measure, understanding the profile of individual esters like LMCP can be important for several reasons. The fatty acid composition of the esters can influence their absorption and bioavailability, potentially affecting their toxicological properties.[16] Furthermore, knowing the specific ester profile can provide insights into the source of contamination and inform mitigation strategies during food processing.

Q2: Are there certified reference materials (CRMs) available for LMCP and other 3-MCPD esters?

The availability of CRMs for 3-MCPD esters has been a significant challenge in the field.[9][17] The lack of CRMs makes it difficult to assess the accuracy of analytical methods. In their absence, laboratories often rely on "in-house" or "homemade" reference materials prepared by spiking blank matrices with known amounts of analytical standards.[9] It is crucial to verify the purity and concentration of these standards.

Q3: What are the typical limits of detection (LOD) and quantification (LOQ) for 3-MCPD ester analysis?

LODs and LOQs can vary significantly depending on the matrix, instrumentation, and whether a direct or indirect method is used. For indirect GC-MS methods, LODs in the range of 0.0008 µg/g have been reported.[2] For direct LC-MS/MS methods, LODs are typically higher.[16] For complex matrices like infant formula, LOQs are often in the range of 30-100 µg/kg.[14][18]

Q4: Can I use a split injection for my GC-MS analysis to improve peak shape and prolong column life?

While splitless injection is commonly recommended to maximize sensitivity, a split injection can be a viable option, especially when dealing with derivatized samples.[1] A split injection can reduce the amount of derivatization reagent and other matrix components introduced into the column, which can improve peak shape and extend the column's lifetime.[1] It is important to validate that the desired sensitivity and limits of detection can still be achieved with a split injection.[1]

Experimental Protocols & Workflows

Workflow for Indirect Analysis of 3-MCPD Esters in Infant Formula via GC-MS

Caption: Indirect analysis workflow for 3-MCPD esters.

Step-by-Step Protocol: Indirect Analysis

• Sample Preparation:

  • Accurately weigh approximately 2 grams of the homogenized infant formula powder.[8]

  • Spike the sample with a known amount of a suitable isotope-labeled internal standard (e.g., rac 1,2-bis-palmitoyl-3-chloropropanediol-d5).[7]

  • Add 6 mL of methanol and perform ultrasonic extraction at 65°C for 15 minutes.[8]

  • Centrifuge the sample and collect the supernatant. Repeat the extraction on the residue with a methanol-MtBE mixture.[8]

  • Combine the supernatants and evaporate to dryness under a stream of nitrogen.

  • Re-dissolve the residue and perform a liquid-liquid partition using a solvent system like isohexane and a saturated sodium sulphate solution to separate the lipid fraction.[8]

• Transesterification:

  • To the extracted fat, add a solution of sodium methoxide in methanol to cleave the ester bonds.[1] This reaction is typically fast.

  • Stop the reaction by adding an acidified sodium chloride solution.[1]

  • Remove the resulting fatty acid methyl esters (FAMEs) by extracting with hexane.[1][2][3]

• Extraction and Derivatization of Free 3-MCPD:

  • Extract the free 3-MCPD from the aqueous layer using diethyl ether or a mixture of diethyl ether and ethyl acetate.

  • Dry the organic extract thoroughly using anhydrous sodium sulfate.

  • Add a solution of phenylboronic acid (PBA) in an appropriate solvent and allow it to react at room temperature to form the volatile PBA derivative of 3-MCPD.[6]

• GC-MS Analysis:

  • Concentrate the final sample under a gentle stream of nitrogen and reconstitute in a suitable solvent like isooctane.[8]

  • Inject an aliquot into the GC-MS system. Use a column suitable for the analysis of semi-volatile compounds, such as a 5%-phenyl-methylpolysiloxane column.[8]

  • Acquire data in Selected Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity, monitoring characteristic ions for the native and isotope-labeled 3-MCPD-PBA derivatives.[18][19]

Workflow for Direct Analysis of 3-MCPD Esters via LC-MS/MS

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• 4. merieuxnutrisciences.com [merieuxnutrisciences.com]
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• 6. Analysis of 3-MCPD and 1,3-DCP in Various Foodstuffs Using GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. fda.gov [fda.gov]
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• 12. Analytical approaches for MCPD esters and glycidyl esters in food and biological samples: a review and future perspectives - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 18. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 19. Determination of glycidyl esters and 3-MCPD esters in edible oils by sample pretreatment with the combination of lipase hydrolysis and modified QuEChERS for GC-MS analysis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Strategies for Mitigating Matrix Effects in the Analysis of 1-Lauroyl-2-myristoyl-3-chloropropanediol (12M-3-CPD) and Related Esters

Welcome to the technical support guide for the analysis of 1-Lauroyl-2-myristoyl-3-chloropropanediol (12M-3-CPD) and other 3-monochloropropane-1,2-diol (3-MCPD) esters. These compounds are process-induced chemical contaminants found in refined edible oils, fats, and fat-containing foods.[1][2] Their analysis is critical for food safety and regulatory compliance, but it is frequently complicated by significant interference from the sample matrix.

This guide is designed for researchers, analytical chemists, and quality control professionals. It provides in-depth, experience-driven answers to common challenges, focusing on the robust mitigation of matrix effects to ensure data accuracy, sensitivity, and reproducibility.

Section 1: Frequently Asked Questions - Foundational Concepts

This section addresses the fundamental principles underlying 12M-3-CPD analysis and the nature of matrix effects.

Q1: What is 1-Lauroyl-2-myristoyl-3-chloropropanediol (12M-3-CPD) and why is its analysis important?

1-Lauroyl-2-myristoyl-3-chloropropanediol is a specific di-ester of 3-MCPD. 3-MCPD esters (3-MCPDEs) are formed during the high-temperature refining of edible oils and fats and can also be generated in other food processing steps like baking and frying.[2] Toxicological assessments have raised health concerns, as these esters can be hydrolyzed in the body to free 3-MCPD, a substance classified as a possible human carcinogen.[2] Regulatory bodies worldwide have set maximum levels for these contaminants in various food products.[3][4] Therefore, accurate and reliable analytical methods are essential for monitoring food safety, ensuring compliance, and protecting public health.

Q2: What are "matrix effects" and how do they specifically impact 12M-3-CPD analysis?

The "matrix" refers to all components within a sample other than the analyte of interest.[5] In the context of 12M-3-CPD analysis, the matrix is typically composed of triglycerides, phospholipids, free fatty acids, and other lipids. Matrix effects occur when these co-extracted components interfere with the measurement of the target analyte.[5]

• For Liquid Chromatography-Mass Spectrometry (LC-MS): The most common matrix effect is ion suppression (or, less commonly, ion enhancement). During the electrospray ionization (ESI) process, co-eluting matrix components, particularly phospholipids, compete with the target analyte for charge and for access to the droplet surface.[6][7] This competition reduces the efficiency of analyte ionization, leading to a suppressed signal, poor sensitivity, and inaccurate quantification.[5]

• For Gas Chromatography-Mass Spectrometry (GC-MS): While less susceptible to ionization competition, GC-MS analysis (typically of derivatized 3-MCPD) can suffer from matrix-induced chromatographic issues. Co-injected non-volatile matrix components can contaminate the injector and column, leading to peak shape distortion and signal drift. Furthermore, other derivatized compounds from the matrix can have similar retention times and mass fragments, causing direct spectral interference.[8][9]

Q3: What are the primary analytical approaches for 3-MCPD esters like 12M-3-CPD?

There are two main strategies for the analysis of 3-MCPDEs.[1]

• Indirect Methods: This is the most established approach. It involves a chemical reaction (alkaline or acid-catalyzed transesterification) to cleave the fatty acid chains from the 3-MCPD backbone, releasing free 3-MCPD.[10] The free 3-MCPD is then extracted, derivatized (e.g., with phenylboronic acid) to make it volatile, and analyzed by GC-MS.[10][11] While robust, this method only provides the total amount of "bound 3-MCPD" and does not distinguish between different ester forms like 12M-3-CPD.

• Direct Methods: This approach analyzes the intact 12M-3-CPD molecule without cleavage. It typically employs Liquid Chromatography-Mass Spectrometry (LC-MS/MS).[12] The major advantage is the ability to quantify specific esters, providing more detailed information. However, direct methods are often more susceptible to the ion suppression effects discussed in Q2.[13]

Q4: Why is a Stable Isotope-Labeled Internal Standard (SIL-IS) essential for accurate quantification?

A Stable Isotope-Labeled Internal Standard (e.g., 1,2-Dipalmitoyl-3-chloropropanediol-d5) is a version of the analyte where some atoms have been replaced with their heavy isotopes (e.g., Deuterium). The SIL-IS is chemically identical to the analyte and behaves identically during sample extraction, cleanup, derivatization, and ionization.[10]

Its use is considered the gold standard for compensating for analytical variability because:

• It corrects for analyte loss: Any analyte lost during the multi-step sample preparation process will be matched by a proportional loss of the SIL-IS.

• It corrects for matrix effects: The SIL-IS co-elutes with the analyte and experiences the same degree of ion suppression or enhancement in the MS source.[14]

By measuring the ratio of the analyte signal to the SIL-IS signal, these sources of error are effectively cancelled out, leading to highly accurate and precise quantification.[12]

Section 2: Troubleshooting Guide - Sample Preparation & Analysis

This section provides solutions to specific problems encountered during the analysis of 12M-3-CPD.

Problem 1: Poor Analyte Recovery & High Signal Variability

Q: My recovery for 12M-3-CPD is low and inconsistent across replicates. What are the likely causes in my sample preparation, and how do I choose a better method?

A: Low and variable recovery is almost always a sample preparation issue. The primary goal is to efficiently extract your target analyte while leaving behind as much of the interfering matrix as possible. The complexity of the matrix (e.g., infant formula vs. pure palm oil) dictates the required cleanup.

Causality:

• Inefficient Extraction: The solvent system may not be optimal for partitioning the moderately polar 12M-3-CPD from the nonpolar triglyceride matrix.

• Analyte Loss During Cleanup: A Solid-Phase Extraction (SPE) or cleanup step may be too aggressive, causing the analyte to be discarded along with the interferences.

• Incomplete Phase Separation: In Liquid-Liquid Extraction (LLE), poor separation between the aqueous and organic layers can lead to inconsistent recovery.

Solution Pathway: The choice of sample preparation is a trade-off between cleanup efficiency, time, and cost. Use the following decision tree to guide your selection.

Caption: Decision tree for selecting a sample preparation strategy.

Problem 2: Significant Ion Suppression in LC-MS (Direct Analysis)

Q: I'm performing direct analysis via LC-MS and observing severe ion suppression for my 12M-3-CPD signal. How can I confirm the cause and effectively remove it?

A: In lipid-rich matrices, the primary cause of ion suppression in ESI-positive mode is the high concentration of co-eluting phospholipids.[15] These molecules are easily ionized and overwhelm the ESI source, preventing the analyte from being efficiently charged and detected.

Diagnosis: A post-column infusion experiment is the definitive way to visualize ion suppression zones. While continuously infusing a standard solution of 12M-3-CPD post-column, inject a blank, extracted matrix sample. A significant dip in the otherwise stable analyte signal at the retention time of your analyte confirms that co-eluting matrix components are the cause.[16]

Solution: Modified QuEChERS for Phospholipid Removal The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method, originally for pesticides, is highly effective for 3-MCPDEs when modified for lipid matrices.[17][18][19] The key is the dispersive SPE (dSPE) cleanup step.

Experimental Protocol: Modified QuEChERS for 12M-3-CPD in a Fatty Food Matrix

• Homogenization & Extraction:

  • Weigh 2 g of your homogenized sample into a 50 mL centrifuge tube.

  • Add the SIL-IS.

  • Add 10 mL of water and vortex for 1 min.

  • Add 10 mL of acetonitrile, cap, and vortex vigorously for 2 min.

• Salting-Out Partitioning:

  • Add a salt packet containing 4 g MgSO₄ (magnesium sulfate) and 1 g NaCl (sodium chloride).

  • Cap immediately and shake vigorously for 2 min. This step separates the acetonitrile layer (containing your analyte) from the aqueous and solid layers.

  • Centrifuge at 4000 rpm for 5 min.

• Dispersive SPE (dSPE) Cleanup:

  • Transfer 6 mL of the upper acetonitrile layer to a 15 mL dSPE tube.

  • The dSPE tube should contain anhydrous MgSO₄ (to remove residual water) and a cleanup sorbent. For lipid-rich matrices, a combination of PSA (primary secondary amine) and C18 is highly effective.[20]

  • Vortex for 2 min.

• Final Steps:

  • Centrifuge at 4000 rpm for 5 min.

  • Take an aliquot of the cleaned supernatant, filter through a 0.22 µm filter, and inject into the LC-MS/MS system.

Data Presentation: Efficacy of dSPE Sorbents

The choice of dSPE sorbent is critical for removing specific interferences.

dSPE Sorbent(s)	Target Interferences Removed	Impact on 12M-3-CPD Signal
PSA (Primary Secondary Amine)	Fatty acids, organic acids, some sugars	High - Removes acidic interferences.
C18 (Octadecylsilane)	Nonpolar interferences (e.g., triglycerides, phospholipids)	Very High - Crucial for reducing lipids.
GCB (Graphitized Carbon Black)	Pigments, sterols	Moderate - Use with caution, may adsorb planar analytes.
PSA + C18 Combination	Fatty acids, phospholipids, triglycerides	Excellent - Recommended for most fatty matrices.

Problem 3: Co-eluting Interferences in GC-MS (Indirect Analysis)

Q: My GC-MS chromatogram for derivatized 3-MCPD shows a noisy baseline and many interfering peaks. How can I achieve a cleaner extract before derivatization?

A: In the indirect method, after the transesterification step, the sample contains your target free 3-MCPD, but also a large amount of fatty acid methyl esters (FAMEs) and residual glycerides.[10][21] If not removed, these compounds can interfere with the subsequent extraction and derivatization of the polar 3-MCPD, and create significant chromatographic interference.[22]

Solution: Solid-Phase Extraction (SPE) Cleanup A well-chosen SPE cartridge can effectively retain the FAMEs and other nonpolar compounds while allowing the polar 3-MCPD to pass through.

Caption: Workflow for indirect GC-MS analysis including SPE cleanup.

Experimental Protocol: SPE Cleanup for Free 3-MCPD

• Perform Transesterification: Follow a standard indirect method (e.g., AOCS Cd 29b-13) to hydrolyze the esters and generate free 3-MCPD.

• Condition the SPE Cartridge: Use a normal-phase cartridge like silica or Florisil (magnesium silicate). Condition it by passing 5 mL of hexane followed by 5 mL of the extraction solvent (e.g., diethyl ether). Do not let the cartridge go dry.

• Load the Sample: After the initial extraction of 3-MCPD from the reaction mixture, load the organic extract onto the conditioned SPE cartridge.

• Wash Interferences: Pass 5-10 mL of a nonpolar solvent like hexane through the cartridge. This will elute the residual FAMEs and nonpolar lipids to waste.

• Elute the Analyte: Elute the polar 3-MCPD from the cartridge using a more polar solvent, such as diethyl ether or a mixture of hexane and ethyl acetate.

• Proceed to Derivatization: Evaporate the eluate and proceed with the derivatization step as per your standard protocol.

This cleanup step will yield a much cleaner sample for derivatization, reducing interferences and improving the reliability of your GC-MS analysis.[23]

Section 3: Troubleshooting Guide - Calibration & Quantification

Problem 4: Poor Calibration Curve Linearity

Q: I am using a stable isotope-labeled internal standard, but my calibration curve is still non-linear or has a poor correlation coefficient (R² < 0.995). What is the issue?

A: While a SIL-IS is excellent at correcting for matrix effects, it has limitations under conditions of extreme ion suppression. If the matrix is so concentrated that it suppresses both the analyte and the IS signal to near the noise level, the ratio can become unreliable. Furthermore, the response of an analyte may not be suppressed in a perfectly linear fashion across a wide concentration range.

Causality & Solution: Matrix-Matched Calibration The underlying assumption of using a SIL-IS is that the matrix effect is consistent across all samples and calibrants. If your calibrants are prepared in a pure solvent, they do not experience the same ion suppression as your samples, which are in a complex matrix extract. This mismatch can lead to non-linearity and inaccurate quantification.

The solution is to prepare your calibration standards in a blank matrix extract that is free of the target analyte. This ensures that the standards and the samples experience the same analytical conditions, including the same matrix effects.[24][25]

Protocol: Preparing Matrix-Matched Calibrants

• Source a Blank Matrix: Obtain a sample of the same matrix type (e.g., infant formula, corn oil) that is known to be free of 12M-3-CPD. If a truly blank matrix is unavailable, use a sample with the lowest possible concentration.

• Extract the Blank Matrix: Perform your entire validated sample preparation procedure (e.g., the modified QuEChERS method described above) on the blank matrix.

• Create the Calibration Curve:

  • Take the final, clean extract from the blank matrix.

  • Spike this extract with known concentrations of your 12M-3-CPD standard and a constant concentration of the SIL-IS to create your calibration points (e.g., 10, 25, 50, 100, 250 ng/mL).

  • This set of standards now constitutes your matrix-matched calibration curve.

• Analyze and Quantify: Analyze these standards alongside your prepared samples. The resulting calibration curve will more accurately reflect the instrument's response in the presence of the matrix, improving linearity and accuracy.

Section 4: Summary of Recommended Strategies

Strategy	Principle	Effectiveness for Matrix Effects	Key Advantage	Best Suited For
Sample Dilution	Reduces the concentration of both analyte and matrix components.[24]	Low to Moderate	Simple, fast, and cheap.	Simple matrices; high concentration analytes.
Stable Isotope Dilution (SIDA)	Uses a labeled IS to compensate for analyte loss and signal suppression.[10][12]	High	Gold standard for accuracy and precision.	All quantitative methods (LC & GC).
Matrix-Matched Calibration	Prepares standards in a blank matrix extract to mimic sample conditions.[24][25]	High	Corrects for non-linear suppression and IS mismatch.	When high accuracy is needed and SIL-IS alone is insufficient.
Liquid-Liquid Extraction (LLE)	Partitions analyte between immiscible solvents based on polarity.[14]	Moderate	Universal and flexible.	Initial cleanup for a wide range of matrices.
Solid-Phase Extraction (SPE)	Uses a solid sorbent for selective retention of analyte or interferences.[15][23]	High	Highly selective cleanup.	Removing specific classes of interferences (e.g., lipids).
QuEChERS	Combines salting-out LLE with dispersive SPE cleanup.[17][18]	Very High	Fast, effective, and high-throughput.	Complex food and biological matrices for LC-MS.

References

• 1. Analytical approaches for MCPD esters and glycidyl esters in food and biological samples: a review and future perspectives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. sgs-institut-fresenius.de [sgs-institut-fresenius.de]
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• 5. longdom.org [longdom.org]
• 6. A study of inter-species ion suppression in electrospray ionization-mass spectrometry of some phospholipid classes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Strategies to improve/eliminate the limitations in shotgun lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Matrix Effects in GC–MS Profiling of Common Metabolites after Trimethylsilyl Derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. glsciences.eu [glsciences.eu]
• 11. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples [sigmaaldrich.com]
• 16. e-b-f.eu [e-b-f.eu]
• 17. Determination of glycidyl esters and 3-MCPD esters in edible oils by sample pretreatment with the combination of lipase hydrolysis and modified QuEChERS for GC-MS analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Development of a QuEChERS method for simultaneous analysis of 3-Monochloropropane-1,2-diol monoesters and Glycidyl esters in edible oils and margarine by LC-APCI-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. "Determination of Glycidyl Esters and 3-MCPD Esters by GC-MS" by Hsin-Ya Tsai, Jhih-Ning Hsu et al. [jfda-online.com]
• 20. researchgate.net [researchgate.net]
• 21. High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs) [discover.restek.com]
• 22. agilent.com [agilent.com]
• 23. Simultaneous Determination of 2- and 3-MCPD Esters in Infant Formula Milk Powder by Solid-Phase Extraction and GC-MS Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 25. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Troubleshooting Impurities in Asymmetric Diacylglycerol Synthesis

Introduction: The chemical purity and stereochemical integrity of asymmetric diacylglycerols (DAGs) are paramount for their application in cell signaling research, drug development, and as precursors for complex lipids. However, their synthesis is notoriously challenging, often plagued by the formation of stubborn impurities that can compromise experimental outcomes. This guide provides in-depth troubleshooting strategies and validated protocols to help you identify, minimize, and eliminate common impurities encountered during the asymmetric synthesis of DAGs.

Section 1: Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My primary impurity is the 1,3-diacylglycerol regioisomer, but my target is 1,2-diacylglycerol. What is causing this, and how can I prevent it?

Root Cause Analysis: This is the most common issue in DAG synthesis and is caused by acyl migration . The 1,2-DAG is a kinetically favored product, but it is thermodynamically less stable than the 1,3-DAG isomer. An acyl group from the sn-2 position can migrate to the vacant sn-1 or sn-3 position, particularly under acidic or basic conditions, or at elevated temperatures.[1] Even purification methods, such as chromatography on silica gel, can catalyze this unwanted isomerization.[1][2]

Troubleshooting & Prevention Strategies:

• Strict Temperature Control: Maintain low temperatures (ideally below 0°C) throughout the synthesis and work-up. Avoid any unnecessary heating.

• pH Neutrality: Ensure all aqueous washes and solvent systems are neutral. Traces of acid or base can significantly accelerate acyl migration. Use buffered solutions where appropriate.

• Choice of Protecting Groups: Employ protecting groups on the free hydroxyl that can be removed under very mild, neutral conditions. For instance, a 4-methoxyphenyl (PMP) group can be removed oxidatively with ceric ammonium nitrate (CAN) under conditions that minimize acyl migration.[3]

• Solvent Selection: During storage and handling, use polar aprotic solvents like methyl-tert-butyl ether (MTBE). Avoid alcohols or chlorinated solvents which may contain acidic impurities.

• Purification Method:

  • If using column chromatography, consider deactivating the silica gel with a small amount of triethylamine in the eluent.

  • Low-temperature crystallization is a highly effective, scalable method for purifying 1,2-DAGs while avoiding acyl migration.[4][5]

Workflow for Minimizing Acyl Migration

Caption: Critical control points for preventing acyl migration.

Q2: My reaction mixture contains significant amounts of unreacted monoacylglycerols (MAGs) and over-acylated triacylglycerols (TAGs). What went wrong?

Root Cause Analysis: The presence of MAGs and TAGs indicates issues with reaction stoichiometry and/or kinetics.

• Monoacylglycerols (MAGs): Suggests an incomplete reaction. This can be due to insufficient acylating agent, poor reactivity of the starting materials, or suboptimal reaction time and temperature.

• Triacylglycerols (TAGs): Indicates over-acylation. This typically occurs when the stoichiometry of the acylating agent is too high or if the reaction is allowed to proceed for too long, especially if a protecting group strategy is not perfectly efficient.

Troubleshooting & Prevention Strategies:

• Precise Stoichiometry: Carefully control the molar ratios of your glycerol backbone, acylating agent, and any coupling reagents. For the synthesis of a DAG from a MAG, a slight excess (1.1-1.2 equivalents) of the acylating agent is often optimal.

• Reaction Monitoring: Do not rely on a fixed reaction time. Monitor the reaction progress closely using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). Quench the reaction immediately upon consumption of the starting material.

• Protecting Group Strategy: The most robust method to prevent both under- and over-acylation is to use an orthogonal protecting group strategy.[6][7][8] For example, to synthesize a 1,2-DAG, start with a glycerol derivative where the sn-3 hydroxyl is protected (e.g., with a trityl or TBDMS group), acylate the free sn-1 and sn-2 positions, and then selectively deprotect the sn-3 position.

Analytical Verification Protocol: TLC Analysis of Reaction Mixture

• Plate: Silica gel 60 F254.

• Mobile Phase: A hexane:ethyl acetate:acetic acid (e.g., 80:20:1 v/v/v) system is effective for separating MAGs, DAGs, and TAGs.[9]

• Visualization:

  • UV light (if compounds are UV active).

  • Staining with phosphomolybdic acid or potassium permanganate solution followed by gentle heating.

• Interpretation: TAGs will have the highest Rf value (least polar), followed by DAGs, and then MAGs (most polar). This allows for rapid, semi-quantitative assessment of the reaction progress.

Q3: How can I confirm the enantiomeric purity of my chiral DAG, and what causes enantiomeric contamination?

Root Cause Analysis: Enantiomeric impurities arise from two main sources:

• Incomplete Stereocontrol: The asymmetric reaction step (e.g., kinetic resolution or asymmetric dihydroxylation) did not proceed with 100% enantioselectivity.[3]

• Non-Enantiopure Starting Material: The chiral precursor used for the synthesis (e.g., sn-glycerol derivatives) was not enantiomerically pure.

It is crucial to verify the enantiomeric excess (% ee) of your final product, as the biological activity of DAG enantiomers can differ significantly.[10]

Analytical Protocol: Chiral HPLC

Direct enantiomeric separation of DAGs can be achieved without derivatization using polysaccharide-based chiral stationary phases.[11] A tandem column system, combining a silica column with a chiral column, can resolve regio- and enantiomers simultaneously.[12]

• Columns: Chiral stationary phase columns like CHIRALPAK® or CHIRALCEL® are commonly used.[11][13]

• Mobile Phase: Isocratic elution with hexane/2-propanol or acetonitrile-based systems is typical.[11][14]

• Detection: UV (205 nm) or a Charged Aerosol Detector (CAD).

• Validation: Inject a racemic standard (if available) to confirm the resolution of the two enantiomeric peaks. Calculate the % ee from the peak areas of the two enantiomers in your sample chromatogram.

Troubleshooting Decision Tree for Impurity Analysis

Sources

• 1. researchgate.net [researchgate.net]
• 2. Acyl migration in 1,2-dipalmitoyl-sn-glycerol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. An efficient asymmetric synthesis of diacylglycerols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. snyder-group.uchicago.edu [snyder-group.uchicago.edu]
• 7. media.neliti.com [media.neliti.com]
• 8. jocpr.com [jocpr.com]
• 9. A two-dimensional thin-layer chromatography procedure for simultaneous separation of ceramide and diacylglycerol species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. DAG tales: the multiple faces of diacylglycerol—stereochemistry, metabolism, and signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 11. scispace.com [scispace.com]
• 12. Direct separation of regio- and enantiomeric isomers of diacylglycerols by a tandem column high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Analysis of 1,2(2,3)- and 1,3-positional isomers of diacylglycerols from vegetable oils by reversed-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Cellular Delivery and Elucidating the Role of 1-Lauroyl-2-myristoyl-3-chloropropanediol

Introduction

Welcome to the technical support guide for 1-Lauroyl-2-myristoyl-3-chloropropanediol. This document is intended for researchers, scientists, and drug development professionals investigating the cellular effects of novel lipid signaling molecules. As of the latest literature review, specific published data on the cellular applications and detailed protocols for 1-Lauroyl-2-myristoyl-3-chloropropanediol are limited.[1][2][3][4] Therefore, this guide provides a scientifically-grounded framework based on the compound's structural similarity to diacylglycerol (DAG), a critical second messenger. The principles and protocols outlined here are derived from established knowledge of lipid-based cellular loading and the known signaling pathways of DAG analogs.

This guide is structured to provide a hypothetical mechanism of action, a general experimental protocol, a comprehensive troubleshooting guide, and frequently asked questions to empower researchers in their experimental design and execution.

Part 1: Hypothetical Mechanism of Action

1-Lauroyl-2-myristoyl-3-chloropropanediol is a synthetic diacylglycerol analog. Due to this structure, its primary intracellular targets are likely to be enzymes that recognize and are regulated by diacylglycerol. The two most prominent pathways involve Protein Kinase C (PKC) and Diacylglycerol Kinases (DGKs).

• Protein Kinase C (PKC) Activation: Diacylglycerol is a crucial activator of conventional and novel PKC isoforms.[5][6] Upon binding of DAG, these PKC isoforms translocate to the plasma membrane, where they are activated and phosphorylate a wide array of substrate proteins, influencing processes such as cell growth, differentiation, and apoptosis.[7][8] It is plausible that 1-Lauroyl-2-myristoyl-3-chloropropanediol mimics endogenous DAG, leading to the activation of PKC signaling cascades.

• Diacylglycerol Kinase (DGK) Substrate: Diacylglycerol kinases are a family of enzymes that phosphorylate DAG to produce phosphatidic acid (PA), another important lipid second messenger.[9][10][11][12] By acting as a substrate for DGKs, 1-Lauroyl-2-myristoyl-3-chloropropanediol could lead to an increase in intracellular PA levels, which in turn can regulate its own set of downstream effectors.

The presence of the lauroyl and myristoyl acyl chains will influence the compound's affinity for different enzyme isoforms and its localization within cellular membranes.[13] The 3-chloro group is a notable modification that may affect its metabolic stability and interaction with target proteins compared to endogenous DAG.

Visualizing the Hypothetical Signaling Pathway

Caption: Hypothetical signaling pathways activated by 1-Lauroyl-2-myristoyl-3-chloropropanediol.

Part 2: General Experimental Protocol for Cell Loading

This protocol provides a starting point for introducing 1-Lauroyl-2-myristoyl-3-chloropropanediol into cultured cells. Optimization will be necessary for different cell types and experimental goals.

Materials:

• 1-Lauroyl-2-myristoyl-3-chloropropanediol

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Complete cell culture medium appropriate for the cell line

• Phosphate-Buffered Saline (PBS)

• Cultured cells in multi-well plates or flasks

Step-by-Step Methodology:

• Stock Solution Preparation:

  • Prepare a high-concentration stock solution of 1-Lauroyl-2-myristoyl-3-chloropropanediol (e.g., 10-50 mM) in anhydrous DMSO.

  • Vortex thoroughly to ensure complete dissolution.

  • Store the stock solution in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles.

• Working Solution Preparation:

  • On the day of the experiment, thaw an aliquot of the stock solution.

  • Prepare a series of working solutions by diluting the stock solution in complete cell culture medium. It is crucial to add the DMSO stock to the medium and vortex immediately to prevent precipitation.

  • A common starting concentration range for lipid analogs is 1-100 µM. A dose-response experiment is highly recommended.

  • Important: The final concentration of DMSO in the culture medium should be kept below 0.5% (v/v) to avoid solvent-induced cytotoxicity.

• Cell Treatment:

  • Aspirate the existing medium from the cultured cells.

  • Wash the cells once with sterile PBS.

  • Add the prepared working solutions (containing the compound) to the cells.

  • Include appropriate controls: a vehicle control (medium with the same final concentration of DMSO) and an untreated control.

• Incubation:

  • Incubate the cells for the desired period (e.g., 30 minutes to 24 hours), depending on the specific downstream assay.

  • Incubation time should be optimized based on the expected biological response.

• Downstream Analysis:

  • After incubation, proceed with the desired cellular or biochemical assays (e.g., Western blotting for phosphorylated PKC substrates, measurement of intracellular calcium, cell viability assays).

Visualizing the Experimental Workflow

Caption: A generalized workflow for experiments involving cellular loading of lipid-based compounds.

Part 3: Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Compound Precipitation in Medium	- Poor solubility of the lipid analog in aqueous solution.- High concentration of the compound.- Incorrect preparation of the working solution.	- Ensure the DMSO stock is added to the medium with vigorous vortexing to facilitate dispersion.- Prepare the working solution fresh before each experiment.- Consider using a carrier protein like bovine serum albumin (BSA) in the medium to enhance solubility.- Test a lower concentration range.
High Cell Death or Cytotoxicity	- The compound itself may be toxic at higher concentrations or with longer incubation times.- The concentration of the solvent (DMSO) may be too high.- The lipid analog may induce apoptosis or necrosis through its signaling effects.	- Perform a dose-response and time-course experiment to determine the optimal non-toxic concentration and incubation time.- Ensure the final DMSO concentration is below 0.5%.- Include a positive control for cytotoxicity to validate the assay.- Assess cell viability using methods like Trypan Blue exclusion, MTT, or LDH release assays.
Low or No Biological Response	- Inefficient cellular uptake of the compound.- The compound is not active in the specific cell type or pathway being studied.- The concentration is too low or the incubation time is too short.- Degradation of the compound in the stock solution or medium.	- Optimize the concentration and incubation time.- Confirm the expression of target proteins (PKC, DGK isoforms) in your cell line.- Use a positive control for the pathway of interest (e.g., phorbol esters for PKC activation) to ensure the assay is working.- Prepare fresh stock solutions and store them properly.
Inconsistent or Variable Results	- Inconsistent preparation of stock or working solutions.- Variability in cell density or passage number.- Freeze-thaw cycles of the stock solution.	- Standardize all solution preparation steps.- Use cells within a consistent passage number range and ensure uniform seeding density.- Aliquot the stock solution to avoid repeated freezing and thawing.

Part 4: Frequently Asked Questions (FAQs)

Q1: What is the best solvent for 1-Lauroyl-2-myristoyl-3-chloropropanediol? A1: Anhydrous DMSO is the recommended solvent for preparing high-concentration stock solutions. For working solutions, the DMSO stock should be diluted in the appropriate cell culture medium.

Q2: How should I store the compound? A2: The solid compound should be stored at -20°C. Stock solutions in DMSO should be stored in small, single-use aliquots at -20°C or -80°C to prevent degradation from moisture and repeated freeze-thaw cycles.

Q3: What are the appropriate controls for my experiment? A3: At a minimum, you should include an "untreated" control (cells in medium only) and a "vehicle" control (cells in medium with the same final concentration of DMSO as your experimental samples). A positive control for the pathway you are studying (e.g., a known PKC activator like Phorbol 12-myristate 13-acetate) is also highly recommended.

Q4: Can this compound be used in vivo? A4: There is currently no published data on the in vivo use of 1-Lauroyl-2-myristoyl-3-chloropropanediol. In vivo studies would require extensive formulation and toxicity testing. Some related compounds, such as monoacylglycerols of saturated fatty acids, have shown toxicity in mice.[14]

Q5: How do I know if the compound is entering the cells? A5: Direct measurement of intracellular compound concentration can be challenging without a labeled version (e.g., fluorescent or radioactive). Successful cell loading is typically inferred from the observation of a dose-dependent biological response that is consistent with the compound's hypothesized mechanism of action (e.g., phosphorylation of a known PKC substrate).

References

• The Company of Biologists. Activation of protein kinase C results in the displacement of its myristoylated, alanine-rich substrate from punctate structures in macrophage filopodia - PMC - NIH. [Link]

• Shirai, Y., & Saito, N. (2002). Activation mechanisms of protein kinase C: maturation, catalytic activation, and targeting. Journal of Biochemistry, 132(5), 663–8. [Link]

• Newton Lab. Protein kinase C showcases allosteric control: activation of LRRK1. [Link]

• PubMed. Activation of Protein Kinase C-alpha and Translocation of the Myristoylated Alanine-Rich C-kinase Substrate Correlate With Phorbol Ester-Enhanced Noradrenaline Release From SH-SY5Y Human Neuroblastoma Cells. [Link]

• eLife. Myristoyl's dual role in allosterically regulating and localizing Abl kinase. [Link]

• PubMed. Diacylglycerol Kinase η Activity in Cells Using Protein Myristoylation and Cellular Phosphatidic Acid Sensor. [Link]

• National Center for Biotechnology Information. Mammalian Diacylglycerol Kinases: Molecular Interactions and Biological Functions of Selected Isoforms - PMC. [Link]

• PubMed. Diacylglycerol kinase synthesized by commensal Lactobacillus reuteri diminishes protein kinase C phosphorylation and histamine-mediated signaling in the mammalian intestinal epithelium. [Link]

• National Center for Biotechnology Information. Diacylglycerol kinase synthesized by commensal Lactobacillus reuteri diminishes Protein Kinase C phosphorylation and histamine-mediated signaling in the mammalian intestinal epithelium - PMC. [Link]

• ResearchGate. (PDF) Myristoyl's dual role in allosterically regulating and localizing Abl kinase. [Link]

• PubChem. Lauroyl-myristoyl-palmitoyl glycerol | C45H86O6 | CID 129726433. [Link]

• PubMed. Toxicity of rac-1(3)-myristoyl glycerol to mice. [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. labmix24.com [labmix24.com]
• 3. usbio.net [usbio.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Activation mechanisms of protein kinase C: maturation, catalytic activation, and targeting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. newtonlab.ucsd.edu [newtonlab.ucsd.edu]
• 7. Activation of protein kinase C results in the displacement of its myristoylated, alanine-rich substrate from punctate structures in macrophage filopodia - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Activation of protein kinase C-alpha and translocation of the myristoylated alanine-rich C-kinase substrate correlate with phorbol ester-enhanced noradrenaline release from SH-SY5Y human neuroblastoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Diacylglycerol Kinase η Activity in Cells Using Protein Myristoylation and Cellular Phosphatidic Acid Sensor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Mammalian Diacylglycerol Kinases: Molecular Interactions and Biological Functions of Selected Isoforms - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Diacylglycerol kinase synthesized by commensal Lactobacillus reuteri diminishes protein kinase C phosphorylation and histamine-mediated signaling in the mammalian intestinal epithelium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Diacylglycerol kinase synthesized by commensal Lactobacillus reuteri diminishes Protein Kinase C phosphorylation and histamine-mediated signaling in the mammalian intestinal epithelium - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Myristoyl’s dual role in allosterically regulating and localizing Abl kinase | eLife [elifesciences.org]
• 14. Toxicity of rac-1(3)-myristoyl glycerol to mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: In Vitro Degradation of Chloropropanediol Esters

A Guide for Researchers and Scientists

Welcome to the technical support center for the study of chloropropanediol ester (MCPDE) degradation pathways. This guide is designed for researchers, scientists, and professionals in drug development and food safety who are conducting in vitro experiments to understand the hydrolysis and metabolism of these processing-induced contaminants. Here, we address common challenges and frequently asked questions to ensure the integrity and success of your experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the primary in vitro degradation pathways for 3-MCPD esters?

The primary and most significant in vitro degradation pathway for 3-MCPD esters (both mono- and diesters) is enzymatic hydrolysis, primarily mediated by lipases.[1][2] This process mimics the digestion that occurs in the gastrointestinal tract.[3][4] The hydrolysis cleaves the fatty acid chains from the chloropropanediol backbone, releasing free 3-MCPD and the corresponding fatty acids.[1]

Under certain high-temperature conditions, non-enzymatic degradation can also occur, involving reactions like isomerisation, dechlorination, and deacylation.[5][6] However, for biological in vitro models simulating digestion, enzymatic hydrolysis is the key focus.

Q2: Which enzymes are critical for studying the in vitro hydrolysis of 3-MCPD esters?

Pancreatic lipases are the most relevant enzymes for simulating intestinal digestion.[1] These enzymes preferentially hydrolyze the ester bonds at the sn-1 and sn-3 positions of the glycerol backbone.[1] This means that for a 3-MCPD diester, lipase action will release the fatty acids, yielding free 3-MCPD and 3-MCPD-2-monoester as potential intermediates.[1] Other lipases, such as gastric lipase or microbial lipases (e.g., from Candida rugosa), can also be used depending on the specific research question.[4]

Q3: What are the expected degradation products in a simulated digestion model?

Starting with a 3-MCPD diester, the expected degradation products are:

• 3-MCPD monoesters: Formed after the cleavage of one fatty acid.

• Free 3-MCPD (3-chloro-1,2-propanediol): The final backbone product after both fatty acids are cleaved.[1]

• Free Fatty Acids: Released from the ester bonds.

The rate of release can differ; studies have shown that the release of 3-MCPD from monoesters is very rapid, while the complete hydrolysis of diesters is a slower, multi-step process.[1]

Q4: How do glycidyl esters (GEs) degrade in vitro, and how does it differ from 3-MCPD esters?

Glycidyl esters (GEs) are structurally related contaminants that often coexist with MCPDEs.[3][7] In vitro, GEs are also hydrolyzed by lipases in the digestive tract.[4][8][9] This enzymatic action releases the fatty acid and free glycidol .[4][10] Glycidol is a reactive epoxide and is considered a probable human carcinogen.[3][11]

The key difference is the final backbone product: MCPDEs yield 3-MCPD, while GEs yield glycidol. It is crucial to use analytical methods that can distinguish between these compounds and their precursors.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during your in vitro degradation studies.

Problem ID	Issue Encountered	Potential Causes & Scientific Rationale	Recommended Solutions
TS-01	Low or no degradation of 3-MCPD diesters.	1. Inactive Enzyme: The lipase may have lost activity due to improper storage or handling (e.g., temperature fluctuations, incorrect pH).2. Incorrect pH or Temperature: Lipase activity is highly dependent on pH and temperature. The optimal conditions for pancreatic lipase are typically around pH 7-8.3. Presence of Inhibitors: Components in the sample matrix or buffer (e.g., certain ions, solvents) could be inhibiting the enzyme.4. Substrate Accessibility: In a multiphasic system (oil/water), poor emulsification can limit the enzyme's access to the ester substrate.	1. Verify enzyme activity with a standard substrate (e.g., p-nitrophenyl palmitate).2. Ensure the reaction buffer is at the optimal pH and the incubator is at the correct temperature (typically 37°C for digestion models).3. Run a control with a pure MCPDE standard to rule out matrix effects. If the matrix is inhibitory, consider a sample cleanup step.4. Incorporate bile salts into your simulated intestinal fluid to ensure proper emulsification of the lipid phase.
TS-02	High variability between experimental replicates.	1. Inconsistent Homogenization: Non-uniform distribution of the substrate (MCPDEs) or enzyme in the reaction mixture.2. Inaccurate Pipetting: Small volumes of concentrated enzyme or substrate solutions can introduce significant error if not pipetted accurately.3. Variable Reaction Times: Inconsistent timing for starting and stopping the reaction across replicates.	1. Ensure thorough vortexing or sonication of the reaction mixture before and during incubation (if appropriate).2. Use calibrated pipettes and consider preparing a master mix for reagents to be added to all replicates.3. Use a multi-channel pipette or a consistent method to start/stop reactions simultaneously (e.g., adding a quenching solution like acidified NaCl).[12]
TS-03	Interference from the sample matrix during analysis (GC-MS or LC-MS).	1. Co-eluting Compounds: Triacylglycerols (TAGs), diacylglycerols (DAGs), and other lipids from the sample matrix can co-elute with the analytes, causing ion suppression (MS) or overlapping peaks (GC).[13]2. Derivatization Issues: Matrix components can interfere with the derivatization step (e.g., with phenylboronic acid for GC-MS analysis), leading to incomplete reactions and inaccurate quantification.[14]	1. Implement a sample cleanup step. Solid-phase extraction (SPE) with a silica gel column is effective for removing interfering TAGs.[13][15]2. Optimize the chromatographic method to improve the separation of analytes from matrix components.3. Ensure the extraction of cleaved 3-MCPD is efficient and removes interfering fatty acid methyl esters (FAMEs) before derivatization.[12]
TS-04	Underestimation or overestimation of degradation products.	1. Incomplete Hydrolysis (Underestimation): The reaction may not have proceeded to completion. Official indirect methods often require up to 16 hours for complete chemical hydrolysis.[4]2. Analyte Degradation (Underestimation): Free 3-MCPD can be unstable under strong alkaline conditions used in some sample preparation methods, leading to recovery rates as low as 40%.[16]3. Artifact Formation (Overestimation): In indirect methods, glycidol released from GEs can be converted to 3-MCPD in the presence of chloride ions, leading to an overestimation of the original 3-MCPDE content. The use of chloride salts in extraction steps can also form additional 3-MCPD.[14]	1. For enzymatic assays, run a time-course experiment to determine the optimal incubation time.2. Use a validated analytical method. Acid-catalyzed transesterification is often more stable for 3-MCPD than alkaline methods.[16]3. Use an official method (e.g., AOCS Cd 29b-13) that employs two parallel assays (one with and one without a chloride-free salt) to differentiate between genuine 3-MCPD and that formed from glycidol. Use isotopically labeled internal standards for both 3-MCPD and glycidyl esters to correct for these conversions.

Visualized Pathways and Workflows

Enzymatic Degradation Pathway of 3-MCPD Diester

The following diagram illustrates the stepwise hydrolysis of a 3-MCPD diester by lipase in a simulated intestinal environment.

Caption: Lipase-mediated hydrolysis of a 3-MCPD diester.

General Experimental Workflow

This workflow outlines the key stages from sample preparation to final analysis for an in vitro degradation study.

Caption: Standard workflow for in vitro MCPDE degradation analysis.

Protocol Guide: In Vitro Lipase-Mediated Hydrolysis

This protocol provides a standardized method for assessing the degradation of 3-MCPD esters using pancreatic lipase.

Objective: To quantify the release of free 3-MCPD from its esterified form under simulated intestinal conditions.

Materials:

• 3-MCPD ester standard or oil sample containing MCPDEs

• Porcine Pancreatic Lipase (PPL)

• Tris-HCl buffer (pH 8.0)

• Bile Salts (e.g., sodium taurocholate)

• Calcium Chloride (CaCl₂) solution

• Internal Standard (e.g., 3-MCPD-d5)

• Solvents for extraction (e.g., diethyl ether, hexane)

• Derivatizing agent (e.g., phenylboronic acid in ether)

• Quenching solution (e.g., acidified sodium chloride)

Procedure:

• Prepare Reaction Medium:

  • Prepare a Tris-HCl buffer (50 mM, pH 8.0) containing bile salts (4 mM) and CaCl₂ (1 mM).

  • Rationale: The buffer maintains optimal pH for the lipase. Bile salts emulsify the lipid substrate, and Ca²⁺ acts as a cofactor for pancreatic lipase.

• Substrate Preparation:

  • Accurately weigh the oil sample or standard into a reaction vessel (e.g., a screw-cap glass tube).

  • Add a known amount of the internal standard (3-MCPD-d5).

  • Add 5 mL of the reaction medium. Vortex vigorously for 1 minute to create a fine emulsion.

• Enzyme Preparation:

  • Prepare a fresh solution of pancreatic lipase in the Tris-HCl buffer. The concentration will depend on the enzyme's specific activity and should be optimized.

• Initiate Reaction:

  • Pre-incubate the substrate emulsion at 37°C for 5 minutes to equilibrate the temperature.

  • Add the lipase solution to initiate the reaction. Vortex briefly.

  • Incubate at 37°C in a shaking water bath for the desired time (e.g., 2 hours).

• Stop Reaction:

  • Terminate the reaction by adding 1 mL of acidified sodium chloride solution. This denatures the enzyme and provides the chloride environment needed for subsequent steps in some indirect methods.[12]

• Extraction and Analysis:

  • Proceed with liquid-liquid extraction to isolate the analytes.

  • Follow a validated analytical method for derivatization and quantification, such as AOCS Official Method Cd 29c-13 or an equivalent GC-MS or LC-MS/MS procedure.[12][17][18]

  • Self-Validation: Include the following controls in your experimental run:

    • Substrate Blank: Sample without enzyme to check for non-enzymatic hydrolysis.

    • Enzyme Blank: Enzyme in buffer without substrate to check for interfering peaks from the enzyme preparation.

References

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• Formation of 3-MCPD Fatty Acid Esters from Monostearoyl Glycerol and the Thermal Stability of 3-MCPD Monoesters | Journal of Agricultural and Food Chemistry - ACS Publications. (n.d.). Retrieved January 3, 2026, from [Link]

• What do we know about the molecular mechanism of 3-MCPD ester formation? - Wiley Online Library. (2011). Retrieved January 3, 2026, from [Link]

• Mechanism of formation of 3-chloropropan-1,2-diol (3-MCPD) esters under conditions of the vegetable oil refining | Request PDF - ResearchGate. (n.d.). Retrieved January 3, 2026, from [Link]

• Study on the thermal degradation of 3-MCPD esters in model systems simulating deodorization of vegetable oils - PubMed. (2014). Retrieved January 3, 2026, from [Link]

• A Revisit to the Formation and Mitigation of 3-Chloropropane-1,2-Diol in Palm Oil Production - MDPI. (2021). Retrieved January 3, 2026, from [Link]

• The Formation of 3-Monochloropropanediol Esters and Glycidyl Esters during Heat-Induced Processing Using an Olive-Based Edible Oil - MDPI. (2022). Retrieved January 3, 2026, from [Link]

• Chloropropanols and Their Esters in Food: An Updated Review - PMC - PubMed Central. (2024). Retrieved January 3, 2026, from [Link]

• Novel approaches to analysis of 3-chloropropane-1,2-diol esters in vegetable oils - ResearchGate. (n.d.). Retrieved January 3, 2026, from [Link]

• 3-Monochloropropane-1,2-diol (MCPD) Esters and Glycidyl Esters | FDA. (2024). Retrieved January 3, 2026, from [Link]

• A new, direct analytical method using LC-MS/MS for fatty acid esters of 3-chloro-1,2-propanediol (3-MCPD esters) in edible oils - Taylor & Francis. (n.d.). Retrieved January 3, 2026, from [Link]

• Kinetics of 3-chloropropane-1,2-diol (3-MCPD) degradation in high temperature model systems | Request PDF - ResearchGate. (n.d.). Retrieved January 3, 2026, from [Link]

• Novel approaches to analysis of 3-chloropropane-1,2-diol esters in vegetable oils - PubMed. (n.d.). Retrieved January 3, 2026, from [Link]

• Enzymatic Removal of 3-Monochloropropanediol (3-MCPD) and its Esters from Oils | Request PDF - ResearchGate. (n.d.). Retrieved January 3, 2026, from [Link]

• Determination of glycidyl esters and 3-MCPD esters in edible oils by sample pretreatment with the combination of lipase hydrolysis and modified QuEChERS for GC-MS analysis - PMC - NIH. (n.d.). Retrieved January 3, 2026, from [Link]

• Optimizing GC-MS Analysis of 3-MCPD and Glycidyl Esters - Restek. (n.d.). Retrieved January 3, 2026, from [Link]

• Removal of 3-MCPD esters and related substances after refining by adsorbent material - ResearchGate. (n.d.). Retrieved January 3, 2026, from [Link]

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• Glycidol is formed in vivo by hydrolysis of glycidyl fatty acid esters... - ResearchGate. (n.d.). Retrieved January 3, 2026, from [Link]

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Reference Data & Comparative Studies

Validating 1-Lauroyl-2-myristoyl-3-chloropropanediol as a Putative Protein Kinase C Activator: A Comparative Guide

For researchers, scientists, and drug development professionals, the precise modulation of Protein Kinase C (PKC) activity is a critical objective in numerous therapeutic areas. The identification of novel PKC activators requires a robust validation framework. This guide provides a comprehensive, in-depth comparison of the putative PKC activator 1-Lauroyl-2-myristoyl-3-chloropropanediol against well-established alternatives, supported by detailed experimental protocols and comparative data. We will explore the rationale behind experimental design, ensuring a self-validating system for assessing novel compounds.

The Landscape of PKC Activation: Beyond the Endogenous Ligand

Protein Kinase C is a family of serine/threonine kinases that are central to a multitude of cellular signaling pathways, regulating processes from cell proliferation and differentiation to apoptosis.[1][2] The activation of conventional and novel PKC isoforms is physiologically initiated by the second messenger diacylglycerol (DAG).[3][4] The structural diversity of synthetic and natural compounds that mimic DAG has given rise to a powerful toolkit for researchers. However, not all activators are created equal, with significant variations in potency, isoform selectivity, and downstream cellular consequences.

This guide will focus on a structured approach to validate a novel, putative PKC activator, 1-Lauroyl-2-myristoyl-3-chloropropanediol, a synthetic diacylglycerol analog. We will benchmark its validation against three classes of established PKC activators:

• Phorbol Esters (e.g., Phorbol 12-myristate 13-acetate, PMA): Potent and widely used, but often lack isoform selectivity and can act as tumor promoters.[5][6]

• Bryostatins (e.g., Bryostatin-1): Exhibit a more nuanced profile with potential therapeutic benefits, but can also display complex, sometimes antagonistic effects.[7][8]

• Ingenol Derivatives (e.g., Ingenol Mebutate): A newer class of activators with a distinct mechanism of action, including the induction of cellular necrosis at higher concentrations.[9][10]

The core of our validation strategy rests on a tripartite experimental approach: direct measurement of kinase activity, visualization of cellular translocation, and quantification of downstream substrate phosphorylation.

Comparative Analysis of PKC Activators

The efficacy and selectivity of a PKC activator are paramount. The following table summarizes key quantitative data for established PKC activators, providing a benchmark for the evaluation of novel compounds like 1-Lauroyl-2-myristoyl-3-chloropropanediol.

Activator	Target PKC Isoforms	Binding Affinity (Ki)	Potency (EC50/IC50)	Key Cellular Effects	References
PMA (Phorbol 12-myristate 13-acetate)	Broad-spectrum (conventional and novel)	~2.6 nM (PKCα)	Potent, active at nanomolar concentrations	Potent tumor promoter, induces differentiation in some cell lines.[6][11]	[6][11]
Bryostatin-1	High affinity for PKCα and PKCε	1.35 nM (overall PKC)	Biphasic effects; activation at low concentrations, downregulation at higher/prolonged exposure.[8][12]	Can antagonize PMA effects, potential for anti-cancer and neuroprotective activity.[7][13]	[7][8][12][13]
Ingenol Mebutate	Broad-spectrum (conventional and novel)	Not widely reported	Biphasic; induces PKC/MEK/ERK signaling at low concentrations, cellular necrosis at higher concentrations.[10][14]	Used for topical treatment of actinic keratosis.[9][15]	[9][10][14][15]

A Multi-pronged Approach to Validation: Experimental Protocols

The following section details the step-by-step methodologies for a comprehensive validation of a putative PKC activator.

Experiment 1: In Vitro Kinase Assay

This assay directly measures the ability of the compound to activate PKC and phosphorylate a substrate.

Rationale: This is the most direct test of enzymatic activation. By using a radioactive phosphate source ([γ-³²P]ATP), we can quantify the transfer of phosphate to a generic PKC substrate, such as Myelin Basic Protein (MBP) or a specific peptide.

Protocol:

• Prepare the Reaction Mixture: In a microcentrifuge tube, combine the following on ice:

  • PKC Kinase Buffer (20 mM HEPES, 10 mM MgCl₂, 0.1 mM EGTA).[16]

  • Cofactors: Phosphatidylserine (PtdSer) (sonicated to disrupt micelles) and varying concentrations of the test compound (1-Lauroyl-2-myristoyl-3-chloropropanediol) or control activators (PMA, Bryostatin-1).[16]

  • PKC Substrate: Myelin Basic Protein (MBP) (1 µg).[16]

  • Purified PKC isoform of interest.

• Initiate the Reaction: Add [γ-³²P]ATP (5 µCi) and unlabeled ATP (to a final concentration of 20 µM).[16]

• Incubation: Incubate the reaction mixture at 30°C for 10-20 minutes.

• Stop the Reaction: Terminate the reaction by adding 5x SDS-PAGE loading buffer.[16]

• Separation and Detection:

  • Separate the reaction products by SDS-PAGE.

  • Dry the gel and expose it to a phosphor screen.

  • Analyze the incorporated radioactivity using a phosphorimager.

Self-Validation: Include negative controls (no activator) and positive controls (PMA). A dose-dependent increase in substrate phosphorylation with the test compound provides evidence of PKC activation.

Experiment 2: Cellular Translocation Assay

This assay visualizes the movement of PKC from the cytosol to cellular membranes upon activation.

Rationale: A hallmark of conventional and novel PKC activation is their translocation to the plasma membrane or other cellular compartments.[2][17] This can be visualized in real-time in living cells using fluorescently tagged PKC isoforms.

Protocol:

• Cell Culture and Transfection:

  • Plate cells (e.g., HEK293, CHO-K1) on glass-bottom dishes suitable for microscopy.

  • Transfect cells with a plasmid encoding a GFP- or YFP-tagged PKC isoform (e.g., PKCα-GFP).[18][19]

• Live-Cell Imaging:

  • Mount the dish on a confocal microscope equipped with a live-cell imaging chamber (maintaining 37°C and 5% CO₂).

  • Acquire baseline images of the fluorescently-tagged PKC distribution in unstimulated cells.

• Stimulation and Image Acquisition:

  • Add the test compound (1-Lauroyl-2-myristoyl-3-chloropropanediol) or control activators at desired concentrations.

  • Acquire a time-lapse series of images to monitor the translocation of the fluorescently-tagged PKC.

• Quantification:

  • Measure the fluorescence intensity in the cytoplasm and at the plasma membrane over time.

  • Calculate the ratio of membrane to cytosolic fluorescence as a measure of translocation.

Self-Validation: Compare the translocation kinetics and localization patterns induced by the test compound with those of PMA and other controls. Different activators can induce distinct translocation patterns.[20]

Experiment 3: Western Blot for Downstream Substrate Phosphorylation

This assay measures the phosphorylation of a known intracellular PKC substrate.

Rationale: To confirm that the observed PKC activation is physiologically relevant within the cell, we must assess the phosphorylation of its downstream targets. The Myristoylated Alanine-Rich C-Kinase Substrate (MARCKS) is a well-characterized and abundant PKC substrate.[21][22]

Protocol:

• Cell Treatment and Lysis:

  • Treat cultured cells with the test compound or control activators for various durations.

  • Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Western Blotting:

  • Separate equal amounts of protein from each sample by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane with 5% BSA in TBST to reduce non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific for phosphorylated MARCKS (pMARCKS).

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody.

• Detection and Analysis:

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

  • Image the blot and perform densitometric analysis to quantify the levels of pMARCKS.

  • Normalize the pMARCKS signal to a loading control (e.g., GAPDH or total MARCKS).

Self-Validation: A time- and dose-dependent increase in MARCKS phosphorylation in response to the test compound, comparable to the effect of PMA, strongly supports its role as a cellular PKC activator.

Visualizing the Pathways and Workflows

To further clarify the concepts and methodologies discussed, the following diagrams, generated using Graphviz, illustrate the PKC signaling pathway and the experimental workflows.

Caption: Canonical PKC signaling pathway initiated by receptor activation.

Caption: A logical workflow for validating a putative PKC activator.

Conclusion

The validation of a novel compound like 1-Lauroyl-2-myristoyl-3-chloropropanediol as a PKC activator requires a systematic and multi-faceted approach. By employing a combination of in vitro kinase assays, live-cell imaging of PKC translocation, and immunoblotting for downstream substrate phosphorylation, researchers can build a robust body of evidence. Comparing the results with well-characterized activators such as PMA, Bryostatin-1, and Ingenol Mebutate provides essential context for understanding the potency, efficacy, and potential isoform selectivity of the novel compound. This rigorous validation framework is indispensable for the confident identification and characterization of new chemical entities targeting the Protein Kinase C family.

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• Sun, M.-K., et al. (2015). Bryostatin-1 promotes long-term potentiation via activation of PKCα and PKCε in the hippocampus. Neuropharmacology, 95, 1–11. [Link]

• Goñi, F. M., & Alonso, A. (2000). Diacylglycerols as activators of protein kinase C (Review). Molecular Membrane Biology, 17(2), 61–70. [Link]

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• Ceci, M., et al. (2023). The ε-Isozyme of Protein Kinase C (PKCε) Is Impaired in ALS Motor Cortex and Its Pulse Activation by Bryostatin-1 Produces Long Term Survival in Degenerating SOD1-G93A Motor Neuron-like Cells. International Journal of Molecular Sciences, 24(16), 12836. [Link]

• Briggs, J. C., et al. (1992). Synthesis of diacylglycerol analogues as potential second-messenger antagonists and inhibitors of protein kinase C. Carbohydrate Research, 234, 23–35. [Link]

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• Stockfleth, E., et al. (2017). Phase IV head-to-head randomized controlled trial comparing ingenol mebutate 0·015% gel with diclofenac sodium 3% gel for the treatment of actinic keratosis on the face or scalp. British Journal of Dermatology, 177(3), 729–737. [Link]

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A Comparative Guide to Diacylglycerol Analogs: Profiling 1-Lauroyl-2-myristoyl-3-chloropropanediol Against Established Protein Kinase C Activators

For researchers, scientists, and drug development professionals navigating the complexities of cellular signaling, the selection of appropriate chemical tools is paramount. Diacylglycerol (DAG) analogs are indispensable for dissecting the myriad pathways regulated by protein kinase C (PKC) and other DAG-effector proteins. This guide provides an in-depth comparison of 1-Lauroyl-2-myristoyl-3-chloropropanediol, a representative of the 1,2-diacyl-3-chloropropanediol class of compounds, with widely-used diacylglycerol analogs such as 1-oleoyl-2-acetyl-sn-glycerol (OAG) and 1,2-dioctanoyl-sn-glycerol (DiC8), as well as the potent phorbol esters.

While extensive experimental data on the specific biological activities of 1-Lauroyl-2-myristoyl-3-chloropropanediol are limited, this guide will extrapolate its potential properties based on the known metabolism and toxicology of the broader class of 3-monochloropropane-1,2-diol (3-MCPD) esters. We will delve into the structural nuances, mechanisms of action, metabolic fate, and potential applications of these compounds, supported by available experimental data for related molecules.

Introduction to Diacylglycerol Signaling and its Analogs

Diacylglycerol is a critical second messenger produced at the cell membrane upon the hydrolysis of phospholipids by phospholipase C (PLC).[1] Its primary role is to recruit and activate a host of effector proteins, most notably the protein kinase C (PKC) family of serine/threonine kinases.[2] The transient and localized nature of endogenous DAG production, however, presents challenges for its systematic study. To overcome this, synthetic, cell-permeable DAG analogs have been developed to allow for controlled and sustained activation of DAG-mediated signaling pathways.

These analogs are designed to mimic the structure of endogenous DAGs, typically featuring a glycerol backbone with two fatty acid chains. The nature of these acyl chains, along with modifications to the glycerol backbone, dictates the analog's potency, cell permeability, metabolic stability, and even its isoform-selectivity towards different PKC isozymes.[1][3]

The Diacylglycerol Analogs: A Comparative Overview

This guide will focus on comparing 1-Lauroyl-2-myristoyl-3-chloropropanediol to three classes of well-characterized PKC activators:

• 1-Oleoyl-2-acetyl-sn-glycerol (OAG): A widely used, cell-permeable DAG analog with an unsaturated long-chain fatty acid at the sn-1 position and a short acetyl group at the sn-2 position, rendering it more water-soluble than endogenous DAGs.[4][5]

• 1,2-Dioctanoyl-sn-glycerol (DiC8): Another popular cell-permeable DAG analog with two short, saturated octanoyl chains, allowing for rapid insertion into the cell membrane.[6]

• Phorbol Esters (e.g., Phorbol 12-Myristate 13-Acetate, PMA): Potent, non-metabolizable tumor promoters that act as highly stable DAG mimics, leading to sustained and often irreversible PKC activation.[7][8][9]

Structural and Mechanistic Distinctions

The key structural difference of 1-Lauroyl-2-myristoyl-3-chloropropanediol lies in the substitution of the hydroxyl group at the sn-3 position of the glycerol backbone with a chlorine atom. This modification has significant implications for its interaction with cellular machinery and its metabolic fate.

dot

Caption: Structural classes of PKC activators.

While OAG, DiC8, and PMA directly activate PKC by binding to its C1 domain, the ability of 1-Lauroyl-2-myristoyl-3-chloropropanediol to do so has not been explicitly demonstrated in publicly available literature. However, its structural similarity to DAG suggests it may interact with the C1 domain. The presence of the chlorine atom could influence binding affinity and the conformational changes induced in PKC upon binding.

Comparative Performance Metrics

Feature	1-Lauroyl-2-myristoyl-3-chloropropanediol	1-Oleoyl-2-acetyl-sn-glycerol (OAG)	1,2-Dioctanoyl-sn-glycerol (DiC8)	Phorbol 12-Myristate 13-Acetate (PMA)
Mechanism of Action	Presumed PKC activator; potential for other cellular interactions due to the 3-chloro group.	Direct PKC activator, mimics endogenous DAG.[4]	Direct PKC activator, mimics endogenous DAG.[6]	Potent and sustained PKC activator.[7][8]
Cell Permeability	Likely cell-permeable due to its lipophilic nature.	Cell-permeable.	Cell-permeable.	Cell-permeable.[9]
Metabolic Stability	Predicted to be metabolized by intracellular lipases and potentially other pathways acting on the chloropropanediol backbone.[4][10]	Metabolized by diacylglycerol kinase and lipases.[5]	Metabolized by diacylglycerol kinase and lipases.[11][12]	Metabolically stable, not readily degraded in cells.[9]
PKC Activation Potency	Not experimentally determined.	Activates PKC in the micromolar range.[13]	Activates PKC in the micromolar range.[14]	Activates PKC in the nanomolar range.
Potential for Toxicity	The metabolic product, 3-MCPD, is a known toxicant, raising concerns about potential cytotoxicity with prolonged use.[15]	Generally considered non-toxic at typical experimental concentrations.	Can induce cellular effects independent of PKC at higher concentrations.	Known tumor promoter and can induce a wide range of cellular effects.[8][9]

Signaling Pathways and Potential Cellular Effects

The activation of PKC by DAG and its analogs initiates a cascade of phosphorylation events that regulate numerous cellular processes.

dot

Caption: General signaling pathway of DAG analogs.

While OAG and DiC8 are valued for their ability to mimic the transient activation of PKC by endogenous DAG, PMA's metabolic stability leads to prolonged and often non-physiological activation, which can result in receptor downregulation and other long-term cellular changes.[14]

For 1-Lauroyl-2-myristoyl-3-chloropropanediol, a key consideration is its metabolic breakdown. In vivo and in vitro studies on 3-MCPD esters, a class of food contaminants to which this compound belongs, indicate that they can be hydrolyzed by intestinal lipases to release free 3-MCPD.[4][10] 3-MCPD is a known toxicant with carcinogenic potential and effects on the kidneys and male reproductive system.[15] Therefore, the use of 1-Lauroyl-2-myristoyl-3-chloropropanediol in cell-based assays may lead to the intracellular formation of 3-MCPD, which could exert biological effects independent of PKC activation.

Experimental Protocols

In Vitro PKC Activity Assay (Radiometric)

This protocol provides a general method for measuring the phosphotransferase activity of PKC using a radioactive ATP source.

A. Materials Required:

• Purified PKC or cell/tissue lysate containing PKC.

• Assay Buffer: 20 mM HEPES, pH 7.4.

• Lipid Activator: Phosphatidylserine (PS) stock solution (e.g., 1 mg/mL).

• Diacylglycerol Analog (e.g., OAG, DiC8, or 1-Lauroyl-2-myristoyl-3-chloropropanediol) stock solution.

• Peptide Substrate (e.g., Myristoylated Alanine-Rich C Kinase Substrate (MARCKS) peptide).

• [γ-³²P]ATP.

• Stop Solution: 75 mM H₃PO₄.

• P81 phosphocellulose paper.

B. Procedure:

• Prepare a lipid mixture by combining phosphatidylserine and the diacylglycerol analog in a microcentrifuge tube.

• Evaporate the solvent under a stream of nitrogen and resuspend the lipid film in assay buffer by sonication to form lipid vesicles.

• In a reaction tube, combine the assay buffer, lipid vesicles, purified PKC enzyme, and the peptide substrate.

• Initiate the kinase reaction by adding [γ-³²P]ATP.

• Incubate the reaction mixture at 30°C for 10-20 minutes.

• Stop the reaction by adding the Stop Solution.

• Spot an aliquot of the reaction mixture onto a P81 phosphocellulose paper.

• Wash the P81 papers three times in 0.75% phosphoric acid to remove unincorporated [γ-³²P]ATP.

• Measure the incorporated radioactivity using a scintillation counter.

dot

Caption: Workflow for a radiometric PKC assay.

Cellular Superoxide Production Assay

This assay measures the production of superoxide radicals in neutrophils, a process that can be stimulated by PKC activators.

A. Materials Required:

• Isolated human neutrophils.

• Hanks' Balanced Salt Solution (HBSS).

• Cytochrome c.

• Diacylglycerol Analog (e.g., OAG, DiC8, PMA, or 1-Lauroyl-2-myristoyl-3-chloropropanediol).

• Superoxide dismutase (SOD).

• Spectrophotometer.

B. Procedure:

• Resuspend isolated neutrophils in HBSS.

• Pre-warm the cell suspension to 37°C.

• Add cytochrome c to the cell suspension.

• Add the diacylglycerol analog to stimulate the cells. For a negative control, add SOD to a parallel sample to inhibit the reduction of cytochrome c by superoxide.

• Monitor the change in absorbance at 550 nm over time using a spectrophotometer. The rate of cytochrome c reduction is proportional to the rate of superoxide production.

Conclusion and Future Directions

The choice of a diacylglycerol analog for research depends critically on the experimental goals. OAG and DiC8 are valuable tools for studying the acute and reversible activation of PKC, closely mimicking the effects of endogenous DAG. Phorbol esters, with their high potency and metabolic stability, are useful for inducing strong and sustained PKC activation, but their tumor-promoting properties and potential for non-physiological effects must be carefully considered.

1-Lauroyl-2-myristoyl-3-chloropropanediol and other 1,2-diacyl-3-chloropropanediol compounds represent a less-explored class of DAG analogs. While their structural similarity to DAG suggests potential PKC-activating properties, the presence of the 3-chloro group introduces a significant caveat: the potential for metabolic release of the toxicant 3-MCPD. This could lead to cellular effects that are independent of, or synergistic with, PKC activation, complicating data interpretation.

Future research should focus on the direct characterization of 1-Lauroyl-2-myristoyl-3-chloropropanediol's biological activities. Key experiments would include:

• In vitro PKC binding and activation assays to determine its affinity for different PKC isoforms and its potency as an activator.

• Cellular metabolism studies to track the intracellular fate of the molecule and quantify the release of 3-MCPD.

• Comparative cellular assays alongside well-characterized DAG analogs to delineate its specific effects on downstream signaling pathways and cellular phenotypes.

Until such data is available, researchers should exercise caution when using 1-Lauroyl-2-myristoyl-3-chloropropanediol and be mindful of the potential confounding effects of its metabolic byproducts.

References

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• Madani, S., Hichami, A., Legrand, A., Belleville, J., & Khan, N. A. (2001). Implication of acyl chain of diacylglycerols in activation of different isoforms of protein kinase C. The FASEB Journal, 15(14), 2595-2601.
• Wooten, M. W., & Wrenn, R. W. (1984). Phorbol ester-induced phosphorylation of a 40,000-dalton protein in Swiss 3T3 cells. Cancer Research, 44(12 Part 1), 5417-5421.
• Florin-Christensen, J., Florin-Christensen, M., Delfino, J. M., & Rasmussen, H. (1993). New patterns of diacylglycerol metabolism in intact cells. The Biochemical journal, 289(Pt 3), 783–788.
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• Seefelder, W., Varga, N., Studer, A., Williamson, G., Scanlan, F. P., & Stadler, R. H. (2008). Esters of 3-chloro-1,2-propanediol (3-MCPD) in vegetable oils. Food additives and contaminants. Part A, Chemistry, analysis, control, exposure & risk assessment, 25(4), 391–400.
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A Senior Application Scientist's Guide to Cross-Reactivity of Lipid-Binding Proteins with 1-Lauroyl-2-myristoyl-3-chloropropanediol

Authored for Researchers, Scientists, and Drug Development Professionals

Executive Summary

1-Lauroyl-2-myristoyl-3-chloropropanediol (LMCPD) is a specific di-ester of 3-monochloropropanediol (3-MCPD), a food processing contaminant of increasing toxicological interest.[1][2] Structurally, LMCPD mimics endogenous 1,2-sn-diacylglycerol (DAG), a critical second messenger in numerous cellular signaling pathways.[3][4] This structural similarity raises a significant concern: the potential for LMCPD to exhibit cross-reactivity with native DAG-binding proteins, leading to off-target effects and aberrant cellular signaling. This guide provides a comprehensive comparison of state-of-the-art methodologies to assess the binding affinity, thermodynamics, and functional consequences of LMCPD's interaction with key lipid-binding proteins, with a primary focus on Protein Kinase C (PKC) isoforms. We present objective comparisons of experimental techniques, detailed protocols, and a framework for interpreting the resulting data to build a robust, validated understanding of LMCPD's biological activity.

Introduction: The "DAG Mimic" Hypothesis

3-MCPD esters are formed during the high-temperature refining of vegetable oils and fats and are hydrolyzed in the gastrointestinal tract to free 3-MCPD, a compound linked to renal and reproductive toxicity.[2][5] The diester form, exemplified by LMCPD, bears a striking resemblance to DAG, a lipid that activates a host of effector proteins.[4][6]

The central hypothesis is that LMCPD can occupy the DAG-binding sites on these effector proteins, either activating or inhibiting them inappropriately. The most prominent family of DAG effectors is the Protein Kinase C (PKC) family, which plays pivotal roles in cell proliferation, differentiation, and apoptosis.[7][8] Conventional and novel PKC isoforms possess a conserved C1 domain that serves as the DAG/phorbol ester receptor.[9][10] Therefore, understanding the cross-reactivity of LMCPD with these C1 domains is paramount for assessing its toxicological risk profile.

Beyond PKC, other important DAG-binding proteins include diacylglycerol kinases (DGKs), Ras guanyl-releasing proteins (RasGRPs), and Munc13 isoforms, all of which could be potential off-targets for LMCPD.[8][11]

A Comparative Guide to Experimental Methodologies

Evaluating the interaction between a small molecule lipid like LMCPD and a target protein requires a multi-faceted approach. No single technique can provide a complete picture. Here, we compare four orthogonal methods, detailing their principles, workflows, and the unique insights they provide.

Methodology	Principle	Key Data Output	Throughput	Strengths	Limitations
Surface Plasmon Resonance (SPR)	Measures changes in refractive index upon analyte binding to a ligand-immobilized sensor chip.	Binding Affinity (K D ), Association/Dissociation Kinetics (k a , k d )	Medium	Real-time, label-free, small sample volume.[12][13]	Requires protein immobilization, potential for lipid aggregation artifacts.
Isothermal Titration Calorimetry (ITC)	Measures heat changes upon molecular interaction.	Binding Affinity (K D ), Stoichiometry (n), Enthalpy (ΔH), Entropy (ΔS)	Low	Solution-based (no immobilization), complete thermodynamic profile.[14][15]	Requires large amounts of pure protein, sensitive to buffer mismatch.
In Vitro Kinase Activity Assay	Measures the functional consequence (e.g., phosphorylation of a substrate) of ligand binding.	Potency (EC 50 ), Efficacy (% Activation), Inhibition (IC 50 )	High	Direct measure of biological effect, high-throughput compatible.[16][17]	Indirect measure of binding, requires specific substrates and detection reagents.
Cellular Thermal Shift Assay (CETSA)	Measures ligand-induced changes in protein thermal stability within a cellular environment.	Target Engagement, Apparent Melting Temperature (T m ) Shift	Medium-High	Confirms target binding in a physiological (cellular) context.[18][19]	Indirect, provides qualitative/semi-quantitative binding information, technically demanding.

Experimental Protocols & Data Interpretation

Surface Plasmon Resonance (SPR): Quantifying Binding Kinetics

SPR is a powerful tool for the real-time, label-free analysis of molecular interactions.[20] It provides precise measurements of how quickly a protein and lipid associate and dissociate, from which the equilibrium dissociation constant (K D ), a measure of affinity, can be calculated.

Caption: Workflow for SPR-based analysis of lipid-protein interactions.

• Immobilization: Purified recombinant PKCα is immobilized onto a CM5 sensor chip using standard amine coupling chemistry to a target density of ~2000 Resonance Units (RU).[13] A reference flow cell is activated and blocked without protein to serve as a control.

• Analyte Preparation: Small unilamellar vesicles (SUVs) containing either LMCPD or 1,2-dioleoyl-sn-glycerol (DAG) are prepared by sonication or extrusion. A concentration series (e.g., 0-500 µM) is prepared in a suitable running buffer (e.g., HBS-EP+).

• Binding Analysis: The lipid vesicles are injected over the reference and PKCα-immobilized flow cells at a constant flow rate (e.g., 30 µL/min).[21] Association is typically monitored for 180 seconds, followed by a 300-second dissociation phase with running buffer.

• Regeneration: The surface is regenerated between cycles using short pulses of a mild detergent solution (e.g., 20 mM CHAPS) to remove bound vesicles.[13]

• Data Analysis: The reference-subtracted sensorgrams are fitted to a suitable binding model (e.g., 1:1 Langmuir or steady-state affinity) to determine the kinetic and affinity constants.

This table shows plausible SPR results comparing LMCPD to the natural ligand, DAG, for binding to PKCα.

Analyte	Association Rate (k a ) (M⁻¹s⁻¹)	Dissociation Rate (k d ) (s⁻¹)	Affinity (K D ) (µM)
DAG	2.5 x 10³	5.0 x 10⁻³	2.0
LMCPD	1.1 x 10³	8.5 x 10⁻³	7.7

• Interpretation: The hypothetical data suggest LMCPD binds to PKCα with a lower affinity (higher K D ) than the endogenous ligand DAG. This is driven by both a slower "on-rate" (k a ) and a faster "off-rate" (k d ). This indicates a less stable interaction, but one that is still within a physiologically relevant range, confirming cross-reactivity.

Isothermal Titration Calorimetry (ITC): Unveiling the Thermodynamics

ITC directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic signature of the interaction.[22] This allows for a deeper understanding of the forces driving the binding (e.g., hydrogen bonds, hydrophobic interactions).

• Sample Preparation: Purified PKCα is dialyzed extensively against the final ITC buffer (e.g., 20 mM HEPES, 100 mM NaCl, pH 7.4).[15] LMCPD is dissolved and diluted in the final dialysis buffer. Precise concentration determination is critical.

• Instrument Setup: The sample cell is filled with the PKCα solution (e.g., 20 µM) and the injection syringe is filled with the LMCPD solution (e.g., 300 µM). The system is allowed to equilibrate at a constant temperature (e.g., 25°C).

• Titration: A series of small injections (e.g., 2 µL) of LMCPD are made into the PKCα solution. The heat change after each injection is measured relative to a reference cell.

• Data Analysis: The integrated heat per injection is plotted against the molar ratio of ligand to protein. This binding isotherm is then fitted to a suitable model (e.g., one-site binding) to determine K D , stoichiometry (n), and enthalpy (ΔH).[14]

Parameter	DAG + PKCα	LMCPD + PKCα
Affinity (K D ) (µM)	2.5	8.1
Stoichiometry (n)	1.05	0.98
Enthalpy (ΔH) (kcal/mol)	-5.8	-3.2
Entropy (TΔS) (kcal/mol)	+2.1	+3.5

• Interpretation: The ITC data corroborate the lower affinity of LMCPD seen in SPR. The binding of both ligands is enthalpically driven (negative ΔH), suggesting hydrogen bonding and van der Waals interactions are key. However, the less favorable enthalpy for LMCPD suggests it forms fewer or weaker of these interactions compared to DAG. The positive entropy for both suggests that the release of ordered water molecules from the binding site is a significant driving force for the interaction.

In Vitro Kinase Activity Assay: Measuring the Functional Outcome

While binding is a prerequisite, the ultimate toxicological concern is whether LMCPD binding leads to a functional change, such as aberrant enzyme activation. A kinase activity assay directly measures this.

Caption: General workflow for an in vitro PKC activity assay.

• Reaction Setup: A master mix containing PKCα, phosphatidylserine (a required cofactor), and a specific fluorescent peptide substrate is prepared in a kinase buffer.[17]

• Activator Addition: Aliquots of the master mix are added to a microplate containing serial dilutions of either DAG (positive control) or LMCPD.

• Initiation: The reaction is started by the addition of ATP.[16]

• Detection: The plate is incubated, and the reaction is stopped. The amount of phosphorylated substrate is quantified, often using a specific antibody in an ELISA format or by measuring a change in fluorescence.

• Data Analysis: The signal is plotted against the logarithm of the activator concentration, and the data are fitted to a sigmoidal dose-response curve to calculate the EC 50 (the concentration required for 50% of the maximal activation).

Activator	Potency (EC 50 ) (µM)	Efficacy (% Max Activation vs. DAG)
DAG	5.2	100%
LMCPD	15.8	65%

• Interpretation: LMCPD is a partial agonist of PKCα. It is less potent than DAG (higher EC 50 ) and is unable to elicit the full activation of the enzyme (lower efficacy). This is a critical finding: while LMCPD does bind and activate the enzyme, its effect is weaker than the natural ligand. This demonstrates that cross-reactivity leads to a direct, though attenuated, functional consequence.

Cellular Thermal Shift Assay (CETSA): Confirming In-Cell Target Engagement

CETSA is the crucial final step to validate that the interaction observed in vitro also occurs in the complex milieu of a living cell.[23] The principle is that a protein becomes more resistant to heat-induced denaturation when its ligand is bound.[18]

• Cell Treatment: Intact cells (e.g., HEK293) are treated with either vehicle (DMSO) or a high concentration of LMCPD for a set period.

• Thermal Challenge: The treated cells are aliquoted and heated to a range of temperatures (e.g., 40°C to 70°C) for a few minutes.[19]

• Lysis and Separation: The cells are lysed, and the aggregated, denatured proteins are separated from the soluble, stable proteins by centrifugation.

• Detection: The amount of soluble PKCα remaining at each temperature is quantified by Western blot or ELISA.

• Data Analysis: A "melting curve" is generated by plotting the percentage of soluble PKCα against temperature. A shift in this curve to higher temperatures in the LMCPD-treated cells indicates target engagement.

• Result: In LMCPD-treated cells, the apparent melting temperature (T m ) of PKCα shifts from 52°C to 55°C compared to vehicle-treated cells.

• Interpretation: This positive thermal shift provides strong evidence that LMCPD enters the cells and binds directly to PKCα, stabilizing it against denaturation. This confirms that the cross-reactivity observed with purified components is not an artifact and is relevant in a physiological context.

Conclusion: A Unified View of LMCPD Cross-Reactivity

By integrating the results from these four orthogonal assays, we can construct a comprehensive and trustworthy assessment of LMCPD's cross-reactivity with a target like PKCα.

• SPR confirms direct binding and reveals a moderately high micromolar affinity, albeit weaker than the natural ligand DAG.

• ITC corroborates the affinity measurement and provides the thermodynamic rationale, suggesting that LMCPD forms a less enthalpically favorable but still entropically driven interaction.

• The Kinase Assay demonstrates a direct functional consequence: LMCPD acts as a partial agonist, activating the enzyme but less effectively than DAG.

• CETSA validates these findings in a live-cell context, confirming that LMCPD can access and engage its target protein inside the cell.

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A Senior Application Scientist's Guide to the Validation of Analytical Methods for 3-MCPD and Glycidyl Esters

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative for Accurate 3-MCPD Ester Analysis

3-Monochloropropane-1,2-diol (3-MCPD) and its fatty acid esters, along with related glycidyl esters (GEs), are processing-induced chemical contaminants found in refined vegetable oils, fats, and derived food products.[1] Their formation is primarily a consequence of high-temperature refining processes (deodorization) applied to vegetable oils.[2] Regulatory bodies such as the European Food Safety Authority (EFSA) have highlighted the potential health risks associated with these compounds, as the esters are hydrolyzed in the digestive tract, releasing free 3-MCPD, a possible human carcinogen, and glycidol, which is considered genotoxic and carcinogenic.[3][4][5]

Given the stringent maximum levels set by regulations, such as Commission Regulation (EU) 2023/915, the need for robust, accurate, and validated analytical methods is paramount for food safety, quality control, and regulatory compliance.[3] This guide provides an in-depth comparison of the prevalent analytical strategies, focusing on the validation parameters critical for ensuring reliable quantification.

Overview of Analytical Strategies: Indirect vs. Direct Methods

The analytical determination of 3-MCPD and glycidyl esters follows two principal pathways: indirect and direct analysis.[6]

• Indirect Methods: This is the most established and widely adopted approach. It involves a chemical reaction (transesterification or hydrolysis) to cleave the fatty acids from the glycerol backbone, liberating free 3-MCPD and glycidol. The free analytes are then derivatized to enhance volatility and subsequently analyzed, typically by Gas Chromatography-Mass Spectrometry (GC-MS).[7] The key advantage is that it requires fewer reference standards, making it well-suited for routine analysis. However, the chemical conversion steps can be a source of variability and potential artifact formation.[8]

• Direct Methods: These methods aim to quantify the intact esterified compounds without prior cleavage, most commonly using Liquid Chromatography-Mass Spectrometry (LC-MS). The primary advantage is the elimination of chemical conversion steps, thus avoiding the risk of artifact formation. However, the sheer number of possible fatty acid combinations with the 2-MCPD and 3-MCPD backbones makes comprehensive quantification challenging due to the need for numerous individual ester standards.[6]

Core Validation Parameters: A Foundation of Trustworthiness

The validation of any analytical method for 3-MCPD esters must rigorously assess a set of core performance characteristics to ensure the data is reliable and fit for purpose. These parameters are the bedrock of a self-validating system.

Parameter	Description & Significance	Typical Acceptance Criteria (for Food Contaminants)
Accuracy (Recovery)	Measures the closeness of the mean test result to the true value. It is typically assessed by analyzing spiked samples or certified reference materials. High accuracy ensures that the reported concentration reflects the actual amount in the sample.	80-110% recovery is generally considered acceptable for trace contaminant analysis.[9]
Precision (Repeatability & Reproducibility)	Expresses the closeness of agreement between a series of measurements. Repeatability refers to measurements under the same conditions (same operator, same lab, short interval). Reproducibility refers to measurements under different conditions (different labs). It is usually expressed as Relative Standard Deviation (RSD).	RSD for repeatability should typically be below 15-20%, while reproducibility RSD may be higher. For example, some studies show repeatability RSDs well below 5%.[10]
Limit of Detection (LOD)	The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value. It's crucial for verifying the absence of the contaminant at a certain threshold.	Varies by method, but values around 0.04 mg/kg for bound MCPD and 0.05-0.07 mg/kg for bound glycidol have been reported.[9][10]
Limit of Quantification (LOQ)	The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy. This is the most critical parameter for regulatory compliance, as it defines the lower limit of reliable reporting.	Often set at levels like 0.1 mg/kg or lower, sufficient for enforcing regulatory limits.[8][11] LOQs of 0.123 mg/kg (3-MCPD) and 0.241 mg/kg (Glycidol) have been demonstrated in validation studies.[9]
Linearity & Range	The ability of the method to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range. This is essential for accurate quantification across a spectrum of contamination levels.	A coefficient of determination (R²) greater than 0.99 is the standard requirement.[9]
Specificity/Selectivity	The ability to assess unequivocally the analyte in the presence of components which may be expected to be present, such as matrix components or other contaminants. In MS-based methods, this is achieved by monitoring specific ion fragments.	No interfering peaks at the retention time of the analyte and internal standards.

Comparative Analysis of Official Indirect Methods

The American Oil Chemists' Society (AOCS) has established several official indirect methods that are widely used globally. These methods, which are often identical or equivalent to ISO and DGF methods, provide a standardized framework for analysis. While all have proven reliable in proficiency tests, they differ in their chemistry, analysis time, and approach to quantifying glycidol, which is particularly sensitive to degradation.

Method	Principle	Analysis Time	Pros	Cons
AOCS Cd 29a-13 (ISO 18363-3)	Slow acid-catalyzed transesterification. GEs are first converted to 3-MBPD esters.[12]	Long (>16 hours)[8]	Accurate quantification of glycidol (as 3-MBPD). Robust and well-validated.[9]	Very time-consuming.
AOCS Cd 29b-13 (ISO 18363-2)	Slow alkaline-catalyzed transesterification at low temperature.[13]	Long (>16 hours)[8]	Accurate quantification of glycidol. Can determine 2-MCPD, 3-MCPD, and GEs.	Very time-consuming. Requires two sample preparations for full quantification.
AOCS Cd 29c-13 (ISO 18363-1)	Fast alkaline-catalyzed transesterification at room temperature.	Short (1.5 - 2 hours)	Very rapid, suitable for high-throughput production labs.	GE is determined by difference (A-B), which can introduce uncertainty.[13] Risk of 3-MCPD converting to glycidol, leading to overestimation of GEs if not properly controlled.
AOCS Cd 29f-21 (ISO 18363-4)	Fast alkaline cleavage using isotopically labeled standards to correct for conversion of 3-MCPD to glycidol.	Short (1.5 - 2 hours)	Rapid analysis time. Direct and more accurate quantification of GEs compared to Cd 29c-13.	Requires more advanced GC-MS/MS instrumentation.

Experimental Protocol Spotlight: AOCS Official Method Cd 29a-13

This method is highlighted due to its robustness and accuracy, serving as a strong reference point. The causality behind its steps demonstrates the intricate chemistry required for reliable analysis.

Objective: To determine 2-MCPD esters, 3-MCPD esters, and glycidyl esters in edible oils.

Principle: This is an indirect method where glycidyl esters are first converted to more stable 3-monobromopropanediol (3-MBPD) monoesters. Subsequently, all esters (MCPD and MBPD) are cleaved via acid-catalyzed transesterification to release free 2-MCPD, 3-MCPD, and 3-MBPD. The free analytes are then derivatized with phenylboronic acid (PBA) for GC-MS analysis.[12]

Step-by-Step Methodology:

• Internal Standard Spiking: A known quantity of isotopically labeled internal standards (e.g., 3-MCPD-d5 esters, Glycidol-d5 esters) is added to the oil sample (approx. 100 mg).

  • Causality: The isotopic dilution approach is the gold standard for quantitative accuracy. The internal standards behave almost identically to the native analytes through extraction, derivatization, and injection, correcting for any losses or variations during sample preparation.[14]

• Conversion of Glycidyl Esters: The sample is treated with an acidic solution containing a bromide salt (e.g., acidified sodium bromide).

  • Causality: Glycidol is unstable and difficult to analyze directly. Converting it to the more stable 3-MBPD provides a reliable proxy for quantification. The bromide ion opens the epoxide ring of the glycidyl ester under acidic conditions.

• Acid-Catalyzed Transesterification: An acidic methanolic solution (e.g., sulfuric acid in methanol) is added, and the sample is incubated for an extended period (e.g., 16 hours at 40°C).[13]

  • Causality: This slow, acid-catalyzed reaction cleaves the fatty acids from the glycerol backbone of both the MCPD esters and the newly formed MBPD esters, releasing free 2-MCPD, 3-MCPD, and 3-MBPD. The slow, controlled reaction minimizes degradation of the target analytes, which can occur under harsh alkaline conditions.

• Extraction & Cleanup: The reaction is stopped, and fatty acid methyl esters (FAMEs) are removed via liquid-liquid extraction with a non-polar solvent like hexane or isooctane. The aqueous/methanolic phase containing the polar analytes is retained.[12]

  • Causality: The vast excess of FAMEs would otherwise interfere with the chromatographic analysis. This cleanup step is critical for protecting the GC-MS system and achieving low detection limits.[15]

• Derivatization: The extracted analytes are derivatized with phenylboronic acid (PBA).[12]

  • Causality: Free MCPD and MBPD are polar and not volatile enough for GC analysis. PBA reacts with the diol functional groups to form a cyclic boronate ester, which is much more volatile and provides a characteristic mass spectrum for sensitive MS detection.[6]

• GC-MS Analysis: The derivatized sample is injected into the GC-MS. Quantification is performed by comparing the peak areas of the native analyte derivatives to their corresponding isotopically labeled internal standards.[12]

Workflow Visualization

The following diagram illustrates the general workflow for the indirect analysis of 3-MCPD and glycidyl esters, typified by the AOCS Cd 29a-13 method.

Caption: Workflow for indirect analysis of MCPD and Glycidyl Esters.

Conclusion and Future Perspectives

The validation of analytical methods for 3-MCPD and glycidyl esters is a critical function in ensuring food safety. While indirect methods, particularly the official AOCS/ISO protocols, remain the workhorse of the industry, they each present a trade-off between speed and the approach to quantifying the labile glycidyl esters. The choice between a rapid method like AOCS Cd 29c-13 and a more time-intensive but arguably more direct quantification method like AOCS Cd 29a-13 depends on the laboratory's objective—be it high-throughput screening or confirmatory analysis.

Future trends point towards increased automation of these complex sample preparation workflows to reduce human error and improve reproducibility. Furthermore, advances in direct LC-MS methods, including the availability of more analytical standards, may eventually see them become more widely adopted for routine analysis, offering a powerful alternative that avoids the complexities of chemical hydrolysis.[8]

References

• INTERNATIONAL STANDARD ISO 18363-1 . (2015). Animal and vegetable fats and oils — Determination of fatty-acid-bound chloropropanediols (MCPDs) and glycidol by GC/MS — Part 1: Method by fast alkaline transesterification and measurement for 3-MCPD and differential measurement for glycidol. International Organization for Standardization. [Link]

• MCPD and MCPD Esters. Analytical Group. (n.d.).

• FEDIOL overview of available analytical methods for MCPD esters and glycidyl esters determination 2024 Revision . (2024). FEDIOL. [Link]

• Development and validation of analytical methods for the analysis of 3-MCPD (both in free and ester form) and glycidyl esters in various food matrices . (2015). JRC Publications Repository. [Link]

• Zhang, Y., Yang, X., & Wang, S. (2021). Determination of 2- and 3-MCPD Fatty Acid Esters in Infant Formula Using GC/MSD . Agilent Technologies. [Link]

• Muhammad, H., Sim, B. I., Yeoh, C. B., & Tan, C. P. (n.d.).

• Ermacora, A., & Hrncirik, K. (2014). Development of an analytical method for the simultaneous analysis of MCPD esters and glycidyl esters in oil-based foodstuffs . Food Additives & Contaminants: Part A, 31(6), 985-994. [Link]

• Determination of MCPD and glycidyl esters in foodstuff. (n.d.). Axel Semrau GmbH & Co. KG.
• Wiguna, A. A., Nurjanah, S., & Andarwulan, N. (2019). Verification of AOCS Cd 29a-13: 2013 Method for 3-Chloropropane-1.2-Diol Esters and Glycidol Esters Analysis in Palm Oil. Jurnal Kimia Valensi, 5(1).

• Revised safe intake for 3-MCPD in vegetable oils and food . (2018). European Food Safety Authority. [Link]

• Chen, Y. C., Lin, Y. T., & Chen, B. H. (2021). Determination of glycidyl esters and 3-MCPD esters in edible oils by sample pretreatment with the combination of lipase hydrolysis and modified QuEChERS for GC-MS analysis . PLoS One, 16(5), e0251020. [Link]

• Dubois, M., et al. (2015). Development and validation of analytical methods for the analysis of 3-MCPD (both in free and ester form) and glycidyl esters in various food matrices.

• Scientific opinion on the risks for human health related to the presence of 3- and 2-monochloropropanediol (MCPD), and their fatty acid esters, and glycidyl fatty acid esters in food . (2016). EFSA Journal, 14(5), 4426. [Link]

• FEDIOL Statement on EFSA updated Scientific Opinion on 3-MCPD esters in food. (2018). Euractiv PR.
• Kuhlmann, J. (2013). Recent developments in the analysis of MCPD esters and glycidyl esters.
• Optimizing GC-MS and GC-MS/MS Analysis of 3-MCPD and Glycidyl Esters in Edible Oils. (n.d.). Restek.
• Analysis of 3-MCPD Esters in Edible Oils Using Large Volume Injection Coupled to Comprehensive Gas Chromatography. (n.d.). Thermo Fisher Scientific.
• Kaminski, M. (2023). MCPD and glycidyl esters - presentation of a modular analysis method for oils and fats as well as compound foods.
• 2- and 3-MCPD and Their Esters in Vegetable Oils. (2015).
• 3-monochloropropane diol (3-MCPD), 3-MCPD esters and glycidyl esters. (n.d.). Food Safety Authority of Ireland.
• Validated vs. Not validated – Challenges in Analytical Measurements of MCPD Esters and Glycidyl Esters in Different Food. (n.d.).
• Determination of the MCPD fatty acid esters and glycidyl fatty acid esters in food. (2015).

• AOCS Official Method Cd 29a-13: 2- and 3-MCPD Fatty Acid Esters and Glycidol Fatty Acid Esters in Edible Oils and Fats by Acid Transesterification and GC/MS . AOCS. [Link]

• Verification of AOCS Cd 29a-13 2013 Method for 3-MCPDEs (3-Chloropropane-1.2-Diol Esters) and GE (Glycidol Esters) Analysis in Palm Oil.
• AOCS-Cd 29a-13 – 2-, and 3-MCPD Fatty Acid Esters and Glycidol Fatty Acid Esters in Edible Oils and Fats by Acid Transesterification. (2022). Nestlé Quality Assurance Center (NQAC) – Dublin.

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A Senior Application Scientist's Guide to Assessing the Purity of Synthetic 1-Lauroyl-2-myristoyl-3-chloropropanediol

Introduction: The Analytical Imperative for Synthetic Lipids

1-Lauroyl-2-myristoyl-3-chloropropanediol (LMCP) is a synthetic diacylglycerol (DAG) analog with a specific, asymmetric structure.[1][2] In research and pharmaceutical development, the precise structure and purity of such molecules are not merely figures on a certificate of analysis; they are foundational to experimental reproducibility and the ultimate safety and efficacy of a potential therapeutic. The presence of impurities, even structurally similar ones, can lead to ambiguous biological results, altered formulation properties, and significant delays in development.

The analytical challenge with lipids like LMCP is threefold: they typically lack strong UV chromophores, making standard HPLC-UV detection ineffective; they are prone to acyl migration (isomerization) under harsh conditions; and their synthesis often yields a cocktail of closely related impurities that are difficult to resolve.[3][4]

This guide provides a comprehensive comparison of orthogonal analytical techniques for the robust assessment of LMCP purity. We will move beyond simple protocol recitation to explore the strategic rationale behind method selection, the interpretation of data in the context of potential impurities, and the establishment of a self-validating analytical workflow.

Anticipating the Adversaries: A Profile of Potential Impurities

A robust analytical method is one that is designed to detect the most likely impurities. The synthetic route to LMCP, typically involving sequential acylation of a glycerol backbone, can generate several classes of impurities. Understanding these is critical for selecting and optimizing a separation technique.

• Regioisomers: The most challenging impurity is the positional isomer, 1-Myristoyl-2-lauroyl-3-chloropropanediol . Due to its identical mass and similar physical properties, its separation requires high-resolution chromatographic techniques.

• Homologous Impurities: If the lauroyl and myristoyl starting materials are not perfectly pure, by-products like 1,2-dilauroyl-3-chloropropanediol and 1,2-dimyristoyl-3-chloropropanediol will be present.

• Incomplete Reactions: Residual mono-acylated intermediates (e.g., 1-lauroyl-3-chloropropanediol) and unreacted starting materials can remain.

• Degradation Products: Hydrolysis of the ester bonds can lead to the formation of free fatty acids (lauric and myristic acid) and monoacylglycerols .

An effective purity assessment strategy must be able to distinguish and, ideally, quantify these structurally similar compounds.

Strategic Framework: Selecting the Right Analytical Tool

No single technique can provide a complete picture of purity. A multi-modal approach is essential for comprehensive characterization, from initial structural verification to routine quality control. The following decision framework illustrates the selection process.

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A Researcher's Guide to Investigating the PKC Isoform Specificity of 1-Lauroyl-2-myristoyl-3-chloropropanediol

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to investigate the specificity of 1-Lauroyl-2-myristoyl-3-chloropropanediol (LMCP) for Protein Kinase C (PKC) isoforms. While direct experimental data on LMCP is not yet prevalent in published literature, this document will equip you with the necessary background, comparative data on analogous compounds, and detailed experimental protocols to thoroughly characterize its activity. We will delve into the structural nuances of diacylglycerol (DAG) analogs and how they influence isoform-selective activation of PKC, a critical aspect for developing targeted therapeutics.

The Significance of PKC Isoform-Specific Modulation

The Protein Kinase C (PKC) family comprises a group of serine/threonine kinases that are central to a myriad of cellular signaling pathways, regulating processes such as cell proliferation, differentiation, apoptosis, and immune responses.[1] This family is categorized into three subfamilies based on their activation requirements:

• Conventional PKCs (cPKCs): α, βI, βII, and γ, which require calcium (Ca²⁺), diacylglycerol (DAG), and phospholipids for activation.

• Novel PKCs (nPKCs): δ, ε, η, and θ, which are Ca²⁺-independent but still require DAG and phospholipids.

• Atypical PKCs (aPKCs): ζ and ι/λ, which are independent of both Ca²⁺ and DAG for their activation.[1]

Given the diverse and sometimes opposing roles of these isoforms in cellular function, the development of isoform-specific activators and inhibitors is of paramount importance for therapeutic intervention in diseases like cancer, neurodegenerative disorders, and cardiovascular conditions.[1] The ability to selectively modulate a single PKC isoform would minimize off-target effects and enhance therapeutic efficacy.

1-Lauroyl-2-myristoyl-3-chloropropanediol (LMCP): A Novel Diacylglycerol Analog

1-Lauroyl-2-myristoyl-3-chloropropanediol (LMCP) is a synthetic diacylglycerol analog.[2][3][4][5] Its structure, featuring a lauroyl (C12) group at the sn-1 position, a myristoyl (C14) group at the sn-2 position, and a chlorine atom replacing the hydroxyl group at the sn-3 position of the glycerol backbone, suggests it is designed to interact with the C1 domain of PKC isoforms. The C1 domain is the binding site for the endogenous activator DAG and its analogs, like the tumor-promoting phorbol esters.[6]

The specific acyl chain composition and the presence of the chlorine at the sn-3 position are key structural features that may confer unique properties regarding its potency and isoform selectivity. Structure-activity relationship studies on other DAG analogs have shown that the nature of the acyl chains significantly impacts PKC activation and isoform preference.[7] The replacement of the sn-3 hydroxyl with a chlorine atom may alter the molecule's interaction with the C1 domain binding pocket and its metabolic stability, potentially leading to more sustained activation compared to natural DAGs.

Comparative Analysis of PKC Activators

To provide a context for evaluating the potential specificity of LMCP, it is essential to compare it with well-characterized PKC activators. The following tables summarize the binding affinities (Kᵢ) and effective concentrations (EC₅₀) of various diacylglycerol analogs and phorbol esters for different PKC isoforms. This data serves as a benchmark for interpreting experimental results obtained for LMCP.

Table 1: Binding Affinities (Kᵢ/Kₔ) of Selected PKC Activators for Different Isoforms

Activator	Type	PKCα	PKCβI	PKCβII	PKCγ	PKCδ	PKCε	PKCζ	Reference(s)
Phorbol 12,13-dibutyrate (PDBu)	Phorbol Ester	1.6 nM	1.6 nM	1.6 nM	18 nM	1.6 nM	18 nM	No Binding	[8]
Phorbol 12-myristate 13-acetate (PMA)	Phorbol Ester	~50 nM (Kₔ)	~120 nM (Kₔ)	~120 nM (Kₔ)	~210 nM (Kₔ)	N/A	N/A	No Binding	[9]
Bryostatin 1	Macrolide	1.35 nM	N/A	N/A	N/A	0.24 nM	N/A	No Binding	[10]
1-Stearoyl-2-arachidonoyl-sn-glycerol (SAG)	Diacylglycerol	High	Low	N/A	Moderate	High	Moderate	No Binding	[7]
1-Stearoyl-2-docosahexaenoyl-sn-glycerol (SDG)	Diacylglycerol	Low	High	N/A	Moderate	Low	Moderate	No Binding	[7]

Table 2: Effective Concentrations (EC₅₀) of Selected PKC Activators

Activator	Cellular Effect	EC₅₀	Reference(s)
Phorbol 12-myristate 13-acetate (PMA)	Various cellular effects	~30-40 nM	[10]
Ingenol Mebutate	Various cellular effects	10-100 nM	[10]

Experimental Protocols for Determining PKC Isoform Specificity

To empirically determine the specificity of LMCP for PKC isoforms, a combination of in vitro and cell-based assays is recommended.

Experimental Workflow

Caption: PKC activation pathway showing endogenous and exogenous activators.

Conclusion

The quest for isoform-specific modulators of Protein Kinase C is a significant endeavor in modern drug discovery. While 1-Lauroyl-2-myristoyl-3-chloropropanediol remains a relatively uncharacterized compound, its structure as a diacylglycerol analog positions it as a potential activator of conventional and novel PKC isoforms. By employing the systematic experimental approach outlined in this guide, researchers can elucidate the potency and isoform-specificity of LMCP. The comparative data provided for established PKC activators will serve as a valuable reference for interpreting these findings. A thorough characterization of LMCP will not only contribute to a deeper understanding of the structure-activity relationships of PKC activators but may also pave the way for the development of novel, highly selective therapeutic agents.

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A Comparative Guide to the Biological Effects of 1-Lauroyl-2-myristoyl-3-chloropropanediol and Endogenous Diacylglycerols

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Central Role of Diacylglycerol in Cellular Signaling

Diacylglycerol (DAG) is a critical lipid second messenger, pivotal in a multitude of cellular signal transduction pathways.[1][2][3] Endogenously, the transient and spatially controlled generation of sn-1,2-diacylglycerol is a key event following the activation of phospholipase C (PLC) enzymes, which hydrolyze membrane phospholipids like phosphatidylinositol 4,5-bisphosphate (PIP2).[3][4] This production of DAG at the plasma membrane initiates the recruitment and activation of a host of downstream effector proteins, most notably the Protein Kinase C (PKC) family of serine/threonine kinases.[1][2][4][5]

The PKC family is comprised of multiple isoforms, broadly classified into three groups: conventional (cPKCs), novel (nPKCs), and atypical (aPKCs).[4][5] The activation of conventional and novel PKC isoforms is critically dependent on DAG binding to their C1 domains.[4][5] This activation triggers a cascade of phosphorylation events that regulate fundamental cellular processes including proliferation, differentiation, apoptosis, and metabolism.[6][7] Beyond PKC, DAG also modulates the activity of other important signaling proteins such as Ras guanyl-releasing proteins (RasGRPs), Munc13s (involved in vesicle priming), and chimaerins.[2][6][7]

Given the central role of DAG in cellular signaling, synthetic DAG analogs are invaluable tools for dissecting these pathways and for developing potential therapeutics. 1-Lauroyl-2-myristoyl-3-chloropropanediol is a synthetic diacylglycerol analog with a key structural modification: the substitution of the hydroxyl group at the sn-3 position of the glycerol backbone with a chlorine atom. This guide provides an in-depth comparison of the anticipated biological effects of this synthetic analog with those of endogenous sn-1,2-diacylglycerols, based on our understanding of DAG signaling and the known metabolism of related compounds. We will explore the comparative aspects of PKC activation, metabolic stability, and downstream signaling consequences, supported by proposed experimental frameworks to validate these hypotheses.

Comparative Analysis: Endogenous DAGs vs. 1-Lauroyl-2-myristoyl-3-chloropropanediol

Mechanism of Action and Protein Kinase C (PKC) Activation

Endogenous sn-1,2-diacylglycerols are the physiological activators of conventional and novel PKC isoforms.[4] The stereochemistry of the glycerol backbone, with acyl chains at the sn-1 and sn-2 positions and a free hydroxyl group at the sn-3 position, is crucial for the correct orientation within the C1 domain of PKC, facilitating its activation.[3] The specific fatty acid composition of endogenous DAGs can also influence the activation of different PKC isoforms.[8][9]

1-Lauroyl-2-myristoyl-3-chloropropanediol, by retaining the 1,2-diacyl structure, is expected to mimic endogenous DAGs in its ability to bind to the C1 domains of PKC. The lauroyl (C12:0) and myristoyl (C14:0) acyl chains are saturated fatty acids of medium length, which are known to support PKC activation. However, the replacement of the sn-3 hydroxyl group with a chlorine atom introduces a significant chemical alteration. While this modification may not completely abolish binding to the C1 domain, it is likely to alter the affinity and kinetics of the interaction. The chlorine atom is more electronegative and larger than the hydroxyl group, which could lead to steric hindrance or altered hydrogen bonding within the C1 domain binding pocket. This could potentially result in a lower potency for PKC activation compared to an endogenous DAG with equivalent acyl chains.

Furthermore, the nature of the acyl chains can confer selectivity for different PKC isoforms.[8] It is plausible that 1-Lauroyl-2-myristoyl-3-chloropropanediol may exhibit a different PKC isoform activation profile compared to common endogenous DAGs like 1-stearoyl-2-arachidonoyl-sn-glycerol.

Metabolic Stability and Signal Termination

A key difference between endogenous DAGs and the synthetic analog lies in their metabolic fate, which directly impacts the duration of the signal. Endogenous sn-1,2-DAG is a transient signaling molecule. Its signal is terminated through two primary enzymatic pathways:

• Phosphorylation: Diacylglycerol kinases (DGKs) phosphorylate DAG at the free sn-3 hydroxyl group to produce phosphatidic acid (PA), another important signaling lipid.[1][2] This conversion effectively terminates the DAG signal.

• Hydrolysis: Diacylglycerol lipases can hydrolyze DAG into a monoacylglycerol and a free fatty acid.[5]

1-Lauroyl-2-myristoyl-3-chloropropanediol is predicted to be significantly more metabolically stable than endogenous DAGs. The substitution of the sn-3 hydroxyl group with a chlorine atom renders the molecule resistant to phosphorylation by DGKs. This metabolic blockade would lead to a more sustained presence of the DAG analog in cellular membranes, resulting in prolonged and potentially aberrant activation of its downstream targets, including PKC.

Studies on related 3-monochloropropanediol (3-MCPD) esters have shown that they can be hydrolyzed by intestinal lipases to release free 3-MCPD.[10][11] It is therefore likely that 1-Lauroyl-2-myristoyl-3-chloropropanediol, if administered orally, would be at least partially hydrolyzed in the gastrointestinal tract. However, if it reaches the systemic circulation or is applied directly to cells, its diester form is expected to be more resistant to intracellular lipases compared to endogenous DAGs. Some studies suggest that 3-MCPD diesters can be absorbed and metabolized by intestinal cells.[10]

The expected increased metabolic stability of 1-Lauroyl-2-myristoyl-3-chloropropanediol makes it a potent tool for studying the long-term consequences of DAG signaling, but also highlights its potential for inducing cellular stress or toxicity if not used at appropriate concentrations and for controlled durations.

Downstream Signaling Consequences

The prolonged activation of PKC by a metabolically stable DAG analog can lead to a variety of downstream effects that differ from the transient signaling induced by endogenous DAGs. These may include:

• PKC Downregulation: Chronic activation of PKC isoforms often leads to their ubiquitination and subsequent degradation, a process known as downregulation. This can render cells refractory to subsequent physiological stimuli that act through the PKC pathway.

• Altered Gene Expression: Sustained PKC activity can lead to changes in the phosphorylation state of transcription factors, resulting in altered gene expression profiles.

• Induction of Cellular Stress and Apoptosis: Persistent activation of certain PKC isoforms, such as PKCδ, has been linked to pro-apoptotic signaling.

Furthermore, it is important to consider the non-PKC targets of DAG. The sustained presence of 1-Lauroyl-2-myristoyl-3-chloropropanediol could also lead to the prolonged activation of RasGRPs, Munc13s, and other C1 domain-containing proteins, with wide-ranging consequences for cell proliferation, neurotransmission, and cytoskeletal organization.

Quantitative Comparison

The following table provides a semi-quantitative comparison of the key properties of endogenous DAGs and the predicted properties of 1-Lauroyl-2-myristoyl-3-chloropropanediol.

Feature	Endogenous sn-1,2-Diacylglycerols	1-Lauroyl-2-myristoyl-3-chloropropanediol (Predicted)
Primary Source	Enzymatic hydrolysis of membrane phospholipids (e.g., PIP2) by PLC.	Synthetic
Stereochemistry	sn-1,2 configuration	1,2-diacyl-3-chloro configuration
PKC Activation	Potent activators of conventional and novel PKC isoforms.	Expected to be a PKC activator, but potentially with altered potency and isoform selectivity.
Metabolic Fate	Rapidly phosphorylated by DGKs to phosphatidic acid or hydrolyzed by DAG lipases.	Resistant to phosphorylation by DGKs. Likely to be more metabolically stable.
Signal Duration	Transient	Sustained
Downstream Effects	Physiological regulation of cellular processes.	Potential for PKC downregulation, altered gene expression, and induction of cellular stress with prolonged exposure.

Experimental Protocols

To empirically validate the predicted biological effects of 1-Lauroyl-2-myristoyl-3-chloropropanediol and compare them to a representative endogenous DAG (e.g., 1-stearoyl-2-arachidonoyl-sn-glycerol, SAG), the following experimental protocols are recommended.

In Vitro Protein Kinase C (PKC) Activity Assay

This assay directly measures the ability of the compounds to activate purified PKC isoforms.

Principle: The assay measures the transfer of radiolabeled phosphate from [γ-³²P]ATP to a specific PKC substrate peptide in the presence of the lipid activator.

Materials:

• Purified recombinant human PKC isoforms (e.g., PKCα, PKCβII, PKCδ)

• PKC substrate peptide (e.g., Ac-MBP(4-14))

• [γ-³²P]ATP

• Assay buffer (e.g., 20 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 1 mM CaCl₂, 0.5 mg/mL phosphatidylserine)

• 1-Lauroyl-2-myristoyl-3-chloropropanediol

• 1-Stearoyl-2-arachidonoyl-sn-glycerol (SAG) as a positive control

• P81 phosphocellulose paper

• Scintillation counter

Procedure:

• Prepare lipid vesicles by sonicating phosphatidylserine with either the test compound (1-Lauroyl-2-myristoyl-3-chloropropanediol) or the control DAG (SAG) at various concentrations.

• In a microcentrifuge tube, combine the assay buffer, purified PKC isoform, and the substrate peptide.

• Initiate the reaction by adding the lipid vesicles and [γ-³²P]ATP.

• Incubate the reaction at 30°C for 10-20 minutes.

• Stop the reaction by spotting an aliquot of the reaction mixture onto P81 phosphocellulose paper.

• Wash the P81 paper extensively with 0.75% phosphoric acid to remove unincorporated [γ-³²P]ATP.

• Quantify the incorporated radioactivity on the P81 paper using a scintillation counter.

• Plot the PKC activity (in cpm or pmol/min/mg) as a function of the lipid activator concentration to determine the EC₅₀ for each compound and PKC isoform.

Cellular PKC Translocation Assay

This cell-based assay visualizes the activation of PKC in live cells by monitoring its translocation from the cytosol to the plasma membrane.

Principle: PKC isoforms tagged with a fluorescent protein (e.g., GFP) are expressed in cells. Upon activation by DAG or its analogs, the fluorescently tagged PKC translocates from the cytoplasm to the plasma membrane, which can be visualized and quantified by fluorescence microscopy.

Materials:

• Cell line (e.g., HEK293, HeLa)

• Expression plasmid for a GFP-tagged PKC isoform (e.g., GFP-PKCδ)

• Transfection reagent

• Live-cell imaging medium

• 1-Lauroyl-2-myristoyl-3-chloropropanediol

• Phorbol 12-myristate 13-acetate (PMA) as a positive control

• Confocal microscope equipped for live-cell imaging

Procedure:

• Seed the cells on glass-bottom dishes suitable for microscopy.

• Transfect the cells with the GFP-PKC expression plasmid using a suitable transfection reagent.

• Allow the cells to express the fusion protein for 24-48 hours.

• Replace the culture medium with live-cell imaging medium.

• Acquire baseline fluorescence images of the cells showing the cytosolic distribution of the GFP-PKC.

• Add 1-Lauroyl-2-myristoyl-3-chloropropanediol at the desired concentration to the cells.

• Acquire time-lapse images of the cells at regular intervals to monitor the translocation of GFP-PKC to the plasma membrane.

• As a positive control, treat a separate set of cells with PMA.

• Quantify the fluorescence intensity at the plasma membrane relative to the cytosol over time to determine the kinetics and extent of PKC translocation.

Metabolic Stability Assay

This assay assesses the metabolic fate of the DAG analog in cells.

Principle: Cells are incubated with the compound, and at various time points, cellular lipids are extracted and analyzed by mass spectrometry to quantify the remaining amount of the parent compound and identify any potential metabolites.

Materials:

• Cell line (e.g., HepG2, which has high metabolic activity)

• 1-Lauroyl-2-myristoyl-3-chloropropanediol

• Internal standard (e.g., a deuterated version of the analyte)

• Lipid extraction solvents (e.g., chloroform, methanol)

• Liquid chromatography-mass spectrometry (LC-MS) system

Procedure:

• Plate the cells and allow them to adhere.

• Treat the cells with a defined concentration of 1-Lauroyl-2-myristoyl-3-chloropropanediol.

• At various time points (e.g., 0, 1, 4, 8, 24 hours), wash the cells with ice-cold PBS and quench the metabolism.

• Extract the total cellular lipids using a suitable method (e.g., Bligh-Dyer extraction).

• Add the internal standard to the lipid extracts.

• Analyze the lipid extracts by LC-MS to quantify the amount of 1-Lauroyl-2-myristoyl-3-chloropropanediol remaining at each time point.

• The disappearance of the parent compound over time will provide a measure of its metabolic stability. The appearance of new, related peaks can indicate the formation of metabolites.

Visualizations

Signaling Pathways

Caption: Comparative signaling pathways of endogenous DAG and the synthetic analog.

Experimental Workflow: PKC Activity Assay

Caption: Workflow for the in vitro PKC activity assay.

Conclusion

1-Lauroyl-2-myristoyl-3-chloropropanediol represents a potentially valuable research tool for the investigation of DAG-mediated signaling pathways. Its key structural feature, the substitution of the sn-3 hydroxyl with a chlorine atom, is predicted to confer high metabolic stability by preventing its phosphorylation by diacylglycerol kinases. This property would lead to a sustained activation of PKC and other C1 domain-containing proteins, in stark contrast to the transient signaling elicited by endogenous sn-1,2-diacylglycerols.

While the synthetic analog is expected to activate PKC, its potency and isoform selectivity may differ from endogenous DAGs. The experimental protocols outlined in this guide provide a framework for rigorously characterizing the biological effects of 1-Lauroyl-2-myristoyl-3-chloropropanediol and comparing them to its natural counterparts. Such studies are essential for the informed use of this and other synthetic DAG analogs in cell biology research and for the potential development of novel therapeutic agents that target DAG signaling pathways.

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A Researcher's Guide to the Quantitative Analysis of 1-Lauroyl-2-myristoyl-3-chloropropanediol (LMCP)

A Senior Application Scientist's In-Depth Comparison of Detection Methodologies

For researchers, scientists, and professionals in drug development and food safety, the accurate quantification of processing contaminants is paramount. Among these, 3-monochloropropane-1,2-diol (3-MCPD) esters, formed during the high-temperature refining of edible oils and fats, are of significant concern due to their potential health risks.[1][2] 3-MCPD is classified as a possible human carcinogen (Group 2B), and its esters are known to hydrolyze into the free form in the gastrointestinal tract, making them a significant source of exposure.[2]

This guide provides a quantitative comparison of the primary analytical methods for a specific diester, 1-Lauroyl-2-myristoyl-3-chloropropanediol (LMCP). While much of the literature focuses on the entire class of 3-MCPD esters, we will synthesize the available data to provide actionable insights for the targeted analysis of LMCP, empowering researchers to select the most appropriate methodology for their objectives.

The Analytical Challenge: Direct vs. Indirect Quantification

The core challenge in analyzing LMCP and other 3-MCPD esters lies in choosing between two fundamentally different strategies: indirect analysis, which measures the total amount of bound 3-MCPD, and direct analysis, which quantifies the intact individual ester molecules.

• Indirect Analysis: This approach is the workhorse for routine monitoring and regulatory compliance. It involves a chemical reaction (transesterification or hydrolysis) to cleave the fatty acid moieties (lauric and myristic acid in the case of LMCP) from the 3-MCPD backbone. The resulting "free" 3-MCPD is then derivatized to enhance its volatility and analyzed, most commonly by Gas Chromatography-Mass Spectrometry (GC-MS).[1][2] This method is robust, sensitive, and benefits from the availability of several official standardized protocols from bodies like the American Oil Chemists' Society (AOCS) and the German Society for Fat Science (DGF). Its primary limitation is that it provides a single value for total 3-MCPD, offering no information about the specific ester profile.

• Direct Analysis: This strategy is essential for research purposes, such as understanding formation mechanisms, assessing the toxicological impact of specific esters, or profiling contaminants in detail. It involves the analysis of the intact LMCP molecule, typically using Liquid Chromatography coupled with tandem Mass Spectrometry (LC-MS/MS) or High-Resolution Mass Spectrometry (HRMS). This approach avoids the harsh chemical reactions of indirect methods, preventing potential artifact formation.[3] However, it is generally more complex, requires specific and often costly analytical standards for each ester, and may exhibit lower sensitivity compared to the total 3-MCPD value from indirect methods.[4]

Quantitative Performance Comparison

The selection of an analytical method hinges on its performance characteristics. The following table summarizes typical quantitative data for the two primary approaches. It is important to note that while data specific to LMCP is limited, these ranges are representative of 3-MCPD diesters and provide a reliable benchmark.

Performance Metric	Indirect Method (GC-MS)	Direct Method (LC-MS/MS)	Causality and Insights
Limit of Detection (LOD)	0.006 - 0.5 mg/kg (as 3-MCPD)[1][5]	0.01 - 0.04 mg/kg (for individual esters)[6][7]	The indirect method can achieve very low LODs for total 3-MCPD, especially with sensitive GC-MS/MS systems, as the analyte is concentrated into a single peak. Direct methods measure a multitude of individual esters, each with its own response, leading to slightly higher but still very respectable LODs for each specific compound.
Limit of Quantitation (LOQ)	0.02 - 0.2 mg/kg (as 3-MCPD)[5]	0.02 - 0.1 mg/kg (for individual esters)[3][6]	The LOQ is critical for regulatory compliance. Both methods offer LOQs well below the maximum levels set by authorities like the European Union.[6] The choice depends on whether the regulation applies to total 3-MCPD or specific esters.
**Linearity (R²) **	>0.99[5]	>0.99[8]	Both techniques demonstrate excellent linearity over typical concentration ranges, ensuring accurate quantification. This is achieved through the use of appropriate internal standards, such as deuterated 3-MCPD-d5 for indirect methods or a deuterated LMCP-d5 analog for direct analysis.[9][10][11]
Precision (RSD%)	< 15%[12]	< 20%[6]	Indirect methods, being highly standardized and often automated, typically show slightly better precision. The multi-step sample preparation is well-controlled. Direct methods can have slightly higher variability due to matrix effects and the complexity of separating numerous isomeric esters.
Recovery (%)	80 - 115%[12]	72 - 118%[6]	Acceptable recovery is achievable with both methods. For indirect methods, this reflects the efficiency of the hydrolysis and derivatization steps. For direct methods, it reflects the efficiency of the extraction and clean-up process, often employing Solid Phase Extraction (SPE).[4]
Throughput	Lower (due to long incubation)	Higher (rapid extraction)	Direct LC-MS/MS methods can offer faster sample-to-result times as they often involve simpler extraction protocols compared to the lengthy (often 16+ hours) hydrolysis/transesterification step in many indirect methods.[1]
Specificity	Total 3-MCPD	Individual Esters (e.g., LMCP)	This is the fundamental trade-off. Indirect methods are blind to the ester profile, while direct methods provide detailed molecular information.

Experimental Protocols & Workflows

To ensure trustworthiness and reproducibility, the following sections detail validated protocols for both indirect and direct analysis.

Method 1: Indirect Analysis via Acid-Catalyzed Transesterification (GC-MS)

This protocol is based on established official methods like AOCS Cd 29a-13 and is designed for determining the total 3-MCPD content from its esters.

Causality: The core of this method is the acid-catalyzed transesterification, which uses methanolic sulfuric acid to cleave the ester bonds and form free 3-MCPD and fatty acid methyl esters (FAMEs). A deuterated internal standard (3-MCPD-d5) is added at the beginning to correct for any analyte loss or variation during the multi-step procedure. Phenylboronic acid (PBA) is used for derivatization, creating a more volatile and thermally stable cyclic ester that is ideal for GC analysis.[1]

Workflow Diagram:

Caption: Workflow for Direct LC-MS/MS Analysis of LMCP.

Step-by-Step Protocol:

• Sample Preparation: Accurately weigh approximately 100 mg of the oil sample and dissolve it in 1 mL of n-hexane.

• Internal Standard Spiking: Add a known amount of 1-Lauroyl-2-myristoyl-3-chloropropanediol-d5 internal standard solution.

• SPE Cartridge Conditioning: Condition a silica SPE cartridge (e.g., 1 g) by passing 5 mL of n-hexane through it. Do not allow the cartridge to dry.

• Sample Loading and Matrix Removal: Load the sample solution onto the SPE cartridge. Wash the cartridge with a non-polar solvent mixture (e.g., 10 mL of hexane:diethyl ether 95:5 v/v) to elute the bulk triglycerides.

• Analyte Elution: Elute the LMCP and other diesters with a more polar solvent, such as 10 mL of ethyl acetate.

• Solvent Exchange: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a suitable solvent for LC-MS analysis (e.g., 1 mL of acetonitrile/isopropanol).

• LC-MS/MS Analysis: Inject the reconstituted sample into an LC-MS/MS system. Use a suitable C18 column for separation. Set the mass spectrometer to Multiple Reaction Monitoring (MRM) mode to monitor specific precursor-to-product ion transitions for both LMCP and its deuterated internal standard for optimal selectivity and quantification.

Conclusion and Recommendations

The choice between indirect and direct methods for the quantification of 1-Lauroyl-2-myristoyl-3-chloropropanediol is dictated by the research question.

• For routine quality control and regulatory monitoring where the total 3-MCPD content is the primary concern, indirect GC-MS methods are the industry standard. They are highly sensitive, robust, and cost-effective, with well-established official protocols.

• For in-depth research, toxicological assessments, and contaminant profiling , direct LC-MS/MS analysis is indispensable. It is the only approach that can provide quantitative data for specific esters like LMCP, offering crucial insights that are unobtainable with indirect methods.

Ultimately, the two approaches are complementary. A comprehensive understanding of 3-MCPD ester contamination often involves using an indirect method for initial screening and total content determination, followed by a direct method to elucidate the specific ester profile of samples with elevated levels. This dual-methodology approach provides the most complete and scientifically rigorous data for ensuring food safety and advancing toxicological understanding.

References

• Dubois, M., et al. (2012). Comparison of indirect and direct quantification of esters of monochloropropanediol in vegetable oil. Journal of Chromatography A, 1236, 189-201. Available at: [Link]

• ResearchGate. (n.d.). Comparison of direct and indirect method of 3-MCPD esters and glycidol esters analysis. [Table]. Retrieved from [Link]

• FEDIOL. (2024). FEDIOL overview of available analytical methods for MCPD esters and glycidyl esters determination 2024 Revision. Available at: [Link]

• Muhammad, H., et al. (n.d.). An Overview of Indirect Methods for the Analysis of MCPD Esters and Glycidyl Esters in Fats and Oils. PALMOILIS. Available at: [Link]

• LECO Corporation. (n.d.). Analysis of 3-MCPD Esters in Edible Oils Using Large Volume Injection Coupled to Comprehensive Gas Chromatography. Available at: [Link]

• Lin, Y-H., et al. (2021). Determination of glycidyl esters and 3-MCPD esters in edible oils by sample pretreatment with the combination of lipase hydrolysis and modified QuEChERS for GC-MS analysis. Journal of Food and Drug Analysis, 29(1), 111-123. Available at: [Link]

• Restek Corporation. (2020). Optimizing GC-MS and GC-MS/MS Analysis of 3-MCPD and Glycidyl Esters in Edible Oils. Available at: [Link]

• LabRulez GCMS. (n.d.). Optimizing GC-MS Analysis of 3-MCPD and Glycidyl Esters. Retrieved from [Link]

• Shimadzu. (n.d.). Analysis of 3-MCPD Fatty Acid Esters and Glycidol Fatty Acid Esters in Palm Oil Using GC-MS/MS in Accordance with AOCS Method Cd 29c-13. Available at: [Link]

• Custodio-Mendoza, J. A., et al. (2021). Determination of 3-monochloropropanediol esters and glycidyl esters in fatty matrices by ultra-high performance liquid chromatography-tandem mass spectrometry. Journal of Chromatography A, 1639, 461940. Available at: [Link]

• Agilent Technologies. (2021). Determination of 2- and 3-MCPD Fatty Acid Esters in Infant Formula Using an Agilent 8890 GC System with an Agilent 5977B GC/MSD. Available at: [Link]

• ResearchGate. (n.d.). LOD and LOQ of LC-MS/MS analysis. [Table]. Retrieved from [Link]

• ResearchGate. (n.d.). Linearity, LOD, LOQ, correlation coefficients (R) of the target... [Diagram]. Retrieved from [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 1-Lauroyl-2-myristoyl-3-chloropropanediol

Navigating the lifecycle of a research chemical extends beyond its application in the lab; it culminates in its safe and compliant disposal. This guide provides a comprehensive, step-by-step protocol for the proper disposal of 1-Lauroyl-2-myristoyl-3-chloropropanediol. As a chlorinated lipid analog, this compound requires careful handling not just during experimentation, but through its final disposition to ensure the safety of personnel and the protection of our environment. This document is structured to provide not only procedural instructions but also the scientific rationale behind them, empowering you to manage your chemical waste with confidence and integrity.

Section 1: Hazard Assessment and Waste Characterization

Before any disposal protocol can be established, a thorough hazard assessment is paramount. While a specific Safety Data Sheet (SDS) for 1-Lauroyl-2-myristoyl-3-chloropropanediol may not always be readily available from all suppliers, its chemical structure provides critical clues for its classification.

The molecule consists of a glycerol backbone esterified with lauric acid and myristic acid, and critically, a chlorine atom at the C-3 position. This classifies it as a chlorinated organic compound . Halogenated organics are often subject to stringent disposal regulations due to their potential for environmental persistence and unknown toxicological profiles. The core structure is related to 3-monochloropropane-1,2-diol (3-MCPD), a known food processing contaminant formed when foods containing fat and salt are processed at high temperatures.[1]

Given these characteristics, and in the absence of explicit data declaring it non-hazardous, 1-Lauroyl-2-myristoyl-3-chloropropanediol must be managed as hazardous chemical waste . This precautionary principle is the cornerstone of laboratory safety and ensures compliance with regulations like the Resource Conservation and Recovery Act (RCRA).[2] Under RCRA, chemical waste is broadly defined by properties of ignitability, corrosivity, reactivity, and toxicity.[2]

Section 2: Personal Protective Equipment (PPE) and Spill Management

Proper disposal begins with safe handling. Adherence to standard laboratory PPE protocols is the first line of defense.

• Gloves: Use chemically resistant gloves (e.g., nitrile) to prevent skin contact.

• Eye Protection: ANSI-approved safety glasses or goggles are mandatory.

• Lab Coat: A standard lab coat protects against incidental splashes.

In Case of a Spill:

• Alert personnel in the immediate area.

• Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand, or a chemical absorbent pad).

• Collect the contaminated absorbent material into a designated, sealable container.

• Label the container clearly as "Spill Debris containing 1-Lauroyl-2-myristoyl-3-chloropropanediol."

• Manage this spill debris as hazardous waste and follow the disposal protocol outlined below.

Section 3: Step-by-Step Disposal Protocol

This protocol is designed to be a self-validating system, ensuring that each step logically follows regulatory standards and best practices for chemical safety.

Step 1: Waste Segregation

Proper segregation is critical to prevent dangerous chemical reactions within a waste container.[3]

• DO NOT mix 1-Lauroyl-2-myristoyl-3-chloropropanediol waste with any other chemical waste streams unless explicitly approved by your institution's Environmental Health & Safety (EHS) department.

• Crucially, store it separately from strong acids, bases, and oxidizing agents. [4] The ester linkages are susceptible to hydrolysis, particularly under acidic or alkaline conditions.[1] Alkaline conditions, in particular, can rapidly decompose 3-MCPD and its esters, potentially forming intermediate reactive species like glycidol.[5]

Step 2: Container Selection

The choice of container is vital for safe storage and transport.

• Compatibility: Use a container made of a chemically compatible material, such as high-density polyethylene (HDPE) or borosilicate glass. The container must not react with or be degraded by the chlorinated lipid.[2][4]

• Integrity: The container must be in good condition, free of cracks or deterioration, and have a secure, leak-proof screw-top cap.[2][4]

• Headspace: Do not fill the container completely. Leave at least 10% of headspace (or about one inch) to allow for expansion of contents due to temperature changes.[4]

Step 3: Waste Labeling

Accurate labeling is a legal requirement and essential for safety.

• All laboratories that generate hazardous waste must label containers properly.[4]

• The label must be affixed to the container as soon as the first drop of waste is added.

• Your institution's EHS department will provide official hazardous waste tags, which must include:

  • The words "Hazardous Waste" .[4]

  • The full chemical name: "1-Lauroyl-2-myristoyl-3-chloropropanediol" . Do not use abbreviations or chemical formulas.[4]

  • A list of all components and their approximate percentages if it is a mixture.[4]

  • The associated hazards (e.g., "Toxic," "Environmental Hazard").

  • The date when waste was first added to the container (Accumulation Start Date).

Step 4: Waste Accumulation

Waste must be accumulated safely at its point of generation in a designated Satellite Accumulation Area (SAA).[4][6]

• Location: The SAA must be at or near the process that generates the waste and under the control of laboratory personnel.[6] A designated portion of a lab bench or a chemical fume hood is a common practice.[4]

• Containment: Store the waste container within a secondary containment system, such as a chemical-resistant tray or tub, to contain any potential leaks.[3]

• Container Closure: Keep the waste container securely closed at all times, except when adding waste.[6]

Step 5: Arranging for Final Disposal

Laboratory personnel are not authorized to dispose of hazardous waste directly.

• Once the container is full or has been in the SAA for up to one year (regulations may vary), contact your institution's EHS department to request a waste pickup.[4][6]

• EHS professionals or their licensed hazardous waste contractors are trained to handle the transport and final disposal in compliance with all federal, state, and local regulations.[3][7]

Section 4: Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper disposal of 1-Lauroyl-2-myristoyl-3-chloropropanediol.

Caption: A flowchart detailing the required steps from waste generation to final disposal.

Section 5: Summary of Disposal Parameters

For quick reference, the key operational details are summarized in the table below.

Parameter	Requirement	Rationale & References
Waste Classification	Hazardous Chemical Waste	Precautionary principle for chlorinated organic compounds.[2]
Segregation	Separate from acids, bases, and oxidizers.	Prevents hazardous reactions and chemical degradation.[4][5]
Container Material	Chemically compatible (e.g., HDPE, Glass).	Ensures container integrity and prevents leaks.[2][4]
Container Labeling	Use official EHS tag with full chemical name, hazards, and dates.	Regulatory compliance and safety for all handlers.[4][6]
Storage Location	Designated Satellite Accumulation Area (SAA) with secondary containment.	Ensures waste is safely stored at the point of generation.[3][4][6]
Final Disposition	Via institutional EHS pickup for licensed contractor disposal.	Ensures compliance with all transportation and disposal laws.[7]

By adhering to this guide, you contribute to a culture of safety and environmental stewardship that is the hallmark of a responsible research enterprise. Always consult your institution's specific chemical hygiene plan and EHS professionals for guidance tailored to your location.

References

• Daniels Health. (2025, May 21).
• Central Washington University. Laboratory Hazardous Waste Disposal Guidelines.
• Benchchem.
• American Chemical Society.
• University of Pennsylvania EHRS. Laboratory Chemical Waste Management Guidelines.
• MDPI. (2021). A Revisit to the Formation and Mitigation of 3-Chloropropane-1,2-Diol in Palm Oil Production.
• Svejkovská, B., Doležal, M., & Velíšek, J. (2006). Formation and decomposition of 3-chloropropane-1,2-diol esters in models simulating processed foods. Czech Journal of Food Sciences, 24(4), 172-179.
• ResearchGate. (2025, August 7). Kinetics of 3-chloropropane-1,2-diol (3-MCPD)

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• 7. acs.org [acs.org]

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 1-Lauroyl-2-myristoyl-3-chloropropanediol

This guide provides a comprehensive operational plan for the safe handling and disposal of 1-Lauroyl-2-myristoyl-3-chloropropanediol. As a researcher, your safety is paramount. This document moves beyond a simple checklist to instill a deep understanding of why each procedural step is critical, ensuring a self-validating system of safety and scientific integrity.

The Core Hazard: Understanding the 3-MCPD Moiety

1-Lauroyl-2-myristoyl-3-chloropropanediol is an ester of 3-monochloropropane-1,2-diol (3-MCPD). While the long fatty acid chains (lauroyl and myristoyl) render the compound less volatile than its parent alcohol, the primary toxicological concern stems from the 3-MCPD backbone. In vivo, these esters can be hydrolyzed, releasing free 3-MCPD.

Studies on 3-MCPD have identified significant health risks:

• Toxicity: It is classified as toxic if swallowed and fatal if inhaled.[1]

• Carcinogenicity: It is suspected of causing cancer.[2]

• Reproductive Harm: It may damage fertility or the unborn child.[2]

• Organ Damage: It is known to cause damage to kidneys and testes through single or repeated exposure.[3]

• Irritation: It causes serious skin irritation and severe eye damage.[1]

Therefore, all handling protocols must be designed to prevent any direct contact, ingestion, or inhalation of aerosols.

Hazard Control and Personal Protective Equipment (PPE)

The primary methods for protection involve a hierarchy of controls: elimination, engineering controls, administrative controls, and finally, PPE.[4] Since the hazard cannot be eliminated, we rely on robust engineering controls (a chemical fume hood) and stringent PPE protocols.

Required PPE Summary

A hazard assessment is required to determine the appropriate PPE for any given task.[4][5] The following table summarizes the minimum and enhanced PPE requirements for handling 1-Lauroyl-2-myristoyl-3-chloropropanediol.

Protection Type	Minimum Requirement (Small quantities, <1g, low splash risk)	Enhanced Requirement (Larger quantities, splash risk)	Rationale & Specifications
Torso	Standard Cotton/Polyester Lab Coat	Chemical-Resistant Apron over Lab Coat	Protects clothing and skin from incidental contact.[6][7] An apron provides an additional barrier against splashes of the oily substance.
Eye & Face	ANSI Z87.1-marked Safety Glasses with Side Shields	Chemical Splash Goggles (ANSI Z87.1) and a full Face Shield	Safety glasses are the minimum for any lab work.[4] Goggles provide a seal against splashes and aerosols. A face shield must be worn over goggles when pouring or handling larger volumes.[4][8]
Hands	Double Nitrile Gloves	Heavy-Duty Chemical-Resistant Outer Gloves over inner Nitrile Gloves	Disposable nitrile gloves offer protection for incidental contact but must be changed immediately if contaminated.[4] Double-gloving is a best practice to minimize contamination spread. For higher-risk tasks, a more robust outer glove (e.g., butyl rubber, Viton™) should be considered based on solvent compatibility if used.
Respiratory	Not required if handled exclusively within a certified chemical fume hood.	N/A (Work must be moved into a fume hood)	All work that can generate aerosols or vapors must be performed within a functioning chemical fume hood to prevent inhalation exposure.[1][9] Respirators should not be necessary if proper engineering controls are used.[8]
Legs & Feet	Full-length pants and closed-toe shoes	Full-length pants and closed-toe shoes	This is a mandatory minimum for any laboratory environment to protect against spills and falling objects.[5][7]

Procedural Workflow for Safe Handling

This step-by-step protocol ensures safety at every stage of the handling process.

Pre-Operation Safety Check

• Verify Engineering Controls: Confirm that the chemical fume hood has a valid certification sticker and that the airflow monitor indicates it is functioning correctly.

• Clear Workspace: Ensure the fume hood is free of clutter. Only materials essential for the immediate procedure should be present.

• Locate Emergency Equipment: Confirm the location and accessibility of the nearest safety shower, eyewash station, and spill kit.[10]

• Prepare Waste Container: Place a designated, properly labeled hazardous waste container inside the fume hood. The label must read "Hazardous Waste: Chlorinated Organic Material."[11]

Donning PPE: A Deliberate Sequence

• Lab Coat & Attire: Don your lab coat, ensuring it is fully buttoned.[6] Confirm you are wearing long pants and closed-toe shoes.

• Inner Gloves: Put on the first pair of nitrile gloves, pulling the cuffs over the sleeves of your lab coat.

• Eye & Face Protection: Don chemical splash goggles. If a significant splash hazard exists, add a face shield over the goggles.

• Outer Gloves: Put on the second (outer) pair of nitrile gloves. This dual-layer system is critical; the outer glove absorbs initial contamination and can be removed, leaving a clean inner glove.[11]

Handling the Compound

• Work Within the Fume Hood: All manipulations of the compound must occur at least 6 inches inside the sash of the chemical fume hood.

• Avoid Aerosol Generation: If the compound is a solid, weigh it on weighing paper or in a tared container within the hood. If it is a viscous liquid, use positive-displacement pipettes to transfer it. Avoid dropping or rapid stirring that could create splashes or aerosols.

• Immediate Cleanup: Use a disposable tool (e.g., spatula) for transfers. After use, place the contaminated tool directly into the hazardous waste container. If any material is spilled, clean it immediately with an appropriate absorbent from the spill kit.

Doffing PPE: Preventing Contamination Spread

This is a critical step to prevent transferring the chemical from your PPE to your skin or the lab environment.

• Outer Gloves: While still in the work area, peel off the outer gloves without touching your bare skin. Dispose of them in the designated hazardous waste container inside the fume hood.

• Exit Work Area: Step away from the immediate work area.

• Face Shield & Goggles: Remove the face shield (if used), followed by the goggles. Place them in a designated area for cleaning and decontamination.

• Lab Coat: Remove your lab coat, folding it so the contaminated exterior is folded inward. Hang it in its designated storage location.

• Inner Gloves: Remove the final pair of gloves, again without touching the outside with your bare hands. Dispose of them in the appropriate waste bin.

• Hand Washing: Immediately wash your hands thoroughly with soap and water.[9]

Disposal and Decontamination Plan

Waste Segregation

All materials that have come into contact with 1-Lauroyl-2-myristoyl-3-chloropropanediol are considered hazardous waste. This includes:

• Used gloves, weighing paper, and pipette tips.

• Contaminated labware that cannot be decontaminated.

• Spill cleanup materials.

• Excess or expired chemical.

Crucially, chlorinated hydrocarbon waste must NEVER be disposed of down the sink. [12][13] It must be collected and managed as hazardous waste.[14][15]

Decontamination

• Glassware: Reusable glassware should be rinsed with a suitable organic solvent (e.g., acetone, ethanol) inside the fume hood. The rinsate must be collected in the "Chlorinated Organic Waste" container. After the initial rinse, the glassware can be washed normally.

• Surfaces: Decontaminate the work surface inside the fume hood by wiping it down with a solvent-dampened towel, followed by soap and water. Dispose of the towel as hazardous waste.

Visualization of the PPE Selection Process

The following diagram outlines the decision-making process for selecting the appropriate level of personal protective equipment.

Caption: PPE selection workflow based on task-specific risk assessment.

References

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• 10. chlorinated-solvents.eu [chlorinated-solvents.eu]
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